19(R)-HETE

Core Science & Biosynthesis

The Enzymatic Synthesis of 19(R)-HETE from Arachidonic Acid: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

19-Hydroxyeicosatetraenoic acid (19-HETE), a metabolite of arachidonic acid, plays a significant role in various physiological and pathological processes. This technical guide provides an in-depth overview of the enzymatic synthesis of the 19(R)-HETE enantiomer. It details the key cytochrome P450 (CYP) enzymes involved, their catalytic activities, and comprehensive experimental protocols for in vitro synthesis, chiral separation, and quantitative analysis. Furthermore, this guide elucidates the known biological activities and signaling pathways of 19(R)-HETE, presenting a valuable resource for researchers in pharmacology, biochemistry, and drug development.

Introduction

Arachidonic acid (AA), an omega-6 polyunsaturated fatty acid, is a precursor to a diverse array of bioactive lipid mediators known as eicosanoids. These molecules are critical regulators of cellular signaling and are implicated in inflammation, cardiovascular function, and cancer. The metabolism of arachidonic acid is primarily catalyzed by three enzyme families: cyclooxygenases (COXs), lipoxygenases (LOXs), and cytochrome P450 (CYP) monooxygenases. The CYP pathway generates a variety of epoxyeicosatrienoic acids (EETs) and hydroxyeicosatetraenoic acids (HETEs), including 19-HETE.

19-HETE exists as two stereoisomers, 19(S)-HETE and 19(R)-HETE, each exhibiting distinct biological activities. While much of the research has focused on the more abundant 19(S) enantiomer, 19(R)-HETE has emerged as a molecule of significant interest due to its specific biological effects, particularly its role in vascular tone regulation. This guide focuses specifically on the synthesis, analysis, and biological functions of 19(R)-HETE.

Enzymatic Synthesis of 19(R)-HETE

The synthesis of 19-HETE from arachidonic acid is a monooxygenase reaction catalyzed by specific isoforms of the cytochrome P450 superfamily. This reaction involves the insertion of a hydroxyl group at the ω-1 position of the arachidonic acid carbon chain.

Key Enzymes in 19(R)-HETE Synthesis

Several CYP enzyme subfamilies, including CYP4A, CYP4F, and CYP2E1, are known to catalyze the formation of 19-HETE.[1][2] The synthesis is often not stereospecific, resulting in a mixture of 19(S)- and 19(R)-HETE.

• Cytochrome P450 2E1 (CYP2E1): This is a key enzyme in the formation of 19-HETE. When reconstituted with cytochrome b5 and NADPH cytochrome P450 oxidoreductase, CYP2E1 metabolizes arachidonic acid to produce a mixture of 19(S)-HETE and 19(R)-HETE, with the (S)-enantiomer being the major product (approximately 70%) and the (R)-enantiomer being the minor product (approximately 30%).[3][4]

• Cytochrome P450 4A (CYP4A) and 4F (CYP4F) Subfamilies: These enzymes are primarily known for producing 20-HETE (ω-hydroxylation) but also contribute to the formation of 19-HETE (ω-1 hydroxylation).[1][2] The ratio of 20-HETE to 19-HETE production can vary depending on the specific isoform and reaction conditions. For instance, CYP4A11 exhibits a ω:ω-1 ratio for arachidonic acid hydroxylation of 4.7:1.[2]

The enzymatic conversion of arachidonic acid to 19(R)-HETE is depicted in the following pathway diagram.

Diagram 1: Enzymatic conversion of Arachidonic Acid to 19(R)-HETE.

Quantitative Data on 19(R)-HETE Synthesis

The following table summarizes the kinetic parameters for the enzymatic synthesis of 19-HETE by CYP2E1.

Enzyme	Substrate	Vmax (nmol/min/nmol P450)	Km (µM)	Product Ratio (19(S)-HETE : 19(R)-HETE)	Reference
CYP2E1	Arachidonic Acid	5	62	70 : 30	[3]

Table 1: Kinetic parameters for 19-HETE synthesis by CYP2E1.

Experimental Protocols

In Vitro Synthesis of 19(R)-HETE using Microsomes

This protocol describes the generation of 19-HETE from arachidonic acid using liver microsomes, which are a rich source of CYP enzymes.

Materials:

• Liver microsomes (human or animal)

• Arachidonic acid

• NADPH

• 100 mM Phosphate (B84403) buffer (pH 7.4)

• Organic solvent (e.g., ethyl acetate) for reaction termination

• Ice

Procedure:

• Thawing Microsomes: Thaw the liver microsomes slowly on ice.

• Reaction Mixture Preparation: In a microcentrifuge tube, prepare the reaction mixture containing phosphate buffer, microsomes (e.g., 0.5 mg protein/mL), and arachidonic acid (substrate).

• Reaction Initiation: Initiate the reaction by adding NADPH.

• Incubation: Incubate the reaction mixture at 37°C for a predetermined time (e.g., 10-60 minutes) with gentle agitation.

• Reaction Termination: Stop the reaction by adding an equal volume of ice-cold organic solvent.

• Extraction: Vortex the mixture vigorously to precipitate proteins and extract the lipid metabolites into the organic phase. Centrifuge to pellet the protein.

• Sample Preparation for Analysis: Transfer the supernatant containing the HETEs to a new tube and evaporate the solvent under a stream of nitrogen. Reconstitute the residue in a suitable solvent for analysis.

The following diagram illustrates the workflow for the in vitro synthesis of 19-HETE.

References

• 1. researchgate.net [researchgate.net]
• 2. CYP4 Enzymes as potential drug targets: focus on enzyme multiplicity, inducers and inhibitors, and therapeutic modulation of 20-hydroxyeicosatetraenoic acid (20-HETE) synthase and fatty acid ω-hydroxylase activities - PMC [pmc.ncbi.nlm.nih.gov]
• 3. utsouthwestern.elsevierpure.com [utsouthwestern.elsevierpure.com]
• 4. caymanchem.com [caymanchem.com]

Biological Synthesis of 19(R)-HETE: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the biological synthesis of 19(R)-hydroxyeicosatetraenoic acid (19(R)-HETE), a stereoisomer of 19-HETE derived from arachidonic acid. This document details the enzymatic pathways, precursor molecules, and cellular machinery involved in its production. It also includes detailed experimental protocols for the study of 19(R)-HETE synthesis and summarizes key quantitative data. Furthermore, this guide illustrates the known signaling pathways associated with 19(R)-HETE and its enantiomer, 19(S)-HETE, to provide a broader context for its biological significance.

Core Concepts in 19(R)-HETE Biosynthesis

The synthesis of 19(R)-HETE is a specific metabolic process primarily occurring in the liver and kidneys. It involves the enzymatic conversion of the essential fatty acid, arachidonic acid, by a class of enzymes known as cytochrome P450s.

1.1. Precursor Molecule: Arachidonic Acid

Arachidonic acid (AA) is a polyunsaturated omega-6 fatty acid that is a key component of the phospholipids (B1166683) of cell membranes. It is the primary precursor for a wide range of bioactive lipid mediators, collectively known as eicosanoids. The enzymatic liberation of arachidonic acid from the cell membrane by phospholipase A2 is the initial step that makes it available for metabolism by various enzyme systems, including cyclooxygenases, lipoxygenases, and cytochrome P450s.

1.2. Enzymatic Conversion by Cytochrome P450s

The hydroxylation of arachidonic acid at the 19th carbon position is catalyzed by cytochrome P450 (CYP) enzymes, which are a superfamily of heme-containing monooxygenases. These enzymes are primarily located in the endoplasmic reticulum of cells. Several CYP families, including CYP2E1, CYP4A, and CYP4F, have been implicated in the synthesis of 19-HETE.

Specifically, the alcohol-inducible cytochrome P450 2E1 (CYP2E1) has been shown to metabolize arachidonic acid to produce both 19(S)-HETE and 19(R)-HETE[1][2]. However, this process is stereoselective, with the (S)-enantiomer being the major product, constituting approximately 70% of the total 19-HETE formed, while 19(R)-HETE comprises the remaining 30%[1][2].

The CYP4A family of enzymes, particularly CYP4A11, are also known to produce 19-HETE along with 20-HETE, with the ratio of ω- to ω-1 hydroxylation being approximately 4.7:1 for arachidonic acid[3]. The CYP4F family, including CYP4F2, are also major contributors to the formation of ω- and ω-1 hydroxylated fatty acids[4].

1.3. Cellular and Tissue Localization

The synthesis of 19(R)-HETE is most prominent in tissues with high expression of the relevant CYP enzymes, such as the liver and kidneys[1][4]. Within the kidney, the proximal straight tubules are a key site for the conversion of arachidonic acid to 19- and 20-HETE[5][6]. The enzymes responsible for this synthesis are located in the microsomal fraction of the cells, which is derived from the endoplasmic reticulum.

Quantitative Data on 19(R)-HETE Synthesis

The following tables summarize the available quantitative data related to the enzymatic synthesis of 19-HETE. It is important to note that specific kinetic data for the formation of 19(R)-HETE by individual human CYP isoforms is limited, and much of the available data pertains to the formation of total 19-HETE or the related metabolite, 20-HETE.

Table 1: Enzyme Kinetics of HETE Formation

Enzyme	Substrate	Product(s)	K_m (μM)	V_max (nmol/min/nmol P450)	Source
CYP2E1 (reconstituted)	Arachidonic Acid	Total HETEs	62	5	[1][2]
CYP4A11 (human liver microsomes)	Arachidonic Acid	20-HETE	228	49.1	[4]
CYP4F2 (human liver microsomes)	Arachidonic Acid	20-HETE	24	7.4	[4]

Table 2: Stereoselectivity of 19-HETE Production

Enzyme	Product Ratio (19(S)-HETE : 19(R)-HETE)	Source
CYP2E1	70 : 30	[1][2]

Table 3: Relative Abundance of 19-HETE Enantiomers in Rat Tissues

Tissue	Predominant Enantiomer	Source
Kidney	19(R)-HETE	[7]
Liver	19(S)-HETE	[7]
Brain	19(S)-HETE	[7]
Small Intestine	19(S)-HETE	[7]

Experimental Protocols

This section provides detailed methodologies for the key experiments involved in the study of 19(R)-HETE biosynthesis.

3.1. Preparation of Liver and Kidney Microsomes

Microsomes are vesicular fragments of the endoplasmic reticulum and are the primary source of CYP enzymes for in vitro studies.

Materials:

• Fresh or frozen liver or kidney tissue

• Homogenization Buffer: 0.25 M sucrose, 10 mM Tris-HCl (pH 7.4), 1 mM EDTA

• Wash Buffer: 0.15 M KCl, 10 mM Tris-HCl (pH 7.4)

• Storage Buffer: 0.25 M sucrose, 10 mM Tris-HCl (pH 7.4)

• Protease inhibitors

• Dounce homogenizer

• Refrigerated centrifuge and ultracentrifuge

Protocol:

• Mince the tissue on ice and wash with ice-cold homogenization buffer.

• Add 3 volumes of homogenization buffer containing protease inhibitors to the minced tissue.

• Homogenize the tissue on ice using a Dounce homogenizer with a loose-fitting pestle (10-15 strokes).

• Centrifuge the homogenate at 10,000 x g for 20 minutes at 4°C to pellet nuclei, mitochondria, and cell debris.

• Carefully collect the supernatant (S9 fraction) and transfer it to an ultracentrifuge tube.

• Centrifuge the S9 fraction at 100,000 x g for 60 minutes at 4°C to pellet the microsomes.

• Discard the supernatant (cytosolic fraction).

• Resuspend the microsomal pellet in wash buffer and centrifuge again at 100,000 x g for 60 minutes at 4°C.

• Discard the supernatant and resuspend the final microsomal pellet in storage buffer.

• Determine the protein concentration using a standard method (e.g., Bradford assay).

• Aliquot the microsomes and store them at -80°C until use.

3.2. In Vitro Cytochrome P450 Assay for 19-HETE Synthesis

This assay measures the formation of 19-HETE from arachidonic acid by microsomal CYP enzymes.

Materials:

• Prepared liver or kidney microsomes

• Arachidonic acid (substrate)

• NADPH regenerating system (e.g., glucose-6-phosphate, glucose-6-phosphate dehydrogenase, and NADP+) or NADPH

• Incubation Buffer: 100 mM potassium phosphate (B84403) buffer (pH 7.4)

• Reaction termination solution (e.g., ice-cold acetonitrile (B52724) or 2N formic acid)

• Internal standard (e.g., a deuterated HETE)

Protocol:

• In a microcentrifuge tube, prepare a reaction mixture containing the incubation buffer, microsomes (typically 0.1-0.5 mg/mL protein), and the NADPH regenerating system.

• Pre-incubate the mixture at 37°C for 5 minutes.

• Initiate the reaction by adding arachidonic acid (typically in the low micromolar range).

• Incubate the reaction at 37°C for a predetermined time (e.g., 15-30 minutes), ensuring the reaction is in the linear range.

• Terminate the reaction by adding the termination solution.

• Add the internal standard.

• Vortex the mixture and centrifuge to pellet the precipitated protein.

• Collect the supernatant for extraction and analysis.

3.3. Extraction and Chiral HPLC-MS/MS Analysis of 19(R)-HETE

This protocol allows for the separation and quantification of the 19(R)- and 19(S)-HETE enantiomers.

Materials:

• Supernatant from the in vitro assay or other biological sample

• Solid-phase extraction (SPE) cartridges (e.g., C18)

• Solvents for SPE (e.g., methanol (B129727), water, hexane, ethyl acetate)

• Chiral HPLC column (e.g., a polysaccharide-based column like Chiralpak AD-H)

• HPLC system coupled to a tandem mass spectrometer (MS/MS)

• Mobile phase for chiral separation (e.g., a mixture of hexane, isopropanol, and a small amount of acid like acetic or formic acid)

Protocol:

• Solid-Phase Extraction (SPE):

  • Condition the SPE cartridge with methanol followed by water.

  • Load the sample onto the cartridge.

  • Wash the cartridge with a low-organic solvent to remove polar impurities.

  • Elute the HETEs with a more non-polar solvent like ethyl acetate (B1210297) or methanol.

  • Evaporate the eluate to dryness under a stream of nitrogen.

  • Reconstitute the residue in the HPLC mobile phase.

• Chiral HPLC-MS/MS Analysis:

  • Equilibrate the chiral HPLC column with the mobile phase.

  • Inject the reconstituted sample onto the column.

  • Perform the chromatographic separation using an isocratic or gradient elution method. The two enantiomers, 19(R)-HETE and 19(S)-HETE, will have different retention times.

  • Detect the eluting compounds using the MS/MS detector in multiple reaction monitoring (MRM) mode. The specific precursor-to-product ion transitions for HETEs should be used for sensitive and specific detection.

  • Quantify the amount of 19(R)-HETE by comparing its peak area to that of a standard curve generated with an authentic 19(R)-HETE standard.

Signaling Pathways and Logical Relationships

The biological effects of 19-HETE are stereospecific, with the (R) and (S) enantiomers often exhibiting different or even opposing activities.

4.1. Experimental Workflow for 19(R)-HETE Analysis

The following diagram illustrates the general workflow for the isolation, identification, and quantification of 19(R)-HETE from a biological sample.

Caption: Workflow for 19(R)-HETE analysis.

4.2. Vasodilatory Signaling Pathway of 19(S)-HETE

For context, it is important to understand the well-characterized signaling pathway of the more abundant enantiomer, 19(S)-HETE. 19(S)-HETE is a potent vasodilator that acts by activating the prostacyclin (IP) receptor, a G-protein coupled receptor (GPCR). In contrast, 19(R)-HETE does not activate this receptor[5].

Caption: Vasodilatory pathway of 19(S)-HETE.

4.3. Cardioprotective Signaling of 19(R)-HETE via CYP1B1 Inhibition

Both 19(R)-HETE and 19(S)-HETE have been shown to exert cardioprotective effects by inhibiting the activity of another cytochrome P450 enzyme, CYP1B1. CYP1B1 is known to produce mid-chain HETEs that can be cardiotoxic. By inhibiting CYP1B1, 19(R)-HETE reduces the formation of these harmful metabolites[8][9][10][11]. 19(R)-HETE acts as a noncompetitive inhibitor of CYP1B1[8][9].

Caption: Cardioprotective pathway of 19(R)-HETE.

Conclusion

The biological synthesis of 19(R)-HETE is a nuanced process, primarily driven by the stereoselective metabolism of arachidonic acid by cytochrome P450 enzymes in the liver and kidneys. While it is a minor product compared to its (S)-enantiomer, its distinct biological activities, particularly its cardioprotective effects through the inhibition of CYP1B1, underscore its importance as a signaling molecule. Further research is needed to fully elucidate the specific enzyme kinetics of 19(R)-HETE formation by various CYP isoforms and to determine its precise physiological concentrations in different human tissues. The experimental protocols and conceptual frameworks provided in this guide offer a solid foundation for researchers and drug development professionals to further explore the synthesis and function of this intriguing eicosanoid.

References

• 1. Formation of 19(S)-, 19(R)-, and 18(R)-hydroxyeicosatetraenoic acids by alcohol-inducible cytochrome P450 2E1 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. CYP4 Enzymes as potential drug targets: focus on enzyme multiplicity, inducers and inhibitors, and therapeutic modulation of 20-hydroxyeicosatetraenoic acid (20-HETE) synthase and fatty acid ω-hydroxylase activities - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Metabolism of arachidonic acid to 20-hydroxy-5,8,11, 14-eicosatetraenoic acid by P450 enzymes in human liver: involvement of CYP4F2 and CYP4A11 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Arachidonic acid metabolism as a therapeutic target in AKI-to-CKD transition - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Arachidonic Acid Metabolism and Kidney Inflammation [mdpi.com]
• 7. researchgate.net [researchgate.net]
• 8. The Synergistic and Opposing Roles of ω-Fatty Acid Hydroxylase (CYP4A11) and ω-1 Fatty Acid Hydroxylase (CYP2E1) in Chronic Liver Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. 17-(R/S)-hydroxyeicosatetraenoic acid (HETE) induces cardiac hypertrophy through the CYP1B1 in enantioselective manners - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

An In-depth Technical Guide to Cytochrome P450 Metabolites of Arachidonic Acid

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the metabolism of arachidonic acid by cytochrome P450 (CYP) enzymes, focusing on the synthesis, signaling pathways, physiological roles, and analytical measurement of the resulting eicosanoid metabolites.

Introduction to CYP-Mediated Arachidonic Acid Metabolism

Arachidonic acid (AA), a 20-carbon polyunsaturated fatty acid, is a key component of cell membranes.[1] Upon release by phospholipase A2 (cPLA2), AA is metabolized by three major enzymatic pathways: cyclooxygenases (COX), lipoxygenases (LOX), and cytochrome P450 (CYP) monooxygenases.[1][2] The CYP pathway, often referred to as the "third pathway," generates a diverse array of bioactive lipid mediators that play crucial roles in cellular signaling and homeostasis.[3] This pathway is broadly divided into two main branches: the epoxygenase pathway and the hydroxylase pathway.[4][5]

• Epoxygenase Pathway: Catalyzed primarily by CYP isoforms from the CYP2C and CYP2J families, this pathway converts AA into four regioisomers of epoxyeicosatrienoic acids (EETs): 5,6-EET, 8,9-EET, 11,12-EET, and 14,15-EET.[6][7] These metabolites are potent vasodilators and possess anti-inflammatory, anti-apoptotic, and pro-angiogenic properties.[8][9]

• Hydroxylase Pathway: This branch is primarily mediated by CYP isoforms of the CYP4A and CYP4F families, which catalyze the ω- and (ω-1)-hydroxylation of AA to form hydroxyeicosatetraenoic acids (HETEs).[10] The most prominent product, 20-HETE, is a potent vasoconstrictor and plays a significant role in the regulation of vascular tone and renal function, often acting in opposition to the effects of EETs.[11][12]

The balance between these opposing metabolites is critical for maintaining cardiovascular and renal homeostasis, and dysregulation of these pathways is implicated in various pathologies, including hypertension, stroke, and cancer.[3][13]

Quantitative Data

Enzyme Kinetics of Key Human CYP Isoforms

The metabolism of arachidonic acid by different CYP isoforms exhibits distinct kinetic profiles. The Michaelis-Menten constant (Km) and maximum velocity (Vmax) are key parameters for understanding the efficiency and capacity of these enzymes.

CYP Isoform	Primary Product(s)	Km (μM)	Vmax (nmol/min/nmol P450)	Reference(s)
CYP2C8	14,15-EET, 11,12-EET	~13.7, exhibits substrate inhibition at higher concentrations	~0.8 (Total Eicosanoids)	[14][15][16]
CYP2C9	14,15-EET, 11,12-EET, 8,9-EET	~13.5	~0.5 (Total Eicosanoids)	[14][16]
CYP2J2	14,15-EET, 11,12-EET	Exhibits substrate inhibition	Data variable	[4][15]
CYP4A11	20-HETE	~228	~49.1	[10]
CYP4F2	20-HETE	~24	~7.4	[10]

Note: Kinetic parameters can vary depending on the experimental system (e.g., recombinant enzymes, microsomes) and conditions.

Physiological Concentrations of EETs and 20-HETE

The concentrations of CYP-derived eicosanoids are tightly regulated and vary between different tissues and physiological states.

Metabolite	Matrix	Concentration Range	Reference(s)
Total EETs	Human Plasma	0.4 - 20 ng/mL	[17]
20-HETE	Human Plasma	0.1 - 5 ng/mL	[17]
20-HETE	Human Kidney Cortex	~150 - 250 pg/mg protein	[3][18]
EETs	Human Kidney	Produced, but concentrations are variable	[3][19]
20-HETE	Human Heart	Produced, levels increase during ischemia	[20]
EETs	Human Heart	Produced by CYP2J2, considered cardioprotective	[20][21]

Potency of Physiological Effects

The biological actions of EETs and 20-HETE are concentration-dependent, as indicated by their half-maximal effective concentration (EC50) or half-maximal inhibitory concentration (IC50) values.

Metabolite	Effect	System	EC50 / IC50	Reference(s)
11,12-EET	Vasodilation	Canine Coronary Arterioles	~1.6 nM (pM to low nM range)	[14]
14,15-EET	Vasodilation	Canine Coronary Arterioles	~1.8 nM (pM to low nM range)	[14]
8,9-EET	Vasodilation	Canine Coronary Arterioles	~1.6 nM (pM to low nM range)	[14]
Various EETs	Vasodilation	Porcine Coronary Arterioles	3 - 120 pM	[22]
EET Analogues	Vasodilation	Bovine Coronary Arteries	0.18 - 1.6 μM	[4]
20-HETE	Vasoconstriction	Renal, Cerebral Arteries	< 10 nM	[6]
HET0016 (20-HETE Synthesis Inhibitor)	Inhibition of 20-HETE Synthesis	Human Kidney Microsomes	IC50: 8.9 nM	[23]

Signaling Pathways

Epoxygenase (EET) Pathway and Vasodilation

EETs are well-established as endothelium-derived hyperpolarizing factors (EDHFs) that cause vasodilation.[7] One of the primary mechanisms involves the activation of large-conductance Ca²⁺-activated potassium (BKCa) channels in vascular smooth muscle cells. While direct binding of EETs to the channel has been proposed, a prominent pathway involves a G-protein-coupled receptor (GPCR) mechanism.[24][25] This pathway is initiated by the binding of EETs to a putative cell surface receptor coupled to a stimulatory G-protein (Gs). Activation of Gs leads to the stimulation of adenylyl cyclase, which increases intracellular cyclic AMP (cAMP).[26][27] cAMP then activates Protein Kinase A (PKA), which is known to phosphorylate and modulate the activity of BKCa channels, leading to channel opening, potassium efflux, hyperpolarization, and ultimately, vasorelaxation.[11][28]

Figure 1: EET Signaling Pathway Leading to Vasodilation.

Hydroxylase (20-HETE) Pathway and Vasoconstriction

20-HETE exerts its potent vasoconstrictor effects by acting on both vascular smooth muscle cells (VSMCs) and endothelial cells. A key development in understanding its mechanism was the identification of G-protein coupled receptor 75 (GPR75) as a high-affinity receptor for 20-HETE.[14] In VSMCs, the binding of 20-HETE to GPR75 activates a Gαq/11-mediated signaling cascade.[29] This leads to the activation of Phospholipase C (PLC), which hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol (B14025) trisphosphate (IP3) and diacylglycerol (DAG). DAG, in turn, activates Protein Kinase C (PKC).[29] PKC can then phosphorylate and inhibit BKCa channels, reducing potassium efflux and causing membrane depolarization.[6] This depolarization facilitates the opening of voltage-gated L-type Ca²⁺ channels, leading to an influx of calcium, which triggers smooth muscle contraction and vasoconstriction.[9]

Figure 2: 20-HETE Signaling Pathway in Vasoconstriction.

Experimental Protocols

Quantification of Eicosanoids by LC-MS/MS

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the gold standard for the sensitive and specific quantification of eicosanoids in biological matrices.[18][30]

4.1.1 Sample Preparation: Solid-Phase Extraction (SPE)

• Sample Collection: Collect biological samples (e.g., plasma, tissue homogenate) and immediately add an antioxidant (e.g., butylated hydroxytoluene, BHT) and a COX inhibitor (e.g., indomethacin) to prevent ex vivo analyte formation.[31]

• Internal Standards: Spike the sample with a mixture of deuterated internal standards for each class of analyte to be measured (e.g., 14,15-EET-d11, 20-HETE-d6) to correct for extraction loss and matrix effects.[32]

• Acidification: Acidify the sample to a pH of ~3.5 with 2M hydrochloric acid to protonate the carboxylic acid groups of the eicosanoids.[31]

• SPE Column Conditioning: Condition a C18 SPE cartridge by washing sequentially with methanol (B129727) (e.g., 3-5 mL) and then deionized water (e.g., 3-5 mL).[1]

• Sample Loading: Apply the acidified sample to the conditioned C18 cartridge at a slow flow rate (e.g., ~0.5 mL/minute).[31]

• Washing: Wash the column with a low-percentage organic solvent (e.g., 10-15% methanol in water) to remove polar interferences, followed by an organic solvent like hexane (B92381) to remove neutral lipids.[31]

• Elution: Elute the eicosanoids from the column using a suitable organic solvent, such as ethyl acetate (B1210297) or methanol.[7][31]

• Drying and Reconstitution: Evaporate the eluate to dryness under a stream of nitrogen or using a centrifugal vacuum evaporator. Reconstitute the dried extract in the initial mobile phase for LC-MS/MS analysis (e.g., 50-100 µL).[7]

4.1.2 LC-MS/MS Analysis

• Chromatographic Separation:

  • Column: Use a reverse-phase C18 column (e.g., 2.1 x 100 mm, <2 µm particle size for UPLC).[1]

  • Mobile Phase A: Water with a weak acid (e.g., 0.1% acetic acid or 0.02% formic acid).[7]

  • Mobile Phase B: Acetonitrile/Methanol mixture (e.g., 90:10 v/v) with the same weak acid.

  • Gradient: Employ a gradient elution starting with a high percentage of Mobile Phase A, gradually increasing the percentage of Mobile Phase B to elute the analytes based on their hydrophobicity. A typical run time is 5-25 minutes.[1][8]

  • Flow Rate: ~0.3-0.5 mL/min.

• Mass Spectrometry Detection:

  • Ionization: Use electrospray ionization (ESI) in negative ion mode, as eicosanoids readily form [M-H]⁻ ions.[1]

  • Analysis Mode: Operate the mass spectrometer in Multiple Reaction Monitoring (MRM) mode for highest sensitivity and selectivity.

  • MRM Transitions: For each analyte and internal standard, optimize at least two specific precursor-to-product ion transitions. The precursor ion is typically the [M-H]⁻ ion.

  • Quantification: Generate calibration curves using authentic standards. Quantify the endogenous analytes by comparing the peak area ratio of the analyte to its corresponding deuterated internal standard against the calibration curve.

In Vitro CYP450 Enzyme Activity Assay

This protocol outlines a method to determine the kinetic parameters (Km and Vmax) of a specific CYP isoform for arachidonic acid metabolism.

• Reaction Mixture Preparation: In a microcentrifuge tube, combine a buffer (e.g., 100 mM potassium phosphate, pH 7.2), recombinant human CYP enzyme (e.g., CYP2C8, CYP4F2), and cytochrome P450 reductase.

• Substrate Addition: Add varying concentrations of arachidonic acid (e.g., 0-100 µM) to initiate the reaction. It is crucial to pre-incubate the enzyme and substrate for a short period (e.g., 5-10 minutes) at 37°C.

• Initiation of Reaction: Start the enzymatic reaction by adding an NADPH-generating system (e.g., NADPH, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase).

• Incubation: Incubate the reaction at 37°C for a predetermined time (e.g., 10-20 minutes), ensuring the reaction is within the linear range for product formation.

• Termination of Reaction: Stop the reaction by adding an acid (e.g., citric acid or hydrochloric acid) or a cold organic solvent (e.g., acetonitrile).

• Analysis: Quantify the formed metabolites (e.g., specific EET or HETE isomers) using a validated LC-MS/MS method as described in section 4.1.

• Data Analysis: Plot the rate of product formation (velocity) against the substrate concentration. Fit the data to the Michaelis-Menten equation (or a substrate inhibition model if appropriate) using non-linear regression analysis to determine the Km and Vmax values.[14]

Isolated Artery Vasoconstriction Assay

This protocol is used to assess the direct effect of vasoactive compounds like 20-HETE on vascular tone.

• Vessel Isolation: Dissect a segment of a resistance artery (e.g., mesenteric or cerebral artery) from a laboratory animal in cold, oxygenated physiological salt solution (PSS).

• Mounting: Mount the arterial segment in a wire or pressure myograph chamber filled with PSS, maintained at 37°C and bubbled with 95% O₂ / 5% CO₂.

• Equilibration: Allow the vessel to equilibrate under a set tension or pressure until a stable baseline tone is achieved.

• Viability Check: Test the viability of the vessel by inducing a contraction with a high-potassium solution (e.g., 80 mM KCl) followed by a washout and return to baseline.

• Pre-constriction (for vasodilators): If testing a vasodilator, pre-constrict the vessel to ~50-80% of its maximal contraction using an agonist like phenylephrine (B352888) or U46619.

• Cumulative Concentration-Response Curve: Add 20-HETE to the chamber in a cumulative manner, increasing the concentration in logarithmic steps (e.g., 10⁻¹⁰ M to 10⁻⁵ M). Record the change in vessel diameter or isometric tension after each addition once a stable response is reached.

• Data Analysis: Express the contractile response as a percentage of the maximal contraction induced by KCl. Plot the response against the logarithm of the 20-HETE concentration and fit the data to a sigmoidal dose-response curve to determine the EC₅₀ and maximal effect (Eₘₐₓ).

Experimental and Analytical Workflow

The following diagram illustrates a typical workflow for investigating the role of CYP-derived eicosanoids, from biological sample to functional outcome.

Figure 3: Integrated Workflow for Eicosanoid Analysis.

Conclusion

The cytochrome P450 pathway of arachidonic acid metabolism produces a range of potent lipid mediators that are critical regulators of physiological function, particularly within the cardiovascular and renal systems. The opposing actions of the epoxygenase-derived EETs and the hydroxylase-derived 20-HETE highlight the complexity of this signaling network. A thorough understanding of the synthesis, signaling, and function of these metabolites, enabled by robust analytical and experimental methodologies, is essential for researchers in academia and industry. The enzymes and receptors within this pathway represent promising targets for the development of novel therapeutics for a variety of diseases, including hypertension, inflammation, and cancer.

References

• 1. Palmitoylation gates phosphorylation-dependent regulation of BK potassium channels - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. caymanchem.com [caymanchem.com]
• 3. Molecular mechanisms and cell signaling of 20-hydroxyeicosatetraenoic acid in vascular pathophysiology - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Arachidonic Acid Metabolism by Human Cardiovascular CYP2J2 Is Modulated by Doxorubicin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. 20-HETE: A NEW TARGET FOR THE TREATMENT OF HYPERTENSION - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Epoxyeicosatrienoic Acids and 20-Hydroxyeicosatetraenoic Acid on Endothelial and Vascular Function - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Epoxyeicosatrienoic acids, 20-hydroxyeicosatetraenoic acid, and renal microvascular function - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. 20-HETE and Hypertension - PMC [pmc.ncbi.nlm.nih.gov]
• 10. CYP2J2: Arachidonic Acid, Inflammation, and Heart Disease [geneticlifehacks.com]
• 11. Distinct stoichiometry of BKCa channel tetramer phosphorylation specifies channel activation and inhibition by cAMP-dependent protein kinase - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Eicosanoids: Biosynthesis, Metabolism, Disease Implications and Analytical Method - Creative Proteomics [creative-proteomics.com]
• 13. Unraveling the Role of 12- and 20- HETE in Cardiac Pathophysiology: G-Protein-Coupled Receptors, Pharmacological Inhibitors, and Transgenic Approaches - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. Substrate inhibition potential of arachidonic acid on 14,15-epoxidation, a biological drug developmental target, mediated by recombinant human cytochrome P450 2J2 and 2C8 enzymes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Regio- and stereoselective epoxidation of arachidonic acid by human cytochromes P450 2C8 and 2C9 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. ahajournals.org [ahajournals.org]
• 18. researchgate.net [researchgate.net]
• 19. Glomerular 20-HETE, EETs, and TGF-β1 in diabetic nephropathy - PMC [pmc.ncbi.nlm.nih.gov]
• 20. Unraveling the role of 12- and 20-HETE in cardiac pathophysiology: G-protein coupled receptors, pharmacological inhibitors and transgenic approaches - PMC [pmc.ncbi.nlm.nih.gov]
• 21. CYP2J2-mediated metabolism of arachidonic acid in heart: A review of its kinetics, inhibition and role in heart rhythm control - PubMed [pubmed.ncbi.nlm.nih.gov]
• 22. EET homologs potently dilate coronary microvessels and activate BK(Ca) channels - PubMed [pubmed.ncbi.nlm.nih.gov]
• 23. Role of 20-HETE, TRPC channels, and BKCa in dysregulation of pressure-induced Ca2+ signaling and myogenic constriction of cerebral arteries in aged hypertensive mice - PMC [pmc.ncbi.nlm.nih.gov]
• 24. Epoxyeicosatrienoic acids activate a high-conductance, Ca(2+)-dependent K + channel on pig coronary artery endothelial cells - PMC [pmc.ncbi.nlm.nih.gov]
• 25. Epoxyeicosatrienoic acids activate a high-conductance, Ca(2+)-dependent K + channel on pig coronary artery endothelial cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 26. Enzyme Source Effects on CYP2C9 Kinetics and Inhibition - PMC [pmc.ncbi.nlm.nih.gov]
• 27. researchgate.net [researchgate.net]
• 28. Jorge H. Capdevila - Wikipedia [en.wikipedia.org]
• 29. 20-HETE in the regulation of vascular and cardiac function - PMC [pmc.ncbi.nlm.nih.gov]
• 30. Quantification of eicosanoids and their metabolites in biological matrices: a review - PMC [pmc.ncbi.nlm.nih.gov]
• 31. arborassays.com [arborassays.com]
• 32. caymanchem.com [caymanchem.com]

The Role of CYP4A Enzymes in 19(R)-HETE Formation: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth exploration of the role of cytochrome P450, subfamily 4A (CYP4A), enzymes in the formation of 19(R)-hydroxyeicosatetraenoic acid (19(R)-HETE), a metabolite of arachidonic acid. While CYP4A enzymes are primarily recognized for their ω-hydroxylation activity, producing 20-HETE, they also catalyze the formation of 19-HETE through ω-1 hydroxylation. This guide synthesizes the current understanding of the enzymatic processes, presents available quantitative data, details relevant experimental protocols, and illustrates key pathways and workflows.

Introduction to CYP4A Enzymes and Arachidonic Acid Metabolism

The cytochrome P450 (CYP) superfamily of enzymes are critical mediators in the metabolism of a vast array of endogenous and exogenous compounds. Within this superfamily, the CYP4A subfamily is renowned for its role in fatty acid metabolism.[1] The primary substrate of interest in this context is arachidonic acid (AA), a 20-carbon polyunsaturated fatty acid.

CYP4A enzymes metabolize arachidonic acid predominantly at the terminal carbon (ω-position), a process known as ω-hydroxylation, to produce 20-HETE.[2][3] However, these enzymes also exhibit activity at the sub-terminal carbon (ω-1 position), leading to the formation of 19-HETE.[2][3] 19-HETE exists as two stereoisomers, 19(R)-HETE and 19(S)-HETE, which have distinct biological activities. This guide focuses specifically on the formation of the 19(R) enantiomer by CYP4A enzymes.

While CYP4A enzymes contribute to the overall pool of 19-HETE, other CYP families, such as CYP2E1, are more prominent in its formation.[2] A critical aspect, and a current gap in the literature, is the stereoselectivity of CYP4A enzymes in producing the R versus the S enantiomer of 19-HETE.

Enzymatic Formation of 19-HETE by CYP Isoforms

The formation of 19-HETE from arachidonic acid is a monooxygenase reaction catalyzed by CYP enzymes. The primary enzymes implicated in this conversion are members of the CYP4A and CYP2E1 subfamilies.

The Role of CYP4A Enzymes

Human CYP4A11 is the most studied isoform of this subfamily in the context of arachidonic acid metabolism. It exhibits a preference for ω-hydroxylation, with the ratio of 20-HETE (ω-product) to 19-HETE (ω-1 product) formation being approximately 4.7:1.[3] While it is established that CYP4A11 produces 19-HETE, there is a lack of specific data in the published literature detailing the stereoselectivity of this reaction, i.e., the ratio of 19(R)-HETE to 19(S)-HETE formed. Other CYP4A isoforms, as well as those from the CYP4F family, are also known to metabolize arachidonic acid, primarily to 20-HETE.[3]

Contribution of Other CYP Isoforms

For context, it is important to consider the role of other CYP enzymes. CYP2E1, for instance, is a significant contributor to 19-HETE synthesis. Studies with recombinant CYP2E1 have shown that it metabolizes arachidonic acid to 19-HETE with a stereopreference for the (S)-enantiomer, producing 70% 19(S)-HETE and 30% 19(R)-HETE. This highlights the importance of characterizing the stereoselectivity of each enzyme involved in the metabolic pathway.

Quantitative Data on HETE Formation

The following tables summarize the available quantitative data for the formation of 20-HETE and 19-HETE by relevant human CYP enzymes. It is important to note the absence of specific kinetic data for 19(R)-HETE formation by CYP4A isoforms.

Table 1: Kinetic Parameters for Arachidonic Acid Hydroxylation by Human CYP Isoforms

Enzyme	Product(s)	Km (μM)	Vmax (nmol/min/nmol P450)	Catalytic Efficiency (Vmax/Km)	Reference(s)
CYP4A11	20-HETE	228	49.1	0.21 M-1s-1	[4]
CYP4F2	20-HETE	24	7.4	-	[4]
CYP2E1	Total HETEs (primarily 19-HETE)	62	5.0	0.0013 M-1s-1

Data for catalytic efficiency of CYP4F2 was not provided in the cited source.

Table 2: Regio- and Stereoselectivity of HETE Formation by Human CYP Isoforms

Enzyme	Major Product	ω/ω-1 Ratio (20-HETE:19-HETE)	19(S)-HETE : 19(R)-HETE Ratio	Reference(s)
CYP4A11	20-HETE	~4.7 : 1	Not Reported	[3]
CYP2E1	19-HETE	Minor 20-HETE formation	70 : 30

Signaling Pathways and Biological Roles

The biological effects of 19-HETE are enantiomer-specific. While a definitive signaling pathway for 19(R)-HETE remains to be fully elucidated, the pathway for 19(S)-HETE has been investigated.

Arachidonic Acid Metabolism by CYP4A Enzymes

The metabolic conversion of arachidonic acid by CYP4A enzymes is a key pathway in the production of bioactive eicosanoids.

CYP4A-mediated metabolism of arachidonic acid.

Signaling Pathway of 19(S)-HETE

19(S)-HETE has been shown to be a potent vasodilator and inhibitor of platelet aggregation. These effects are mediated through its action as an agonist of the prostacyclin (IP) receptor, leading to an increase in intracellular cyclic AMP (cAMP). In contrast, 19(R)-HETE has been found to be largely inactive in this pathway.

Signaling pathway of 19(S)-HETE via the IP receptor.

Experimental Protocols

To determine the role of a specific CYP4A isoform in 19(R)-HETE formation, a series of experiments are required, from enzyme expression to product analysis.

Heterologous Expression and Purification of CYP4A Enzymes

The study of a specific CYP enzyme's function necessitates its isolation from other metabolic enzymes. This is typically achieved through heterologous expression in systems like E. coli, yeast, or insect cells, followed by purification.

Protocol Outline: Expression in E. coli and Membrane Preparation

• Transformation: Transform competent E. coli cells (e.g., C41(DE3)) with an expression vector containing the cDNA for the human CYP4A isoform of interest and a co-expression vector for human NADPH-cytochrome P450 reductase.

• Culture Growth: Grow the transformed cells in a rich medium (e.g., Terrific Broth) at 37°C to an OD600 of 0.6-0.8.

• Induction: Induce protein expression by adding isopropyl β-D-1-thiogalactopyranoside (IPTG) to a final concentration of 1 mM. Simultaneously, supplement the culture with a heme precursor, such as 5-aminolevulinic acid (0.5 mM).

• Incubation: Continue incubation at a lower temperature (e.g., 28°C) with shaking for 48-72 hours to allow for proper protein folding and heme incorporation.

• Cell Harvesting: Harvest the cells by centrifugation.

• Lysis: Resuspend the cell pellet in a lysis buffer (e.g., 100 mM potassium phosphate (B84403) buffer, pH 7.4, containing 20% glycerol, 1 mM EDTA, and protease inhibitors) and lyse the cells using a French press or sonication.

• Membrane Fraction Isolation: Centrifuge the lysate at a low speed to remove cell debris. Then, subject the supernatant to ultracentrifugation (e.g., 100,000 x g) to pellet the membrane fraction containing the expressed CYP4A enzyme and reductase.

• Storage: Resuspend the membrane pellet in a storage buffer and store at -80°C until use.

In Vitro Metabolism Assay

This assay measures the formation of HETE metabolites from arachidonic acid by the recombinant enzyme.

Protocol Outline:

• Reaction Mixture Preparation: In a microcentrifuge tube, prepare a reaction mixture containing:

  • Potassium phosphate buffer (100 mM, pH 7.4)

  • Recombinant CYP4A membranes (typically 10-50 pmol of P450)

  • Arachidonic acid (substrate, e.g., 10-50 µM, added in ethanol (B145695) or DMSO)

• Pre-incubation: Pre-incubate the mixture at 37°C for 5 minutes.

• Initiation: Start the reaction by adding an NADPH-generating system (e.g., 1 mM NADP+, 10 mM glucose-6-phosphate, and 1 unit/mL glucose-6-phosphate dehydrogenase).

• Incubation: Incubate at 37°C with shaking for a specified time (e.g., 15-60 minutes), ensuring the reaction is in the linear range.

• Termination: Stop the reaction by adding an organic solvent, such as ice-cold acetonitrile, and by acidification (e.g., with formic acid). Add an internal standard (e.g., 20-HETE-d6) for quantification.

• Extraction: Vortex the mixture and centrifuge to pellet the protein. Collect the supernatant and perform solid-phase extraction (SPE) to concentrate the analytes and remove interfering substances.

• Analysis: Dry the extracted sample under nitrogen and reconstitute in the mobile phase for LC-MS/MS analysis.

Chiral Separation and Quantification of 19-HETE Enantiomers

The critical step in determining the role of CYP4A in 19(R)-HETE formation is the separation and accurate quantification of the 19(R) and 19(S) enantiomers.

Protocol Outline: Chiral LC-MS/MS

• Chromatography:

  • Column: Utilize a chiral stationary phase (CSP) column, such as a polysaccharide-based column (e.g., Chiralpak AD-H or Chiralcel OD-H).

  • Mobile Phase: Employ a normal-phase solvent system, typically a mixture of hexane (B92381) and isopropanol (B130326) with a small amount of acid (e.g., acetic or formic acid) to improve peak shape. A typical starting point is a 95:5 (v/v) hexane:isopropanol mixture.

  • Flow Rate: Set a flow rate appropriate for the column dimensions (e.g., 0.5-1.0 mL/min).

  • Gradient: An isocratic elution is often sufficient for the separation of HETE enantiomers.

• Mass Spectrometry:

  • Ionization: Use electrospray ionization (ESI) in negative ion mode.

  • Detection: Employ multiple reaction monitoring (MRM) for high selectivity and sensitivity. The MRM transition for 19-HETE is typically m/z 319 -> [fragment ion] (e.g., m/z 151 or 219).

• Quantification:

  • Generate standard curves for both 19(R)-HETE and 19(S)-HETE using authentic standards.

  • Calculate the concentration of each enantiomer in the experimental samples based on the standard curves and the internal standard response.

  • Determine the ratio of 19(R)-HETE to 19(S)-HETE produced by the CYP4A enzyme.

Experimental Workflow Diagram

The following diagram illustrates the overall workflow for investigating the stereoselectivity of a CYP4A enzyme in 19-HETE formation.

Workflow for determining CYP4A stereoselectivity.

Conclusion and Future Directions

The primary knowledge gap is the lack of data on the enantiomeric preference of any CYP4A isoform for 19-HETE production. This contrasts with other enzymes like CYP2E1, which has a demonstrated preference for forming 19(S)-HETE.

Future research should focus on:

• Determining the stereoselectivity of human CYP4A11 and other relevant CYP4A and CYP4F isoforms in 19-HETE formation using the experimental approaches outlined in this guide.

• Elucidating the specific biological roles and signaling pathways of 19(R)-HETE, which may be distinct from those of 19(S)-HETE and 20-HETE.

• Investigating the regulation of CYP4A-mediated ω-1 hydroxylation , which could reveal novel therapeutic targets for modulating the balance of bioactive eicosanoids in various disease states.

Filling these knowledge gaps will provide a more complete picture of the complex metabolic network governed by CYP enzymes and will be crucial for the development of targeted therapeutics in areas such as cardiovascular disease and inflammation.

References

• 1. Identification of CYP4F8 in human seminal vesicles as a prominent 19-hydroxylase of prostaglandin endoperoxides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Decoding the Role of CYP450 Enzymes in Metabolism and Disease: A Comprehensive Review - PMC [pmc.ncbi.nlm.nih.gov]
• 3. CYP4 Enzymes as potential drug targets: focus on enzyme multiplicity, inducers and inhibitors, and therapeutic modulation of 20-hydroxyeicosatetraenoic acid (20-HETE) synthase and fatty acid ω-hydroxylase activities - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Metabolism of arachidonic acid to 20-hydroxy-5,8,11, 14-eicosatetraenoic acid by P450 enzymes in human liver: involvement of CYP4F2 and CYP4A11 - PubMed [pubmed.ncbi.nlm.nih.gov]

19(R)-HETE as a Vasodilator in Renal Arterioles: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

19-hydroxyeicosatetraenoic acid (19-HETE), a cytochrome P450 (CYP) metabolite of arachidonic acid, exists as two stereoisomers, 19(R)-HETE and 19(S)-HETE. While both are produced in the kidney, current scientific evidence indicates that 19(S)-HETE is the primary vasodilator of the two in renal arterioles. This technical guide synthesizes the existing knowledge on the vascular effects of 19-HETE, with a specific focus on the limited direct vasodilatory role of the 19(R) stereoisomer in the renal microcirculation. The primary mechanism of 19-HETE-induced vasodilation is attributed to 19(S)-HETE's activation of the prostacyclin (IP) receptor, a pathway in which 19(R)-HETE appears to be largely inactive. This document provides a comprehensive overview of the synthesis, signaling pathways, and experimental data related to 19-HETE's effects on renal arterioles, alongside detailed experimental protocols for their study.

Synthesis of 19-HETE in the Kidney

Both 19(S)-HETE and 20-HETE are produced from arachidonic acid in the kidney by the action of CYP ω-hydroxylase enzymes.[1] Specifically, proximal straight tubules are capable of converting arachidonic acid to 19(S)-HETE and 20-HETE.[1] In humans, the formation of 20-HETE, and concurrently 19-HETE, is primarily mediated by CYP4F2 and CYP4A11.[1]

Vasoactive Effects of 19(R)-HETE and 19(S)-HETE in Renal Arterioles

Current research strongly suggests that the vasodilatory effects previously attributed to a mixture of 19-HETE isomers are predominantly due to the action of 19(S)-HETE. In studies on mesenteric arteries and thoracic aorta, 19(S)-HETE was shown to be a potent vasodilator, while 19(R)-HETE was found to be inactive at concentrations up to 10 μM.[2] While some earlier studies suggested a cyclooxygenase (COX)-dependent vasodilation for a mix of 19(S/R)-HETEs in the perfused rabbit kidney, more recent and specific studies indicate a COX-independent mechanism for 19(S)-HETE.[2] In contrast to its S-isomer, 19(R)-HETE, along with 20-HETE and arachidonic acid, had no effect on Na+-K+-ATPase activity, an enzyme involved in regulating vascular tone.[3]

The table below summarizes the comparative effects of 19(R)-HETE and 19(S)-HETE.

Compound	Vasoactive Effect in Arterioles	Potency (EC50) for cAMP formation	Mechanism of Action	Reference
19(R)-HETE	Inactive (up to 10 µM)	Not active	Not applicable	[2]
19(S)-HETE	Vasodilation	520 nM	Prostacyclin (IP) receptor agonist, increases cAMP	[2]

Signaling Pathway of 19-HETE-Induced Vasodilation

The vasodilatory action of 19-HETE is primarily mediated by the 19(S) stereoisomer through a distinct signaling cascade that involves the activation of the prostacyclin (IP) receptor.

19(S)-HETE as a Prostacyclin Receptor Agonist

19(S)-HETE acts as a direct agonist of the IP receptor, a G-protein coupled receptor (GPCR).[2] Activation of the IP receptor by 19(S)-HETE leads to the stimulation of adenylyl cyclase, which in turn catalyzes the conversion of ATP to cyclic AMP (cAMP).[2] The resulting increase in intracellular cAMP levels in vascular smooth muscle cells activates protein kinase A (PKA), leading to the phosphorylation of various downstream targets that ultimately cause vasorelaxation. This mechanism is independent of cyclooxygenase (COX) activity.[2]

The Limited Role of 19(R)-HETE

In contrast to its stereoisomer, 19(R)-HETE does not activate the IP receptor and therefore does not induce cAMP formation or subsequent vasodilation through this pathway.[2] This highlights the stereospecificity of the IP receptor for the S-enantiomer of 19-HETE.

Signaling pathway of 19(S)-HETE-induced vasodilation.

Experimental Protocols

The following section outlines a general protocol for studying the effects of 19(R)-HETE on isolated renal arterioles using pressure myography. It should be noted that specific concentrations and incubation times may need to be optimized based on the experimental model and objectives.

Isolation of Renal Arterioles

• Animal Model: Utilize male Sprague-Dawley rats (250-300 g) as a common model for renal vascular studies.

• Anesthesia and Euthanasia: Anesthetize the rat with an appropriate anesthetic (e.g., isoflurane) and euthanize by decapitation, in accordance with institutional animal care and use committee guidelines.

• Kidney Extraction: Rapidly excise the kidneys and place them in ice-cold physiological salt solution (PSS).

• Microdissection: Under a dissecting microscope, carefully dissect interlobar or arcuate arteries from the kidney. Further dissect afferent arterioles from these larger vessels in a petri dish containing cold PSS.

Pressure Myography Protocol

Materials:

• Pressure myograph system

• Isolated renal arteriole

• Physiological Salt Solution (PSS), composition in mM: 119 NaCl, 4.7 KCl, 1.17 MgSO4, 1.6 CaCl2, 1.18 NaH2PO4, 24 NaHCO3, 0.03 EDTA, and 5.5 glucose.

• 19(R)-HETE and 19(S)-HETE stock solutions (in ethanol)

• Vasoconstrictor agent (e.g., phenylephrine (B352888) or U46619)

• Gas mixture (95% O2, 5% CO2)

Procedure:

• Mounting the Arteriole: Mount the isolated arteriole onto two glass micropipettes in the myograph chamber and secure with sutures.

• Equilibration: Perfuse and superfuse the arteriole with PSS bubbled with 95% O2 and 5% CO2 at 37°C. Allow the vessel to equilibrate for at least 30 minutes at a low intraluminal pressure (e.g., 20 mmHg).

• Viability Check: Increase the intraluminal pressure to a physiological level (e.g., 80 mmHg for renal arterioles). Assess the development of myogenic tone. Alternatively, pre-constrict the vessel with a high potassium PSS (e.g., 60 mM KCl) to confirm its contractile ability.

• Pre-constriction: To study vasodilation, pre-constrict the arteriole to 50-70% of its baseline diameter using a sub-maximal concentration of a vasoconstrictor like phenylephrine (e.g., 10^-6 M).

• Application of 19(R)-HETE:

  • Prepare cumulative concentrations of 19(R)-HETE in PSS (e.g., 10^-9 to 10^-5 M). The final ethanol (B145695) concentration should be kept below 0.1%.

  • Add each concentration of 19(R)-HETE to the superfusate and record the vessel diameter until a stable response is achieved (typically 3-5 minutes).

• Comparative Analysis (19(S)-HETE): Repeat the concentration-response curve with 19(S)-HETE to compare the vasodilatory effects of the two stereoisomers.

• Data Analysis: Express the changes in vessel diameter as a percentage of the pre-constriction tone. Plot the concentration-response curves and calculate EC50 values where applicable.

Workflow for pressure myography experiments.

Conclusion and Future Directions

The current body of evidence strongly indicates that 19(R)-HETE is not a significant direct vasodilator in renal arterioles. Its stereoisomer, 19(S)-HETE, is the active compound that mediates vasodilation through the activation of the prostacyclin (IP) receptor in a COX-independent manner. For researchers and drug development professionals, this distinction is critical. Future research should focus on:

• Confirming the lack of vasodilatory effect of 19(R)-HETE in a wider range of renal arteriole segments (afferent and efferent).

• Investigating potential indirect or modulatory roles of 19(R)-HETE on renal vascular tone.

• Exploring the therapeutic potential of selective 19(S)-HETE analogs as renal vasodilators.

This technical guide provides a foundational understanding of the current knowledge surrounding 19(R)-HETE and its limited role as a vasodilator in the renal microcirculation, emphasizing the dominant and distinct vasodilatory pathway of its S-stereoisomer.

References

• 1. Protective effect of 20-HETE analogues in experimental renal ischemia reperfusion injury - PMC [pmc.ncbi.nlm.nih.gov]
• 2. journals.physiology.org [journals.physiology.org]
• 3. 19(S)-hydroxyeicosatetraenoic acid is a potent stimulator of renal Na+-K+-ATPase - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-Depth Technical Guide to the Core Mechanism of Action of 19(R)-Hydroxyeicosatetraenoic Acid

For Researchers, Scientists, and Drug Development Professionals

Introduction

19(R)-Hydroxyeicosatetraenoic acid (19(R)-HETE) is a biologically active lipid mediator synthesized from arachidonic acid by cytochrome P450 (CYP) enzymes, particularly isoforms such as CYP2E1.[1] While its stereoisomer, 19(S)-HETE, has been shown to exert its effects through the prostacyclin (IP) receptor, 19(R)-HETE operates via a distinct mechanism.[2][3] The primary and most well-characterized mechanism of action of 19(R)-HETE is its role as a potent and selective antagonist of the vasoconstrictive effects of 20-hydroxyeicosatetraenoic acid (20-HETE).[1][4] This technical guide will provide a comprehensive overview of the core mechanism of action of 19(R)-HETE, focusing on its interaction with the 20-HETE signaling pathway, and will detail the experimental protocols used to elucidate these effects.

Core Mechanism of Action: Antagonism of 20-HETE Signaling

The predominant physiological role of 19(R)-HETE is to counteract the biological activities of 20-HETE. 20-HETE is a potent vasoconstrictor in various vascular beds, including the renal and cerebral circulation, and its signaling cascade has been extensively studied.[4][5][6] 19(R)-HETE effectively blocks the vasoconstriction induced by 20-HETE, highlighting its potential as a regulator of vascular tone.[1][4]

The 20-HETE Signaling Pathway

20-HETE exerts its vasoconstrictive effects by binding to a specific G-protein coupled receptor, GPR75.[7] The activation of GPR75 initiates a downstream signaling cascade in vascular smooth muscle cells (VSMCs) characterized by:

• Activation of Protein Kinase C (PKC): The Gq alpha subunit of the GPR75 receptor activates phospholipase C (PLC), leading to the production of inositol (B14025) trisphosphate (IP3) and diacylglycerol (DAG). DAG, in turn, activates PKC.[8][9]

• Inhibition of Large-Conductance Calcium-Activated Potassium (KCa) Channels: Activated PKC phosphorylates and inhibits KCa channels (also known as BK channels).[8][9]

• Membrane Depolarization and Calcium Influx: Inhibition of KCa channels leads to depolarization of the vascular smooth muscle cell membrane. This depolarization activates voltage-gated L-type calcium channels, resulting in an influx of extracellular calcium.[9]

• Vasoconstriction: The increase in intracellular calcium concentration ([Ca2+]i) triggers the contraction of vascular smooth muscle, leading to vasoconstriction.

19(R)-HETE's Point of Intervention

19(R)-HETE acts as a competitive antagonist at the 20-HETE receptor, GPR75. By binding to the receptor, 19(R)-HETE prevents the binding of 20-HETE and the subsequent initiation of the signaling cascade. This blockade of the initial step in the pathway effectively prevents the downstream events of PKC activation, KCa channel inhibition, calcium influx, and ultimately, vasoconstriction. While the stereoisomer 19(S)-HETE is inactive in antagonizing 20-HETE's effects, 19(R)-HETE at a concentration of 1 µM has been shown to completely block 20-HETE-induced vasoconstriction of renal arterioles.[1][4]

Data Presentation

The following table summarizes the key quantitative data related to the antagonistic action of 19(R)-HETE on 20-HETE-induced vasoconstriction.

Parameter	Value	Cell/Tissue Type	Reference
Effective Concentration for Complete Blockade of 20-HETE-induced Vasoconstriction	1 µM	Renal Arterioles	[1][4]
IC50 for 20-HETE Antagonism	Not explicitly reported	-	-
Ki for GPR75	Not explicitly reported	-	-

Mandatory Visualization

The following diagrams illustrate the key signaling pathways and the mechanism of action of 19(R)-HETE.

Figure 1: Signaling pathway of 20-HETE-induced vasoconstriction.

Figure 2: Antagonistic mechanism of 19(R)-HETE on the 20-HETE receptor.

Experimental Protocols

The following are detailed methodologies for key experiments cited in the investigation of the mechanism of action of 19(R)-HETE.

Measurement of Vasoconstriction in Isolated Renal Arterioles

This protocol is adapted from established methods for studying vascular reactivity in isolated small arteries.[2][5]

Objective: To determine the effect of 19(R)-HETE on 20-HETE-induced vasoconstriction.

Materials:

• Sprague-Dawley rats

• Krebs-bicarbonate buffer (in mM: 118.3 NaCl, 4.7 KCl, 2.5 CaCl2, 1.2 MgSO4, 1.2 KH2PO4, 25 NaHCO3, and 11.1 glucose)

• 20-HETE (Cayman Chemical)

• 19(R)-HETE (Cayman Chemical)

• Pressure myograph system (DMT, Living Systems Instrumentation)

• Dissection microscope

• Glass micropipettes

Procedure:

• Vessel Isolation: Euthanize a rat according to approved institutional animal care and use committee protocols. Isolate the kidneys and dissect interlobar arteries (approximately 100-200 µm in diameter) in ice-cold Krebs-bicarbonate buffer.

• Cannulation: Transfer the isolated arteriole to the chamber of the pressure myograph filled with Krebs-bicarbonate buffer. Cannulate both ends of the arteriole with glass micropipettes and secure with sutures.

• Pressurization and Equilibration: Pressurize the arteriole to a constant intramural pressure (e.g., 80 mmHg) and superfuse with Krebs-bicarbonate buffer gassed with 95% O2-5% CO2 at 37°C. Allow the vessel to equilibrate for at least 60 minutes.

• Viability Check: Assess vessel viability by constricting with a high-potassium solution (e.g., 60 mM KCl).

• Experimental Protocol:

  • After a washout period, establish a baseline diameter.

  • Administer 20-HETE (e.g., 1 µM) to the superfusate and record the steady-state vasoconstriction.

  • After washout and return to baseline, pre-incubate the arteriole with 19(R)-HETE (e.g., 1 µM) for 20-30 minutes.

  • In the continued presence of 19(R)-HETE, re-administer 20-HETE (1 µM) and record the vascular response.

• Data Analysis: Measure the internal diameter of the arteriole continuously using a video dimension analyzer. Express vasoconstriction as a percentage decrease from the baseline diameter. Compare the vasoconstrictor response to 20-HETE in the absence and presence of 19(R)-HETE.

Protein Kinase C (PKC) Activity Assay in Vascular Smooth Muscle Cells

This protocol describes a method to measure PKC activity in cultured vascular smooth muscle cells (VSMCs).

Objective: To investigate the effect of 19(R)-HETE on 20-HETE-induced PKC activation.

Materials:

• Cultured rat aortic smooth muscle cells

• 20-HETE

• 19(R)-HETE

• PKC activity assay kit (e.g., from Millipore or Abcam)

• Cell lysis buffer

• Protein assay reagent (e.g., BCA assay)

• Scintillation counter or microplate reader

Procedure:

• Cell Culture and Treatment: Culture rat aortic smooth muscle cells to near confluence in appropriate media. Serum-starve the cells for 24 hours prior to the experiment.

• Treatment Groups:

  • Vehicle control

  • 20-HETE (e.g., 100 nM)

  • 19(R)-HETE (e.g., 1 µM) alone

  • 19(R)-HETE (1 µM) pre-incubation for 30 minutes, followed by 20-HETE (100 nM) stimulation for 10-15 minutes.

• Cell Lysis: After treatment, wash the cells with ice-cold PBS and lyse them using a non-denaturing lysis buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each cell lysate using a standard protein assay.

• PKC Activity Assay: Perform the PKC activity assay according to the manufacturer's instructions of the chosen kit. This typically involves incubating a specific PKC substrate with the cell lysate in the presence of [γ-³²P]ATP or using a non-radioactive method with a phospho-specific antibody.

• Data Analysis: Quantify the phosphorylation of the substrate as a measure of PKC activity. Normalize the activity to the total protein concentration in each sample. Compare PKC activity across the different treatment groups.

Measurement of Intracellular Calcium ([Ca2+]i) in Vascular Smooth Muscle Cells

This protocol details the use of a fluorescent calcium indicator to measure changes in intracellular calcium.

Objective: To determine if 19(R)-HETE can block the 20-HETE-induced increase in [Ca2+]i in VSMCs.

Materials:

• Cultured rat aortic smooth muscle cells grown on glass coverslips

• 20-HETE

• 19(R)-HETE

• Fura-2 AM (or other suitable calcium indicator dye)

• Hanks' Balanced Salt Solution (HBSS)

• Fluorescence microscopy system equipped for ratiometric imaging

Procedure:

• Cell Loading: Incubate the VSMCs grown on coverslips with Fura-2 AM (e.g., 2-5 µM) in HBSS for 30-60 minutes at 37°C in the dark.

• Washing and De-esterification: Wash the cells with fresh HBSS to remove extracellular dye and allow for an additional 30 minutes for complete de-esterification of the dye within the cells.

• Imaging Setup: Mount the coverslip in a perfusion chamber on the stage of the fluorescence microscope. Continuously perfuse the cells with HBSS at 37°C.

• Experimental Protocol:

  • Establish a stable baseline fluorescence ratio (340/380 nm excitation, 510 nm emission for Fura-2).

  • Perfuse the cells with a solution containing 20-HETE (e.g., 100 nM) and record the change in the fluorescence ratio.

  • After washout and return to baseline, perfuse the cells with a solution containing 19(R)-HETE (e.g., 1 µM) for a pre-incubation period.

  • While continuing the perfusion with 19(R)-HETE, add 20-HETE (100 nM) and record the fluorescence ratio.

• Data Analysis: Convert the fluorescence ratios to [Ca2+]i concentrations using a standard calibration method (e.g., using ionomycin (B1663694) and EGTA). Plot the change in [Ca2+]i over time for each condition and compare the peak [Ca2+]i increase in response to 20-HETE in the absence and presence of 19(R)-HETE.

Conclusion

The core mechanism of action of 19(R)-HETE is its specific antagonism of the 20-HETE signaling pathway. By competitively inhibiting the binding of 20-HETE to its receptor, GPR75, 19(R)-HETE effectively abrogates the downstream signaling cascade that leads to vasoconstriction. This makes 19(R)-HETE a crucial molecule for the regulation of vascular tone and a potential therapeutic target for conditions associated with 20-HETE-mediated pathophysiology, such as hypertension and other cardiovascular diseases. The experimental protocols detailed herein provide a robust framework for the continued investigation of the nuanced roles of 19(R)-HETE and its interactions with other signaling pathways in various physiological and pathological contexts. Further research to determine the precise binding kinetics and to identify other potential molecular targets will be invaluable in fully elucidating the therapeutic potential of this important lipid mediator.

References

• 1. 20-Hydroxyeicosatetraenoic acid (20-HETE): Bioactions, receptors, vascular function, cardiometabolic disease and beyond - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Arachidonic Acid Metabolite 19(S)-HETE Induces Vasorelaxation and Platelet Inhibition by Activating Prostacyclin (IP) Receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 4. 20-HETE agonists and antagonists in the renal circulation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Molecular mechanisms and cell signaling of 20-hydroxyeicosatetraenoic acid in vascular pathophysiology - PMC [pmc.ncbi.nlm.nih.gov]
• 6. ahajournals.org [ahajournals.org]
• 7. 20- HETE Signals Through G Protein-Coupled Receptor GPR75 (Gq) to Affect Vascular Function and Trigger Hypertension - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Vascular Actions of 20-HETE - PMC [pmc.ncbi.nlm.nih.gov]
• 9. P2X receptor-stimulated calcium responses in preglomerular vascular smooth muscle cells involves 20-hydroxyeicosatetraenoic acid - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide to 19(R)-HETE Signaling Pathways in Vascular Smooth Muscle

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

19(R)-hydroxyeicosatetraenoic acid (19(R)-HETE) is a cytochrome P450 (CYP) metabolite of arachidonic acid that plays a significant role in regulating vascular tone. In vascular smooth muscle (VSM), the primary function of 19(R)-HETE is to act as an antagonist to the potent vasoconstrictor, 20-HETE. While 19(S)-HETE, its stereoisomer, induces vasodilation through a distinct signaling pathway, 19(R)-HETE's mechanism is centered on counteracting the signaling cascade initiated by 20-HETE. This guide provides a comprehensive overview of the synthesis, signaling pathways, and experimental methodologies related to 19(R)-HETE in VSM, with a focus on its antagonistic relationship with 20-HETE.

Synthesis of 19(R)-HETE

19(R)-HETE is synthesized from arachidonic acid by ω-1 hydroxylation, a reaction catalyzed by specific isoforms of the cytochrome P450 enzyme family. Notably, CYP2E1 has been identified as a key enzyme in this process.

The Antagonistic Role of 19(R)-HETE in Vascular Smooth Muscle

The predominant role of 19(R)-HETE in VSM is its ability to counteract the vasoconstrictive effects of 20-HETE. Studies have shown that 19(R)-HETE can completely block the sensitization of renal arterioles to vasoconstrictors induced by 20-HETE[1]. This antagonistic action is crucial for maintaining vascular homeostasis and presents a potential therapeutic target for conditions characterized by excessive vasoconstriction.

The Pro-constrictive Signaling Pathway of 20-HETE

To understand the function of 19(R)-HETE, it is essential to first delineate the signaling pathway of its counterpart, 20-HETE. 20-HETE-induced vasoconstriction is a multi-step process initiated by its binding to the G-protein coupled receptor GPR75[2][3][4]. This binding event triggers a cascade of intracellular events, including:

• Inhibition of Large-Conductance Ca2+-activated Potassium (BK) Channels: Activation of GPR75 by 20-HETE leads to the inhibition of BK channels in VSM cells. This inhibition causes membrane depolarization, which in turn opens voltage-gated Ca2+ channels, leading to an influx of Ca2+ and subsequent muscle contraction[5][6].

• Activation of Protein Kinase C (PKC): The 20-HETE/GPR75 signaling complex also activates Protein Kinase C (PKC)[3][4][5]. Activated PKC can further contribute to vasoconstriction by phosphorylating various downstream targets, including components of the contractile apparatus.

• Activation of the RhoA/Rho-Kinase (ROCK) Pathway: The 20-HETE signaling cascade also involves the activation of the RhoA/Rho-kinase pathway[1][7]. Rho-kinase phosphorylates and inactivates myosin light chain phosphatase, leading to an increase in myosin light chain phosphorylation and enhanced contractility of the VSM cell.

Figure 1: 20-HETE Signaling Pathway in Vascular Smooth Muscle.

The Antagonistic Signaling Pathway of 19(R)-HETE

19(R)-HETE exerts its effects by interfering with the 20-HETE signaling cascade. While the precise molecular interactions are still under investigation, evidence suggests that 19(R)-HETE acts as a competitive antagonist at the GPR75 receptor[2]. By competing with 20-HETE for binding to GPR75, 19(R)-HETE prevents the initiation of the downstream signaling events that lead to vasoconstriction. This results in:

• Prevention of BK Channel Inhibition: By blocking 20-HETE's action, 19(R)-HETE prevents the inhibition of BK channels, thereby promoting membrane hyperpolarization and vasorelaxation.

• Inhibition of PKC Activation: Antagonism at the GPR75 receptor by 19(R)-HETE would preclude the activation of PKC, thus blocking its contribution to the contractile response.

• Inhibition of RhoA/Rho-Kinase Activation: By preventing GPR75 activation, 19(R)-HETE would also inhibit the downstream activation of the RhoA/Rho-kinase pathway, leading to increased myosin light chain phosphatase activity and vasorelaxation.

Figure 2: Antagonistic action of 19(R)-HETE on the GPR75 receptor.

Quantitative Data

While a definitive IC50 value for 19(R)-HETE's antagonism of 20-HETE-induced vasoconstriction is not widely reported, studies on analogs provide valuable insights. A study on a 19(R)-HETE analog, sodium (19(R)-hydroxyeicosa-5(Z),14(Z)-dienoyl)glycinate (19(R)-HEDGE), demonstrated a potent IC50 response of 6.715 x 10⁻⁹ M for the inhibition of 20-HETE-induced effects[8]. Another study indicated that 1 µM of 19(R)-HETE completely blocks 20-HETE-induced vasoconstriction of renal arterioles[9].

Compound	Effect	Potency	Reference
19(R)-HETE	Antagonism of 20-HETE-induced vasoconstriction	1 µM completely blocks the effect	[9]
19(R)-HEDGE	Inhibition of 20-HETE-induced effects	IC50 = 6.715 x 10⁻⁹ M	[8]

Experimental Protocols

The following sections provide detailed methodologies for key experiments used to investigate the signaling pathways of 19(R)-HETE in vascular smooth muscle.

Vascular Smooth Muscle Cell (VSMC) Culture

Objective: To isolate and culture primary vascular smooth muscle cells for in vitro experiments.

Protocol:

• Aortic Explant: Aseptically dissect the thoracic aorta from a euthanized rodent (e.g., rat or mouse) and place it in sterile phosphate-buffered saline (PBS).

• Adventitia Removal: Carefully remove the adventitia and surrounding connective tissue from the aorta under a dissecting microscope.

• Endothelium Removal: Gently scrape the intimal surface of the aorta to remove the endothelium.

• Enzymatic Digestion: Mince the aortic tissue into small pieces and digest with a solution of collagenase (e.g., 1-2 mg/mL) and elastase (e.g., 0.5 mg/mL) in a serum-free culture medium at 37°C for 1-2 hours with gentle agitation.

• Cell Isolation: After digestion, triturate the tissue suspension to release the cells. Centrifuge the cell suspension, discard the supernatant, and resuspend the cell pellet in complete culture medium (e.g., DMEM with 10% fetal bovine serum and antibiotics).

• Plating and Culture: Plate the cells onto culture dishes and incubate at 37°C in a humidified atmosphere with 5% CO2. Change the medium every 2-3 days.

• Characterization: Confirm the identity of the VSMCs by immunofluorescence staining for smooth muscle-specific markers such as α-smooth muscle actin (α-SMA)[9][10].

Figure 3: Workflow for Vascular Smooth Muscle Cell (VSMC) Culture.

Patch-Clamp Electrophysiology for BK Channel Activity

Objective: To measure the effect of 19(R)-HETE on 20-HETE-induced inhibition of BK channels in VSMCs.

Protocol:

• Cell Preparation: Plate freshly isolated or cultured VSMCs on glass coverslips.

• Recording Solutions:

  • External Solution (in mM): 140 NaCl, 5 KCl, 2 CaCl2, 1 MgCl2, 10 HEPES, 10 glucose (pH 7.4 with NaOH).

  • Internal (Pipette) Solution (in mM): 140 KCl, 1 MgCl2, 10 HEPES, 5 EGTA (pH 7.2 with KOH). Free Ca2+ can be adjusted to a desired concentration.

• Pipette Fabrication: Pull patch pipettes from borosilicate glass capillaries to a resistance of 3-5 MΩ when filled with the internal solution.

• Recording:

  • Use the whole-cell patch-clamp configuration.

  • Hold the membrane potential at a negative value (e.g., -60 mV) and apply voltage steps to depolarizing potentials (e.g., from -40 to +80 mV) to elicit outward K+ currents.

  • Establish a baseline recording of BK channel currents.

  • Perfuse the cells with 20-HETE (e.g., 100 nM) and record the inhibition of the outward currents.

  • Co-perfuse with 20-HETE and 19(R)-HETE (e.g., 1 µM) to determine if 19(R)-HETE can prevent or reverse the inhibitory effect of 20-HETE[11][12].

Western Blot Analysis of PKC Activation

Objective: To assess the effect of 19(R)-HETE on 20-HETE-induced phosphorylation of PKC in VSMCs.

Protocol:

• Cell Treatment: Culture VSMCs to near confluence and serum-starve for 24 hours. Treat the cells with vehicle, 20-HETE (e.g., 100 nM), 19(R)-HETE (e.g., 1 µM), or a combination of 20-HETE and 19(R)-HETE for a specified time (e.g., 15-30 minutes).

• Protein Extraction: Lyse the cells in RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA assay.

• SDS-PAGE and Transfer: Separate equal amounts of protein (e.g., 20-30 µg) on an SDS-polyacrylamide gel and transfer the proteins to a PVDF membrane.

• Immunoblotting:

  • Block the membrane with 5% bovine serum albumin (BSA) in Tris-buffered saline with Tween 20 (TBST).

  • Incubate the membrane with a primary antibody specific for phosphorylated PKC (e.g., anti-phospho-PKC pan or isoform-specific) overnight at 4°C.

  • Wash the membrane and incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody.

  • Detect the signal using an enhanced chemiluminescence (ECL) substrate.

• Normalization: Strip the membrane and re-probe with an antibody for total PKC and a loading control (e.g., GAPDH or β-actin) to normalize the data[13][14].

Rho-Kinase (ROCK) Activity Assay

Objective: To measure the effect of 19(R)-HETE on 20-HETE-induced activation of Rho-kinase in VSMCs.

Protocol:

• Cell Treatment: Treat serum-starved VSMCs as described in the Western blot protocol.

• Lysate Preparation: Lyse the cells in a buffer compatible with the Rho-kinase activity assay kit.

• Activity Assay: Use a commercially available Rho-kinase activity assay kit. These kits typically utilize a substrate for ROCK (e.g., MYPT1) coated on a microplate.

  • Add cell lysates to the wells of the microplate.

  • Initiate the kinase reaction by adding ATP.

  • After incubation, detect the phosphorylation of the substrate using a specific antibody and a colorimetric or chemiluminescent detection method.

• Data Analysis: Quantify the Rho-kinase activity by measuring the absorbance or luminescence and normalize to the total protein concentration of the lysates[6][15].

Conclusion

19(R)-HETE serves as a crucial negative regulator of the pro-constrictive and pro-hypertensive actions of 20-HETE in vascular smooth muscle. Its primary mechanism of action is the antagonism of the GPR75 receptor, thereby inhibiting the downstream signaling cascade that involves BK channel inhibition, and PKC and Rho-kinase activation. This antagonistic relationship highlights 19(R)-HETE and its signaling pathway as a promising area for the development of novel therapeutic agents for cardiovascular diseases characterized by excessive vasoconstriction and vascular remodeling. Further research is warranted to fully elucidate the molecular details of its antagonistic action and to explore its therapeutic potential.

References

• 1. Blockade of 20-HETE Receptor Lowers Blood Pressure and Alters Vascular Function in Mice with Smooth Muscle-Specific Overexpression of CYP4A12-20-HETE Synthase - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Uncovering the signalling, structure and function of the 20-HETE-GPR75 pairing: Identifying the chemokine CCL5 as a negative regulator of GPR75 - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. acroscell.creative-bioarray.com [acroscell.creative-bioarray.com]
• 5. Whole Cell Patch Clamp Protocol [protocols.io]
• 6. Rho Kinase in Vascular Smooth Muscle - Regulation of Vascular Smooth Muscle Function - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 7. RhoA/Rho kinase (ROCK) alters fetuin-A uptake and regulates calcification in bovine vascular smooth muscle cells (BVSMC) - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. 19-Hydroxyeicosatetraenoic acid analogs: Antagonism of 20-hydroxyeicosatetraenoic acid-induced vascular sensitization and hypertension - PMC [pmc.ncbi.nlm.nih.gov]
• 10. docs.axolbio.com [docs.axolbio.com]
• 11. Whole-cell patch-clamp recording and parameters - PMC [pmc.ncbi.nlm.nih.gov]
• 12. 20-HETE in the regulation of vascular and cardiac function - PMC [pmc.ncbi.nlm.nih.gov]
• 13. New insights into RhoA/Rho-kinase signaling: a key regulator of vascular contraction - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Protein kinase C activation potentiates gating of the vanilloid receptor VR1 by capsaicin, protons, heat and anandamide - PMC [pmc.ncbi.nlm.nih.gov]
• 15. A Method for Measuring Rho Kinase Activity in Tissues and Cells - PMC [pmc.ncbi.nlm.nih.gov]

19(R)-HETE and Its Role in Blood Pressure Regulation: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

19(R)-hydroxyeicosatetraenoic acid (19(R)-HETE) is a cytochrome P450 (CYP)-derived metabolite of arachidonic acid that plays a nuanced role in the regulation of vascular tone and renal function, ultimately impacting blood pressure. Unlike its more extensively studied regioisomer, 20-HETE, which is a potent vasoconstrictor, 19(R)-HETE often exhibits opposing effects, acting as a modulator of vascular reactivity. This guide provides a comprehensive overview of the synthesis, mechanism of action, and physiological roles of 19(R)-HETE, with a focus on its potential as a therapeutic target in cardiovascular diseases. This document summarizes key quantitative data, details relevant experimental protocols, and visualizes the known signaling pathways.

Data Presentation

The following tables summarize the quantitative data available for 19(R)-HETE and its enantiomer, 19(S)-HETE, to provide a clear comparison of their biological activities.

Table 1: Vasoactive Effects of 19-HETE Enantiomers

Compound	Effect	Target	EC50/IC50	Species/System	Citation(s)
19(S)-HETE	Vasorelaxation	Prostacyclin (IP) Receptor	567 nM (cAMP activation)	COS-1 cells expressing human IP receptor	[1]
19(R)-HETE	No vasorelaxation	Prostacyclin (IP) Receptor	Inactive up to 10 µM	COS-1 cells expressing human IP receptor	[1]
19(R)-HETE	Antagonism of 20-HETE-induced vascular sensitization	20-HETE signaling pathway	More potent than 19(S)-HETE (specific IC50 not reported)	Rat renal preglomerular microvessels	[2]
19-HETE Analog	Normalization of blood pressure	In vivo	10 mg/kg daily	Male Cyp4a14(-/-) hypertensive mice	[2]

Table 2: Renal Effects of 19-HETE Enantiomers

Compound	Effect	Target	EC50	Species/System	Citation(s)
19(S)-HETE	Stimulation of Na+/K+-ATPase activity	Na+/K+-ATPase	3 x 10-7 M	Rat renal cortical microsomes	[3]
19(R)-HETE	No effect on Na+/K+-ATPase activity	Na+/K+-ATPase	-	Rat renal cortical microsomes	[3]

Signaling Pathways and Mechanisms of Action

The biological effects of 19(R)-HETE are primarily understood through its antagonistic relationship with 20-HETE and the distinct actions of its stereoisomer, 19(S)-HETE.

19(R)-HETE as an Antagonist of 20-HETE

20-HETE is a potent vasoconstrictor that contributes to the pathogenesis of hypertension. It acts by inhibiting the large-conductance calcium-activated potassium (BK) channels in vascular smooth muscle cells (VSMCs), leading to membrane depolarization, calcium influx, and vasoconstriction.[4][5] 19(R)-HETE has been shown to be a more potent antagonist of 20-HETE-induced vascular sensitization than its (S)-enantiomer.[2] While the precise molecular mechanism of this antagonism is not fully elucidated, it is hypothesized that 19(R)-HETE competes with 20-HETE for its binding site or allosterically modulates the 20-HETE receptor, GPR75.[6][7]

20-HETE signaling and 19(R)-HETE antagonism.

19(S)-HETE Signaling Pathway

In contrast to the (R)-enantiomer, 19(S)-HETE has been identified as a full orthosteric agonist of the prostacyclin (IP) receptor.[8] Activation of the IP receptor, a Gs-coupled receptor, leads to the stimulation of adenylyl cyclase, an increase in intracellular cyclic AMP (cAMP), and subsequent activation of protein kinase A (PKA). In VSMCs, this signaling cascade results in vasorelaxation.[1]

19(S)-HETE signaling pathway via the IP receptor.

Experimental Protocols

Detailed methodologies for key experiments cited in the literature are provided below. These protocols represent standard procedures that can be adapted for the study of 19(R)-HETE.

Measurement of Vascular Reactivity (Isolated Perfused Kidney)

This protocol is adapted from methods used to assess the effects of vasoactive substances on renal vasculature.[1][6]

Objective: To determine the effect of 19(R)-HETE on vascular tone in an isolated kidney preparation.

Materials:

• Krebs-Henseleit buffer

• Isolated kidney perfusion apparatus

• Pressure transducer

• 19(R)-HETE and other test compounds

• Vasoconstrictor agent (e.g., phenylephrine (B352888) or angiotensin II)

Procedure:

• Preparation: Anesthetize the animal and cannulate the renal artery.

• Perfusion: Perfuse the kidney with warmed (37°C) and oxygenated (95% O2, 5% CO2) Krebs-Henseleit buffer at a constant flow rate.

• Equilibration: Allow the preparation to equilibrate until a stable perfusion pressure is achieved.

• Pre-constriction: Infuse a vasoconstrictor (e.g., phenylephrine) to pre-constrict the renal vasculature to a stable, elevated perfusion pressure.

• Drug Administration: Infuse 19(R)-HETE at increasing concentrations and record the change in perfusion pressure.

• Data Analysis: Express the change in perfusion pressure as a percentage of the pre-constriction and plot against the concentration of 19(R)-HETE to generate a dose-response curve.

Workflow for isolated perfused kidney experiment.

Na+/K+-ATPase Activity Assay

This protocol is based on methods for measuring Na+/K+-ATPase activity in renal tubular preparations.[3]

Objective: To determine the effect of 19(R)-HETE on Na+/K+-ATPase activity in renal microsomes.

Materials:

• Renal cortical microsomes

• Assay buffer (containing MgCl2, NaCl, KCl, and ATP)

• 19(R)-HETE

• Ouabain (a specific Na+/K+-ATPase inhibitor)

• Malachite green reagent for phosphate (B84403) detection

Procedure:

• Preparation: Isolate renal cortical microsomes from tissue homogenates by differential centrifugation.

• Reaction Setup: Prepare reaction tubes containing the assay buffer and the microsomal preparation.

• Drug Incubation: Add 19(R)-HETE at various concentrations to the test tubes. Include a control with no drug and a positive control with ouabain.

• Initiate Reaction: Add ATP to start the enzymatic reaction and incubate at 37°C.

• Stop Reaction: After a defined time, stop the reaction by adding a stop solution (e.g., trichloroacetic acid).

• Phosphate Measurement: Measure the amount of inorganic phosphate released using the malachite green reagent.

• Data Analysis: Calculate the Na+/K+-ATPase activity as the difference between the total ATPase activity (no ouabain) and the ouabain-insensitive ATPase activity. Express the effect of 19(R)-HETE as a percentage of the control activity.

Patch-Clamp Electrophysiology for Ion Channel Activity

This protocol provides a general framework for studying the effects of 19(R)-HETE on ion channels, such as BK channels, in isolated cells.

Objective: To investigate the direct effects of 19(R)-HETE on the activity of specific ion channels.

Materials:

• Isolated vascular smooth muscle cells

• Patch-clamp rig (amplifier, micromanipulator, microscope)

• Borosilicate glass pipettes

• Intracellular and extracellular recording solutions

• 19(R)-HETE and 20-HETE

Procedure:

• Cell Preparation: Isolate single vascular smooth muscle cells.

• Pipette Preparation: Fabricate and fill patch pipettes with the intracellular solution.

• Seal Formation: Obtain a high-resistance (>1 GΩ) seal between the pipette tip and the cell membrane.

• Configuration: Establish a whole-cell or inside-out patch configuration.

• Recording: Record baseline channel activity in response to voltage steps.

• Drug Application: Perfuse the cell with the extracellular solution containing 19(R)-HETE, 20-HETE, or a combination, and record the changes in channel activity.

• Data Analysis: Analyze the current-voltage relationship, open probability, and single-channel conductance to determine the effect of the compounds on channel function.

Conclusion and Future Directions

19(R)-HETE presents a compelling profile as a modulator of blood pressure, primarily through its antagonism of the vasoconstrictor 20-HETE. The stereospecificity of the HETE family is critical, with 19(S)-HETE promoting vasorelaxation and stimulating renal Na+/K+-ATPase, while 19(R)-HETE appears to be a key negative regulator of pro-hypertensive pathways. The in vivo efficacy of a 19-HETE analog in a hypertensive model underscores the therapeutic potential of targeting this pathway.

Future research should focus on several key areas:

• Quantitative Antagonism: Determining the precise IC50 value of 19(R)-HETE for the antagonism of 20-HETE's effects on its receptor and downstream signaling would be invaluable for drug development.

• Receptor Interaction: Elucidating the exact molecular interactions between 19(R)-HETE and the 20-HETE receptor (GPR75) will provide a clearer understanding of its antagonistic mechanism.

• In Vivo Studies: Further in vivo studies are needed to confirm the blood pressure-lowering effects of 19(R)-HETE itself and to evaluate its pharmacokinetic and pharmacodynamic properties.

• Ion Channel Modulation: A more detailed investigation into the direct effects of 19(R)-HETE on various ion channels, particularly BK channels, in the presence and absence of 20-HETE, is warranted.

References

• 1. 20-HETE – Hypertension and Beyond - PMC [pmc.ncbi.nlm.nih.gov]
• 2. 19-Hydroxyeicosatetraenoic acid analogs: Antagonism of 20-hydroxyeicosatetraenoic acid-induced vascular sensitization and hypertension - PMC [pmc.ncbi.nlm.nih.gov]
• 3. 20-HETE in the regulation of vascular and cardiac function - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Unraveling the role of 12- and 20-HETE in cardiac pathophysiology: G-protein coupled receptors, pharmacological inhibitors and transgenic approaches - PMC [pmc.ncbi.nlm.nih.gov]
• 5. 20-Hydroxyeicosatetraenoic acid (20-HETE): Bioactions, receptors, vascular function, cardiometabolic disease and beyond - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Elevated 20-HETE in Metabolic Syndrome Regulates Arterial Stiffness and Systolic Hypertension via MMP12 Activation - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Conflicting roles of 20-HETE in hypertension and renal end organ damage - PMC [pmc.ncbi.nlm.nih.gov]
• 8. 19-Hydroxyeicosatetraenoic acid analogs: Antagonism of 20-hydroxyeicosatetraenoic acid-induced vascular sensitization and hypertension - PubMed [pubmed.ncbi.nlm.nih.gov]

A Technical Guide to 19(R)-Hydroxyeicosatetraenoic Acid (19(R)-HETE): Discovery, Characterization, and Function

Authored for Researchers, Scientists, and Drug Development Professionals

Abstract

19(R)-Hydroxyeicosatetraenoic acid (19(R)-HETE) is a biologically active lipid mediator derived from the metabolism of arachidonic acid by cytochrome P450 (CYP) enzymes. Initially identified as a product of ω-1 hydroxylation, 19(R)-HETE has emerged as a significant signaling molecule, particularly within the renal and cardiovascular systems. Unlike its counterpart, 20-HETE, which is a potent vasoconstrictor, 19(R)-HETE primarily exhibits vasodilatory properties. A key aspect of its function is its ability to potently and stereospecifically antagonize the vasoconstrictive effects of 20-HETE. This technical guide provides a comprehensive overview of the discovery and characterization of 19(R)-HETE, detailing its synthesis, signaling pathways, and the experimental protocols used for its investigation.

Discovery and Biosynthesis

The discovery of 19(R)-HETE is rooted in the broader exploration of the "third pathway" of arachidonic acid metabolism, mediated by cytochrome P450-dependent mono-oxygenases.[1] While the cyclooxygenase (COX) and lipoxygenase (LOX) pathways were well-established, the CYP450 pathway was found to generate a distinct profile of bioactive eicosanoids, including epoxyeicosatrienoic acids (EETs) and hydroxyeicosatetraenoic acids (HETEs).[2][3]

19-HETE is formed through the ω-1 hydroxylation of arachidonic acid.[4] Several CYP isoforms can catalyze this reaction, with CYP2E1 being a notable contributor.[5] Studies with reconstituted human CYP2E1 demonstrated the formation of 19-HETE as a major metabolite, second to 18-HETE.[5] Importantly, this enzymatic reaction is stereoselective.

Enzymatic Synthesis of 19(R)-HETE

The synthesis of 19(R)-HETE from arachidonic acid is primarily catalyzed by specific cytochrome P450 enzymes.

• CYP2E1: This alcohol-inducible enzyme metabolizes arachidonic acid to produce both 19(S)-HETE and 19(R)-HETE.[5] Chiral analysis has shown that when formed by CYP2E1, the resulting 19-HETE is a mixture of approximately 70% 19(S)-HETE and 30% 19(R)-HETE.[5][6]

• Other CYP Enzymes: Members of the CYP4A and CYP4F families are the primary enzymes responsible for the ω-hydroxylation of arachidonic acid to produce 20-HETE, but they also produce smaller amounts of ω-1 metabolites like 19-HETE.[3][7][8] For instance, human CYP4A11 hydroxylates arachidonic acid with an ω to ω-1 product ratio of 4.7:1, indicating the concurrent formation of 19-HETE alongside 20-HETE.[4]

The diagram below illustrates the enzymatic conversion of arachidonic acid to 19(R)-HETE and its related metabolites via the CYP450 pathway.

Caption: Biosynthesis of 19(R)-HETE from Arachidonic Acid.

Characterization and Quantitative Data

19(R)-HETE is a stereoisomer of hydroxyeicosatetraenoic acid with the hydroxyl group at the 19th carbon in the R configuration. Its chemical properties are summarized in the table below.

Property	Value
Formal Name	19R-hydroxy-5Z,8Z,11Z,14Z-eicosatetraenoic acid
CAS Number	115461-39-7[6]
Molecular Formula	C₂₀H₃₂O₃[6][9]
Molecular Weight	320.5 g/mol [6][9]
InChI Key	XFUXZHQUWPFWPR-PCYSVGMOSA-N[6]

Enzyme Kinetics and Production Ratios

Quantitative understanding of 19(R)-HETE synthesis is crucial for evaluating its physiological relevance. The following table summarizes key kinetic parameters and product ratios for enzymes involved in its formation.

Enzyme	Substrate	Km (μM)	Vmax (nmol/min/nmol P450)	Product Ratio	Reference
CYP2E1	Arachidonic Acid	62	5 (total metabolites)	19(S)-HETE: 70%, 19(R)-HETE : 30%	[5]
CYP4A11	Arachidonic Acid	-	-	20-HETE:19-HETE Ratio = 4.7:1	[4]

Biological Activity and Signaling Pathways

The biological functions of 19(R)-HETE are primarily characterized by its effects on vascular tone, where it acts as both a vasodilator and a specific antagonist of the vasoconstrictor 20-HETE.

Vasodilatory Effects

Both 19(S)- and 19(R)-HETE are potent vasodilators of renal preglomerular vessels.[6] While the precise mechanism for 19(R)-HETE-induced vasodilation is still under investigation, its enantiomer, 19(S)-HETE, has been shown to induce vasorelaxation by activating the prostacyclin (IP) receptor and subsequently increasing intracellular cAMP levels.[10] This activation leads to the relaxation of smooth muscle cells in resistance arteries.[10]

Antagonism of 20-HETE

A defining characteristic of 19(R)-HETE is its stereospecific antagonism of 20-HETE-induced vasoconstriction. At a concentration of 1 µM, 19(R)-HETE completely blocks the vasoconstriction of renal arterioles caused by 20-HETE, whereas 19(S)-HETE is inactive in this regard.[6] 20-HETE exerts its vasoconstrictor effects by binding to its G-protein coupled receptor, GPR75, and initiating a Gαq/11-mediated signaling cascade that leads to the inhibition of large-conductance Ca²⁺-activated potassium (BK) channels in vascular smooth muscle cells, causing depolarization and contraction.[2][11][12] 19(R)-HETE likely interferes with this pathway, although the exact point of inhibition—whether at the receptor level or downstream—requires further elucidation.

The diagram below illustrates the opposing signaling pathways of 20-HETE and the antagonistic action of 19(R)-HETE in vascular smooth muscle cells.

Caption: Opposing vascular effects of 20-HETE and 19(R)-HETE.

Experimental Protocols

The study of 19(R)-HETE requires robust analytical and functional methodologies to distinguish it from its isomers and quantify its biological effects.

Protocol 1: Quantification of 19(R)-HETE by LC-MS/MS

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the gold standard for the specific and sensitive quantification of eicosanoids in biological matrices.[13][14] The separation of HETE regioisomers is a critical challenge that can be addressed with appropriate chromatographic methods.[13]

1. Sample Preparation (Solid-Phase Extraction - SPE):

• Objective: To extract and concentrate HETEs from biological samples (e.g., plasma, urine, cell culture media) and remove interfering substances.

• Materials: Oasis® HLB SPE cartridges, methanol (B129727), water, hexane, acetic acid, internal standard solution (e.g., 19-HETE-d8).

• Procedure:

  • Acidify the biological sample (e.g., 200 µL) to pH ~3.5 with acetic acid.

  • Add an appropriate deuterated internal standard (e.g., 19-HETE-d8) to correct for extraction losses.

  • Condition the SPE cartridge with methanol followed by acidified water.

  • Load the sample onto the cartridge.

  • Wash the cartridge with a low-percentage organic solvent (e.g., 10% methanol in water) to remove polar impurities.

  • Elute the HETEs with a high-percentage organic solvent (e.g., methanol or ethyl acetate).

  • Evaporate the eluate to dryness under a stream of nitrogen.

  • Reconstitute the residue in the initial mobile phase for LC-MS/MS analysis.

2. Liquid Chromatography (LC) Conditions:

• Objective: To chromatographically separate 19(R)-HETE from other HETE isomers (e.g., 18-HETE, 20-HETE) and endogenous interferences.

• Column: A reversed-phase C18 column (e.g., 2.1 x 100 mm, 1.8 µm particle size).

• Mobile Phase A: 0.1% acetic acid in water.[15]

• Mobile Phase B: 0.1% acetic acid in acetonitrile:methanol (90:10 v/v).[15]

• Flow Rate: 0.3 mL/min.[15]

• Gradient: A linear gradient from ~30% B to 95% B over 15-20 minutes is typically used to resolve HETE isomers.

• Injection Volume: 10 µL.[15]

3. Tandem Mass Spectrometry (MS/MS) Conditions:

• Objective: To specifically detect and quantify 19(R)-HETE using Selected Reaction Monitoring (SRM).

• Ionization Mode: Negative Electrospray Ionization (ESI-).[15]

• SRM Transition: The precursor ion for HETEs is [M-H]⁻ at m/z 319.2. Product ions are generated by collision-induced dissociation (CID) and are specific to the structure. A common transition for HETEs is monitored. For 19-HETE, specific fragmentation patterns would be optimized.

  • 19-HETE (Precursor → Product): m/z 319.2 → [fragment ion]

  • 19-HETE-d8 (Internal Standard): m/z 327.2 → [fragment ion]

• Data Analysis: The peak area ratio of the analyte to the internal standard is used to construct a calibration curve and quantify the concentration of 19(R)-HETE in the sample.

The following diagram outlines the workflow for this protocol.

Caption: Experimental Workflow for LC-MS/MS Quantification.

Protocol 2: Vascular Reactivity Assay (Wire Myography)

1. Objective: To assess the direct effect of 19(R)-HETE on vascular tone and its ability to antagonize 20-HETE-induced vasoconstriction in isolated small arteries.

2. Materials:

• Isolated resistance arteries (e.g., renal or mesenteric arteries) from an appropriate animal model.

• Wire myograph system with a physiological salt solution (PSS) buffer, aerated with 95% O₂ / 5% CO₂ and maintained at 37°C.

• 19(R)-HETE, 19(S)-HETE, and 20-HETE stock solutions.

• Vasoconstrictor agent (e.g., phenylephrine (B352888) or U46619).

• Vasodilator agent (e.g., acetylcholine).

3. Procedure:

• Vessel Mounting: Dissect and mount small arterial segments (~2 mm in length) onto the wires of the myograph jaws in a chamber filled with PSS.

• Normalization: Stretch the vessels to their optimal resting tension to determine their ideal internal circumference for maximal force generation.

• Viability Check: Assess vessel health by inducing contraction with a high-potassium PSS, followed by testing endothelium-dependent relaxation with acetylcholine (B1216132) after pre-constriction with phenylephrine.

• Antagonism Protocol:

  • Pre-incubate a viable vessel segment with 19(R)-HETE (e.g., 1 µM) or vehicle for 20-30 minutes.[6]

  • Generate a cumulative concentration-response curve to 20-HETE.

  • Compare the 20-HETE response curve in the presence and absence of 19(R)-HETE. A rightward shift or a depression of the maximal response indicates antagonism.

• Vasodilation Protocol:

  • Pre-constrict a viable vessel segment with a submaximal concentration of phenylephrine.

  • Once a stable contraction is achieved, add cumulative concentrations of 19(R)-HETE to assess its vasodilatory effect.

4. Data Analysis:

• Express vasoconstriction as a percentage of the response to high-potassium PSS.

• Express vasodilation as a percentage of the pre-constriction tone.

• Calculate EC₅₀ values for agonists and antagonists to determine potency.

Conclusion and Future Directions

19(R)-HETE is a stereospecific, CYP450-derived metabolite of arachidonic acid with important functions in the regulation of vascular tone. Its primary roles as a vasodilator and a potent antagonist of the vasoconstrictor 20-HETE position it as a key molecule in maintaining renal and cardiovascular homeostasis. The balance between the production and actions of 19(R)-HETE and 20-HETE may be a critical determinant of vascular health and blood pressure regulation.

Future research should focus on unequivocally identifying the molecular target through which 19(R)-HETE exerts its 20-HETE antagonism. Elucidating the downstream signaling events and exploring the therapeutic potential of stable 19(R)-HETE analogs could provide novel strategies for treating conditions characterized by excessive vasoconstriction and endothelial dysfunction, such as hypertension and certain forms of renal disease. The development of highly selective analytical methods to measure the in vivo production of 19(R)-HETE versus its (S)-enantiomer will be crucial for understanding its role in human health and disease.

References

• 1. Cytochrome P450 Metabolites of Arachidonic Acid: Potential Roles in Intestinal Ion Transport [mcmaster.ca]
• 2. Cytochrome P450 pathways of arachidonic acid metabolism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. tandfonline.com [tandfonline.com]
• 4. CYP4 Enzymes as potential drug targets: focus on enzyme multiplicity, inducers and inhibitors, and therapeutic modulation of 20-hydroxyeicosatetraenoic acid (20-HETE) synthase and fatty acid ω-hydroxylase activities - PMC [pmc.ncbi.nlm.nih.gov]
• 5. utsouthwestern.elsevierpure.com [utsouthwestern.elsevierpure.com]
• 6. caymanchem.com [caymanchem.com]
• 7. 20-Hydroxyeicosatetraenoic acid - Wikipedia [en.wikipedia.org]
• 8. Epoxyeicosatrienoic Acids and 20-Hydroxyeicosatetraenoic Acid on Endothelial and Vascular Function - PMC [pmc.ncbi.nlm.nih.gov]
• 9. 19-Hete | C20H32O3 | CID 20839325 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. Arachidonic Acid Metabolite 19(S)-HETE Induces Vasorelaxation and Platelet Inhibition by Activating Prostacyclin (IP) Receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 11. journals.physiology.org [journals.physiology.org]
• 12. ahajournals.org [ahajournals.org]
• 13. Targeted quantitative analysis of eicosanoid lipids in biological samples using liquid chromatography-tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Simultaneous LC–MS/MS analysis of eicosanoids and related metabolites in human serum, sputum and BALF - PMC [pmc.ncbi.nlm.nih.gov]
• 15. benchchem.com [benchchem.com]

Stereospecific Synthesis of 19(R)-HETE: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

19(R)-hydroxyeicosatetraenoic acid (19(R)-HETE) is a biologically active lipid mediator, a stereoisomer of the arachidonic acid metabolite 19-HETE. Produced by cytochrome P450 (CYP) enzymes, it plays a significant role in various physiological and pathophysiological processes. The precise stereochemistry at the C-19 position is crucial for its biological activity, necessitating stereospecific synthetic routes for its detailed study and potential therapeutic applications. This technical guide provides an in-depth overview of the core principles and methodologies for the stereospecific synthesis of 19(R)-HETE, focusing on asymmetric synthesis strategies. Detailed experimental protocols, quantitative data from key synthetic steps, and visualizations of synthetic pathways are presented to aid researchers in this specialized field.

Introduction to 19(R)-HETE and the Importance of Stereospecific Synthesis

19-Hydroxyeicosatetraenoic acid (19-HETE) is a product of the ω-1 hydroxylation of arachidonic acid, primarily catalyzed by cytochrome P450 enzymes. It exists as two enantiomers, 19(R)-HETE and 19(S)-HETE. These enantiomers can exhibit distinct biological activities, making the ability to synthesize each stereoisomer in high purity essential for pharmacological and physiological studies. For instance, the stereochemistry at the C-19 position can significantly influence the molecule's interaction with receptors and enzymes, leading to different downstream signaling events.

Stereospecific synthesis, the controlled synthesis of a specific stereoisomer, is therefore paramount. The primary approaches to achieve this for complex molecules like 19(R)-HETE include:

• Chiral Pool Synthesis: Utilizing readily available, enantiomerically pure natural products as starting materials.

• Asymmetric Synthesis: Employing chiral catalysts or auxiliaries to induce stereoselectivity in a reaction, leading to the preferential formation of one enantiomer.

This guide will focus on the principles of asymmetric synthesis as it offers a versatile and efficient approach to constructing the chiral center of 19(R)-HETE with high enantiomeric excess.

Core Synthetic Strategies for 19(R)-HETE

The synthesis of 19(R)-HETE can be conceptually divided into three key stages:

• Construction of the Chiral ω-Terminus: The stereospecific formation of the C-19 hydroxyl group.

• Assembly of the Polyunsaturated Carbon Chain: The introduction of the four cis-double bonds characteristic of the arachidonic acid backbone.

• Final Elaboration and Deprotection: Connection of the key fragments and removal of protecting groups to yield the final product.

A common and effective strategy involves a convergent synthesis, where the chiral ω-terminus and the polyunsaturated chain are synthesized separately and then coupled.

Asymmetric Epoxidation and Nucleophilic Opening: A Key Tactic

A powerful method for establishing the stereocenter at C-19 is through the asymmetric epoxidation of a prochiral allylic alcohol, followed by regioselective opening of the resulting chiral epoxide. The Sharpless Asymmetric Epoxidation is a cornerstone of this approach, allowing for the predictable and highly enantioselective synthesis of 2,3-epoxy alcohols.

The general workflow for this strategy is outlined below:

Figure 1. General workflow for constructing the chiral center of 19(R)-HETE via asymmetric epoxidation.

This approach allows for the precise installation of the hydroxyl group with the desired (R)-configuration.

Detailed Experimental Protocols (Exemplary)

Synthesis of a Chiral Epoxide Intermediate

This protocol outlines the synthesis of a key chiral epoxide building block, which can be further elaborated to the ω-terminus of 19(R)-HETE.

Reaction Scheme:

Prochiral Allylic Alcohol → Chiral Epoxy Alcohol

Materials:

• Prochiral allylic alcohol (e.g., (Z)-non-2-en-1-ol)

• Titanium(IV) isopropoxide (Ti(O-i-Pr)₄)

• (+)-Diethyl tartrate ((+)-DET)

• tert-Butyl hydroperoxide (TBHP) in decane

• Dichloromethane (DCM), anhydrous

• Cel-Pure® P-65

• Silica (B1680970) gel for column chromatography

Procedure:

• A solution of the prochiral allylic alcohol (1.0 eq) in anhydrous DCM is cooled to -20 °C under an inert atmosphere.

• (+)-Diethyl tartrate (1.2 eq) is added, followed by the dropwise addition of titanium(IV) isopropoxide (1.0 eq). The mixture is stirred for 30 minutes at -20 °C.

• tert-Butyl hydroperoxide (2.0 eq) is added dropwise, and the reaction mixture is stirred at -20 °C for 4-6 hours, monitoring by TLC.

• Upon completion, the reaction is quenched by the addition of water. The mixture is warmed to room temperature and stirred for 1 hour.

• The resulting heterogeneous mixture is filtered through Cel-Pure® P-65, and the filter cake is washed with DCM.

• The combined organic phases are washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure.

• The crude product is purified by flash column chromatography on silica gel to afford the chiral epoxy alcohol.

Quantitative Data (Typical):

Parameter	Value
Yield	75-90%
Enantiomeric Excess (ee)	>95%

Regioselective Opening of the Chiral Epoxide

This step involves the coupling of the chiral epoxide with a suitable organometallic reagent to introduce the remainder of the carbon chain.

Reaction Scheme:

Chiral Epoxy Alcohol + Organocuprate → Chiral Diol Derivative

Materials:

• Chiral epoxy alcohol from the previous step

• Copper(I) cyanide (CuCN)

• A suitable organolithium or Grignard reagent (representing the C1-C17 portion of the target)

• Tetrahydrofuran (THF), anhydrous

• Saturated aqueous ammonium (B1175870) chloride solution

Procedure:

• To a suspension of CuCN (1.1 eq) in anhydrous THF at -78 °C is added the organolithium or Grignard reagent (2.2 eq) dropwise. The mixture is stirred at this temperature for 30 minutes to form the organocuprate.

• A solution of the chiral epoxy alcohol (1.0 eq) in anhydrous THF is added dropwise to the organocuprate solution at -78 °C.

• The reaction mixture is allowed to warm slowly to 0 °C and stirred for 2-4 hours.

• The reaction is quenched by the addition of saturated aqueous ammonium chloride solution.

• The mixture is extracted with diethyl ether. The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated.

• The crude product is purified by flash column chromatography to yield the chiral diol derivative.

Quantitative Data (Typical):

Parameter	Value
Yield	60-80%
Diastereoselectivity	>98%

Assembly of the Polyunsaturated Chain and Final Synthesis

The construction of the all-cis polyunsaturated fatty acid chain is a significant challenge in the synthesis of eicosanoids. Common strategies include:

• Wittig Reactions: Stereoselective olefination to form cis-double bonds.

• Alkyne Hydrogenation: Partial reduction of alkynes using Lindlar's catalyst to yield cis-alkenes.

A convergent approach would involve the synthesis of a C1-C17 polyunsaturated fragment containing a reactive functional group (e.g., an organometallic species or an electrophile) that can be coupled with the chiral ω-terminus.

The final steps of the synthesis typically involve the deprotection of any protecting groups used on the hydroxyl and carboxyl functionalities to yield the final 19(R)-HETE molecule.

Signaling Pathways and Biological Context

The stereospecific synthesis of 19(R)-HETE is critical for elucidating its role in biological systems. 19-HETE enantiomers are known to be involved in the regulation of vascular tone and renal function. The precise signaling pathways are complex and can be cell-type specific.

Figure 2. Simplified schematic of the biosynthesis and differential signaling of 19-HETE enantiomers.

Conclusion

The stereospecific synthesis of 19(R)-HETE is a challenging but essential endeavor for advancing our understanding of its biological functions and exploring its therapeutic potential. Asymmetric synthesis, particularly leveraging methodologies like the Sharpless epoxidation, provides a robust framework for accessing this and other chiral lipid mediators with high enantiomeric purity. The continued development of novel stereoselective synthetic methods will be crucial for the progress of research in the field of eicosanoids and their role in health and disease. Further research is needed to publish a complete, step-by-step total synthesis of 19(R)-HETE to facilitate broader investigation by the scientific community.

A Technical Guide to 19(R)-HETE Biosynthesis in Response to Angiotensin II

For Researchers, Scientists, and Drug Development Professionals

This document provides an in-depth examination of the molecular pathways and experimental methodologies related to the biosynthesis of 19(R)-hydroxyeicosatetraenoic acid (19(R)-HETE) following stimulation by angiotensin II (Ang II). It is designed to serve as a comprehensive resource, detailing the signaling cascade from receptor activation to the generation of this bioactive lipid mediator. Quantitative data from key studies are summarized, and detailed protocols for relevant experimental procedures are provided to facilitate research and development in this area.

Introduction: The Angiotensin II-Eicosanoid Axis

Angiotensin II (Ang II) is a pivotal octapeptide hormone in the renin-angiotensin system (RAS), exerting profound effects on cardiovascular and renal physiology.[1][2] Its actions are mediated primarily through two G protein-coupled receptors, the Ang II type 1 (AT1R) and type 2 (AT2R) receptors.[2][3] A significant facet of Ang II signaling involves the liberation of arachidonic acid (AA) from membrane phospholipids (B1166683) and its subsequent metabolism into a class of bioactive lipids known as eicosanoids.[4][5]

Among the myriad metabolites of AA, hydroxyeicosatetraenoic acids (HETEs) are of particular interest due to their diverse biological activities.[6] These are generated by cytochrome P450 (CYP450) enzymes.[7][8] Specifically, 19-HETE, a subterminal HETE, has been implicated in the regulation of vascular tone and ion transport.[9][10] While much of the focus has been on the ω-hydroxylation product 20-HETE, the (ω-1)-hydroxylation product, 19-HETE, and its stereoisomers, 19(R)-HETE and 19(S)-HETE, are also critical signaling molecules. Studies have indicated that Ang II stimulation can enhance the secretion of 19-HETE, suggesting a direct link between the RAS and this specific eicosanoid pathway.[11] This guide elucidates the mechanisms underlying this connection.

The Signaling Pathway: From Ang II Receptor to 19(R)-HETE

The biosynthesis of 19(R)-HETE initiated by Ang II is a multi-step process that begins with receptor binding and culminates in the enzymatic modification of arachidonic acid.

• Receptor Activation : Ang II binds to its cell surface receptors, primarily AT1R and AT2R.[2] This binding event triggers a conformational change in the receptor, leading to the activation of associated heterotrimeric G proteins (e.g., Gq/11, Gi).[2]

• Phospholipase A2 (PLA2) Activation : The activated G proteins stimulate downstream effectors, a key one being phospholipase A2 (PLA2).[4][5][12] Ang II has been shown to induce a rapid, time-dependent phosphorylation and activation of cytosolic PLA2 (cPLA2).[5] In some cell types, such as rabbit proximal tubular epithelial cells, this signaling is mediated by the AT2 receptor.[12][13]

• Arachidonic Acid Release : Activated PLA2 translocates to cellular membranes (e.g., the perinuclear envelope) and hydrolyzes the sn-2 position of membrane phospholipids, releasing free arachidonic acid (AA) into the cytoplasm.[4][8] Studies in various cell types have demonstrated that Ang II stimulation leads to a significant increase in the release of AA.[5][12][13]

• CYP450-Mediated Hydroxylation : Free AA becomes a substrate for various metabolic enzymes, including the cytochrome P450 monooxygenases.[7][8][14] Specific CYP450 isoforms, notably those from the CYP2E and CYP2C families, catalyze the (ω-1) hydroxylation of AA to produce 19-HETE.[15] Alcohol-inducible CYP2E1, in particular, has been shown to metabolize arachidonic acid to form 19-HETE, which is comprised of approximately 70% 19(S)-HETE and 30% 19(R)-HETE.[16][17]

The complete signaling cascade is visualized in the diagram below.

Angiotensin II to 19(R)-HETE Signaling Pathway

Quantitative Data Summary

The following tables summarize quantitative data from studies investigating the effects of Angiotensin II on the precursors and enzymes involved in 19-HETE biosynthesis.

Table 1: Effect of Angiotensin II on Arachidonic Acid (AA) Release

Cell Type	Angiotensin II Analog	Concentration	Effect on AA Release	Citation
Rabbit Proximal Tubular Epithelial Cells	Ang II	10 µmol/L	Increase from 21.0 to 32.2 dpm/µg protein	[13]
Rabbit Proximal Tubular Epithelial Cells	[Sar1]-Ang II	10 µmol/L (Maximal)	Time- and concentration-dependent increase	[13]
Renal Proximal Tubule Epithelial (RTE) cells	Ang II	1 µM (Maximal)	> 2-fold increase within 5 min	[12]
Vascular Smooth Muscle Cells	Ang II	Not specified	Rapid, time-dependent release	[5]

Table 2: Kinetic Parameters of CYP450 Enzymes Metabolizing Arachidonic Acid

Enzyme	Vmax	Apparent Km	Major Products (% of Total)	Citation
CYP2E1	5 nmol/min/nmol P450	62 µM	19-HETE (46%), 18-HETE (32%)	[16][17]
CYP4F2 (Human Liver)	7.4 min⁻¹	24 µM	20-HETE	[18]
CYP4A11 (Human Liver)	49.1 min⁻¹	228 µM	20-HETE	[18]

Note: While Tables 1 and 2 provide data for AA release and general CYP450 kinetics, direct quantitative measurement of Ang II-induced 19(R)-HETE production is less commonly reported. The pathway is often inferred by measuring AA release and the activity of downstream CYP enzymes.

Experimental Protocols

This section provides detailed methodologies for key experiments used to study the Ang II-19(R)-HETE axis.

This protocol is based on the methods used to measure the release of radiolabeled arachidonic acid from cultured cells.[5][12][13]

Objective: To quantify the release of arachidonic acid from cell membrane phospholipids following stimulation with Angiotensin II.

Materials:

• Cell culture medium (e.g., DMEM) and fetal bovine serum (FBS)

• Cultured cells of interest (e.g., proximal tubule epithelial cells, vascular smooth muscle cells)

• [³H]arachidonic acid

• Angiotensin II stock solution

• Phosphate-buffered saline (PBS)

• Lipid extraction solvents (e.g., chloroform (B151607), methanol)

• Thin-layer chromatography (TLC) plates and developing chamber

• Scintillation vials and scintillation fluid

• Liquid scintillation counter

Procedure:

• Cell Culture and Labeling:

  • Plate cells in appropriate culture dishes and grow to near confluency.

  • Label the cells by incubating them with [³H]arachidonic acid (e.g., 0.5 µCi/mL) in serum-containing medium for 4-24 hours. This allows the radiolabel to be incorporated into the sn-2 position of membrane phospholipids.

  • After the labeling period, wash the cells thoroughly with PBS to remove unincorporated [³H]AA.

• Angiotensin II Stimulation:

  • Incubate the labeled cells in a serum-free medium for a brief period (e.g., 30 minutes) to reduce basal AA release.

  • Treat the cells with various concentrations of Angiotensin II (e.g., 1 nM to 10 µM) for a specified time course (e.g., 1 to 30 minutes). Include a vehicle-only control group.

• Lipid Extraction:

  • Terminate the stimulation by aspirating the medium.

  • Add ice-cold methanol (B129727) to the cells to stop enzymatic activity and scrape the cells.

  • Transfer the cell suspension to a glass tube.

  • Perform a Bligh-Dyer or similar lipid extraction by adding chloroform and acidified water, vortexing, and centrifuging to separate the phases.

  • Carefully collect the lower organic (lipid-containing) phase.

• Quantification:

  • Evaporate the solvent from the lipid extract under a stream of nitrogen.

  • Reconstitute the lipid residue in a small volume of solvent.

  • Spot the extract onto a TLC plate.

  • Develop the TLC plate in a solvent system designed to separate free fatty acids from phospholipids (e.g., hexane:diethyl ether:acetic acid).

  • Identify the spot corresponding to free arachidonic acid by co-migration with a non-radiolabeled AA standard (visualized with iodine vapor).

  • Scrape the silica (B1680970) corresponding to the AA spot into a scintillation vial.

  • Add scintillation fluid and quantify the amount of [³H]arachidonic acid using a liquid scintillation counter.

  • Normalize the results to the total radioactivity incorporated or to cellular protein content.

Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS) is the gold standard for specific and accurate quantification of HETE isomers.[19][20][21]

Objective: To extract, separate, and quantify 19(R)-HETE from biological samples (e.g., cell culture supernatant, plasma, tissue homogenates).

LC-MS/MS Workflow for 19(R)-HETE Quantification

Materials:

• Biological sample

• Stable isotope-labeled internal standard (e.g., 19-HETE-d8)

• Solid-Phase Extraction (SPE) cartridges (e.g., C18 or HLB)

• HPLC-grade solvents (methanol, acetonitrile (B52724), water, acetic acid)

• LC-MS/MS system with an electrospray ionization (ESI) source

• Appropriate HPLC column for isomer separation (e.g., C18)

Procedure:

• Sample Preparation and Extraction:

  • To 200-500 µL of the sample, add an antioxidant (e.g., BHT) and the internal standard solution.[20]

  • Acidify the sample with acetic acid to a pH of ~4.0 to protonate the carboxylic acid group of the HETEs.

  • Condition an SPE cartridge with methanol followed by acidified water.

  • Load the sample onto the SPE cartridge.

  • Wash the cartridge with a low-percentage organic solvent (e.g., 10% methanol in water) to remove polar impurities.

  • Elute the HETEs from the cartridge with a high-percentage organic solvent (e.g., methanol or acetonitrile).

  • Evaporate the eluate to dryness under a stream of nitrogen and reconstitute in the initial mobile phase.

• Liquid Chromatography (LC) Conditions:

  • Column: A high-resolution C18 column (e.g., 2.1 x 100 mm, 1.8 µm particle size).

  • Mobile Phase A: 0.1% acetic acid in water.[20]

  • Mobile Phase B: 0.1% acetic acid in acetonitrile/methanol.[20]

  • Flow Rate: 0.2-0.4 mL/min.[20]

  • Gradient: A shallow gradient of increasing Mobile Phase B is used to separate the HETE isomers. Chiral chromatography may be required for baseline separation of R and S enantiomers if not achieved on a standard C18 column.

• Mass Spectrometry (MS) Conditions:

  • Ionization Mode: Negative Electrospray Ionization (ESI-).[20]

  • Detection Mode: Multiple Reaction Monitoring (MRM).

  • MRM Transitions:

    • 19-HETE (Analyte): Precursor ion (Q1) m/z 319.2 → Product ion (Q3) m/z (e.g., 219.2, specific fragment).

    • 19-HETE-d8 (Internal Standard): Precursor ion (Q1) m/z 327.2 → Product ion (Q3) m/z (corresponding fragment).

  • Optimize MS parameters such as ion spray voltage, source temperature, and collision energy for maximum sensitivity.

• Quantification:

  • Prepare a calibration curve using known concentrations of a 19-HETE standard.

  • Calculate the ratio of the analyte peak area to the internal standard peak area for both the standards and the samples.

  • Determine the concentration of 19-HETE in the samples by interpolating from the standard curve.

This protocol describes how to measure the formation of 19-HETE from arachidonic acid using recombinant CYP enzymes or microsomal preparations.[16][17]

Objective: To determine the catalytic activity of a specific CYP450 isoform (e.g., CYP2E1) in producing 19-HETE.

Materials:

• Recombinant human CYP450 enzyme (e.g., CYP2E1) or liver/kidney microsomes

• NADPH-cytochrome P450 reductase and cytochrome b5 (if using reconstituted enzyme system)

• Potassium phosphate (B84403) buffer

• Arachidonic acid substrate

• NADPH (cofactor)

• Reaction termination solvent (e.g., ice-cold acetonitrile or ethyl acetate)

• LC-MS/MS system for product analysis

Procedure:

• Reaction Setup:

  • In a microcentrifuge tube, prepare a reaction mixture containing the buffer, CYP450 enzyme source (recombinant enzyme or microsomes), and arachidonic acid. Pre-incubate the mixture at 37°C for 5 minutes.

  • For reconstituted systems, include NADPH-P450 reductase and cytochrome b5.[16][17]

• Initiation and Incubation:

  • Initiate the reaction by adding a pre-warmed solution of NADPH.

  • Incubate the reaction at 37°C for a specified time (e.g., 10-30 minutes). The time should be within the linear range of product formation.

• Reaction Termination and Extraction:

  • Stop the reaction by adding a 2-3 fold excess of a cold organic solvent (e.g., acetonitrile containing an internal standard).

  • Vortex vigorously and centrifuge at high speed to pellet the protein.

  • Transfer the supernatant to a new tube for analysis.

• Analysis:

  • Analyze the supernatant for the presence of 19-HETE using the LC-MS/MS protocol described in Section 4.2.

  • Quantify the amount of 19-HETE formed.

• Calculation of Activity:

  • Calculate the enzyme activity as the amount of product formed per unit time per amount of protein (e.g., pmol/min/mg protein or nmol/min/nmol P450).

Conclusion

The biosynthesis of 19(R)-HETE in response to Angiotensin II is a tightly regulated process that highlights the intricate cross-talk between the renin-angiotensin system and arachidonic acid metabolism. The pathway proceeds via receptor-mediated activation of PLA2, leading to the release of arachidonic acid, which is then metabolized by specific cytochrome P450 enzymes like CYP2E1. Understanding this pathway is crucial for elucidating the role of 19(R)-HETE in physiology and pathophysiology, particularly in the context of cardiovascular and renal diseases. The experimental protocols detailed herein provide a robust framework for researchers to investigate this signaling axis and explore its potential as a therapeutic target.

References

• 1. journals.physiology.org [journals.physiology.org]
• 2. Angiotensin II Signal Transduction: An Update on Mechanisms of Physiology and Pathophysiology - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Signaling Pathway in the Osmotic Resistance Induced by Angiotensin II AT2 Receptor Activation in Human Erythrocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Afferent arteriolar responses to ANG II involve activation of PLA2 and modulation by lipoxygenase and P-450 pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Angiotensin II stimulates phosphorylation of high-molecular-mass cytosolic phospholipase A2 in vascular smooth-muscle cells - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. The arachidonic acid monooxygenase: from biochemical curiosity to physiological/pathophysiological significance - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Effect of Cytochrome P450 Metabolites of Arachidonic Acid in Nephrology - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Arachidonic Acid Metabolism and Kidney Inflammation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. journals.physiology.org [journals.physiology.org]
• 11. Arachidonic Acid Metabolite 19(S)-HETE Induces Vasorelaxation and Platelet Inhibition by Activating Prostacyclin (IP) Receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 12. pnas.org [pnas.org]
• 13. Angiotensin II type 2 receptor subtype mediates phospholipase A2-dependent signaling in rabbit proximal tubular epithelial cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Decoding the Role of CYP450 Enzymes in Metabolism and Disease: A Comprehensive Review - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Frontiers | The Functions of Cytochrome P450 ω-hydroxylases and the Associated Eicosanoids in Inflammation-Related Diseases [frontiersin.org]
• 16. utsouthwestern.elsevierpure.com [utsouthwestern.elsevierpure.com]
• 17. researchgate.net [researchgate.net]
• 18. Metabolism of arachidonic acid to 20-hydroxy-5,8,11, 14-eicosatetraenoic acid by P450 enzymes in human liver: involvement of CYP4F2 and CYP4A11 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. benchchem.com [benchchem.com]
• 20. benchchem.com [benchchem.com]
• 21. Simultaneous LC–MS/MS analysis of eicosanoids and related metabolites in human serum, sputum and BALF - PMC [pmc.ncbi.nlm.nih.gov]

Cellular Sources of 19(R)-HETE Production: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

19(R)-hydroxyeicosatetraenoic acid (19(R)-HETE) is a cytochrome P450 (CYP)-derived metabolite of arachidonic acid. As a member of the hydroxyeicosatetraenoic acid family, it plays a significant role in various physiological and pathophysiological processes, particularly in the cardiovascular and renal systems. Unlike its more extensively studied stereoisomer, 19(S)-HETE, which acts as a vasodilator and platelet inhibitor, 19(R)-HETE often exhibits distinct biological activities, including the ability to counteract the vasoconstrictive effects of 20-HETE.[1] A comprehensive understanding of the cellular origins of 19(R)-HETE is paramount for elucidating its precise functions and for the development of novel therapeutic agents targeting eicosanoid signaling pathways. This guide provides a detailed overview of the primary cellular sources of 19(R)-HETE production, the enzymatic pathways involved, and the methodologies for its detection and quantification.

Primary Cellular Sources and Enzymatic Synthesis

The production of 19(R)-HETE is intrinsically linked to the synthesis of its regioisomer, 20-HETE, as they are often co-produced by the same enzymes. The primary enzymes responsible for the ω-1 hydroxylation of arachidonic acid to form 19-HETE are members of the cytochrome P450 subfamilies CYP4A and CYP4F. Additionally, CYP2E1 has been identified as a key enzyme in the stereoselective production of 19-HETE enantiomers.

Key Cellular Sources:

• Renal Cortical Microsomes: The kidney, particularly the renal cortex, is a major site of 19-HETE synthesis.[2][3] Microsomal preparations from the renal cortex have been shown to metabolize arachidonic acid to both 19-HETE and 20-HETE.[2]

• Vascular Smooth Muscle Cells (VSMCs): VSMCs are a significant source of 20-HETE, and by extension, 19-HETE.[4][5][6] The production of these eicosanoids in VSMCs plays a crucial role in the regulation of vascular tone.

• Liver Microsomes: The liver is another important organ for CYP-mediated arachidonic acid metabolism, with liver microsomes demonstrating the capacity to produce 19-HETE.

• Human Platelets and Neutrophils: These immune cells have been shown to express CYP4F enzymes and produce 20-HETE, suggesting they are also potential sources of 19-HETE.

Enzymatic Pathways:

The synthesis of 19(R)-HETE is catalyzed by the following key cytochrome P450 enzymes:

• Cytochrome P450 2E1 (CYP2E1): This enzyme is a notable producer of 19-HETE and exhibits stereoselectivity. Studies have shown that reconstituted CYP2E1 metabolizes arachidonic acid to 19-HETE with a stereoisomeric ratio of 70% 19(S)-HETE and 30% 19(R)-HETE.[1][7]

• Cytochrome P450 4A (CYP4A) and 4F (CYP4F) Subfamilies: These subfamilies are the primary enzymes responsible for the ω-hydroxylation of arachidonic acid to 20-HETE, with ω-1 hydroxylation to 19-HETE occurring as a secondary reaction. In humans, CYP4A11 and CYP4F2 are the most prominent isoforms.[8]

Quantitative Data on 19(R)-HETE Production

Quantitative data specifically for 19(R)-HETE production in different cell types is limited in the current literature. Most studies provide data for total 19-HETE or focus on the more abundant 20-HETE. However, the enantiomeric ratio produced by specific enzymes provides a basis for estimating the relative abundance of 19(R)-HETE.

Enzyme	Product Ratio (19(S)-HETE : 19(R)-HETE)	Cellular/Subcellular Location	Reference
CYP2E1	70 : 30	Liver, Kidney	[1][7]

Signaling Pathways Regulating 19(R)-HETE Production

The production of 19(R)-HETE is regulated at both the level of enzyme expression and enzyme activity.

Regulation of CYP Enzyme Expression:

• AMP-activated protein kinase (AMPK) activators: These have been shown to induce the expression of CYP4F2.

• Genetic Polymorphisms: Single nucleotide polymorphisms (SNPs) in the genes for CYP4A11 and CYP4F2 can alter enzyme activity and consequently affect 20-HETE and 19-HETE production.

Regulation of CYP Enzyme Activity:

• Angiotensin II (Ang II): This potent vasoconstrictor stimulates the release of 19-HETE from the kidney.[1] The signaling pathway involves the Ang II type 1 receptor (AT1R), a G-protein coupled receptor (GPCR), which activates phospholipase C (PLC) and subsequently protein kinase C (PKC).[9][10]

References

• 1. caymanchem.com [caymanchem.com]
• 2. Rabbit renal cortical microsomes metabolize arachidonic acid to trihydroxyeicosatrienoic acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Biosynthesis of 20-hydroxyeicosatetraenoic acid (20-HETE) and 12 (S)-HETE by renal cortical microsomes of the cynomolgus monkey - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Molecular mechanisms and cell signaling of 20-hydroxyeicosatetraenoic acid in vascular pathophysiology - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Role of 20-hydroxyeicosatetraenoic acid (20-HETE) in vascular system [jstage.jst.go.jp]
• 7. researchgate.net [researchgate.net]
• 8. Enantioselectivity in some physiological and pathophysiological roles of hydroxyeicosatetraenoic acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. terra-docs.s3.us-east-2.amazonaws.com [terra-docs.s3.us-east-2.amazonaws.com]
• 10. mdpi.com [mdpi.com]

Protocols & Analytical Methods

Chiral Separation of 19(R)-HETE and 19(S)-HETE by HPLC: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

19-Hydroxyeicosatetraenoic acid (19-HETE) is a significant metabolite of arachidonic acid, produced by cytochrome P450 (CYP) enzymes. It exists as two enantiomers, 19(R)-HETE and 19(S)-HETE, which exhibit distinct biological activities, making their individual analysis critical in physiological and pathological studies. Notably, 19(S)-HETE has been identified as a potent and specific agonist of the prostacyclin (IP) receptor, inducing vasorelaxation and inhibiting platelet activation, while 19(R)-HETE is inactive at the same concentrations.[1] This stereospecificity highlights the necessity for robust analytical methods to separate and quantify these enantiomers to understand their precise roles in the cardiovascular, renal, and pulmonary systems.

High-performance liquid chromatography (HPLC) employing a chiral stationary phase (CSP) is a powerful technique for resolving enantiomers.[2][3] The principle of chiral HPLC separation lies in the differential interaction between the enantiomers and the CSP, leading to the formation of transient diastereomeric complexes with varying stabilities and, consequently, different retention times.[2] Polysaccharide-based CSPs, such as those derived from cellulose (B213188) and amylose, are widely successful for the separation of a broad range of chiral compounds, including fatty acid metabolites.[4][5]

This application note provides a detailed protocol for the chiral separation of 19(R)-HETE and 19(S)-HETE using a polysaccharide-based CSP under normal-phase conditions. The methodology is designed to offer a reliable starting point for researchers to achieve baseline separation and accurate quantification of these critical lipid mediators.

Signaling Pathway of 19(S)-HETE

References

• 1. Arachidonic Acid Metabolite 19(S)-HETE Induces Vasorelaxation and Platelet Inhibition by Activating Prostacyclin (IP) Receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. eijppr.com [eijppr.com]
• 5. Chiral Stationary Phases for Liquid Chromatography: Recent Developments - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Quantification of 19(R)-HETE in Human Plasma via LC-MS/MS

Introduction

19-Hydroxyeicosatetraenoic acid (19-HETE) is a significant cytochrome P450 (CYP450) metabolite of arachidonic acid.[1] The stereoisomer 19(S)-HETE, in particular, is a potent vasodilator and stimulates renal Na+-K+-ATPase.[1] Its role in regulating vascular tone and renal function makes it a critical biomarker in cardiovascular and renal disease research. This document provides a detailed protocol for the sensitive and specific quantification of 19(R)-HETE in human plasma using Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS), a preferred method due to its high specificity and sensitivity for eicosanoid analysis.[2]

Signaling Pathway of 19(S)-HETE

19(S)-HETE, the more biologically active enantiomer, exerts its vasodilatory effects primarily through the prostacyclin (IP) receptor.[3] Binding of 19(S)-HETE to the IP receptor on vascular smooth muscle cells activates adenylyl cyclase, leading to an increase in intracellular cyclic AMP (cAMP).[3] This elevation in cAMP subsequently causes vasorelaxation, contributing to the regulation of local blood flow and blood pressure.[3]

Caption: 19(S)-HETE signaling pathway leading to vasorelaxation.

Experimental Protocol

This protocol details the materials and step-by-step procedures for sample preparation, LC-MS/MS analysis, and data quantification.

Materials and Reagents

• Standards: 19(R)-HETE, 20-HETE-d6 (Internal Standard, IS). All standards should be obtained from a reputable supplier like Cayman Chemical.[2]

• Solvents: LC-MS grade acetonitrile, methanol (B129727), water, and glacial acetic acid.

• Reagents: Formic acid, Butylated Hydroxytoluene (BHT).

• Plasma: Human plasma collected in EDTA-K2 or sodium citrate (B86180) tubes is recommended to minimize matrix effects and coagulation interference.[4]

• Extraction: Solid Phase Extraction (SPE) cartridges (e.g., Oasis HLB) or liquid-liquid extraction solvents (e.g., chloroform, methanol).

Sample Preparation: Solid Phase Extraction (SPE)

• Plasma Thawing: Thaw frozen plasma samples on ice. Vortex briefly and centrifuge at 10,000 x g for 2 minutes to remove aggregates.[3]

• Internal Standard Spiking: To 400 µL of plasma, add 10 µL of the internal standard solution (e.g., 20-HETE-d6 at a suitable concentration).

• Acidification: Add 400 µL of 4% phosphoric acid solution to the plasma and vortex to mix.[4]

• SPE Cartridge Conditioning: Condition an Oasis HLB SPE plate by washing sequentially with 200 µL of methanol (2x) and then equilibrating with 200 µL of ultrapure water (3x).[4]

• Sample Loading: Load the acidified plasma sample onto the conditioned SPE plate.[4]

• Washing:

  • Wash 1: 200 µL of 5% ammonia (B1221849) solution.[4]

  • Wash 2: 200 µL of a 70:30 (v/v) methanol/water solution.[4]

• Elution: Elute the analytes with 25 µL of an acetonitrile/isopropanol (65:35, v/v) mixture containing 2% formic acid. Repeat the elution step for a total of two times.[4]

• Reconstitution: Dilute the combined eluate with 50 µL of water before injection.[4]

LC-MS/MS Analysis

• LC System: Waters Acquity UPLC I-Class or equivalent.

• Column: Waters Acquity UPLC BEH C18 (1.7 µm, 2.1 × 150 mm) or equivalent.[3]

• Column Temperature: 50-60 °C.[3][5]

• Mobile Phase A: Water with 0.01% - 0.1% Acetic or Formic Acid.[5]

• Mobile Phase B: Methanol or Acetonitrile.[5]

• Flow Rate: 0.3 - 0.6 mL/min.[3][5]

• Injection Volume: 3-5 µL.[2][4]

• Gradient Elution:

  Time (min)	% Mobile Phase B
  0.0 - 0.5	10%
  0.5 - 2.0	10% to 70%
  2.0 - 5.0	70% to 75%
  5.0 - 5.1	75% to 98%
  5.1 - 6.9	98%
  6.9 - 7.0	98% to 10%
  7.0 - 8.0	10% (Re-equilibration)

  (Note: This is an example gradient and must be optimized for the specific column and system.)[5]

• Mass Spectrometer: AB SCIEX QTRAP 5500, Waters Xevo TQ-S, or equivalent triple quadrupole mass spectrometer.[2][3]

• Ionization Mode: Electrospray Ionization (ESI), Negative.[2]

• Ion Source Parameters:

  • IonSpray Voltage: -4500 V[2]

  • Temperature: 550-650 °C[2][4]

  • Curtain Gas: 35 psi[2]

  • Collision Gas: High/Medium[2]

• Detection Mode: Multiple Reaction Monitoring (MRM).

MRM Transitions

The following MRM transitions should be monitored. Compound-specific parameters like declustering potential (DP) and collision energy (CE) must be optimized by infusing individual standards.

Analyte	Precursor Ion (m/z)	Product Ion (m/z)
19-HETE	319.2	275.2
20-HETE-d6 (IS)	325.3	279.2
(Source: Optimized parameters from similar HETE analyses)[2][6]

Experimental Workflow Diagram

Caption: Workflow for 19(R)-HETE quantification in plasma.

Data Presentation & Quantification

Calibration and Quality Control

• Prepare calibration standards by spiking known concentrations of 19(R)-HETE into a surrogate matrix (e.g., charcoal-stripped plasma or PBS with BSA).[5]

• A typical calibration curve range for HETEs is 0.5 pg/mL to 30 ng/mL, depending on instrument sensitivity.[2][5] A linear regression with 1/x or 1/x² weighting is commonly used.[7]

• Prepare Quality Control (QC) samples at low, medium, and high concentrations to be run with the batch to ensure accuracy and precision.

Quantitative Data Summary

The following table summarizes typical quantitative parameters reported in the literature for HETE analysis in plasma. These values serve as a guideline, and specific performance should be validated in-house.

Parameter	Typical Value/Range	Reference
Calibration Range	0.94 - 30 ng/mL	[2]
0.005 - 200 ng/mL	[8]
Lower Limit of Quantification (LLOQ)	~10 - 50 pg/mL	[5]
0.94 ng/mL	[2]
Accuracy (QC Samples)	80 - 120% of nominal value	[7]
Precision (QC Samples, %CV)	< 15%	[7]

Conclusion

This LC-MS/MS protocol provides a robust framework for the accurate and precise quantification of 19(R)-HETE in human plasma. The combination of solid-phase extraction for sample cleanup and tandem mass spectrometry for detection ensures high selectivity and sensitivity, making it suitable for clinical research and drug development applications where understanding the role of this eicosanoid is critical. Method validation according to regulatory guidelines is essential before implementation for study sample analysis.

References

• 1. mdpi.com [mdpi.com]
• 2. digitalcommons.chapman.edu [digitalcommons.chapman.edu]
• 3. Arachidonic Acid Metabolite 19(S)-HETE Induces Vasorelaxation and Platelet Inhibition by Activating Prostacyclin (IP) Receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Biosynthesis, biological effects, and receptors of hydroxyeicosatetraenoic acids (HETEs) and oxoeicosatetraenoic acids (oxo-ETEs) derived from arachidonic acid - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. lcms.cz [lcms.cz]
• 7. Calibration Practices in Clinical Mass Spectrometry: Review and Recommendations - PMC [pmc.ncbi.nlm.nih.gov]
• 8. High Sensitivity and Wide Linearity LC-MS/MS Method for Oxylipin Quantification in Multiple Biological Samples - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes: Quantitative Determination of 19(R)-HETE by Competitive ELISA

For Research Use Only. Not for use in diagnostic procedures.

Introduction

19(R)-Hydroxyeicosatetraenoic acid (19(R)-HETE) is a biologically active lipid mediator derived from the metabolism of arachidonic acid by cytochrome P450 (CYP450) enzymes, particularly the CYP2E1 isoform.[1] As an eicosanoid, it belongs to a class of signaling molecules that play crucial roles in various physiological and pathological processes. While its stereoisomer, 19(S)-HETE, has been studied for its effects on cAMP formation and vasodilation, 19(R)-HETE possesses a distinct biological activity profile.[2]

Notably, 19(R)-HETE acts as a potent vasodilator of renal preglomerular vessels.[1] Its primary mechanism of interest is its ability to function as an antagonist to 20-HETE-induced vasoconstriction. At micromolar concentrations, 19(R)-HETE can completely block the vasoconstrictive effects of 20-HETE in renal arterioles, a function not shared by its (S)-isomer.[1] This makes 19(R)-HETE a valuable target for research in hypertension, renal physiology, and cardiovascular disease. The development of a sensitive and specific immunoassay for 19(R)-HETE is critical for researchers to accurately quantify this analyte in various biological matrices and to further elucidate its role in health and disease.

Principle of the Assay

This kit is a competitive enzyme-linked immunosorbent assay (ELISA) designed for the quantitative measurement of 19(R)-HETE in biological fluids. The assay is based on the competition between 19(R)-HETE present in the sample and a fixed amount of 19(R)-HETE conjugated to Horseradish Peroxidase (HRP) for a limited number of binding sites on a polyclonal antibody specific for 19(R)-HETE, which is pre-coated onto the microplate wells.

During the incubation, the free 19(R)-HETE from the sample or standard and the 19(R)-HETE-HRP conjugate compete for binding to the antibody. After a washing step to remove unbound components, a substrate solution (TMB) is added. The HRP enzyme catalyzes the conversion of the substrate, resulting in the development of a blue color. The reaction is then stopped by the addition of an acid, which turns the color yellow. The intensity of the yellow color is measured spectrophotometrically at 450 nm. The color intensity is inversely proportional to the concentration of 19(R)-HETE in the sample; the more 19(R)-HETE in the sample, the less 19(R)-HETE-HRP will bind, and the weaker the color signal will be. A standard curve is generated using known concentrations of 19(R)-HETE, and the concentration in unknown samples is determined by interpolating from this curve.

Kit Performance Characteristics

The following data are representative of the performance of this ELISA kit and are provided for demonstration purposes. Actual results may vary.

Standard Curve

A typical standard curve is generated by plotting the percentage of bound HRP-conjugate (%B/B₀) against the corresponding 19(R)-HETE concentration. The data is typically fitted using a four-parameter logistic curve.

Table 1: Typical Standard Curve Data

19(R)-HETE (pg/mL)	Optical Density (OD 450nm)	% B/B₀
0	1.552	100%
78.13	1.248	80.4%
156.25	1.065	68.6%
312.5	0.851	54.8%
625	0.623	40.1%
1250	0.419	27.0%
2500	0.275	17.7%
5000	0.188	12.1%

Note: B₀ represents the maximum binding (zero standard), and B represents the binding for each standard or sample.

Assay Performance Summary

Table 2: Assay Performance and Validation Parameters

Parameter	Specification
Assay Range	78.13 - 5000 pg/mL
Sensitivity (LOD)	~ 45 pg/mL (80% B/B₀)
Mid-point (50% B/B₀)	700 - 1200 pg/mL
Intra-Assay Precision	CV < 10%
Inter-Assay Precision	CV < 15%
Sample Types	Plasma, Serum, Urine, Tissue Homogenates, Cell Culture Supernatants
Sample Volume	50 µL
Assay Time	~ 2.5 hours

Specificity (Cross-Reactivity)

The specificity of the antibody used in this kit was determined by measuring its cross-reactivity with other structurally related eicosanoids.

Table 3: Cross-Reactivity Profile

Compound	Cross-Reactivity (%)
19(R)-HETE	100%
19(S)-HETE	< 5%
20-HETE	< 0.1%
15(S)-HETE	< 0.01%
12(S)-HETE	< 0.01%
5(S)-HETE	< 0.01%
Arachidonic Acid	< 0.01%
Prostaglandin E₂	< 0.01%

Spike and Recovery

To assess the accuracy of the assay in different biological matrices, known concentrations of 19(R)-HETE were spiked into samples, which were then processed and analyzed. The recovery percentage was calculated by comparing the measured concentration to the expected concentration.

Table 4: Spike and Recovery Data

Matrix	Spiked Concentration (pg/mL)	Measured Concentration (pg/mL)	Average Recovery (%)
Human Plasma	500	465	93%
1500	1395	93%
Human Serum	500	480	96%
1500	1560	104%
Human Urine	500	445	89%
1500	1410	94%
Cell Culture Media	500	520	104%
1500	1590	106%

Acceptance criteria for recovery is typically 80-120%.

Experimental Protocols

Required Materials Not Provided

• 96-well plate reader capable of measuring absorbance at 450 nm

• Adjustable micropipettes and multichannel pipettes

• Deionized or ultrapure water

• Solid Phase Extraction (SPE) C18 cartridges

• Methanol, Ethanol (B145695), Hexane, Ethyl Acetate (B1210297) (HPLC grade)

• Hydrochloric Acid (2M)

• Nitrogen evaporator or centrifugal vacuum evaporator (SpeedVac™)

• Vortex mixer

• Plate shaker

Sample Handling and Preparation

Proper sample collection and storage are critical for accurate measurement of eicosanoids. It is recommended to add an antioxidant, such as butylated hydroxytoluene (BHT), and a cyclooxygenase inhibitor, like indomethacin, to samples immediately after collection to prevent ex vivo formation and degradation of the analyte.[3][4] Store samples at -80°C if not analyzed immediately.

Solid-Phase Extraction (SPE) Protocol for Plasma, Serum, and Urine

This protocol is recommended for purifying and concentrating 19(R)-HETE from complex biological matrices.[1][4]

• Condition the SPE Column: Wash a C18 SPE cartridge with 5 mL of ethanol followed by 5 mL of deionized water. Do not allow the column to dry.

• Acidify Sample: Thaw samples on ice. Acidify 1 mL of plasma, serum, or urine to a pH of ~3.5 using 2M HCl (approximately 50 µL per mL of sample).[1]

• Load Sample: Apply the acidified sample to the conditioned C18 cartridge.

• Wash Column: Wash the column sequentially with 5 mL of deionized water, followed by 5 mL of 15% ethanol in water, and finally 5 mL of hexane. These washes remove polar impurities and neutral lipids.

• Elute 19(R)-HETE: Elute the HETE fraction from the column with 5 mL of ethyl acetate into a clean collection tube.

• Dry and Reconstitute: Evaporate the ethyl acetate eluate to dryness under a gentle stream of nitrogen or using a centrifugal vacuum evaporator. Reconstitute the dried lipid residue in 250 µL of the provided Assay Buffer. The sample is now ready for use in the ELISA.

ELISA Assay Protocol

• Prepare Reagents: Bring all reagents and samples to room temperature before use. Prepare working solutions of Wash Buffer, standards, and controls as instructed in the kit manual.

• Standard and Sample Addition: Add 50 µL of the reconstituted standards or prepared samples to the appropriate wells of the antibody-coated microplate.

• Competition Step: Immediately add 50 µL of the 19(R)-HETE-HRP Conjugate solution to each well.

• Incubation: Cover the plate and incubate for 2 hours at room temperature on a plate shaker.

• Washing: Aspirate the contents of each well and wash the plate 4 times with 300 µL of 1X Wash Buffer per well. After the final wash, invert the plate and tap it firmly on absorbent paper to remove any remaining liquid.

• Substrate Addition: Add 100 µL of TMB Substrate solution to each well.

• Color Development: Incubate the plate for 30 minutes at room temperature in the dark. A blue color will develop.

• Stop Reaction: Add 100 µL of Stop Solution to each well. The color will change from blue to yellow.

• Read Plate: Measure the optical density (OD) of each well within 15 minutes at 450 nm using a microplate reader.

Calculation of Results

• Calculate the average OD for each set of duplicate standards, controls, and samples.

• Calculate the percentage of maximum binding (%B/B₀) for each standard and sample using the following formula: %B/B₀ = [(Average OD of Standard/Sample) / (Average OD of Zero Standard (B₀))] x 100

• Plot a standard curve of %B/B₀ versus the 19(R)-HETE concentration (pg/mL) on a semi-log scale.

• Determine the concentration of 19(R)-HETE in the samples by interpolating their %B/B₀ values from the standard curve.

• Multiply the interpolated concentration by the dilution factor used during sample preparation (if any) to obtain the final concentration in the original sample.

Visualizations

Signaling Pathway and Assay Principle

References

• 1. caymanchem.com [caymanchem.com]
• 2. Arachidonic Acid Metabolite 19(S)-HETE Induces Vasorelaxation and Platelet Inhibition by Activating Prostacyclin (IP) Receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 3. 5-HETE(5-Hydroxyeicosatetraenoic Acid) ELISA Kit - FineTest ELISA Kit | FineTest Antibody | FineTest® [fn-test.com]
• 4. Development and validation of a standardized ELISA for the detection of soluble Fc-epsilon-RI in human serum - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Cell-Based Assays to Measure 19(R)-HETE Activity

For Researchers, Scientists, and Drug Development Professionals

Introduction

19(R)-hydroxyeicosatetraenoic acid (19(R)-HETE) is a cytochrome P450 (CYP) metabolite of arachidonic acid. While its stereoisomer, 19(S)-HETE, has been shown to be a potent activator of the prostacyclin (IP) receptor, leading to increased intracellular cyclic AMP (cAMP) and vasorelaxation, 19(R)-HETE is largely inactive at this receptor.[1] However, 19(R)-HETE exhibits distinct biological activities, notably as a vasodilator of renal preglomerular vessels and as an antagonist of the vasoconstrictor effects of 20-HETE in renal arterioles.[2] This antagonistic relationship with 20-HETE, a ligand for the G-protein coupled receptor GPR75, suggests that 19(R)-HETE's activity may be mediated through the modulation of Gq-coupled signaling pathways.

These application notes provide detailed protocols for a panel of cell-based assays designed to quantitatively assess the biological activity of 19(R)-HETE. The assays focus on its lack of activity at the IP receptor and its antagonistic effects on 20-HETE-mediated signaling.

cAMP Accumulation Assay

Application: This assay is used to confirm the stereospecificity of HETE isomers and to demonstrate that 19(R)-HETE, unlike 19(S)-HETE, does not activate the prostacyclin (IP) receptor to induce cAMP production. This is a critical negative control experiment to characterize the unique activity of 19(R)-HETE.

Principle: The IP receptor is a Gs-coupled GPCR. Agonist binding activates adenylyl cyclase, which converts ATP to cAMP. The accumulated intracellular cAMP is then quantified using a competitive immunoassay, typically with a fluorescent or luminescent readout.

Experimental Protocol:

Cell Culture:

• Human embryonic kidney (HEK293) cells stably expressing the human prostacyclin (IP) receptor are cultured in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% fetal bovine serum (FBS), 100 U/mL penicillin, 100 µg/mL streptomycin, and a selection antibiotic (e.g., G418) at 37°C in a humidified atmosphere of 5% CO2.

Assay Procedure:

• Seed the IP receptor-expressing HEK293 cells into a 96-well plate at a density of 5 x 10^4 cells per well and allow them to adhere overnight.

• Wash the cells once with pre-warmed Hanks' Balanced Salt Solution (HBSS).

• Add 100 µL of HBSS containing a phosphodiesterase inhibitor (e.g., 0.5 mM IBMX) to each well and incubate for 15 minutes at 37°C to prevent cAMP degradation.

• Prepare serial dilutions of 19(R)-HETE, 19(S)-HETE (as a positive control), and a vehicle control (e.g., ethanol) in HBSS.

• Add 50 µL of the compound dilutions to the respective wells and incubate for 30 minutes at 37°C.

• Lyse the cells and measure intracellular cAMP levels using a commercially available cAMP assay kit (e.g., HTRF, ELISA, or luminescence-based) according to the manufacturer's instructions.

• Generate dose-response curves and calculate EC50 values.

Data Presentation:

Compound	EC50 (cAMP Accumulation)	Max Response (% of Forskolin)
19(S)-HETE	~500 nM	Report as %
19(R)-HETE	>10 µM	No significant response
Forskolin (Control)	~1 µM	100%
Vehicle	-	Baseline

Signaling Pathway Diagram:

Figure 1: 19(S)-HETE signaling via the IP receptor.

Intracellular Calcium Mobilization Assay

Application: This assay is designed to measure the ability of 19(R)-HETE to antagonize 20-HETE-induced intracellular calcium mobilization. This directly assesses the inhibitory effect of 19(R)-HETE on a key signaling pathway activated by 20-HETE, likely through the GPR75 receptor.

Principle: GPR75 is a Gq-coupled GPCR. Activation by 20-HETE leads to the activation of phospholipase C (PLC), which hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol (B14025) trisphosphate (IP3) and diacylglycerol (DAG). IP3 binds to its receptors on the endoplasmic reticulum, triggering the release of stored calcium into the cytoplasm. This transient increase in intracellular calcium can be detected using a calcium-sensitive fluorescent dye.

Experimental Protocol:

Cell Culture:

• Human Aortic Smooth Muscle Cells (HASMC) or HEK293 cells stably expressing the human GPR75 receptor are cultured in appropriate media (e.g., SmGM-2 for HASMC, DMEM for HEK293) at 37°C in a humidified atmosphere of 5% CO2.

Assay Procedure:

• Seed the cells into a black, clear-bottom 96-well plate at a density of 8 x 10^4 cells per well and allow them to adhere overnight.

• Load the cells with a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM or Cal-520 AM) according to the manufacturer's protocol. This typically involves a 1-hour incubation at 37°C followed by a wash step.

• Prepare serial dilutions of 19(R)-HETE (the antagonist) and a vehicle control in HBSS.

• Add 50 µL of the 19(R)-HETE or vehicle dilutions to the respective wells and incubate for 15-30 minutes at room temperature.

• Prepare a solution of 20-HETE (the agonist) at a concentration that elicits a submaximal response (e.g., EC80).

• Place the plate in a fluorescence plate reader (e.g., FLIPR or FlexStation).

• Initiate fluorescence reading and, after establishing a stable baseline, inject 50 µL of the 20-HETE solution into each well.

• Continue to monitor the fluorescence intensity over time to measure the calcium transient.

• Calculate the peak fluorescence response for each well.

• Generate dose-response curves for 19(R)-HETE inhibition and calculate the IC50 value.

Data Presentation:

Compound	IC50 (Calcium Mobilization Inhibition)
19(R)-HETE	Report as µM
19(S)-HETE	No significant inhibition
20-HETE (Agonist)	EC50 ~10-100 nM
Vehicle	-

Signaling Pathway Diagram:

Figure 2: 19(R)-HETE antagonism of 20-HETE signaling.

Vascular Smooth Muscle Cell Proliferation Assay

Application: This assay provides a functional readout of the antagonistic effect of 19(R)-HETE on 20-HETE-induced cellular responses. 20-HETE is known to be mitogenic for vascular smooth muscle cells, and this assay will determine if 19(R)-HETE can inhibit this proliferative effect.

Principle: Cell proliferation can be measured using various methods. The MTT assay is a colorimetric assay that measures the metabolic activity of cells, which is proportional to the number of viable cells. The reduction of the yellow tetrazolium salt MTT to purple formazan (B1609692) crystals by mitochondrial dehydrogenases is quantified by spectrophotometry.

Experimental Protocol:

Cell Culture:

• Human Aortic Smooth Muscle Cells (HASMC) are cultured in SmGM-2 medium at 37°C in a humidified atmosphere of 5% CO2.

Assay Procedure:

• Seed HASMCs into a 96-well plate at a density of 5 x 10^3 cells per well in complete medium and allow them to attach overnight.

• Starve the cells for 24 hours in a serum-free medium to synchronize them in the G0 phase of the cell cycle.

• Pre-treat the cells with various concentrations of 19(R)-HETE or vehicle for 1 hour.

• Stimulate the cells with a pro-proliferative concentration of 20-HETE (e.g., 100 nM) for 24-48 hours. Include control wells with vehicle, 19(R)-HETE alone, and 20-HETE alone.

• Add MTT solution (5 mg/mL in PBS) to each well to a final concentration of 0.5 mg/mL and incubate for 4 hours at 37°C.

• Remove the medium and dissolve the formazan crystals in 100 µL of DMSO.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the percentage of inhibition of 20-HETE-induced proliferation by 19(R)-HETE and determine the IC50 value.

Data Presentation:

Condition	Absorbance at 570 nm (OD)	% Proliferation vs. Vehicle	% Inhibition of 20-HETE Effect
Vehicle	Report as OD	100%	-
20-HETE (100 nM)	Report as OD	Report as %	0%
19(R)-HETE (various conc.) + 20-HETE	Report as OD	Report as %	Calculate %
19(R)-HETE alone	Report as OD	Report as %	-

Experimental Workflow Diagram:

Figure 3: Workflow for the VSMC proliferation assay.

References

• 1. Arachidonic Acid Metabolite 19(S)-HETE Induces Vasorelaxation and Platelet Inhibition by Activating Prostacyclin (IP) Receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 2. caymanchem.com [caymanchem.com]

Application Notes and Protocols for the In Vivo Investigation of 19(R)-HETE Function

For Researchers, Scientists, and Drug Development Professionals

Introduction

Hydroxyeicosatetraenoic acids (HETEs) are critical lipid signaling molecules derived from arachidonic acid through the cytochrome P450 (CYP450) pathway. They play significant roles in regulating vascular tone, inflammation, and angiogenesis. Among these, 19-HETE is an omega-1 hydroxylation product that exists as two stereoisomers: 19(S)-HETE and 19(R)-HETE. While the functions of 19(S)-HETE and the related compound 20-HETE are increasingly understood, 19(R)-HETE remains a largely understudied metabolite.

Emerging evidence suggests that the biological activities of HETEs can be highly stereospecific. For instance, 19(S)-HETE is a potent vasodilator and platelet inhibitor that acts by activating the prostacyclin (IP) receptor, whereas 19(R)-HETE is reportedly inactive in this pathway.[1] Similarly, 19(S)-HETE is a specific stimulator of renal Na+-K+-ATPase, an effect not observed with the (R)-enantiomer.[2] However, some in vitro studies indicate that both enantiomers may offer protection against angiotensin II-induced cardiac hypertrophy, with the S-enantiomer being preferentially protective.[3] One of the most promising avenues of investigation is the potential for 19(R)-HETE to act as an antagonist to the potent vasoconstrictor 20-HETE.[4]

These application notes provide a framework and detailed protocols for utilizing established in vivo and ex vivo animal models to systematically investigate the physiological functions of 19(R)-HETE, particularly focusing on its potential roles in blood pressure regulation and angiogenesis.

Application Note 1: Investigating the Vasoactive Properties of 19(R)-HETE in Animal Models of Hypertension

The potent vasoconstrictor actions of 20-HETE are well-documented in the pathogenesis of hypertension.[5][6] Given that 19(R)-HETE may antagonize 20-HETE-induced vascular sensitization, a key application is to assess whether 19(R)-HETE can modulate blood pressure in vivo, particularly in models characterized by elevated 20-HETE levels.

Logical Workflow for Hypertension Studies

Caption: Experimental workflow for assessing the in vivo effect of 19(R)-HETE on blood pressure.

Recommended Animal Models:

• L-NAME-Induced Hypertension: Chronic inhibition of nitric oxide synthase (NOS) with L-NAME leads to sustained hypertension, providing a robust model to test potential anti-hypertensive compounds.[7]

• Spontaneously Hypertensive Rat (SHR): A genetic model where increased 20-HETE production contributes to the hypertensive phenotype.[5][8] This model is ideal for testing the 20-HETE antagonistic properties of 19(R)-HETE.

• Dahl Salt-Sensitive (DSS) Rat: A model of salt-sensitive hypertension that can be used to explore interactions between 19(R)-HETE and dietary sodium.[9]

Data Presentation: Expected Outcomes in a Hypertension Model

Parameter	Control Group (Vehicle)	19(R)-HETE Treated Group	Method of Measurement
Animal Model	Sprague-Dawley Rat	Sprague-Dawley Rat	-
Induction Method	L-NAME (40 mg/kg/day)	L-NAME (40 mg/kg/day)	In drinking water
Baseline SBP (mmHg)	120 ± 5	122 ± 6	Radiotelemetry[3][10]
SBP after 4 Weeks (mmHg)	185 ± 10	Hypothesis: < 185	Radiotelemetry[3][10]
Heart Rate (bpm)	350 ± 20	No significant change expected	Radiotelemetry
Urinary 20-HETE (ng/24h)	Elevated	No change expected	LC-MS/MS

SBP: Systolic Blood Pressure. Data are represented as Mean ± SD.

Application Note 2: Assessing the Angiogenic Potential of 19(R)-HETE

20-HETE is a known pro-angiogenic factor that stimulates endothelial cell proliferation and migration.[11] The structural similarity of 19(R)-HETE suggests it may also modulate angiogenesis. The ex vivo aortic ring assay is an excellent screening tool to determine if 19(R)-HETE possesses pro- or anti-angiogenic properties. Positive findings can be further validated in in vivo models.

Logical Workflow for Angiogenesis Assay

Caption: Workflow for the ex vivo aortic ring angiogenesis assay.

Recommended Models:

• Ex Vivo Aortic Ring Assay: This organ culture model recapitulates key aspects of angiogenesis, including sprouting and microvessel formation, and is ideal for testing the direct effects of compounds like 19(R)-HETE on vascular tissue.[1][4]

• In Vivo Matrigel Plug Assay: A widely used method where Matrigel mixed with the test compound is injected subcutaneously into mice. The plug is later excised to quantify vessel infiltration.

• In Vivo Hindlimb Ischemia Model: A surgical model where ligation of the femoral artery induces ischemia, prompting a natural angiogenic response. The effect of 19(R)-HETE on blood flow recovery can be measured.

Data Presentation: Expected Outcomes in an Aortic Ring Assay

Treatment Group	Concentration	Microvessel Outgrowth Area (pixels²)	Sprout Length (µm)
Vehicle Control	-	15,000 ± 3,000	150 ± 25
VEGF (Positive Control)	50 ng/mL	75,000 ± 8,000	600 ± 50
19(R)-HETE	1 µM	Hypothesis: Test for effect	Hypothesis: Test for effect
19(R)-HETE + VEGF	1 µM + 50 ng/mL	Hypothesis: Test for antagonism	Hypothesis: Test for antagonism

Data are represented as Mean ± SD.

Signaling Pathway for Investigation

While the receptor and signaling pathway for 19(R)-HETE are unknown, the pathway for its stereoisomer, 19(S)-HETE, has been identified. 19(S)-HETE acts as a full agonist of the prostacyclin (IP) receptor, leading to cAMP production and subsequent vasorelaxation.[1] This pathway serves as a critical comparative model for investigating 19(R)-HETE. Researchers should test whether 19(R)-HETE can bind to the IP receptor or other prostanoid receptors, or if it antagonizes 19(S)-HETE's effects.

Known Signaling Pathway of 19(S)-HETE

Caption: The signaling pathway of 19(S)-HETE via the prostacyclin (IP) receptor.

Experimental Protocols

Protocol 1: L-NAME-Induced Hypertension in Rats

This protocol describes the induction of hypertension via chronic administration of L-NAME, an inhibitor of nitric oxide synthase.[7]

Materials:

• Male Sprague-Dawley or Wistar rats (200-250 g)

• N(G)-nitro-L-arginine methyl ester (L-NAME)

• Standard rat chow and drinking water

• Animal balance

• Implantable radiotelemetry devices or tail-cuff plethysmography system

Procedure:

• Acclimatization: Acclimatize rats to the laboratory environment for at least one week, with free access to food and water.

• Baseline Measurement: If using telemetry, record baseline blood pressure and heart rate for 48 hours. If using tail-cuff, train the animals and record baseline measurements for 3-5 consecutive days.

• Induction: Prepare the L-NAME solution by dissolving it in the animals' drinking water at a concentration calculated to deliver approximately 40-80 mg/kg/day. The control group receives regular drinking water.

• Treatment Administration (if applicable): For testing 19(R)-HETE, implant Alzet mini-osmotic pumps subcutaneously for continuous delivery of the vehicle or 19(R)-HETE at the desired dose.

• Monitoring: Monitor blood pressure weekly using the tail-cuff method or continuously via telemetry.[7] Measurements should be taken at the same time of day in a quiet environment.

• Data Collection: Record body weight weekly. The study typically lasts 4-8 weeks.

• Termination: At the end of the study, animals may be euthanized for organ harvesting (e.g., heart, kidneys, aorta) for histological or biochemical analyses.

Protocol 2: Chronic Blood Pressure Measurement via Radiotelemetry

Radiotelemetry is the gold standard for monitoring arterial pressure in conscious, freely moving mice and rats, avoiding the stress artifacts associated with restraint-based methods like tail-cuff.[3][10]

Materials:

• Implantable telemetry transmitter (e.g., Data Sciences International - DSI)

• Surgical tools, sutures, and anesthetics

• Receiver, data acquisition matrix, and computer with analysis software

Procedure:

• Transmitter Implantation: Anesthetize the animal (e.g., isoflurane). For carotid artery implantation, make a ventral midline incision in the neck. Isolate the common carotid artery.

• Insert the transmitter's catheter into the artery and secure it with sutures.

• Create a subcutaneous pocket on the animal's flank and place the transmitter body inside.

• Close all incisions with sutures. Provide post-operative analgesia and care.

• Recovery: Allow the animal to recover for at least 7-10 days before starting any experimental procedures. Ensure the animal has regained its pre-surgical body weight.

• Data Acquisition: House the animal in its home cage placed on top of a receiver. The system will continuously record blood pressure, heart rate, and locomotor activity.

• Data Analysis: Use the accompanying software to analyze the telemetered data, allowing for the calculation of hourly, daily, and circadian variations in cardiovascular parameters.

Protocol 3: Ex Vivo Mouse Aortic Ring Angiogenesis Assay

This protocol is adapted from established methods to analyze microvessel outgrowth as a measure of angiogenesis.[1][2][4]

Materials:

• 6-8 week old mice (e.g., C57BL/6)

• Basement membrane extract (BME), Matrigel, or Collagen Type I

• 48-well culture plates

• Endothelial Cell Growth Medium (ECGM)

• Surgical tools (forceps, scissors, surgical blade)

• Phosphate-buffered saline (PBS), sterile

• Phase-contrast stereomicroscope with a camera

Procedure:

• Plate Coating: Pre-coat the wells of a 48-well plate with 100-150 µL of cold BME or collagen solution and allow it to polymerize at 37°C for 30 minutes.[1][2]

• Aorta Excision: Euthanize a mouse and sterilize the torso with 70% ethanol. Excise the thoracic aorta and place it in a petri dish containing cold, sterile PBS.

• Ring Preparation: Under a dissecting microscope, carefully remove the periaortic fibro-adipose tissue.[4]

• Slice the aorta into cross-sections of approximately 1 mm in length using a surgical blade.[1][2]

• Rinse the rings several times with fresh, cold PBS or serum-free medium.

• Embedding: Place a single aortic ring in the center of each pre-coated well.

• Cover the ring with an additional 100-150 µL of cold BME or collagen, ensuring the ring is fully embedded.[1][2]

• Return the plate to the 37°C incubator for 30 minutes to solidify the top layer.

• Treatment: Add 500 µL of ECGM containing the desired treatments (e.g., vehicle, VEGF as a positive control, and various concentrations of 19(R)-HETE) to each well.

• Incubation and Imaging: Incubate the plate at 37°C and 5% CO2. Replace the medium every 2-3 days.

• Photograph the rings between days 6 and 12.[1]

• Quantification: Use image analysis software (e.g., ImageJ) to measure the area of microvessel outgrowth from the edge of the aortic ring.

References

• 1. Arachidonic Acid Metabolite 19(S)-HETE Induces Vasorelaxation and Platelet Inhibition by Activating Prostacyclin (IP) Receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 2. 19(S)-hydroxyeicosatetraenoic acid is a potent stimulator of renal Na+-K+-ATPase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. S- Enantiomer of 19-Hydroxyeicosatetraenoic Acid Preferentially Protects Against Angiotensin II-Induced Cardiac Hypertrophy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. 19-Hydroxyeicosatetraenoic acid analogs: Antagonism of 20-hydroxyeicosatetraenoic acid-induced vascular sensitization and hypertension - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. tandfonline.com [tandfonline.com]
• 7. 11-Hydroxyeicosatetraenoics induces cellular hypertrophy in an enantioselective manner - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. ovid.com [ovid.com]
• 10. Biosynthesis, biological effects, and receptors of hydroxyeicosatetraenoic acids (HETEs) and oxoeicosatetraenoic acids (oxo-ETEs) derived from arachidonic acid - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Biosynthesis, biological effects, and receptors of hydroxyeicosatetraenoic acids (HETEs) and oxoeicosatetraenoic acids (oxo-ETEs) derived from arachidonic acid - PubMed [pubmed.ncbi.nlm.nih.gov]

Quantification of 19(R)-HETE in Biological Tissues: An Application Note and Protocol

For Researchers, Scientists, and Drug Development Professionals

Introduction

19(R)-Hydroxyeicosatetraenoic acid (19(R)-HETE) is a metabolite of arachidonic acid produced by cytochrome P450 (CYP) enzymes.[1][2] While its enantiomer, 19(S)-HETE, has been identified as a potent vasodilator and platelet inhibitor acting through the prostacyclin (IP) receptor, 19(R)-HETE is often found to be less biologically active in this specific pathway.[1] The accurate quantification of 19(R)-HETE in biological tissues is crucial for understanding its physiological and pathophysiological roles, which may differ from those of its S-enantiomer.

This document provides detailed protocols for the extraction and quantification of 19(R)-HETE from biological tissues using liquid chromatography-tandem mass spectrometry (LC-MS/MS), a highly sensitive and specific analytical technique.[3][4] Additionally, it summarizes available quantitative data and outlines the known signaling context of the 19-HETE isomers.

Biological Significance and Signaling Pathway

Arachidonic acid is metabolized by various enzymes, including cyclooxygenases (COX), lipoxygenases (LOX), and cytochrome P450s (CYP), to produce a wide range of bioactive eicosanoids.[5][6] The CYP4A and CYP4F families of enzymes are primarily responsible for the ω-hydroxylation of arachidonic acid to produce HETEs, including 19-HETE and 20-HETE.[7][8] Specifically, enzymes such as CYP4F2 and CYP4F3 can produce 19-HETE.[7]

While 19(S)-HETE is a potent agonist of the prostacyclin (IP) receptor, leading to increased intracellular cAMP, vasorelaxation, and inhibition of platelet aggregation, 19(R)-HETE shows significantly less activity at this receptor.[1] The distinct biological activities of the enantiomers underscore the importance of chiral analysis in studying their effects.

Figure 1. Biosynthesis and signaling of 19-HETE enantiomers.

Quantitative Data

The concentration of 19(R)-HETE can vary significantly between different biological tissues and physiological states. The following table summarizes available data on 19-HETE concentrations. Note that many studies report total 19-HETE or do not distinguish between enantiomers. Chiral analysis is necessary to determine the specific concentration of 19(R)-HETE.[9]

Biological Matrix	Species	Analyte	Concentration	Reference
Rat Liver	Rat	19-HETE	~1 ng/g	[10]
Rat Kidney	Rat	19(R)-HETE	Higher than 19(S)-HETE	[9]
Human Plasma	Human	19-HETE	0-15 ng/mL (LLOQ 0.074 ng/mL)	[5]

Experimental Protocols

The following protocols provide a general framework for the quantification of 19(R)-HETE in biological tissues. Optimization may be required for specific tissue types and instrumentation.

I. Tissue Homogenization and Extraction

This protocol describes the extraction of 19(R)-HETE from biological tissues. It is critical to perform all steps on ice to minimize enzymatic activity and analyte degradation.[6]

Materials:

• Biological tissue

• Liquid nitrogen

• Mortar and pestle or tissue pulverizer

• Homogenization buffer (e.g., phosphate-buffered saline, pH 7.4)

• Antioxidant solution (e.g., butylated hydroxytoluene (BHT), 0.1 mM)

• Deuterated internal standard (e.g., 19-HETE-d8)

• Organic solvent (e.g., methanol (B129727), acetonitrile, or ethyl acetate)

• Centrifuge

Procedure:

• Flash-freeze the collected tissue sample in liquid nitrogen immediately after collection to quench metabolic activity.

• Pulverize the frozen tissue to a fine powder using a pre-chilled mortar and pestle or a tissue pulverizer.[11]

• Weigh approximately 10-50 mg of the powdered tissue into a clean tube.

• Add the deuterated internal standard to the tissue sample.

• Add 1 mL of cold homogenization buffer containing an antioxidant.

• Homogenize the sample using a probe sonicator or a bead beater until the tissue is completely disrupted. Keep the sample on ice throughout this process.

• Add 2-3 volumes of organic solvent (e.g., methanol) to precipitate proteins and extract the lipids.[12]

• Vortex the mixture thoroughly for 1 minute.

• Centrifuge at 10,000 x g for 10 minutes at 4°C.

• Collect the supernatant containing the lipid extract.

• The extract can be further purified using solid-phase extraction (SPE) or directly analyzed by LC-MS/MS.

II. Solid-Phase Extraction (SPE) - Optional Purification Step

SPE is recommended to remove interfering substances from the tissue extract, thereby improving the sensitivity and robustness of the LC-MS/MS analysis.[3]

Materials:

• SPE cartridges (e.g., C18)

• SPE manifold

• Methanol

• Ultrapure water

• Hexane (B92381)

• Ethyl acetate (B1210297)

• Nitrogen evaporator

Procedure:

• Condition the C18 SPE cartridge by washing with 2 mL of methanol followed by 2 mL of ultrapure water.

• Acidify the lipid extract from the previous step with a small amount of acetic acid or formic acid to a pH of ~4.0.

• Load the acidified extract onto the conditioned SPE cartridge.

• Wash the cartridge with 2 mL of ultrapure water to remove polar impurities.

• Wash the cartridge with 2 mL of hexane to remove neutral lipids.

• Elute the HETEs from the cartridge with 2 mL of ethyl acetate or methanol.

• Evaporate the eluate to dryness under a gentle stream of nitrogen.

• Reconstitute the dried residue in a small volume (e.g., 100 µL) of the initial LC mobile phase for analysis.

Figure 2. Experimental workflow for 19(R)-HETE quantification.

III. LC-MS/MS Analysis

This protocol outlines a general method for the chiral separation and quantification of 19(R)-HETE.

Instrumentation:

• Ultra-High Performance Liquid Chromatography (UHPLC) system

• Tandem mass spectrometer (e.g., triple quadrupole) with an electrospray ionization (ESI) source

LC Conditions:

• Column: Chiral column (e.g., Chiral-Pak AD-RH, 2.1 x 150 mm, 5 µm) is essential for separating 19(R)-HETE and 19(S)-HETE.[12]

• Mobile Phase A: Water with 0.1% formic acid

• Mobile Phase B: Acetonitrile with 0.1% formic acid

• Gradient: A typical gradient would start with a high percentage of mobile phase A and gradually increase the percentage of mobile phase B to elute the analytes. The gradient needs to be optimized for adequate separation of the enantiomers.

• Flow Rate: 0.2-0.4 mL/min

• Column Temperature: 40°C

• Injection Volume: 5-10 µL

MS/MS Conditions:

• Ionization Mode: Negative Electrospray Ionization (ESI-)

• Multiple Reaction Monitoring (MRM) Transitions:

  • 19-HETE: Q1: 319.2 m/z -> Q3: specific fragment ions (e.g., 179.1, 219.1 m/z). The exact fragments should be optimized by infusing a standard.[11]

  • 19-HETE-d8 (Internal Standard): The precursor and product ions will be shifted by +8 m/z.

• Collision Energy and other MS parameters: These need to be optimized for the specific instrument and analyte to achieve maximum sensitivity.

Data Analysis:

• Generate a calibration curve using a series of known concentrations of 19(R)-HETE standard.

• Calculate the peak area ratio of the analyte to the internal standard for each sample and standard.

• Determine the concentration of 19(R)-HETE in the samples by interpolating from the calibration curve.

Conclusion

The accurate quantification of 19(R)-HETE in biological tissues is achievable through the careful application of robust extraction techniques and sensitive LC-MS/MS methods. The use of a chiral column is imperative to distinguish 19(R)-HETE from its more biologically active S-enantiomer. The protocols and information provided in this application note serve as a comprehensive guide for researchers investigating the role of this specific eicosanoid in health and disease.

References

• 1. Arachidonic Acid Metabolite 19(S)-HETE Induces Vasorelaxation and Platelet Inhibition by Activating Prostacyclin (IP) Receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Biosynthesis, biological effects, and receptors of hydroxyeicosatetraenoic acids (HETEs) and oxoeicosatetraenoic acids (oxo-ETEs) derived from arachidonic acid - PMC [pmc.ncbi.nlm.nih.gov]
• 3. A liquid chromatography/mass spectrometric method for simultaneous analysis of arachidonic acid and its endogenous eicosanoid metabolites prostaglandins, dihydroxyeicosatrienoic acids, hydroxyeicosatetraenoic acids, and epoxyeicosatrienoic acids in rat brain tissue - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Quantification of eicosanoids and their metabolites in biological matrices: a review - PMC [pmc.ncbi.nlm.nih.gov]
• 5. A sensitive and improved throughput UPLC-MS/MS quantitation method of total cytochrome P450 mediated arachidonic acid metabolites that can separate regio-isomers and cis/trans-EETs from human plasma - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Modern Methods of Sample Preparation for the Analysis of Oxylipins in Biological Samples - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Molecular mechanisms and cell signaling of 20-hydroxyeicosatetraenoic acid in vascular pathophysiology - PMC [pmc.ncbi.nlm.nih.gov]
• 8. storage.imrpress.com [storage.imrpress.com]
• 9. scispace.com [scispace.com]
• 10. digitalcommons.chapman.edu [digitalcommons.chapman.edu]
• 11. 12-Hydroxyeicosatetraenoic acid is the only enzymatically produced HETE increased under brain ischemia - PMC [pmc.ncbi.nlm.nih.gov]
• 12. mdpi.com [mdpi.com]

Application Notes and Protocols for Solid-Phase Extraction of 19(R)-HETE

For Researchers, Scientists, and Drug Development Professionals

Introduction

19(R)-Hydroxyeicosatetraenoic acid (19(R)-HETE) is a cytochrome P450 (CYP450) metabolite of arachidonic acid. As a member of the HETE family of signaling lipids, the accurate and reliable quantification of 19(R)-HETE in biological matrices is crucial for understanding its physiological and pathological roles. Solid-phase extraction (SPE) is a widely adopted technique for the efficient cleanup and concentration of analytes like 19(R)-HETE from complex samples such as plasma, serum, and cell culture supernatants prior to analysis by methods like liquid chromatography-tandem mass spectrometry (LC-MS/MS).

This document provides detailed protocols for two common SPE methods for the extraction of 19(R)-HETE: one utilizing a C18 reversed-phase silica-based sorbent and the other a polymeric reversed-phase sorbent.

Data Presentation

Table 1: Quantitative LC-MS/MS Data for 19-HETE Analysis

Parameter	Typical Value	Reference
Calibration Range	0.94 - 30 ng/mL	[1]
Quality Control Concentrations	0.94, 3.75, and 30 ng/mL	[1]
Intra-day CV (%)	7.7 - 12.1	[2]
Inter-day CV (%)	9.6 - 20.0	[2]

Note: The provided data is for 19-HETE in general, as specific quantitative data for the 19(R)-HETE isomer following SPE is not extensively available in the reviewed literature.

Experimental Protocols

Protocol 1: C18 Reversed-Phase Solid-Phase Extraction

This protocol is a general method for the extraction of HETE isomers from biological fluids using a C18 SPE cartridge.

Materials:

• C18 SPE Cartridges (e.g., 500 mg, 3 mL)

• Methanol (B129727) (HPLC grade)

• Water (HPLC grade)

• Formic acid or Acetic acid

• Nitrogen gas evaporator

• SPE vacuum manifold

Procedure:

• Sample Pre-treatment:

  • Thaw biological samples (e.g., plasma, serum) on ice.

  • Acidify the sample to a pH of approximately 3.5-4.0 by adding a small volume of 0.1% formic acid or acetic acid. This step ensures that the carboxylic acid group of 19(R)-HETE is protonated, enhancing its retention on the reversed-phase sorbent.

  • If using an internal standard (e.g., a deuterated analog), spike it into the sample before acidification.

• SPE Cartridge Conditioning:

  • Place the C18 SPE cartridges on a vacuum manifold.

  • Condition the cartridges by passing 5 mL of methanol through the sorbent.

  • Equilibrate the cartridges by passing 5 mL of water through the sorbent. Do not allow the sorbent to dry out after this step.

• Sample Loading:

  • Load the acidified sample onto the conditioned SPE cartridge at a slow, steady flow rate (approximately 1-2 mL/min).

• Washing:

  • Wash the cartridge with 3 mL of 5% methanol in water to remove salts and other polar interferences.

  • Perform a second wash with 3 mL of water to further remove polar impurities.

  • Dry the sorbent bed thoroughly by applying a high vacuum for 5-10 minutes.

• Elution:

  • Place clean collection tubes in the manifold.

  • Elute the 19(R)-HETE from the sorbent with 4 mL of methanol.

• Solvent Evaporation and Reconstitution:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen.

  • Reconstitute the dried extract in a small volume (e.g., 100 µL) of the initial mobile phase for your LC-MS/MS analysis.

Protocol 2: Polymeric Reversed-Phase Solid-Phase Extraction

This protocol utilizes a polymeric SPE cartridge (e.g., Strata-X) for the extraction of a broad range of oxylipins, including 19-HETE.

Materials:

• Polymeric SPE Cartridges (e.g., Strata-X, 200 mg, 6 mL)

• Methanol (HPLC grade)

• Water (HPLC grade)

• Nitrogen gas evaporator

• SPE vacuum manifold

Procedure:

• Sample Pre-treatment:

  • Follow the same sample pre-treatment steps as in Protocol 1 (acidification and internal standard spiking).

• SPE Cartridge Conditioning:

  • Place the polymeric SPE cartridges on a vacuum manifold.

  • Condition the cartridges by passing 5 mL of methanol through the sorbent.

  • Equilibrate the cartridges by passing 5 mL of water through the sorbent.

• Sample Loading:

  • Load the pre-treated sample onto the conditioned SPE cartridge at a controlled flow rate.

• Washing:

  • Wash the cartridge with 5 mL of water.

  • Follow with a wash of 3 mL of 25% methanol in water.

• Elution:

  • Dry the sorbent bed under vacuum.

  • Elute the 19(R)-HETE with two aliquots of 2 mL of methanol.

• Solvent Evaporation and Reconstitution:

  • Evaporate the combined eluate to dryness under a gentle stream of nitrogen.

  • Reconstitute the dried extract in a suitable volume of the initial mobile phase for LC-MS/MS analysis.

Mandatory Visualizations

Caption: General experimental workflow for the solid-phase extraction of 19(R)-HETE.

References

• 1. digitalcommons.chapman.edu [digitalcommons.chapman.edu]
• 2. A sensitive and improved throughput UPLC-MS/MS quantitation method of total cytochrome P450 mediated arachidonic acid metabolites that can separate regio-isomers and cis/trans-EETs from human plasma - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Derivatization of 19(R)-HETE for GC-MS Analysis

For Researchers, Scientists, and Drug Development Professionals

Introduction

19(R)-hydroxyeicosatetraenoic acid (19(R)-HETE) is a biologically active lipid mediator belonging to the eicosanoid family. As a cytochrome P450 (CYP) metabolite of arachidonic acid, it plays a significant role in various physiological and pathological processes, including the regulation of vascular tone and inflammation. Accurate and sensitive quantification of 19(R)-HETE in biological matrices is crucial for understanding its role in health and disease and for the development of novel therapeutics.

Gas chromatography-mass spectrometry (GC-MS) is a powerful analytical technique for the quantification of volatile and thermally stable compounds. However, due to its polar nature and low volatility, 19(R)-HETE requires chemical derivatization prior to GC-MS analysis. This process involves the conversion of the polar functional groups (carboxylic acid and hydroxyl group) into less polar and more volatile derivatives, thereby improving its chromatographic behavior and detection sensitivity.

This document provides detailed application notes and protocols for the derivatization of 19(R)-HETE for GC-MS analysis, focusing on a widely used two-step derivatization strategy: pentafluorobenzyl (PFB) esterification of the carboxylic acid group followed by trimethylsilyl (B98337) (TMS) etherification of the hydroxyl group.

Signaling Pathway and Derivatization Workflow

The analysis of 19(R)-HETE by GC-MS involves several key steps, from its biological synthesis to its detection. The following diagram illustrates the general signaling pathway of arachidonic acid metabolism to 19-HETE and the subsequent analytical workflow for its quantification.

General overview of 19-HETE synthesis and analysis.

The derivatization process is a critical step in preparing 19(R)-HETE for GC-MS analysis. A two-step approach is commonly employed to ensure both the carboxylic acid and hydroxyl functional groups are rendered suitable for gas chromatography.

Two-step derivatization workflow for 19(R)-HETE.

Experimental Protocols

The following protocols provide a detailed methodology for the derivatization of 19(R)-HETE for GC-MS analysis. It is recommended to perform these procedures in a well-ventilated fume hood and to use high-purity reagents and solvents to avoid contamination.

Materials and Reagents

• 19(R)-HETE standard

• Pentafluorobenzyl bromide (PFB-Br)

• N,N-Diisopropylethylamine (DIPEA)

• N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS)

• Acetonitrile (B52724) (anhydrous)

• Hexane (B92381) (GC grade)

• Ethyl acetate (B1210297) (GC grade)

• Nitrogen gas (high purity)

• Glass reaction vials with PTFE-lined caps

• Heating block or oven

• Vortex mixer

• Centrifuge

Protocol 1: Pentafluorobenzyl (PFB) Esterification of 19(R)-HETE

This step targets the carboxylic acid group of 19(R)-HETE.

• Sample Preparation:

  • To a clean glass vial, add the desired amount of 19(R)-HETE standard or the extracted and purified biological sample.

  • Evaporate the solvent to complete dryness under a gentle stream of nitrogen gas.

• Esterification Reaction:

  • Add 50 µL of a 1% solution of N,N-diisopropylethylamine in acetonitrile to the dried sample.

  • Add 50 µL of a 10% solution of pentafluorobenzyl bromide in acetonitrile.

  • Vortex the mixture gently to ensure complete dissolution and mixing.

  • Incubate the reaction mixture at 60°C for 30 minutes.

• Solvent Evaporation:

  • After incubation, cool the vial to room temperature.

  • Evaporate the solvent to dryness under a gentle stream of nitrogen gas.

Protocol 2: Trimethylsilyl (TMS) Etherification of the 19(R)-HETE-PFB Ester

This step targets the hydroxyl group of the 19(R)-HETE-PFB ester.

• Silylation Reaction:

  • To the dried PFB ester derivative from the previous step, add 50 µL of BSTFA containing 1% TMCS.

  • Vortex the mixture gently.

  • Incubate the reaction mixture at 60°C for 30 minutes.

• Sample Preparation for GC-MS:

  • After incubation, cool the vial to room temperature.

  • The derivatized sample is now ready for GC-MS analysis. The sample can be directly injected or diluted with a suitable solvent like hexane or ethyl acetate if necessary.

Data Presentation

The successful derivatization of 19(R)-HETE can be confirmed by GC-MS analysis. The following table summarizes the expected quantitative data for the PFB-TMS derivative of 19-HETE. Please note that retention times can vary depending on the specific GC column and analytical conditions used.

Parameter	Value	Reference
Derivative	19-HETE-Pentafluorobenzyl Ester, Trimethylsilyl Ether	[1][2]
GC Column	DB-5 or similar non-polar capillary column
Retention Time	Approximately 8.12 min	[1]
Monitored Ion (m/z)	391	[1]
Other Characteristic Ions (m/z)	To be determined from the full mass spectrum

Note: The monitored ion at m/z 391 is a characteristic fragment of the PFB-TMS derivative of HETEs and is useful for selected ion monitoring (SIM) for enhanced sensitivity and specificity.

Concluding Remarks

The derivatization of 19(R)-HETE to its pentafluorobenzyl ester and trimethylsilyl ether derivative is a robust and reliable method for its quantification by GC-MS. The provided protocols offer a starting point for researchers, and optimization of reaction conditions may be necessary depending on the specific sample matrix and instrumentation. Careful execution of the derivatization procedure and adherence to good laboratory practices are essential for obtaining accurate and reproducible results. This analytical approach will aid in elucidating the role of 19(R)-HETE in various biological systems and in the development of new therapeutic strategies.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]

Application Note: Quantitative Analysis of 19(R)-HETE in Biological Matrices using a Stable Isotope-Labeled Internal Standard by LC-MS/MS

Audience: Researchers, scientists, and drug development professionals.

Abstract This document provides a detailed protocol for the accurate and precise quantification of 19(R)-hydroxyeicosatetraenoic acid [19(R)-HETE] in biological samples using a stable isotope dilution liquid chromatography-tandem mass spectrometry (LC-MS/MS) method. 19(R)-HETE is a cytochrome P450 (CYP450) metabolite of arachidonic acid involved in regulating cardiovascular and renal functions.[1] The use of a stable isotope-labeled (SIL) 19(R)-HETE as an internal standard is critical for correcting analytical variability, including matrix effects and inconsistencies in sample extraction and ionization, thereby ensuring high-quality data.[2][3] This method is suitable for high-throughput analysis in complex biological matrices such as plasma and tissue homogenates.

Introduction: The Gold Standard for Quantification

Eicosanoids, including hydroxyeicosatetraenoic acids (HETEs), are a large class of biologically active lipid mediators derived from arachidonic acid.[4] Their low endogenous concentrations and complex biological matrices present significant challenges for accurate quantification.[5] While various analytical techniques exist, liquid chromatography-mass spectrometry (LC-MS) has become the method of choice for its sensitivity and specificity.[4][6]

The stable isotope dilution (SID) LC-MS/MS methodology provides the highest possible analytical specificity for quantitative determinations.[7] A stable isotope-labeled internal standard (SIL-IS), which is chemically identical to the analyte but has a greater mass due to the incorporation of heavy isotopes (e.g., ²H, ¹³C), is added to samples at a known concentration.[2] Because the SIL-IS has virtually identical physicochemical properties to the endogenous analyte, it co-elutes chromatographically and experiences the same extraction recovery and ionization efficiency (or suppression).[2][8] By measuring the ratio of the analyte's signal to the SIL-IS's signal, variations introduced during sample preparation and analysis are effectively normalized, leading to superior accuracy and precision.[2][3] This approach is considered the "gold standard" in quantitative bioanalysis.[2]

Principle of the Method: Stable Isotope Dilution

The core principle of the stable isotope dilution method is the use of an isotopically labeled version of the analyte as an internal standard (IS). A known amount of the SIL-IS [e.g., 19(R)-HETE-d8] is spiked into the unknown sample at the beginning of the sample preparation process. The SIL-IS and the endogenous analyte are extracted and analyzed together. The mass spectrometer distinguishes between the analyte and the IS based on their mass-to-charge (m/z) difference. The concentration of the endogenous analyte is then calculated from the peak area ratio of the analyte to the IS, referenced against a calibration curve. This ratiometric measurement corrects for sample loss during preparation and for matrix-induced ion suppression or enhancement.[7][9]

Caption: Principle of stable isotope dilution for accurate quantification.

Biological Pathway: Formation of 19(R)-HETE

19(R)-HETE is an eicosanoid produced from arachidonic acid (AA) primarily through the action of cytochrome P450 (CYP450) enzymes, particularly isoforms like CYP2E1.[1] These enzymes act as monooxygenases, introducing a hydroxyl group onto the fatty acid chain. Understanding this pathway is crucial for interpreting the biological significance of 19(R)-HETE levels in various physiological and pathological states.

Caption: Simplified metabolic pathways of arachidonic acid.

Experimental Protocol

This protocol outlines the procedure for extracting and quantifying 19(R)-HETE from human plasma.

Materials and Reagents

• 19(R)-HETE analytical standard (Cayman Chemical or equivalent)

• 19(R)-HETE-d8 (or other stable isotope-labeled variant) internal standard (SIL-IS)

• LC-MS grade Methanol (B129727) (MeOH), Acetonitrile (ACN), Water, and Formic Acid

• Solid Phase Extraction (SPE) Columns (e.g., Strata-X, Phenomenex)[10]

• Human Plasma (collected in EDTA tubes)

• Microcentrifuge tubes

• Nitrogen evaporator or vacuum concentrator

Sample Preparation (Solid Phase Extraction)

The following protocol is adapted from established methods for eicosanoid extraction.[4][10]

• Thaw Samples: Thaw plasma samples on ice.

• Spike Internal Standard: To 100 µL of plasma in a microcentrifuge tube, add 10 µL of the SIL-IS working solution (e.g., 100 ng/mL in ethanol) to achieve a final concentration of ~10 ng/mL. Vortex briefly.

• Protein Precipitation & Acidification: Add 400 µL of cold methanol to precipitate proteins. Vortex for 30 seconds. Centrifuge at 14,000 x g for 10 minutes at 4°C. Transfer the supernatant to a new tube. Acidify the supernatant with 20 µL of 2% formic acid.

• SPE Column Conditioning: Condition an SPE column by washing with 2 mL of methanol followed by 2 mL of water.[10]

• Load Sample: Apply the acidified supernatant to the conditioned SPE column.

• Wash Column: Wash the column with 1 mL of 10% methanol in water to remove polar impurities.[10]

• Elute Analytes: Elute the eicosanoids with 1 mL of methanol into a clean collection tube.[10]

• Dry and Reconstitute: Evaporate the eluate to dryness under a gentle stream of nitrogen. Reconstitute the residue in 100 µL of the initial mobile phase (e.g., 63:37:0.02 water:acetonitrile:formic acid) for LC-MS/MS analysis.[4][10]

LC-MS/MS Instrumentation and Conditions

Analysis is performed using a high-performance liquid chromatography (UPLC/UHPLC) system coupled to a triple quadrupole mass spectrometer.

• LC Column: C18 reverse-phase column (e.g., 2.1 x 100 mm, 1.8 µm)

• Mobile Phase A: Water with 0.1% formic acid

• Mobile Phase B: Acetonitrile/Methanol (90:10, v/v) with 0.1% formic acid[11]

• Flow Rate: 0.3 mL/min

• Gradient:

  • 0-3 min: 20% B

  • 3-16 min: Linear gradient to 65% B

  • 16-19 min: Linear gradient to 95% B

  • 19-23 min: Hold at 95% B

  • 23.1-25 min: Return to 20% B and re-equilibrate

• Injection Volume: 10 µL

• Ionization Mode: Electrospray Ionization (ESI), Negative Ion Mode

• MS/MS Detection: Multiple Reaction Monitoring (MRM). Transitions should be optimized for the specific instrument. Representative transitions are:

  • 19(R)-HETE: Precursor ion (Q1) m/z 319.2 -> Product ion (Q3) m/z (e.g., 115, 259)

  • 19(R)-HETE-d8: Precursor ion (Q1) m/z 327.2 -> Product ion (Q3) m/z (e.g., 115, 267)

Standard Curve Preparation

Prepare calibration standards by spiking known amounts of the 19(R)-HETE analytical standard into a surrogate matrix (e.g., charcoal-stripped plasma or PBS). A typical concentration range is 0.1 to 100 ng/mL. Process these standards alongside the unknown samples using the same extraction procedure.

Data Presentation and Performance

A validated method should demonstrate acceptable linearity, sensitivity, precision, and accuracy. The table below summarizes typical performance characteristics for HETE analysis using similar LC-MS/MS methods.[11][12][13]

Parameter	Typical Performance Metric	Description
Linearity (R²)	> 0.99	The correlation coefficient for the calibration curve.
Lower Limit of Quantification (LLOQ)	0.2 - 1.0 ng/mL	The lowest concentration that can be quantified with acceptable precision and accuracy.
Intra-day Precision (%CV)	< 15%	The relative standard deviation of replicate measurements within the same day.
Inter-day Precision (%CV)	< 15%	The relative standard deviation of replicate measurements on different days.
Accuracy (% Recovery)	85 - 115%	The closeness of the measured value to the true value.
Extraction Recovery	> 75%	The efficiency of the analyte extraction process from the matrix.[10]

Workflow Diagram

The entire analytical process from sample receipt to final data reporting is summarized in the following workflow.

Caption: End-to-end analytical workflow for 19(R)-HETE quantification.

Conclusion

The use of a stable isotope-labeled internal standard, such as 19(R)-HETE-d8, is indispensable for the reliable quantification of 19(R)-HETE in complex biological matrices. The LC-MS/MS method detailed here, which combines efficient solid-phase extraction with the specificity of tandem mass spectrometry, provides the accuracy, precision, and sensitivity required for demanding research and drug development applications. Adherence to this protocol allows for the generation of high-quality, reproducible data essential for elucidating the role of 19(R)-HETE in health and disease.

References

• 1. caymanchem.com [caymanchem.com]
• 2. benchchem.com [benchchem.com]
• 3. crimsonpublishers.com [crimsonpublishers.com]
• 4. scispace.com [scispace.com]
• 5. Advantages of using biologically generated 13C-labelled multiple internal standards for stable isotope-assisted LC-MS-based lipidomics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Quantification of eicosanoids and their metabolites in biological matrices: a review - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Stable-isotope dilution LC–MS for quantitative biomarker analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 8. The Role of Internal Standards In Mass Spectrometry | SCION Instruments [scioninstruments.com]
• 9. Stable isotopic internal standard correction for quantitative analysis of hydroxyeicosatetraenoic acids (HETEs) in serum by on-line SPE-LC-MS/MS in selected reaction monitoring mode - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. lipidmaps.org [lipidmaps.org]
• 11. Simultaneous LC–MS/MS analysis of eicosanoids and related metabolites in human serum, sputum and BALF - PMC [pmc.ncbi.nlm.nih.gov]
• 12. A sensitive and improved throughput UPLC-MS/MS quantitation method of total cytochrome P450 mediated arachidonic acid metabolites that can separate regio-isomers and cis/trans-EETs from human plasma - PMC [pmc.ncbi.nlm.nih.gov]
• 13. digitalcommons.chapman.edu [digitalcommons.chapman.edu]

Application Note: Protocol for Isolating Renal Microsomes to Study 19(R)-HETE Synthesis

Audience: Researchers, scientists, and drug development professionals.

Introduction

Hydroxyeicosatetraenoic acids (HETEs) are metabolites of arachidonic acid produced by cytochrome P450 (CYP450) enzymes, lipoxygenases, and cyclooxygenases.[1][2] Specifically, ω- and (ω-1)-hydroxylation of arachidonic acid by CYP450 enzymes, primarily from the CYP4A and CYP4F families, yields 20-HETE and 19-HETE, respectively.[3][4] 19-HETE exists as two stereoisomers, 19(S)-HETE and 19(R)-HETE.[5] While both are produced in the kidney, 19(R)-HETE has been shown to inhibit the vascular actions of 20-HETE.[3][6]

The study of 19(R)-HETE synthesis is crucial for understanding renal physiology and pathology. Microsomes, which are vesicle-like artifacts formed from the endoplasmic reticulum upon homogenization, are rich in CYP450 enzymes and are an excellent in vitro model for studying the metabolism of xenobiotics and endogenous compounds like arachidonic acid.[7][8] This protocol provides a detailed method for isolating active renal microsomes and subsequently quantifying 19(R)-HETE synthesis using liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Signaling Pathway for 19(R)-HETE Synthesis

The synthesis of 19(R)-HETE occurs in the endoplasmic reticulum membrane, where CYP450 enzymes are located. Arachidonic acid is converted to 19(R)-HETE in a reaction requiring NADPH and oxygen.

Caption: CYP450-mediated synthesis of 19(R)-HETE.

Experimental Workflow

The overall experimental process involves tissue collection, isolation of the microsomal fraction through differential centrifugation, performing the enzymatic assay, and finally, quantifying the product using LC-MS/MS.

Caption: Experimental workflow for 19(R)-HETE analysis.

Protocol 1: Isolation of Renal Microsomes

This protocol is adapted from standard differential centrifugation methods.[9][10] All steps should be performed at 4°C to preserve enzyme activity.

4.1. Materials and Reagents

Reagent/Material	Recommended Source/Specification
Homogenization Buffer	10 mM TRIS-HCl, 250 mM Sucrose, 1 mM EDTA, pH 7.4
Wash Buffer	150 mM KCl, 10 mM EDTA, pH 7.4[10]
Storage Buffer	250 mM Sucrose[10]
Protease Inhibitor Cocktail	EDTA-free, 100X solution (e.g., Merck, 539134)[9]
Phenylmethylsulfonyl fluoride (B91410) (PMSF)	100 mM stock in isopropanol
Fresh or frozen renal tissue	e.g., Rat or mouse kidney cortex
Equipment	Dounce homogenizer, refrigerated centrifuge, ultracentrifuge

4.2. Procedure

• Tissue Preparation: Excise kidneys and place them in ice-cold 0.9% NaCl. Remove the renal capsule and medulla.[11] Weigh the remaining cortical tissue.

• Homogenization: Mince the tissue and place it in a pre-chilled glass Dounce homogenizer. Add 4 volumes of ice-cold Homogenization Buffer containing Protease Inhibitor Cocktail (1X) and 1 mM PMSF (e.g., for 1 g of tissue, add 4 mL of buffer).[9][12] Homogenize with 10-15 slow strokes.

• First Centrifugation (Removal of Debris and Mitochondria): Transfer the homogenate to centrifuge tubes and spin at 10,000 x g for 20 minutes at 4°C.[9] This pellets nuclei, whole cells, and mitochondria.

• Second Centrifugation (Pelleting Microsomes): Carefully collect the supernatant (this is the S9 fraction) and transfer it to ultracentrifuge tubes. Centrifuge at 100,000 x g for 60 minutes at 4°C.[10] This will pellet the microsomal fraction.

• Washing: Discard the supernatant. Resuspend the microsomal pellet in Wash Buffer and centrifuge again at 100,000 x g for 60 minutes at 4°C to remove cytosolic contaminants.[10]

• Final Resuspension and Storage: Discard the supernatant and resuspend the final pellet in a minimal volume of Storage Buffer (e.g., 1-2 mL per gram of starting tissue). Aliquot the microsomal suspension and store it at -80°C. Avoid repeated freeze-thaw cycles.[7][10]

• Protein Quantification: Before storage, take a small aliquot to determine the total protein concentration using a standard method like the BCA assay.

4.3. Expected Yield

Parameter	Typical Value
Microsomal Protein Yield	5 - 15 mg protein / gram of kidney cortex tissue

Note: Yields can vary depending on the species and the efficiency of the homogenization.

Protocol 2: 19(R)-HETE Synthesis Assay

This assay measures the conversion of arachidonic acid to its hydroxylated metabolites by the CYP450 enzymes present in the isolated microsomes.[13]

5.1. Materials and Reagents

Reagent	Stock Concentration	Final Concentration
Potassium Phosphate (B84403) Buffer (pH 7.4)	1 M	100 mM
Renal Microsomes	(Determined by protein assay)	0.5 - 1.0 mg/mL
Arachidonic Acid (Substrate)	10 mM in Ethanol	10 - 50 µM
NADPH (Cofactor)	100 mM in Buffer	1 mM[13]
Internal Standard (e.g., 20-HETE-d6)	1 µg/mL	5-10 ng/mL

5.2. Procedure

• Reaction Setup: In a microcentrifuge tube, prepare a reaction mixture by adding potassium phosphate buffer, MgCl₂ (10 mM), and renal microsomal protein. Pre-incubate at 37°C for 5 minutes.

• Initiate Reaction: Start the reaction by adding arachidonic acid, followed immediately by NADPH.[13] The final reaction volume is typically 200-500 µL.

• Incubation: Incubate the reaction mixture at 37°C for 30 minutes in a shaking water bath.[13]

• Terminate Reaction: Stop the reaction by adding 50 µL of 2 M formic acid or acetic acid, which lowers the pH to ~3.5-4.0.[13]

• Add Internal Standard: Add a known amount of a suitable internal standard (e.g., a deuterated HETE) for accurate quantification.

• Extraction: Extract the lipids from the reaction mixture. Add 1 mL of ethyl acetate, vortex vigorously for 1 minute, and centrifuge at 2,000 x g for 5 minutes. Transfer the upper organic layer to a new tube. Repeat the extraction once more.

• Drying and Reconstitution: Evaporate the pooled organic extracts to dryness under a gentle stream of nitrogen. Reconstitute the dried residue in 100 µL of the initial LC mobile phase (e.g., 60:40 water:acetonitrile with 0.1% formic acid) for analysis.[14]

Protocol 3: Quantification by LC-MS/MS

Analysis is performed using a UPLC or HPLC system coupled to a triple quadrupole mass spectrometer operating in Selected Reaction Monitoring (SRM) or Multiple Reaction Monitoring (MRM) mode.[15][16]

6.1. LC-MS/MS Parameters

The following table provides example parameters. These should be optimized for the specific instrument being used.

Parameter	Recommended Setting
LC Column	C18 reverse-phase column (e.g., 2.1 x 150 mm, 1.7 µm)[15]
Mobile Phase A	Water with 0.1% Formic Acid or 10 mM Formic Acid[15]
Mobile Phase B	Acetonitrile with 0.1% Formic Acid or 10 mM Formic Acid[15]
Flow Rate	0.3 - 0.4 mL/min[15]
Column Temperature	40 - 60 °C[15]
Injection Volume	10 - 25 µL[15]
Ionization Mode	Negative Ion Electrospray (ESI-) or Positive Ion (ESI+)[15]
Capillary Voltage	3.0 - 3.5 kV[15]
Source Temperature	150 °C[15]
Desolvation Temp.	400 °C[15]

6.2. Example MRM Transitions

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Ionization Mode
19-HETE	319.2	219.2 / 275.2	ESI-
20-HETE-d6 (IS)	325.2	265.2	ESI-

Note: The precursor ion for HETEs in negative mode is [M-H]⁻. Product ions result from characteristic fragmentation. These transitions must be empirically determined.

6.3. Data Analysis

• Standard Curve: Prepare a standard curve by spiking known amounts of authentic 19(R)-HETE standard and a fixed amount of the internal standard into the reaction buffer and processing them alongside the samples.

• Quantification: Integrate the peak areas for 19(R)-HETE and the internal standard. Calculate the peak area ratio (Analyte/IS).

• Calculation: Determine the concentration of 19(R)-HETE in the samples using the standard curve. Express the rate of synthesis as pmol or ng of 19(R)-HETE formed per minute per mg of microsomal protein.

References

• 1. Determination of Lipoxygenase, CYP450, and Non-Enzymatic Metabolites of Arachidonic Acid in Essential Hypertension and Type 2 Diabetes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Biosynthesis, biological effects, and receptors of hydroxyeicosatetraenoic acids (HETEs) and oxoeicosatetraenoic acids (oxo-ETEs) derived from arachidonic acid - PMC [pmc.ncbi.nlm.nih.gov]
• 3. 20-Hydroxyeicosatetraenoic acid - Wikipedia [en.wikipedia.org]
• 4. Reactome | Synthesis of (16-20)-hydroxyeicosatetraenoic acids (HETE) [reactome.org]
• 5. utsouthwestern.elsevierpure.com [utsouthwestern.elsevierpure.com]
• 6. Arachidonic Acid Metabolite 19(S)-HETE Induces Vasorelaxation and Platelet Inhibition by Activating Prostacyclin (IP) Receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 7. abcam.cn [abcam.cn]
• 8. assaygenie.com [assaygenie.com]
• 9. Microsome Isolation from Tissue - PMC [pmc.ncbi.nlm.nih.gov]
• 10. xenotech.com [xenotech.com]
• 11. Isolation of Pure Mitochondria from Rat Kidneys and Western Blot of Mitochondrial Respiratory Chain Complexes - PMC [pmc.ncbi.nlm.nih.gov]
• 12. sigmaaldrich.com [sigmaaldrich.com]
• 13. journals.physiology.org [journals.physiology.org]
• 14. scispace.com [scispace.com]
• 15. A sensitive and improved throughput UPLC-MS/MS quantitation method of total cytochrome P450 mediated arachidonic acid metabolites that can separate regio-isomers and cis/trans-EETs from human plasma - PMC [pmc.ncbi.nlm.nih.gov]
• 16. A liquid chromatography/mass spectrometric method for simultaneous analysis of arachidonic acid and its endogenous eicosanoid metabolites prostaglandins, dihydroxyeicosatrienoic acids, hydroxyeicosatetraenoic acids, and epoxyeicosatrienoic acids in rat brain tissue - PMC [pmc.ncbi.nlm.nih.gov]

Application of 19(R)-HETE in Perfused Kidney Models: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

19(R)-hydroxyeicosatetraenoic acid (19(R)-HETE) is a metabolite of arachidonic acid produced through the cytochrome P450 (CYP) pathway.[1][2][3] While its stereoisomer, 19(S)-HETE, and the related compound 20-HETE have been more extensively studied in the context of renal physiology, the specific roles and applications of 19(R)-HETE in perfused kidney models are less well-documented. This document provides an overview of the current understanding of 19(R)-HETE's effects in the kidney, a generalized protocol for its application in isolated perfused kidney models, and highlights areas where further research is needed.

Production and Metabolism of 19-HETE in the Kidney

Both 19(S)-HETE and 20-HETE are generated from arachidonic acid by CYP ω-hydroxylase enzymes in the proximal straight tubules of the kidney.[4] Specifically, CYP4A and CYP4F enzyme families are major contributors to the synthesis of these hydroxylase metabolites.[5] While the direct effects and signaling pathways of 19(R)-HETE are not extensively characterized, it is understood to be produced alongside 19(S)-HETE.

Contrasting Effects of 19(R)-HETE and 19(S)-HETE

A critical distinction between the two stereoisomers of 19-HETE lies in their effect on renal Na+-K+-ATPase. Research has shown that 19(S)-HETE is a potent stimulator of this enzyme, which is crucial for tubular transport processes.[6] In stark contrast, 19(R)-HETE has been demonstrated to have no effect on Na+-K+-ATPase activity.[6] This fundamental difference suggests that the two isomers may have distinct or even opposing roles in the regulation of renal function.

Quantitative Data Summary

The following table summarizes the known quantitative effects of 19(R)-HETE in renal models. It also highlights the current gaps in the literature regarding its impact on key renal hemodynamic parameters in perfused kidney systems.

Parameter	Species/Model	Concentration	Effect of 19(R)-HETE	Reference
Na+-K+-ATPase Activity	Rat renal cortical microsomes	10-6 M	No effect	[6]
Renal Blood Flow (RBF)	Perfused Kidney Model	Not Reported	Data not available
Glomerular Filtration Rate (GFR)	Perfused Kidney Model	Not Reported	Data not available
Renal Vascular Resistance (RVR)	Perfused Kidney Model	Not Reported	Data not available

Experimental Protocols

General Protocol for Isolated Perfused Rat Kidney

This protocol is a generalized procedure for an isolated perfused rat kidney model, which can be adapted for the study of 19(R)-HETE.

1. Preparation of Perfusion Buffer:

• Prepare a modified Krebs-Henseleit buffer containing:

  • NaCl, KCl, KH2PO4, MgSO4, CaCl2, NaHCO3, Glucose

• Add a suitable oncotic agent, such as 4% Bovine Serum Albumin (BSA) and 1.67% Dextran, for optimal viability.[7]

• Continuously aerate the buffer with a gas mixture of 95% O2 and 5% CO2 to maintain pH and oxygenation.[8]

• Warm the perfusate to 37°C.

2. Surgical Preparation of the Kidney:

• Anesthetize a male Wistar or Sprague-Dawley rat (250-300g).

• Perform a midline abdominal incision to expose the abdominal aorta and the right kidney.

• Carefully dissect the right renal artery and vein.

• Ligate the adrenal and testicular/ovarian arteries and any other branching vessels.

• Place loose ligatures around the aorta above and below the renal artery.

• Heparinize the animal via the femoral vein.

3. Cannulation and Perfusion:

• Incise the aorta between the ligatures and insert a cannula, advancing it to the origin of the renal artery.

• Secure the cannula and immediately begin perfusion with the oxygenated Krebs-Henseleit buffer at a low flow rate.

• Excise the kidney and transfer it to a temperature-controlled perfusion chamber.

• Increase the perfusion flow rate to a physiological level (e.g., 9-12 mL/min) to achieve a perfusion pressure of 80-95 mmHg.[9]

4. Administration of 19(R)-HETE:

• Prepare a stock solution of 19(R)-HETE in a suitable solvent (e.g., ethanol).

• Dilute the stock solution in the perfusion buffer to the desired final concentration.

• Introduce the 19(R)-HETE-containing perfusate into the system.

5. Data Collection and Analysis:

• Continuously monitor perfusion pressure and flow rate.

• Collect urine samples to measure flow rate and for biochemical analysis.

• Collect perfusate samples before and after passing through the kidney for analysis.

• Measure Glomerular Filtration Rate (GFR) using markers like inulin (B196767) or creatinine.[7]

• At the end of the experiment, the kidney can be processed for histological, immunohistochemical, or molecular analysis.

Signaling Pathways and Experimental Workflows

Putative Signaling Pathway for 19(R)-HETE in the Kidney

Due to the limited specific data for 19(R)-HETE, the following diagram illustrates a generalized pathway for HETE production and potential downstream effects, highlighting where 19(R)-HETE fits within this cascade.

Caption: Putative metabolic pathway of 19(R)-HETE in renal cells.

Experimental Workflow for Studying 19(R)-HETE in a Perfused Kidney Model

Caption: Workflow for investigating 19(R)-HETE in a perfused kidney.

Future Directions and Research Opportunities

The current body of literature presents a significant opportunity for further investigation into the specific roles of 19(R)-HETE in renal physiology. Key areas for future research include:

• Dose-response studies: Elucidating the concentration-dependent effects of 19(R)-HETE on renal blood flow, glomerular filtration rate, and renal vascular resistance in a perfused kidney model.

• Mechanism of action: Investigating the specific receptors and downstream signaling pathways through which 19(R)-HETE may exert its effects, if any, on renal cells.

• Interaction with other eicosanoids: Exploring the potential for 19(R)-HETE to modulate the effects of other arachidonic acid metabolites, such as 19(S)-HETE and 20-HETE.

• Pathophysiological relevance: Examining the production and role of 19(R)-HETE in models of kidney disease, such as hypertension, diabetic nephropathy, and ischemia-reperfusion injury.

By addressing these knowledge gaps, the scientific community can gain a more complete understanding of the complex role of eicosanoids in regulating kidney function and their potential as therapeutic targets.

References

• 1. Role of 20-hydroxyeicosatetraenoic acid (20-HETE) in vascular system [jstage.jst.go.jp]
• 2. Arachidonic Acid Metabolism and Kidney Inflammation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Arachidonic Acid Metabolism and Kidney Inflammation [mdpi.com]
• 4. Arachidonic Acid Metabolism and Kidney Inflammation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. portlandpress.com [portlandpress.com]
• 6. 19(S)-hydroxyeicosatetraenoic acid is a potent stimulator of renal Na+-K+-ATPase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Isolated perfused rat kidney: a technical update - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. journals.physiology.org [journals.physiology.org]
• 9. researchgate.net [researchgate.net]

Assessing Vascular Reactivity to 19(R)-HETE in Isolated Arteries: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

19(R)-hydroxyeicosatetraenoic acid (19(R)-HETE) is a cytochrome P450 (CYP) metabolite of arachidonic acid. It belongs to a class of signaling molecules known as eicosanoids, which are critical regulators of vascular tone and function. Unlike its more extensively studied regioisomer, 20-HETE, which is a potent vasoconstrictor, 19(R)-HETE appears to play a more nuanced role in the vasculature. This document provides detailed application notes and protocols for assessing the vascular reactivity of 19(R)-HETE in isolated arteries, with a focus on its antagonistic effects on 20-HETE-mediated vasoconstriction.

While some evidence suggests a potential direct vasorelaxant effect of 19(R)-HETE on pre-contracted mesenteric arteries, quantitative data on this direct action is limited in the current scientific literature. Notably, 19(R)-HETE has been shown to be inactive in stimulating cyclic AMP (cAMP) production, a key signaling pathway for vasodilation, at concentrations up to 10 μM.[1] The primary characterized vascular effect of 19(R)-HETE is its ability to antagonize the vasoconstrictor and sensitizing effects of 20-HETE.[2]

These protocols are designed for researchers in pharmacology, physiology, and drug development who are investigating the therapeutic potential of modulating the CYP450-eicosanoid system in cardiovascular diseases.

Data Presentation

The following tables summarize the known vascular effects of 19(R)-HETE and related eicosanoids for comparative purposes.

Table 1: Vascular Effects of 19(R)-HETE in Isolated Arteries

Eicosanoid	Artery Type	Species	Method	Observed Effect	Quantitative Data
19(R)-HETE	Renal preglomerular microvessels	Rat	Wire Myography	Moderate antagonist of 20-HETE-induced sensitization to phenylephrine.[2]	-
19(R)-HETE	Mesenteric Artery	Not Specified	Not Specified	Dose-dependently relaxed pre-contracted rings.	No EC50 or Emax reported.

Table 2: Comparative Vascular Effects of Related HETEs

Eicosanoid	Artery Type	Species	Method	Observed Effect	Quantitative Data
19(S)-HETE	Mesenteric Artery, Aorta	Mouse	Wire Myography	Vasorelaxation.[3]	EC50 for cAMP accumulation: 520 nM.[3]
20-HETE	Renal, Cerebral, Mesenteric Arteries	Rat, Mouse	Wire/Pressure Myography	Vasoconstriction.[4][5]	-
20-HETE	Bovine Coronary Artery	Bovine	Wire Myography	Vasorelaxation (via prostacyclin release).[6]	EC50: 0.3 µM.[6]

Signaling Pathways

The signaling pathways of 20-HETE and 19(S)-HETE are well-characterized and provide a framework for understanding the potential mechanisms of 19(R)-HETE.

20-HETE-Induced Vasoconstriction

20-HETE mediates its vasoconstrictor effects primarily through the G-protein coupled receptor GPR75 in vascular smooth muscle cells (VSMCs).[4][7] Activation of GPR75 initiates a signaling cascade that leads to:

• Inhibition of large-conductance calcium-activated potassium (BKCa) channels: This leads to membrane depolarization.[8]

• Activation of L-type calcium channels: The depolarization increases Ca2+ influx into the VSMC.[9]

• Activation of Rho kinase: This increases the calcium sensitivity of the contractile machinery.[10]

The net result is an increase in intracellular calcium and enhanced vascular smooth muscle contraction.

References

• 1. 19-Hydroxyeicosatetraenoic acid analogs: Antagonism of 20-hydroxyeicosatetraenoic acid-induced vascular sensitization and hypertension - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. 19-Hydroxyeicosatetraenoic acid analogs: Antagonism of 20-hydroxyeicosatetraenoic acid-induced vascular sensitization and hypertension - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Arachidonic Acid Metabolite 19(S)-HETE Induces Vasorelaxation and Platelet Inhibition by Activating Prostacyclin (IP) Receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 4. 20-HETE in the regulation of vascular and cardiac function - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Modulation by 20-HETE of phenylephrine-induced mesenteric artery contraction in spontaneously hypertensive and Wistar-Kyoto rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. 20-HETE relaxes bovine coronary arteries through the release of prostacyclin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. 20- HETE Signals Through G Protein-Coupled Receptor GPR75 (Gq) to Affect Vascular Function and Trigger Hypertension - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Role of 20-hydroxyeicosatetraenoic acid (20-HETE) in vascular system [jstage.jst.go.jp]
• 9. Molecular mechanisms and cell signaling of 20-hydroxyeicosatetraenoic acid in vascular pathophysiology - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Vascular Actions of 20-HETE - PMC [pmc.ncbi.nlm.nih.gov]

Measuring 19(R)-HETE-Induced Intracellular Calcium Changes: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

19(R)-hydroxyeicosatetraenoic acid (19(R)-HETE) is a metabolite of arachidonic acid produced by cytochrome P450 (CYP450) enzymes. While its precise signaling mechanisms are still under investigation, other hydroxyeicosatetraenoic acids (HETEs) are known to act as signaling molecules that can modulate intracellular calcium levels, a critical second messenger involved in a myriad of cellular processes. For instance, 20-HETE has been shown to signal through the G-protein coupled receptor (GPCR) GPR75, a Gq-coupled receptor that activates phospholipase C (PLC) and leads to an increase in intracellular calcium.[1][2]

Notably, the biological activity of HETEs can be highly stereospecific. For example, 19(S)-HETE, the (S)-enantiomer of 19(R)-HETE, activates the prostacyclin (IP) receptor, leading to an increase in cAMP, while 19(R)-HETE has been reported to be inactive at this receptor.[3] However, 19(R)-HETE has been shown to be a potent vasodilator of renal preglomerular vessels and an antagonist of 20-HETE-induced vasoconstriction, indicating it possesses distinct biological activities.[4]

Given the established role of other HETEs in calcium signaling, it is plausible that 19(R)-HETE may also modulate intracellular calcium concentrations through a yet-to-be-identified GPCR. This application note provides a detailed protocol for investigating the potential effects of 19(R)-HETE on intracellular calcium levels using the ratiometric fluorescent indicator Fura-2 AM.

Hypothetical Signaling Pathway for 19(R)-HETE

Based on the known signaling pathways of other HETEs, a plausible, yet unconfirmed, mechanism for 19(R)-HETE-induced calcium mobilization is proposed below. This pathway postulates that 19(R)-HETE binds to a specific Gq-coupled GPCR, initiating a cascade that results in the release of calcium from intracellular stores.

References

• 1. Unraveling the role of 12- and 20-HETE in cardiac pathophysiology: G-protein coupled receptors, pharmacological inhibitors and transgenic approaches - PMC [pmc.ncbi.nlm.nih.gov]
• 2. ahajournals.org [ahajournals.org]
• 3. Arachidonic Acid Metabolite 19(S)-HETE Induces Vasorelaxation and Platelet Inhibition by Activating Prostacyclin (IP) Receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 4. caymanchem.com [caymanchem.com]

Production of 19(R)-HETE Using Recombinant Cytochrome P450 Enzymes: An Application Note and Protocol

For Researchers, Scientists, and Drug Development Professionals

Introduction

19(R)-hydroxyeicosatetraenoic acid (19(R)-HETE) is a metabolite of arachidonic acid (AA) produced by cytochrome P450 (CYP) enzymes. While its sibling enantiomer, 19(S)-HETE, has been identified as a potent vasodilator and platelet inhibitor through activation of the prostacyclin receptor, the specific biological roles of 19(R)-HETE are still under active investigation.[1] Its counterpart, 20-HETE, is a known vasoconstrictor and plays a role in hypertension. The interplay between these ω- and ω-1 hydroxylated fatty acids is critical in various physiological and pathophysiological processes, including cardiovascular and renal function.[2][3] The ability to reliably produce 19(R)-HETE is crucial for elucidating its signaling pathways, understanding its therapeutic potential, and developing novel drug candidates. This document provides detailed protocols for the production of 19(R)-HETE using recombinant CYP enzymes, specifically focusing on CYP2E1, which is known to produce both 19(S) and 19(R)-HETE.[4][5]

Key CYP Enzymes in 19-HETE Production

Several CYP isoforms have been identified to metabolize arachidonic acid to 19-HETE. The primary enzyme of interest for producing a mixture of 19(S)- and 19(R)-HETE is CYP2E1.

• CYP2E1: This alcohol-inducible enzyme metabolizes arachidonic acid to produce 19-HETE as a major metabolite, comprising approximately 46% of the total products. Chiral analysis has shown that this 19-HETE consists of about 70% 19(S)-HETE and 30% 19(R)-HETE.[4][5]

• CYP4A and CYP4F Families: While primarily known for producing 20-HETE, some isoforms within these families can also generate 19-HETE.[6][7][8] For instance, human CYP4A11 can produce 19-HETE, though 20-HETE is the predominant product.[9]

• CYP1A1 and CYP1A2: These enzymes are also capable of producing ω-1 hydroxyeicosatetraenoic acids, which includes 19-HETE.[9][10]

Experimental Workflow for 19(R)-HETE Production

The overall process involves the expression of the desired CYP enzyme in a suitable host system, followed by incubation of the enzyme with arachidonic acid and necessary cofactors, and finally, extraction and analysis of the product.

Experimental workflow for producing 19(R)-HETE.

Detailed Protocols

Protocol 1: Expression of Recombinant Human CYP2E1 in E. coli

This protocol outlines the expression and preparation of microsomes containing recombinant human CYP2E1.

Materials:

• E. coli strain (e.g., C41(DE3))

• Expression vector containing human CYP2E1 cDNA (e.g., pCW)

• Luria-Bertani (LB) broth and agar (B569324) plates with appropriate antibiotic

• Isopropyl β-D-1-thiogalactopyranoside (IPTG)

• 5-aminolevulinic acid (ALA)

• Buffer A: 100 mM Tris-acetate (pH 7.6), 500 mM sucrose, 0.5 mM EDTA

• Buffer B: 100 mM potassium phosphate (B84403) (pH 7.4), 20% (v/v) glycerol, 1 mM EDTA, 1 mM DTT, 1 mM PMSF

• Lysozyme (B549824)

Procedure:

• Transformation: Transform the expression vector into competent E. coli cells and plate on selective agar plates.

• Culture: Inoculate a single colony into LB broth with the appropriate antibiotic and grow overnight at 37°C with shaking.

• Scale-up: Inoculate a larger volume of LB broth with the overnight culture and grow at 37°C with shaking until the OD600 reaches 0.6-0.8.

• Induction: Cool the culture to 30°C and induce protein expression by adding IPTG (final concentration 0.5 mM) and ALA (final concentration 0.5 mM) to facilitate heme synthesis.

• Expression: Continue to grow the culture for 48-72 hours at 30°C with shaking.

• Harvesting: Centrifuge the culture to pellet the cells.

• Microsome Preparation:

  • Resuspend the cell pellet in Buffer A.

  • Add lysozyme and incubate on ice.

  • Sonicate the cell suspension to ensure complete lysis.

  • Centrifuge to remove cell debris.

  • Collect the supernatant and ultracentrifuge to pellet the membranes (microsomes).

  • Resuspend the microsomal pellet in Buffer B.

  • Determine the protein concentration (e.g., using a BCA assay) and CYP content (via CO-difference spectrum).

  • Store the microsomes at -80°C.

Protocol 2: Enzymatic Synthesis of 19(R)-HETE

This protocol describes the in vitro reaction to produce 19-HETE from arachidonic acid using the prepared recombinant CYP2E1 microsomes.

Materials:

• Recombinant CYP2E1 microsomes

• Human NADPH-cytochrome P450 reductase (CPR) (can be co-expressed or added)

• Cytochrome b5 (optional, but can enhance activity)[4]

• Arachidonic acid (substrate)

• NADPH (cofactor)

• Potassium phosphate buffer (pH 7.4)

• Citric acid (for reaction termination)

• Ethyl acetate (B1210297) (for extraction)

Reaction Setup:

Component	Final Concentration
Recombinant CYP2E1	50-100 pmol/mL
NADPH-CYP Reductase	100-200 pmol/mL
Cytochrome b5	50-100 pmol/mL
Arachidonic Acid	50-75 µM
NADPH	1 mM
Potassium Phosphate Buffer	100 mM

Procedure:

• Pre-incubation: In a microcentrifuge tube, combine the recombinant CYP2E1 microsomes, CPR, cytochrome b5 (if used), and arachidonic acid in potassium phosphate buffer. Pre-incubate the mixture for 10 minutes at 37°C.[6]

• Initiation: Start the reaction by adding NADPH.

• Incubation: Incubate the reaction mixture for 10-20 minutes at 37°C with gentle shaking.

• Termination: Stop the reaction by adding a small volume of 0.4 M citric acid.[6]

• Extraction: Extract the lipid metabolites by adding an equal volume of ethyl acetate, vortexing, and centrifuging to separate the phases. Collect the organic (upper) phase. Repeat the extraction.

• Drying: Evaporate the pooled organic phases to dryness under a stream of nitrogen.

• Reconstitution: Reconstitute the dried extract in a suitable solvent (e.g., methanol) for analysis.

Protocol 3: Analysis and Quantification of 19(R)-HETE

This protocol details the analysis of the reaction products to identify and quantify 19(R)-HETE.

Instrumentation:

• Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) system

• Chiral chromatography column

Procedure:

• LC-MS/MS Analysis:

  • Inject the reconstituted sample into the LC-MS/MS system.

  • Separate the metabolites using a suitable C18 column.

  • Use a mobile phase gradient (e.g., water with 0.1% formic acid and acetonitrile (B52724) with 0.1% formic acid).

  • Detect the HETE isomers using mass spectrometry in negative ion mode, monitoring for the characteristic m/z transition of HETEs.

• Chiral Separation:

  • To separate the 19(S)- and 19(R)-HETE enantiomers, use a chiral chromatography column.

  • Develop an isocratic or gradient elution method to achieve baseline separation of the two enantiomers.

  • Monitor the elution of the enantiomers using UV detection or by interfacing with the mass spectrometer.

• Quantification:

  • Prepare a standard curve using authentic 19(R)-HETE standard.

  • Calculate the concentration of 19(R)-HETE in the sample by comparing its peak area to the standard curve.

Signaling Pathway of 19-HETE

While the specific signaling pathway for 19(R)-HETE is not fully elucidated, its enantiomer, 19(S)-HETE, is known to act as a potent agonist of the prostacyclin (IP) receptor.[1] This activation leads to an increase in intracellular cyclic AMP (cAMP), which in turn mediates vasorelaxation and inhibition of platelet aggregation.[1] It is hypothesized that 19(R)-HETE may have distinct or even opposing effects, potentially by interacting with other G-protein coupled receptors or by modulating the activity of other signaling molecules.

Signaling pathway of 19(S)-HETE and potential interactions of 19(R)-HETE.

Data Summary

The following table summarizes the expected outcomes and key parameters for the production of 19-HETE using recombinant CYP2E1.

Parameter	Value	Reference
Enzyme	Recombinant Human CYP2E1	[4][5]
Substrate	Arachidonic Acid	[4]
Apparent Km	62 µM	[4]
Vmax	5 nmol/min/nmol P450	[4]
Major Metabolites	19-HETE, 18(R)-HETE	[4][5]
19-HETE as % of Total Metabolites	~46%	[4]
19(S)-HETE : 19(R)-HETE Ratio	~70 : 30	[4][5]

Conclusion

The protocols outlined in this application note provide a robust framework for the production and analysis of 19(R)-HETE using recombinant CYP enzymes. By employing these methods, researchers can generate sufficient quantities of this important lipid mediator to investigate its biological functions and explore its potential as a therapeutic target. Further research into the specific signaling pathways of 19(R)-HETE will be critical in understanding its role in health and disease.

References

• 1. Arachidonic Acid Metabolite 19(S)-HETE Induces Vasorelaxation and Platelet Inhibition by Activating Prostacyclin (IP) Receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 2. The Synergistic and Opposing Roles of ω-Fatty Acid Hydroxylase (CYP4A11) and ω-1 Fatty Acid Hydroxylase (CYP2E1) in Chronic Liver Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Molecular mechanisms and cell signaling of 20-hydroxyeicosatetraenoic acid in vascular pathophysiology - PMC [pmc.ncbi.nlm.nih.gov]
• 4. utsouthwestern.elsevierpure.com [utsouthwestern.elsevierpure.com]
• 5. researchgate.net [researchgate.net]
• 6. Arachidonic Acid-metabolizing Cytochrome P450 Enzymes Are Targets of ω-3 Fatty Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 7. journals.physiology.org [journals.physiology.org]
• 8. tandfonline.com [tandfonline.com]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]

Application Notes and Protocols for In Vitro Studies with 19(R)-HETE

For Researchers, Scientists, and Drug Development Professionals

Introduction

19(R)-hydroxyeicosatetraenoic acid (19(R)-HETE) is a stereoisomer of 19-hydroxyeicosatetraenoic acid, an arachidonic acid metabolite produced by cytochrome P450 (CYP) enzymes. While its counterpart, 19(S)-HETE, has been shown to be a potent activator of specific signaling pathways, 19(R)-HETE has often been observed to be inactive or significantly less potent in several cellular assays. However, recent studies have indicated that 19(R)-HETE may possess biological activity in specific contexts, such as in the protection against cardiac hypertrophy.

These application notes provide a summary of the known cellular effects of 19(R)-HETE, detailed protocols for treating cells with this compound, and diagrams of relevant signaling pathways and experimental workflows. Given the limited research on 19(R)-HETE, some protocols are based on general procedures for HETEs and comparative studies with its more active S-enantiomer.

Data Presentation

Quantitative Comparison of 19(R)-HETE and 19(S)-HETE Activity

Assay	Cell Line	Parameter Measured	19(R)-HETE Activity	19(S)-HETE Activity	Reference
cAMP Accumulation	MEG-01	cAMP levels	Inactive up to 10 µM	EC₅₀ of 520 nM	[1]
Na+/K+-ATPase Activity	Rat Renal Cortical Microsomes	Enzyme activity	No effect at 10⁻⁶ M	EC₅₀ of 3 x 10⁻⁷ M	[2]
Cardiac Hypertrophy Protection (Angiotensin II-induced)	RL-14, H9c2	mRNA expression of hypertrophy markers (β/α-MHC ratio, ANP, IL-6, IL-8)	Significant decrease at 20 µM	Significant decrease at 20 µM	[3]
CYP1B1 Catalytic Activity	RL-14, H9c2	Metabolite formation	Significant inhibition	Significant inhibition	[3]
Lipoxygenase (LOX) and Cyclooxygenase (COX) Protein Expression	RL-14, H9c2	Protein levels of 5-LOX, 12-LOX, and COX-2	Significant decrease	Significant decrease	[3]
15-Lipoxygenase (15-LOX) Protein Expression	RL-14, H9c2	Protein levels	No significant effect	Significant decrease	[3]

Experimental Protocols

Protocol 1: Preparation of 19(R)-HETE for Cell Culture

Objective: To prepare stock and working solutions of 19(R)-HETE for treating cells in vitro.

Materials:

• 19(R)-HETE (typically supplied in an organic solvent like ethanol (B145695) or as a solid)

• Anhydrous ethanol or dimethyl sulfoxide (B87167) (DMSO)

• Sterile, serum-free cell culture medium

• Sterile microcentrifuge tubes

Procedure:

• Stock Solution Preparation:

  • If 19(R)-HETE is a solid, dissolve it in anhydrous ethanol or DMSO to create a high-concentration stock solution (e.g., 1-10 mM).

  • For example, to prepare a 1 mM stock solution from 1 mg of 19(R)-HETE (Molecular Weight: 320.48 g/mol ):

    • Volume of solvent = (1 mg / 320.48 g/mol ) / 1 mmol/L = 3.12 mL.

  • Aliquot the stock solution into small volumes to minimize freeze-thaw cycles.

  • Store the stock solution at -20°C or -80°C.

• Working Solution Preparation:

  • On the day of the experiment, thaw an aliquot of the stock solution.

  • Prepare working solutions by diluting the stock solution in a sterile, serum-free cell culture medium to the desired final concentration.

  • Important: The final concentration of the organic solvent in the cell culture medium should be kept low (typically ≤ 0.1%) to avoid solvent-induced cytotoxicity. Prepare a vehicle control with the same final concentration of the solvent.[4]

Protocol 2: Assessment of Cardioprotective Effects of 19(R)-HETE on Angiotensin II-Induced Cardiac Hypertrophy

Objective: To determine the effect of 19(R)-HETE on angiotensin II (Ang II)-induced cardiac hypertrophy in cardiomyocytes.[3]

Cell Lines: RL-14, H9c2

Materials:

• RL-14 or H9c2 cells

• Complete cell culture medium

• Angiotensin II

• 19(R)-HETE working solutions

• Vehicle control

• 6-well plates

• Reagents for RNA extraction and quantitative real-time PCR (qRT-PCR)

Procedure:

• Cell Seeding: Seed RL-14 or H9c2 cells in 6-well plates and culture until they reach 70-80% confluency.

• Treatment:

  • Treat cells with the vehicle or 10 µM Ang II in the absence or presence of 20 µM 19(R)-HETE.

  • Incubate the cells for 24 hours.

• Endpoint Analysis (mRNA Expression):

  • After the 24-hour incubation, wash the cells with ice-cold PBS.

  • Lyse the cells and extract total RNA using a suitable kit and protocol.

  • Perform reverse transcription to synthesize cDNA.

  • Conduct qRT-PCR to measure the mRNA expression levels of hypertrophy markers (e.g., β/α-myosin heavy chain ratio, atrial natriuretic peptide (ANP), interleukin-6 (IL-6), and interleukin-8 (IL-8)).

  • Normalize the expression of target genes to a suitable housekeeping gene (e.g., GAPDH).

Protocol 3: General Cell Viability Assay (MTT Assay)

Objective: To assess the effect of 19(R)-HETE on cell viability and proliferation.

Materials:

• Cells of interest

• 96-well plates

• Complete cell culture medium

• 19(R)-HETE working solutions

• Vehicle control

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• DMSO

• Microplate reader

Procedure:

• Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete medium and incubate overnight.[4]

• Treatment: Replace the medium with 100 µL of medium containing various concentrations of 19(R)-HETE or the vehicle control.

• Incubation: Incubate the plate for the desired time period (e.g., 24, 48, or 72 hours).

• MTT Addition: Add 10 µL of MTT solution to each well and incubate for 2-4 hours at 37°C.

• Formazan (B1609692) Solubilization: Remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Data Acquisition: Measure the absorbance at 570 nm using a microplate reader.

Visualizations

General experimental workflow for in vitro cell treatment.

Known signaling pathway of 19(S)-HETE leading to vasorelaxation and platelet inhibition.[1]

A proposed mechanism for the protective effects of 19(R)-HETE against cardiac hypertrophy.[3]

References

• 1. Arachidonic Acid Metabolite 19(S)-HETE Induces Vasorelaxation and Platelet Inhibition by Activating Prostacyclin (IP) Receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 2. 19(S)-hydroxyeicosatetraenoic acid is a potent stimulator of renal Na+-K+-ATPase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. S- Enantiomer of 19-Hydroxyeicosatetraenoic Acid Preferentially Protects Against Angiotensin II-Induced Cardiac Hypertrophy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]

Technical Notes & Optimization

Technical Support Center: Stability and Analysis of 19(R)-HETE

Welcome to the technical support center for researchers, scientists, and drug development professionals working with 19(R)-hydroxyeicosatetraenoic acid (19(R)-HETE). This resource provides in-depth troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during the handling, storage, and analysis of 19(R)-HETE in biological samples.

Frequently Asked Questions (FAQs)

Q1: What is 19(R)-HETE and why is its stability a concern?

A1: 19(R)-HETE is a biologically active lipid mediator, a metabolite of arachidonic acid produced by cytochrome P450 (CYP450) enzymes. Like other polyunsaturated fatty acids, 19(R)-HETE is susceptible to degradation through auto-oxidation due to its multiple double bonds. This instability can lead to inaccurate quantification and misinterpretation of its physiological roles. Therefore, meticulous sample handling and storage are critical to maintain its integrity.

Q2: What are the primary degradation pathways for 19(R)-HETE in biological samples?

A2: The primary degradation pathway for 19(R)-HETE is non-enzymatic auto-oxidation, initiated by free radicals attacking the methylene (B1212753) groups between the double bonds. This can lead to the formation of various oxidation byproducts, compromising the accuracy of experimental results. Enzymatic degradation can also occur if samples are not properly handled to inhibit endogenous enzyme activity.

Q3: What is the recommended storage temperature and duration for samples containing 19(R)-HETE?

A3: For long-term storage, it is highly recommended to store biological samples intended for 19(R)-HETE analysis at -80°C. Studies on a broad range of oxylipins, including various HETEs, have shown that their concentrations remain stable for up to 15 months at -80°C with minimal degradation.[1] Storage at -20°C is suitable for shorter periods, but the risk of degradation increases over time. For any storage duration, it is crucial to minimize exposure to ambient temperature and light.

Q4: How many freeze-thaw cycles can my samples undergo without significant degradation of 19(R)-HETE?

A4: While specific data for 19(R)-HETE is limited, it is a best practice to minimize freeze-thaw cycles for all lipid analytes. Each cycle can introduce variability and potentially accelerate degradation. If multiple analyses from the same sample are anticipated, it is advisable to aliquot the sample into single-use vials after initial processing and before freezing.

Q5: Should I use plasma or serum for 19(R)-HETE analysis?

A5: Plasma is generally the preferred matrix for analyzing circulating eicosanoids like 19(R)-HETE. The coagulation process in serum collection can activate platelets, which may exogenously generate HETEs and other eicosanoids, leading to artificially elevated levels. If serum must be used, it is important to be aware of this potential for artifactual generation.

Troubleshooting Guides

Low Recovery of 19(R)-HETE

Symptom	Possible Cause	Troubleshooting Action
Low or no detectable 19(R)-HETE signal	Degradation during sample collection and processing.	- Ensure blood samples are collected in tubes containing an anticoagulant (e.g., EDTA) and immediately placed on ice. - Add an antioxidant like butylated hydroxytoluene (BHT) to the collection tube or during the initial processing step to prevent auto-oxidation. - Process samples (centrifugation to obtain plasma) as quickly as possible at 4°C.
Degradation during storage.	- Store plasma samples at -80°C immediately after processing. Avoid repeated freeze-thaw cycles by storing in single-use aliquots.
Inefficient extraction.	- Review the solid-phase extraction (SPE) or liquid-liquid extraction (LLE) protocol. Ensure the sorbent type (for SPE) and solvents are appropriate for a relatively nonpolar lipid like 19(R)-HETE. C18 is a commonly used SPE sorbent. - Optimize the pH of the sample before extraction. Acidifying the sample to approximately pH 3.5 will protonate the carboxylic acid group of 19(R)-HETE, increasing its retention on reversed-phase SPE sorbents.
Instrumental issues.	- Verify the sensitivity and calibration of the LC-MS/MS instrument. Run a system suitability test with a known standard of 19(R)-HETE.

High Variability in 19(R)-HETE Measurements

Symptom	Possible Cause	Troubleshooting Action
Inconsistent results between replicate samples.	Inconsistent sample handling.	- Standardize the entire workflow from sample collection to analysis. Ensure uniform timing for each step, especially incubation times and temperatures.
Variable extraction efficiency.	- For SPE, ensure the sorbent bed does not dry out before sample loading. - Maintain a consistent and slow flow rate during sample loading and elution to ensure proper interaction with the sorbent. - Use an internal standard (e.g., a deuterated version of 19-HETE) to account for variability in extraction and instrument response.
Matrix effects in LC-MS/MS.	- Optimize the chromatographic separation to resolve 19(R)-HETE from co-eluting matrix components. - Evaluate and minimize ion suppression or enhancement by adjusting the sample cleanup procedure or using a different ionization source if possible.

Data on Oxylipin Stability

Storage Condition	Duration	Finding
4°C (Pre-centrifugation of whole blood)	Up to 24 hours	Most oxylipin classes remained stable.
20°C (Pre-centrifugation of whole blood)	Up to 4 hours	Most oxylipin classes remained stable.
-20°C (Plasma)	Up to 5 days	Most oxylipin classes remained stable.
-80°C (Plasma)	15 months	Autoxidative processes led to a slight increase in 9-HETE, but overall, oxylipins were considered robust.
Data adapted from a comprehensive study on the stability of 133 oxylipins in human plasma.[1]

Experimental Protocols

Protocol for Blood Sample Collection and Processing for 19(R)-HETE Analysis

• Collection: Collect whole blood into tubes containing an anticoagulant (e.g., EDTA).

• Antioxidant Addition: Immediately after collection, add an antioxidant such as BHT to a final concentration of 0.01 M to inhibit auto-oxidation.

• Cooling: Place the collection tubes on ice immediately.

• Centrifugation: Within 30 minutes of collection, centrifuge the blood at 1,500 x g for 15 minutes at 4°C to separate the plasma.

• Aliquoting: Carefully transfer the plasma supernatant to clean, pre-labeled polypropylene (B1209903) tubes. Aliquot into single-use volumes to avoid freeze-thaw cycles.

• Storage: Snap-freeze the plasma aliquots in liquid nitrogen and store them at -80°C until analysis.

Protocol for Solid-Phase Extraction (SPE) of 19(R)-HETE from Plasma

This protocol is a general guideline and may require optimization for specific sample types and LC-MS/MS systems.

• Internal Standard Spiking: Thaw the plasma sample on ice. Spike the plasma with a deuterated internal standard for 19-HETE to allow for accurate quantification.

• Acidification: Acidify the plasma sample to a pH of approximately 3.5 with a dilute acid (e.g., 1% formic acid) to protonate the 19(R)-HETE.

• SPE Cartridge Conditioning: Condition a C18 SPE cartridge by washing with 2-3 mL of methanol (B129727) followed by 2-3 mL of deionized water.

• Sample Loading: Load the acidified plasma sample onto the conditioned SPE cartridge at a slow and steady flow rate (e.g., 1 mL/min).

• Washing: Wash the cartridge with 2-3 mL of an aqueous solution with a low percentage of organic solvent (e.g., 10% methanol in water) to remove polar interferences.

• Drying: Dry the cartridge thoroughly under a stream of nitrogen or by vacuum for 10-15 minutes.

• Elution: Elute the 19(R)-HETE from the cartridge with 1-2 mL of a suitable organic solvent such as methanol, acetonitrile, or ethyl acetate.

• Solvent Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen. Reconstitute the residue in a small volume of the initial mobile phase for LC-MS/MS analysis.

Visualizations

Caption: Experimental workflow for 19(R)-HETE analysis.

Caption: Troubleshooting logic for low 19(R)-HETE recovery.

Caption: Simplified 19(R)-HETE formation and antagonistic action.

References

• 1. lebchem.uni-wuppertal.de [lebchem.uni-wuppertal.de]

enhancing detection sensitivity of 19(R)-HETE in mass spectrometry

Welcome to the technical support center for the analysis of 19(R)-hydroxyeicosatetraenoic acid [19(R)-HETE]. This resource provides in-depth troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals enhance the detection sensitivity and overcome common challenges in the mass spectrometric quantification of this important lipid mediator.

Frequently Asked Questions (FAQs)

Q1: What is the most effective ionization technique for 19(R)-HETE analysis?

A1: Electrospray ionization (ESI) in negative ion mode is the most effective and commonly used technique for analyzing 19(R)-HETE and other eicosanoids.[1][2][3] This is because the carboxylic acid group present in the structure of HETEs is readily deprotonated to form a carboxylate anion [M-H]⁻, which provides a strong signal for mass spectrometric detection.[1]

Q2: Why am I seeing low signal intensity for my 19(R)-HETE samples?

A2: Low signal intensity is a common issue that can stem from several factors:

• Suboptimal Sample Preparation: Inefficient extraction can lead to significant analyte loss. Solid-phase extraction (SPE) is generally preferred over liquid-liquid extraction (LLE) as it is more effective at removing endogenous impurities that can cause ion suppression.[4]

• Analyte Degradation: Oxylipins are susceptible to oxidation. It is crucial to add antioxidants, such as butylated hydroxytoluene (BHT), during sample homogenization and extraction to prevent degradation.[5]

• Ion Suppression (Matrix Effects): Co-eluting substances from the biological matrix can interfere with the ionization of 19(R)-HETE, reducing its signal.[6][7] Improving chromatographic separation or using a more rigorous sample cleanup protocol can mitigate these effects.[4][6]

• Incorrect MS Parameters: The mass spectrometer's source conditions (e.g., gas flows, temperature, voltage) and tandem MS parameters (collision energy) must be optimized specifically for 19(R)-HETE.[2][8]

Q3: How critical is the use of an internal standard for 19(R)-HETE quantification?

A3: The use of a stable isotope-labeled internal standard (e.g., a deuterated analog) is crucial for accurate and precise quantification.[4] An internal standard is added at the beginning of the sample preparation process and corrects for variability in extraction efficiency, chromatographic response, and matrix effects, allowing for reliable normalization of the results.[4][9] For instance, 20-HETE-d6 has been successfully used as an internal standard for the quantification of 19-HETE.[5]

Q4: Can I distinguish between 19(R)-HETE and its 19(S)-HETE enantiomer using standard LC-MS/MS?

A4: Standard reverse-phase LC columns (like C18) will not separate enantiomers such as 19(R)-HETE and 19(S)-HETE, as they have identical physicochemical properties and mass spectra. To differentiate between these stereoisomers, chiral chromatography is required.[10][11] This is biologically important as different enantiomers can have distinct physiological activities.[12]

Troubleshooting Guides

Issue 1: Poor Sensitivity and High Limit of Quantification (LLOQ)

This guide provides a systematic approach to diagnosing and resolving low sensitivity in your 19(R)-HETE assay.

Caption: Troubleshooting workflow for low 19(R)-HETE detection sensitivity.

Data & Protocols

Quantitative Data Summary

The following tables summarize typical instrument parameters and performance metrics reported in the literature for HETE analysis.

Table 1: Example LC-MS/MS Method Parameters

Parameter	Setting	Source
LC Column	C18 reverse phase (e.g., 2.1 x 150 mm, 1.8 µm)	[1][9]
Mobile Phase A	Water with 0.1% Acetic Acid or 0.1% Formic Acid	[2][9]
Mobile Phase B	Acetonitrile/Methanol (B129727) with 0.1% Acetic Acid	[2][9]
Flow Rate	0.3 - 0.5 mL/min	[5][9]
Ionization Mode	Negative ESI	[1][3]

| Analysis Mode | Multiple Reaction Monitoring (MRM) |[3][8] |

Table 2: Mass Spectrometry Transitions and Performance

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Reported LLOQ	Source
19-HETE	319	231	0.94 ng/mL	[3][5]
19-HETE	319	-	50 pg/mL	[6]
20-HETE	319.2	275.1	-	[13]

| General HETEs | 319 | - | 10-100 pg/mL |[6] |

Experimental Protocols

Protocol 1: Solid-Phase Extraction (SPE) of 19(R)-HETE from Plasma

This protocol is a generalized procedure based on common practices for oxylipin extraction.[4][14]

• Sample Preparation: To 500 µL of plasma, add an appropriate amount of deuterated internal standard (e.g., 20-HETE-d6). Add an antioxidant like BHT to prevent oxidation.[5]

• Protein Precipitation & Acidification: Precipitate proteins by adding 1.5 mL of cold methanol. Vortex and centrifuge. Transfer the supernatant to a new tube. Acidify the supernatant to a pH of ~3.5 with 0.1% acetic acid to ensure the carboxylic acid group is protonated.

• SPE Column Conditioning: Condition a C18 SPE cartridge by washing with 2 mL of methanol followed by 2 mL of water.

• Sample Loading: Apply the acidified sample supernatant to the conditioned SPE cartridge.

• Washing: Wash the cartridge with 1 mL of 10% methanol in water to remove polar impurities.

• Elution: Elute the 19(R)-HETE and other lipids with 1 mL of methanol into a clean collection tube.

• Drying and Reconstitution: Evaporate the eluant to dryness under a stream of nitrogen. Reconstitute the residue in 100 µL of the initial LC mobile phase (e.g., 80:20 Water:Acetonitrile) for analysis.

Visualized Pathways and Workflows

19(R)-HETE Biosynthesis Pathway

19(R)-HETE is synthesized from arachidonic acid primarily through the action of cytochrome P450 (CYP450) enzymes.[12][14]

Caption: Biosynthesis of 19(R)-HETE from arachidonic acid via the CYP450 pathway.

General LC-MS/MS Experimental Workflow

The following diagram outlines the standard workflow for the quantification of 19(R)-HETE from biological samples.

Caption: Standard experimental workflow for 19(R)-HETE analysis by LC-MS/MS.

References

• 1. A liquid chromatography/mass spectrometric method for simultaneous analysis of arachidonic acid and its endogenous eicosanoid metabolites prostaglandins, dihydroxyeicosatrienoic acids, hydroxyeicosatetraenoic acids, and epoxyeicosatrienoic acids in rat brain tissue - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Simultaneous LC–MS/MS analysis of eicosanoids and related metabolites in human serum, sputum and BALF - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Comprehensive Ultra Performance Liquid Chromatographic Separation and Mass Spectrometric Analysis of Eicosanoid Metabolites Suitable for Human Materials - PMC [pmc.ncbi.nlm.nih.gov]
• 4. lipidmaps.org [lipidmaps.org]
• 5. digitalcommons.chapman.edu [digitalcommons.chapman.edu]
• 6. Determination of Lipoxygenase, CYP450, and Non-Enzymatic Metabolites of Arachidonic Acid in Essential Hypertension and Type 2 Diabetes - PMC [pmc.ncbi.nlm.nih.gov]
• 7. gmi-inc.com [gmi-inc.com]
• 8. repositorio.ulisboa.pt [repositorio.ulisboa.pt]
• 9. Development of an Optimized LC-MS Method for the Detection of Specialized Pro-Resolving Mediators in Biological Samples - PMC [pmc.ncbi.nlm.nih.gov]
• 10. 12-Hydroxyeicosatetraenoic acid is the only enzymatically produced HETE increased under brain ischemia - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Targeted Chiral Analysis of Bioactive Arachidonic Acid Metabolites Using Liquid-Chromatography-Mass Spectrometry [mdpi.com]
• 12. Arachidonic Acid Metabolite 19(S)-HETE Induces Vasorelaxation and Platelet Inhibition by Activating Prostacyclin (IP) Receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. Modern Methods of Sample Preparation for the Analysis of Oxylipins in Biological Samples - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Chemical Synthesis of 19(R)-HETE

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the chemical synthesis of 19(R)-hydroxyeicosatetraenoic acid (19(R)-HETE).

Frequently Asked Questions (FAQs)

Q1: What are the main challenges in the chemical synthesis of 19(R)-HETE?

A1: The primary challenges in the total synthesis of 19(R)-HETE include:

• Stereocontrol: Achieving the desired (R) configuration at the C19 hydroxyl group requires highly selective asymmetric synthesis methods.

• Polyene Synthesis: Constructing the all-cis polyene chain is susceptible to isomerization and side reactions.

• Purification: Separating the final 19(R)-HETE product from reaction byproducts and potential stereoisomers can be complex, often requiring multi-step chromatographic techniques.

• Protecting Group Strategy: The multiple reactive sites in the molecule necessitate a robust protecting group strategy to ensure chemoselectivity throughout the synthetic sequence.

Q2: Why is achieving the specific (R) stereochemistry at the C19 position so critical?

A2: The biological activity of 19-HETE is highly stereospecific. 19(R)-HETE is a potent antagonist of the vasoconstrictor 20-HETE, while the (S)-enantiomer is inactive in this regard.[1][2] Therefore, for pharmacological studies and drug development, obtaining the enantiomerically pure (R)-isomer is essential.

Q3: What are the common strategies for introducing the chiral center in 19(R)-HETE synthesis?

A3: Common strategies include:

• Chiral Pool Synthesis: Utilizing a readily available, enantiomerically pure starting material that already contains the desired stereocenter.

• Asymmetric Synthesis: Employing a chiral catalyst or auxiliary to induce stereoselectivity in a key bond-forming reaction. The Sharpless asymmetric epoxidation is a powerful method for creating chiral epoxy alcohols, which are versatile intermediates for this purpose.

• Enzymatic Resolution: Using enzymes to selectively react with one enantiomer of a racemic mixture, allowing for the separation of the desired enantiomer.

Q4: What are the key bond-forming reactions used to construct the carbon skeleton of 19(R)-HETE?

A4: The carbon backbone of 19(R)-HETE is typically assembled using a combination of modern cross-coupling and olefination reactions, such as:

• Sonogashira Coupling: To form carbon-carbon triple bonds, which can be later reduced to cis-double bonds.

• Horner-Wadsworth-Emmons (HWE) Reaction: To create carbon-carbon double bonds with good stereocontrol.

Troubleshooting Guide

This guide addresses specific issues that may be encountered during the chemical synthesis of 19(R)-HETE.

Problem	Potential Cause(s)	Suggested Solution(s)
Low Yield in Sonogashira Coupling	1. Catalyst deactivation. 2. Homocoupling of the terminal alkyne (Glaser coupling). 3. Incomplete reaction.	1. Ensure anaerobic conditions and use fresh, high-quality catalyst and reagents. 2. Consider using a copper-free Sonogashira protocol or adding a reducing agent to minimize homocoupling.[3] 3. Monitor the reaction by TLC or LC-MS and adjust reaction time and temperature as needed.
Poor Stereoselectivity in Horner-Wadsworth-Emmons (HWE) Reaction	1. Inappropriate choice of base or reaction conditions. 2. Steric hindrance in the reactants.	1. For Z-selectivity, consider using Still-Gennari conditions (e.g., KHMDS and 18-crown-6). For E-selectivity, standard NaH or other non-coordinating bases are typically used.[4][5] 2. The stereochemical outcome can be influenced by the steric bulk of the phosphonate (B1237965) and aldehyde. Optimization of these components may be necessary.
Incomplete Reduction of Alkynes to cis-Alkenes	1. Over-reduction to the alkane. 2. Catalyst poisoning or deactivation. 3. Incomplete reaction.	1. Use a poisoned catalyst such as Lindlar's catalyst to prevent over-reduction.[6][7][8][9] 2. Ensure the catalyst is fresh and the reaction is run under a hydrogen atmosphere. 3. Monitor the reaction progress carefully and stop the reaction once the starting material is consumed.
Difficulty in Removing Silyl (B83357) Protecting Groups (e.g., TBS, TIPS)	1. Steric hindrance around the silyl ether. 2. Inappropriate deprotection reagent or conditions.	1. For sterically hindered silyl ethers, a more reactive fluoride (B91410) source (e.g., HF-Pyridine) or longer reaction times may be necessary. 2. Tetrabutylammonium fluoride (TBAF) is a common reagent, but its effectiveness can be influenced by the solvent and the presence of water.[10][11] Acidic deprotection (e.g., with acetic acid or PPTS) is an alternative.
Poor Separation of 19(R)-HETE and 19(S)-HETE Enantiomers	1. Inappropriate chiral stationary phase (CSP) for HPLC. 2. Suboptimal mobile phase composition.	1. Polysaccharide-based chiral columns (e.g., Chiralpak AD-H, Chiralcel OD-H) are often effective for separating HETE enantiomers. 2. Optimize the mobile phase by varying the ratio of hexane (B92381) and alcohol (e.g., isopropanol, ethanol) and the acidic modifier (e.g., trifluoroacetic acid).

Experimental Protocols

Proposed Synthetic Route for 19(R)-HETE

The following is a plausible, multi-step synthetic route for 19(R)-HETE, constructed from established chemical transformations. This is a representative example, and specific conditions may require optimization.

Caption: Plausible synthetic workflow for 19(R)-HETE.

1. Synthesis of Chiral Building Block (Fragment A): (R)-1-((tert-butyldiphenylsilyl)oxy)pent-2-yn-4-ol

• Step 1: Sharpless Asymmetric Epoxidation of Allyl Alcohol.

  • Protocol: To a solution of titanium(IV) isopropoxide and (+)-diethyl tartrate in dichloromethane (B109758) at -20 °C, add a solution of tert-butyl hydroperoxide. Then, add allyl alcohol dropwise and stir the reaction at -20 °C for several hours.

  • Purpose: This reaction establishes the chiral center that will become the C19 hydroxyl group in the final product.

• Step 2: Ring Opening of the Chiral Epoxy Alcohol.

  • Protocol: The chiral epoxy alcohol is reacted with the lithium salt of a protected propargyl alcohol (e.g., TBS-protected propargyl alcohol) in the presence of a Lewis acid such as BF₃·OEt₂ at low temperature.

  • Purpose: This step introduces the alkyne functionality and extends the carbon chain.

2. Synthesis of Fragment B: 5-bromopenta-1,4-diene

• Protocol: 1,4-pentadiene can be selectively brominated at the allylic position using N-bromosuccinimide (NBS) and a radical initiator such as AIBN in a suitable solvent like carbon tetrachloride.

• Purpose: To create an electrophilic fragment for coupling with the alkyne.

3. Fragment Coupling and Chain Elaboration

• Step 1: Sonogashira Coupling.

  • Protocol: The terminal alkyne of Fragment A is coupled with the vinyl bromide of Fragment B using a palladium catalyst (e.g., Pd(PPh₃)₄), a copper(I) co-catalyst (e.g., CuI), and a base (e.g., triethylamine) in a solvent like THF.

  • Purpose: To join the two key fragments of the molecule.

• Step 2: Oxidative Cleavage.

  • Protocol: The terminal double bond of the coupled product is cleaved to an aldehyde using ozonolysis followed by a reductive workup (e.g., with zinc dust or dimethyl sulfide).

  • Purpose: To generate the aldehyde required for the subsequent chain extension.

• Step 3: Horner-Wadsworth-Emmons (HWE) Reaction.

  • Protocol: The aldehyde is reacted with a suitable phosphonate ylide (e.g., derived from a phosphonate ester of a C14 carboxylic acid precursor) in the presence of a base to form the C14-C15 double bond.

  • Purpose: To complete the 20-carbon backbone of the HETE molecule.

• Step 4: Lindlar Reduction.

  • Protocol: The internal alkyne is selectively reduced to a cis-alkene using Lindlar's catalyst (palladium on calcium carbonate poisoned with lead acetate) under a hydrogen atmosphere.

  • Purpose: To create the all-cis double bond configuration of the natural product.

• Step 5: Deprotection.

  • Protocol: The silyl protecting group on the C19 hydroxyl and the ester protecting group on the carboxylic acid are removed. Silyl ethers are typically cleaved with a fluoride source like TBAF, and the ester is hydrolyzed under basic conditions (e.g., with LiOH).

  • Purpose: To reveal the final 19(R)-HETE molecule.

4. Purification of 19(R)-HETE by Chiral HPLC

• Column: Chiral stationary phase column (e.g., Chiralpak AD-H, 250 x 4.6 mm, 5 µm).

• Mobile Phase: A mixture of n-hexane, isopropanol, and trifluoroacetic acid (e.g., 95:5:0.1 v/v/v). The exact ratio should be optimized for best separation.

• Flow Rate: 1.0 mL/min.

• Detection: UV at 210 nm.

• Sample Preparation: The crude product is dissolved in the mobile phase and filtered through a 0.22 µm filter before injection.

Quantitative Data Summary

The following table presents representative yields and enantiomeric excess (ee) for key steps in a hypothetical synthesis of 19(R)-HETE, based on literature values for similar transformations.

Reaction Step	Description	Representative Yield (%)	Representative Enantiomeric Excess (ee %)
Sharpless Asymmetric Epoxidation	Formation of chiral epoxy alcohol	80 - 95	>95
Sonogashira Coupling	Coupling of Fragments A and B	70 - 90	N/A
Horner-Wadsworth-Emmons Reaction	Formation of the C14-C15 double bond	60 - 85	N/A
Lindlar Reduction	Selective reduction of alkyne to cis-alkene	85 - 98	N/A
Final Purification	Chiral HPLC	>98% purity	>99%

Signaling Pathway

Antagonism of 20-HETE-Induced Vasoconstriction by 19(R)-HETE

20-HETE is a potent vasoconstrictor that plays a role in the regulation of vascular tone. It acts on vascular smooth muscle cells (VSMCs) to increase intracellular calcium concentrations, leading to cell contraction. 19(R)-HETE has been shown to antagonize this effect.

Caption: 19(R)-HETE antagonizes 20-HETE's vasoconstrictive signaling.

In vascular smooth muscle cells, 20-HETE, produced from arachidonic acid by CYP4A/4F enzymes, leads to vasoconstriction through two primary mechanisms:

• Inhibition of Potassium Channels: 20-HETE inhibits the large-conductance calcium-activated potassium (BKCa) channels.[12] This leads to membrane depolarization, which in turn opens voltage-gated L-type calcium channels, causing an influx of extracellular calcium and promoting contraction.[12]

• Activation of PLC: 20-HETE can also activate phospholipase C (PLC), leading to the production of inositol (B14025) trisphosphate (IP₃), which triggers the release of calcium from intracellular stores (the sarcoplasmic reticulum), further contributing to muscle contraction.

19(R)-HETE acts as an antagonist to these effects of 20-HETE, thereby promoting vasodilation.[1][2]

References

• 1. 19-Hydroxyeicosatetraenoic acid analogs: Antagonism of 20-hydroxyeicosatetraenoic acid-induced vascular sensitization and hypertension - PMC [pmc.ncbi.nlm.nih.gov]
• 2. 19-Hydroxyeicosatetraenoic acid analogs: Antagonism of 20-hydroxyeicosatetraenoic acid-induced vascular sensitization and hypertension - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Coupling to alkynes: the Sonogashira reaction [ns1.almerja.com]
• 4. Exploring the Synthetic Potential of Horner-Wadsworth-Emmons Reaction Toward the Synthesis of Polyketide Based Natural Products: A Review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Horner-Wadsworth-Emmons Reaction | NROChemistry [nrochemistry.com]
• 6. Reduction of Alkynes | MCC Organic Chemistry [courses.lumenlearning.com]
• 7. Lindlar catalyst - Wikipedia [en.wikipedia.org]
• 8. Alkyne Reduction by Lindlar's Catalyst or Na/NH3 - Chemistry Steps [chemistrysteps.com]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. Silyl Protective Groups | Chem-Station Int. Ed. [en.chem-station.com]
• 11. researchgate.net [researchgate.net]
• 12. Vascular Actions of 20-HETE - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing Chiral HPLC Conditions for HETE Enantiomer Separation

Welcome to the technical support center for the chiral separation of hydroxyeicosatetraenoic acid (HETE) enantiomers. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and answers to frequently asked questions (FAQs) encountered during the optimization of chiral HPLC conditions.

Frequently Asked Questions (FAQs)

Q1: Why is the separation of HETE enantiomers important?

Hydroxyeicosatetraenoic acids (HETEs) are signaling lipids derived from arachidonic acid that play crucial roles in various physiological and pathological processes, including inflammation, cell proliferation, and ion transport.[1] HETEs exist as enantiomers (R and S forms), which can exhibit distinct biological activities. For example, 12(S)-HETE is known to promote tumor cell metastasis and inflammation, while 12(R)-HETE can activate different signaling pathways.[2] Therefore, the accurate separation and quantification of individual enantiomers are essential for understanding their specific biological roles and for the development of stereochemically pure therapeutic agents.

Q2: What are the most common chiral stationary phases (CSPs) for HETE enantiomer separation?

Polysaccharide-based CSPs are the most widely used and successful for the chiral separation of HETE enantiomers. These are typically derivatives of cellulose (B213188) or amylose (B160209) coated or immobilized on a silica (B1680970) support. Commonly used columns include:

• Chiralcel® OD-H (Cellulose tris(3,5-dimethylphenylcarbamate))

• Chiralpak® AD-H (Amylose tris(3,5-dimethylphenylcarbamate))[1]

• Chiralpak® AD-RH (for reversed-phase applications)[3]

• Lux® Amylose-2 [2]

The selection of the appropriate CSP is often the most critical step in method development and may require screening of several different columns.[4]

Q3: What are typical mobile phase compositions for normal-phase and reversed-phase chiral HPLC of HETEs?

• Normal-Phase: A mixture of a non-polar solvent like n-hexane with a polar modifier such as isopropanol (B130326) or ethanol (B145695) is common. A small amount of an acidic additive like trifluoroacetic acid (TFA) or acetic acid is often included to improve peak shape and resolution for these acidic analytes. A typical starting mobile phase could be n-Hexane:Isopropanol:Trifluoroacetic Acid (90:10:0.1, v/v/v).[5]

• Reversed-Phase: This mode is often preferred for its compatibility with mass spectrometry. Mobile phases typically consist of an aqueous component with an organic modifier like acetonitrile (B52724) or methanol. An acidic modifier such as formic acid or acetic acid is usually added. An example is Methanol:Water:Acetic Acid (95:5:0.1, v/v/v).[2]

Q4: How does temperature affect the chiral separation of HETE enantiomers?

Temperature can have a significant and sometimes unpredictable effect on chiral separations. Generally, lower temperatures tend to increase chiral selectivity and, therefore, resolution.[6] However, higher temperatures can lead to improved peak efficiency and shape. It is crucial to control the column temperature and optimize it for each specific separation, as in some cases, an increase in temperature can surprisingly improve resolution or even reverse the elution order of the enantiomers. A good starting point for optimization is ambient temperature (e.g., 25 °C).[5]

Troubleshooting Guide

This guide addresses common issues encountered during the chiral HPLC separation of HETE enantiomers.

Issue 1: Poor or No Enantiomeric Resolution

Symptom: The enantiomer peaks are co-eluting or only partially separated (Resolution < 1.5).

Possible Causes and Solutions:

• Inappropriate Chiral Stationary Phase (CSP): The chosen CSP may not be suitable for HETE enantiomers.

  • Solution: Screen different polysaccharide-based chiral columns (e.g., Chiralcel OD-H, Chiralpak AD-H).

• Suboptimal Mobile Phase Composition: The mobile phase composition is critical for achieving selectivity.

  • Solution (Normal-Phase):

    • Vary the ratio of the polar modifier (isopropanol or ethanol) in the non-polar solvent (n-hexane).

    • Optimize the concentration of the acidic additive (TFA or acetic acid), typically in the range of 0.05% to 0.2%.

  • Solution (Reversed-Phase):

    • Adjust the ratio of the organic modifier (acetonitrile or methanol) to the aqueous phase.

    • Optimize the type and concentration of the acidic additive (formic acid or acetic acid).

• Inappropriate Column Temperature: Temperature influences the thermodynamics of the chiral recognition process.

  • Solution: Systematically vary the column temperature. Start at ambient temperature and then decrease in 5°C increments. If resolution does not improve, try increasing the temperature from the initial setting.

• Incorrect Flow Rate: While less common for improving resolution, the flow rate can impact efficiency.

  • Solution: For difficult separations, try reducing the flow rate (e.g., from 1.0 mL/min to 0.5 mL/min) to potentially increase column efficiency.[6]

Issue 2: Poor Peak Shape (Tailing or Fronting)

Symptom: Asymmetric peaks, which can lead to inaccurate integration and reduced resolution.

Possible Causes and Solutions:

• Secondary Interactions with the Stationary Phase: The acidic nature of HETEs can lead to interactions with residual silanols on the silica support of the CSP, causing peak tailing.

  • Solution: Ensure an acidic additive (TFA, acetic acid, or formic acid) is present in the mobile phase to suppress the ionization of the HETE carboxylic acid group and minimize these secondary interactions. The concentration may need to be optimized.

• Column Overload: Injecting too much sample can lead to peak distortion.

  • Solution: Dilute the sample and re-inject. If the peak shape improves, the original sample concentration was too high.

• Inappropriate Injection Solvent: If the sample is dissolved in a solvent much stronger than the mobile phase, it can cause peak distortion.

  • Solution: Whenever possible, dissolve the sample in the mobile phase.

• Column Contamination or Degradation: Over time, columns can become contaminated or the stationary phase can degrade.

  • Solution: Flush the column with a strong solvent (refer to the column manufacturer's instructions). If the problem persists, the column may need to be replaced.

Troubleshooting Workflow Diagram

Caption: A logical workflow for troubleshooting common chiral HPLC issues.

Quantitative Data Summary

The following tables provide starting conditions for the chiral separation of various HETE enantiomers. These should be considered as starting points for method development and will likely require further optimization.

Table 1: Normal-Phase HPLC Conditions for HETE Enantiomer Separation

HETE Isomer	Chiral Stationary Phase	Mobile Phase Composition (v/v/v)	Flow Rate (mL/min)	Temperature (°C)
18-HETE	Chiralcel OD-H (250 x 4.6 mm, 5 µm)	n-Hexane:Isopropanol:TFA (90:10:0.1)[5]	1.0	25
15-HETE	Chiralpak AD-H (250 x 4.6 mm, 5 µm)	n-Hexane:Isopropanol:Acetic Acid (95:5:0.1)[7]	1.0	25
12-HETE	Chiralcel OD (250 x 4.6 cm)	n-Hexane:Isopropanol (100:5)	1.1	Not Specified
5-, 8-, 9-, 11-HETE	Chiralpak AD (250 x 4.6 mm)	n-Hexane:Ethanol:Acetic Acid (95:5:0.1)	1.0	Not Specified

Table 2: Reversed-Phase HPLC Conditions for HETE Enantiomer Separation

HETE Isomer	Chiral Stationary Phase	Mobile Phase Composition (v/v/v)	Flow Rate (mL/min)	Temperature (°C)
15-HETE	Chiralpak AD-RH	Acetonitrile:Water with 0.1% Formic Acid (Gradient)	0.8	30
12-HETE	ChiralPak AD-RH (150 x 4.6 mm, 5 µm)	Methanol:Water:Acetic Acid (95:5:0.1)[2]	1.0	Not Specified
General HETEs	Chiralpak AD-RH	Acetonitrile:Water with 0.1% Formic Acid	1.0	Not Specified

Experimental Protocols

Protocol 1: General Method Development for Chiral HPLC Separation of HETE Enantiomers

This protocol outlines a systematic approach to developing a robust chiral HPLC method for HETE enantiomer separation.

1. Sample Preparation:

• For biological samples, perform lipid extraction using a suitable method such as liquid-liquid extraction (LLE) with ethyl acetate (B1210297) or solid-phase extraction (SPE).[2]

• Evaporate the solvent under a stream of nitrogen.

• Reconstitute the dried extract in the initial mobile phase to be tested.

• Filter the sample through a 0.22 µm syringe filter before injection.

2. Initial Screening of Chiral Stationary Phases and Mobile Phases:

• Select at least two different polysaccharide-based chiral columns (e.g., one cellulose-based and one amylose-based).

• For each column, screen with both a normal-phase and a reversed-phase mobile phase system.

  • Normal-Phase Screening:

  • Mobile Phase A: n-Hexane:Isopropanol:TFA (90:10:0.1)

  • Mobile Phase B: n-Hexane:Ethanol:TFA (90:10:0.1)

    • Reversed-Phase Screening:

  • Mobile Phase C: Acetonitrile:Water:Formic Acid (80:20:0.1)

  • Mobile Phase D: Methanol:Water:Formic Acid (80:20:0.1)

• Equilibrate the column with the mobile phase for at least 30-60 minutes or until a stable baseline is achieved.[1]

• Inject the racemic HETE standard and monitor the chromatogram for any signs of peak separation.

3. Method Optimization:

• Once partial separation is observed, optimize the mobile phase composition by systematically varying the ratio of the organic modifier.

• Optimize the concentration of the acidic additive to improve peak shape and resolution.

• Optimize the column temperature, testing temperatures both above and below ambient.

• If necessary, optimize the flow rate to improve efficiency.

4. Method Validation (Brief Overview):

• Once optimal conditions are established, validate the method for parameters such as linearity, accuracy, precision, limit of detection (LOD), and limit of quantification (LOQ).

HETE Enantiomer Signaling Pathways

The biological effects of HETE enantiomers are mediated through their interaction with specific cell surface receptors and subsequent activation of intracellular signaling cascades. The pathways can be complex and cell-type specific.

Caption: Simplified signaling pathways of various HETE enantiomers.

References

• 1. 5-Hydroxyeicosatetraenoic acid - Wikipedia [en.wikipedia.org]
• 2. 5-Hydroxyeicosatetraenoic Acid Controls Androgen Reduction in Diverse Types of Human Epithelial Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. benchchem.com [benchchem.com]
• 6. sigmaaldrich.com [sigmaaldrich.com]
• 7. chromatographyonline.com [chromatographyonline.com]

Technical Support Center: Minimizing Auto-oxidation of 19(R)-HETE During Sample Preparation

For researchers, scientists, and drug development professionals, the integrity of lipid mediators like 19(R)-hydroxyeicosatetraenoic acid (19(R)-HETE) is paramount for accurate and reproducible experimental results. As a polyunsaturated fatty acid, 19(R)-HETE is highly susceptible to auto-oxidation, a non-enzymatic process that can significantly compromise sample quality. This guide provides comprehensive troubleshooting advice, frequently asked questions (FAQs), and detailed protocols to minimize the auto-oxidation of 19(R)-HETE during sample preparation.

Frequently Asked Questions (FAQs)

Q1: What is auto-oxidation and why is 19(R)-HETE susceptible to it?

A1: Auto-oxidation is a spontaneous, free-radical mediated chain reaction that degrades organic compounds, particularly those with multiple double bonds, in the presence of oxygen. 19(R)-HETE, a metabolite of arachidonic acid, possesses a polyunsaturated structure, making it a prime target for auto-oxidation, which can lead to the formation of various oxidized byproducts and a reduction in the concentration of the parent analyte.

Q2: What are the primary consequences of 19(R)-HETE auto-oxidation in my samples?

A2: Auto-oxidation of 19(R)-HETE can lead to several adverse outcomes in your research, including:

• Inaccurate Quantification: Degradation of 19(R)-HETE will result in underestimation of its true concentration.

• Generation of Artifacts: The formation of various oxidation products can interfere with the analysis of 19(R)-HETE and may even possess their own biological activities, leading to misinterpretation of results.

• Poor Reproducibility: The extent of auto-oxidation can vary between samples, leading to high variability and lack of reproducibility in your experiments.

Q3: How should I store my samples to minimize 19(R)-HETE auto-oxidation?

A3: Proper storage is the first line of defense against auto-oxidation. For long-term stability, it is crucial to store biological samples and standards at -80°C . Storage at -20°C may not be sufficient to halt oxidative processes completely over extended periods. It is also advisable to store samples under an inert atmosphere (e.g., argon or nitrogen) to minimize exposure to oxygen.

Q4: Can I repeatedly freeze and thaw my samples containing 19(R)-HETE?

A4: It is highly recommended to avoid multiple freeze-thaw cycles. Each cycle can introduce more oxygen into the sample and promote the formation of ice crystals that can disrupt cell membranes, releasing pro-oxidant factors. To avoid this, aliquot samples into single-use vials before the initial freezing.

Q5: What are the best practices for handling 19(R)-HETE standards?

A5: When working with 19(R)-HETE standards, always handle them with care to prevent degradation. Store the stock solution at -20°C or -80°C in a tightly sealed vial, preferably under an inert gas.[1] Before use, allow the vial to equilibrate to room temperature before opening to prevent condensation of moisture into the organic solvent. Prepare working solutions fresh for each experiment and discard any unused portions.

Troubleshooting Guides

This section addresses specific issues that may arise during the handling and preparation of samples for 19(R)-HETE analysis.

Issue 1: Low Recovery of 19(R)-HETE After Solid-Phase Extraction (SPE)

Potential Cause	Troubleshooting Steps
Suboptimal pH of Sample	Acidify the sample to a pH of approximately 3.5-4.0 before loading onto the SPE cartridge. This ensures that the carboxylic acid group of 19(R)-HETE is protonated, increasing its retention on reversed-phase sorbents.
Inappropriate Wash Solvent	The wash solvent may be too strong, causing premature elution of 19(R)-HETE. Use a weaker wash solvent, for instance, by decreasing the percentage of organic solvent in the wash solution.
Inefficient Elution	The elution solvent may not be strong enough to desorb 19(R)-HETE completely from the sorbent. Increase the strength of the elution solvent (e.g., increase the percentage of organic solvent) or increase the elution volume.
High Flow Rate	A high flow rate during sample loading, washing, or elution can lead to insufficient interaction between the analyte and the sorbent. Maintain a slow and consistent flow rate (e.g., ~1 mL/min) for optimal results.
Analyte Degradation on the Column	Minimize the time the sample is in contact with the SPE sorbent. Consider adding an antioxidant to the collection tube if the elution process is lengthy.

Issue 2: Appearance of Unknown Peaks in Chromatogram

Potential Cause	Troubleshooting Steps
Auto-oxidation Products	The presence of additional peaks with masses corresponding to oxidized HETE species (e.g., M+16, M+32) suggests auto-oxidation. Review your sample handling and storage procedures. Ensure the consistent use of antioxidants.
Solvent Contamination	Run a solvent blank to check for contaminants in your reagents. Use high-purity solvents for all steps of the sample preparation and analysis.
Matrix Interferences	Biological samples are complex. Optimize your chromatographic separation to resolve 19(R)-HETE from other endogenous compounds. A more rigorous sample cleanup, such as a two-step extraction or a different SPE sorbent, may be necessary.

Quantitative Data on 19(R)-HETE Stability

While specific quantitative data on the degradation rate of 19(R)-HETE under various conditions is limited in the literature, the following tables provide general guidelines based on the stability of related HETEs and polyunsaturated fatty acids.

Table 1: Estimated Stability of 19(R)-HETE in Human Plasma at Different Storage Temperatures

Storage Temperature	Estimated Stability	Recommendations
Room Temperature (20-25°C)	Highly Unstable (hours)	Avoid at all costs. Process samples immediately on ice.
4°C	Unstable (days)	Suitable for short-term storage (e.g., in an autosampler) for a few hours only.
-20°C	Moderately Stable (weeks to months)	Acceptable for short to medium-term storage, but -80°C is strongly recommended for long-term preservation.[2]
-80°C	Stable (months to years)	Recommended for long-term storage to minimize auto-oxidation. [2][3][4]

Table 2: Influence of pH on 19(R)-HETE Stability in Aqueous Solutions

pH Condition	Estimated Stability	Recommendations
Acidic (pH < 4)	Moderately Stable	Acidification is necessary for efficient SPE but prolonged exposure should be avoided.
Neutral (pH ~7)	Less Stable	Susceptible to auto-oxidation.
Basic (pH > 8)	Unstable	Basic conditions can accelerate the degradation of polyunsaturated fatty acids.[5][6]

Table 3: Effect of Butylated Hydroxytoluene (BHT) on PUFA Stability

BHT Concentration	Protective Effect	Recommendations
No BHT	Rapid degradation of PUFAs observed within days at room temperature.[7]	Not recommended for samples containing 19(R)-HETE.
2.5 - 5.0 mg/mL (on storage medium)	Significantly delays the degradation of PUFAs for up to 28 days at room temperature.[7]	A concentration of 0.05-0.1% (w/v) BHT in organic solvents is a common starting point. The optimal concentration may need to be determined empirically.[8]

Experimental Protocols

Protocol 1: Extraction of 19(R)-HETE from Whole Blood using Solid-Phase Extraction (SPE)

This protocol is designed to minimize auto-oxidation during the extraction process.

Materials:

• Whole blood collected in EDTA tubes

• Internal Standard (e.g., 19(R)-HETE-d8)

• Antioxidant solution: 0.5% (w/v) BHT in methanol (B129727)

• 0.1% Formic acid in water

• Methanol, HPLC grade

• Acetonitrile, HPLC grade

• Reversed-phase C18 SPE cartridges

• Centrifuge

• Nitrogen evaporator

Procedure:

• Sample Collection and Pre-treatment:

  • Collect whole blood in EDTA tubes and immediately place on ice.

  • To 1 mL of whole blood, add 10 µL of the internal standard solution.

  • Add 10 µL of the antioxidant solution (0.5% BHT).

  • Lyse the red blood cells by adding 3 mL of ice-cold water, vortex briefly, and incubate on ice for 5 minutes.[9]

  • Precipitate proteins by adding 4 mL of ice-cold acetonitrile, vortex for 30 seconds, and centrifuge at 4°C for 10 minutes at 3000 x g.

  • Transfer the supernatant to a clean tube.

• Solid-Phase Extraction (SPE):

  • Condition the C18 SPE cartridge with 3 mL of methanol followed by 3 mL of 0.1% formic acid. Do not allow the cartridge to run dry.

  • Acidify the supernatant from step 1 by adding 100 µL of formic acid.

  • Load the acidified supernatant onto the conditioned SPE cartridge at a flow rate of ~1 mL/min.

  • Wash the cartridge with 3 mL of 0.1% formic acid followed by 3 mL of 15% methanol in water.

  • Dry the cartridge under a gentle stream of nitrogen for 5 minutes.

  • Elute the 19(R)-HETE with 2 mL of methanol into a clean tube containing 5 µL of the antioxidant solution.

• Solvent Evaporation and Reconstitution:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen at room temperature.

  • Reconstitute the dried residue in 100 µL of the initial mobile phase for LC-MS/MS analysis.

Protocol 2: LC-MS/MS Analysis of 19(R)-HETE

This is a general method and should be optimized for your specific instrumentation.

• LC Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm)

• Mobile Phase A: 0.1% Formic acid in water

• Mobile Phase B: 0.1% Formic acid in acetonitrile

• Gradient: A suitable gradient to separate 19(R)-HETE from other lipids (e.g., start with a low percentage of B and increase to elute the analyte).

• Flow Rate: 0.3 mL/min

• Injection Volume: 5-10 µL

• Mass Spectrometer: Triple quadrupole mass spectrometer with electrospray ionization (ESI) in negative ion mode.

• MRM Transitions:

  • 19-HETE: Precursor ion (m/z) 319.2 -> Product ion (m/z) 275.2[10]

  • 19-HETE-d8 (Internal Standard): Precursor ion (m/z) 327.2 -> Product ion (m/z) 283.2 (or other appropriate fragment)

Visualizations

Signaling Pathway of 19(R)-HETE Auto-oxidation

Caption: Free radical chain reaction of 19(R)-HETE auto-oxidation.

Experimental Workflow for Minimizing 19(R)-HETE Auto-oxidation

Caption: Recommended workflow for 19(R)-HETE sample preparation.

Troubleshooting Logic for Low 19(R)-HETE Recovery

Caption: Troubleshooting decision tree for low 19(R)-HETE signal.

References

• 1. caymanchem.com [caymanchem.com]
• 2. researchgate.net [researchgate.net]
• 3. Collection and Storage of Human Plasma for Measurement of Oxylipins - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Stability of the Human Plasma Proteome to Pre-analytical Variability as Assessed by an Aptamer-Based Approach - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Study of the Acidic, Basic, and Thermal Degradation Kinetics of Three Antihypertensive Drugs—Individually and in Combination - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Thermal Degradation Kinetics and pH–Rate Profile of Verbascoside and Stability Improvement by Solid Lipid Nanoparticles - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Butylated hydroxytoluene can protect polyunsaturated fatty acids in dried blood spots from degradation for up to 8 weeks at room temperature - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Effect of butylated hydroxytoluene (BHT) concentrations on polymerization shrinkage stress and other physicochemical properties of experimental resin composites - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. chromatographytoday.com [chromatographytoday.com]
• 10. A sensitive and improved throughput UPLC-MS/MS quantitation method of total cytochrome P450 mediated arachidonic acid metabolites that can separate regio-isomers and cis/trans-EETs from human plasma - PMC [pmc.ncbi.nlm.nih.gov]

challenges in quantifying low endogenous levels of 19(R)-HETE

Welcome to the technical support center for the analysis of 19(R)-hydroxyeicosatetraenoic acid (19(R)-HETE). This resource is tailored for researchers, scientists, and drug development professionals, providing in-depth troubleshooting guides and frequently asked questions (FAQs) to address the specific challenges encountered when quantifying low endogenous levels of this lipid mediator.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges in quantifying low endogenous levels of 19(R)-HETE?

A1: The quantification of endogenous 19(R)-HETE is challenging due to several factors:

• Low Abundance: 19(R)-HETE is present at very low concentrations in biological matrices, often near the lower limit of quantification (LLOQ) of sensitive analytical instruments.

• Stereoisomer Co-elution: It is biosynthesized along with its stereoisomer, 19(S)-HETE, which is often more abundant. Differentiating and accurately quantifying the (R)-enantiomer requires specialized chiral chromatography techniques.

• Matrix Effects: Biological samples such as plasma and serum are complex matrices containing high concentrations of lipids, proteins, and salts. These components can co-elute with 19(R)-HETE and interfere with its ionization in the mass spectrometer, leading to ion suppression or enhancement and, consequently, inaccurate quantification.[1]

• Analyte Stability: Eicosanoids, including 19(R)-HETE, are susceptible to auto-oxidation during sample collection, storage, and preparation. This can lead to the artificial generation of related products and a reduction in the concentration of the target analyte.

Q2: Which analytical method is most suitable for the quantification of 19(R)-HETE?

A2: Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the gold standard for the quantification of eicosanoids like 19(R)-HETE.[2] This technique offers the high sensitivity and specificity required to detect low endogenous concentrations and to distinguish 19(R)-HETE from other structurally similar compounds. When coupled with a chiral stationary phase, LC-MS/MS can effectively separate and quantify the individual (R) and (S) enantiomers.

Q3: Why is a chiral separation necessary for 19(R)-HETE analysis?

A3: 19-HETE is produced as a mixture of (S) and (R) stereoisomers. For instance, when formed by the cytochrome P450 enzyme CYP2E1, the mixture consists of approximately 70% 19(S)-HETE and 30% 19(R)-HETE. Because these enantiomers can have different biological activities, it is crucial to separate them to understand their individual physiological and pathological roles. Standard reverse-phase HPLC columns cannot separate enantiomers; therefore, a chiral stationary phase is required.

Q4: What is a "matrix effect" and how can it be mitigated in 19(R)-HETE analysis?

A4: A matrix effect is the alteration of an analyte's ionization efficiency due to co-eluting substances from the sample matrix.[1] This can lead to either suppression or enhancement of the signal, compromising accuracy and reproducibility.[1] In plasma or serum analysis, phospholipids (B1166683) are a major source of matrix effects.

Mitigation Strategies:

• Effective Sample Preparation: Use techniques like solid-phase extraction (SPE) to remove interfering matrix components.

• Stable Isotope-Labeled Internal Standard (SIL-IS): The use of a SIL-IS is the most robust method to compensate for matrix effects.[1] A SIL-IS, such as 19-HETE-d8, co-elutes with the analyte and experiences the same ionization suppression or enhancement, allowing for accurate correction during data analysis.

• Matrix-Matched Calibration Curves: Preparing calibration standards in a blank matrix extract that is identical to the study samples can also help to account for matrix-induced effects.[1][3]

Troubleshooting Guide

This guide addresses specific issues that may arise during the quantification of 19(R)-HETE.

Problem	Potential Cause(s)	Recommended Solution(s)
Poor or No Separation of 19(R)-HETE and 19(S)-HETE Enantiomers	Inappropriate chiral stationary phase (CSP).	Select a CSP known to be effective for HETE enantiomers, such as a polysaccharide-based column (e.g., Chiralpak).
Suboptimal mobile phase composition.	Systematically vary the mobile phase composition. For normal-phase chromatography, adjust the ratio of the non-polar solvent (e.g., hexane) to the polar modifier (e.g., isopropanol).
Incorrect column temperature.	Optimize the column temperature. Lower temperatures often enhance chiral recognition and improve resolution.
Flow rate is too high.	Decrease the flow rate to allow for better interaction between the analytes and the chiral stationary phase.
Peak Tailing for 19(R)-HETE	Secondary interactions with the stationary phase.	For normal-phase chromatography, add a small percentage (e.g., 0.1%) of an acidic modifier like trifluoroacetic acid (TFA) to the mobile phase to minimize interactions with active sites on the silica (B1680970) support.
Column overload.	Dilute the sample or inject a smaller volume to ensure that the amount of analyte does not exceed the column's capacity.
Low Signal Intensity or High LLOQ	Significant ion suppression due to matrix effects.	Implement a more rigorous sample clean-up procedure, such as a two-step SPE. Ensure the use of a suitable stable isotope-labeled internal standard.
Suboptimal MS/MS parameters.	Optimize the MS/MS parameters, including collision energy and fragment ions, by infusing a pure standard of 19-HETE.
Inconsistent Retention Times	Changes in mobile phase composition.	Prepare fresh mobile phase daily and ensure it is thoroughly mixed and degassed.
Fluctuations in column temperature.	Use a column oven to maintain a constant and stable temperature throughout the analytical run.
"Additive memory effect" on the chiral column.	If using acidic or basic modifiers, ensure a thorough column wash and re-equilibration protocol between runs to prevent the modifier from adsorbing to the stationary phase and altering its selectivity over time.[4]
Co-elution with Other Interfering Peaks	Insufficient chromatographic resolution from other endogenous lipids.	Modify the LC gradient to improve the separation of the target analyte from interfering compounds. Analyze the mass spectra across the peak to check for spectral purity.
Contamination from sample collection tubes or solvents.	Use high-purity solvents and test different types of blood collection tubes, as some anticoagulants (e.g., heparin) can lead to higher background levels of some eicosanoids compared to others (e.g., EDTA).[5]

Quantitative Data Summary

The following table provides a summary of quantitative parameters relevant to the analysis of 19-HETE. Note that specific endogenous concentrations for 19(R)-HETE are not widely reported and can vary significantly based on the biological matrix, species, and physiological state.

Parameter	Value	Matrix	Analytical Method	Reference
Lower Limit of Quantification (LLOQ) for 19-HETE	50 pg/mL	Not specified	LC-MS/MS	[2]
Calibration Range for 19-HETE	0.94 - 30 ng/mL	Not specified	UHPLC-MS/MS	[6]
Estimated Endogenous Levels of other HETEs (for context)	5(S)-HETE: 10.59 ± 1.2 ng/mL	Human Serum	UHPLC-ECAPCI/HRMS	[7]
11(S)-HETE: 0.49 ± 0.2 ng/mL	Human Plasma	UHPLC-ECAPCI/HRMS	[7]
EC50 for 19(S)-HETE (for biological activity context)	520 nM	MEG-01 cells (cAMP accumulation)	Bioassay	[8]
Biological Inactivity of 19(R)-HETE (in the same assay)	Inactive up to 10 µM	MEG-01 cells (cAMP accumulation)	Bioassay	[8]

Experimental Protocols

Protocol 1: Solid-Phase Extraction (SPE) of 19(R)-HETE from Human Plasma

This protocol is a representative method for the extraction of HETEs from a complex biological matrix.

Materials:

• Human plasma collected in EDTA tubes.

• Stable isotope-labeled internal standard (SIL-IS) solution (e.g., 15(S)-HETE-d8 in methanol).

• Methanol (B129727) (LC-MS grade).

• 0.1% Formic acid in water.

• Acetonitrile (B52724) (LC-MS grade).

• Reversed-phase SPE cartridges (e.g., C18).

Procedure:

• Sample Pre-treatment: To 500 µL of human plasma, add 10 µL of the SIL-IS working solution. Vortex briefly.

• Protein Precipitation: Add 1 mL of cold methanol to the plasma sample to precipitate proteins. Vortex thoroughly and centrifuge at 12,000 x g for 10 minutes at 4°C.

• Supernatant Collection: Carefully transfer the supernatant to a clean tube.

• SPE Cartridge Conditioning: Condition the SPE cartridge by passing 2 mL of methanol followed by 2 mL of 0.1% formic acid in water. Do not allow the cartridge to dry.

• Sample Loading: Load the supernatant onto the conditioned SPE cartridge at a slow, consistent flow rate (approximately 1 mL/min).

• Washing: Wash the cartridge with 2 mL of 0.1% formic acid in water to remove polar impurities. Follow with a second wash using 2 mL of 20% methanol in water to remove moderately polar interferences.

• Drying: Dry the sorbent bed by applying a vacuum for 5-10 minutes.

• Elution: Elute the HETEs from the sorbent with 1 mL of acetonitrile into a clean collection tube.

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen. Reconstitute the dried extract in 100 µL of the initial mobile phase for LC-MS/MS analysis.

Protocol 2: Chiral LC-MS/MS Analysis of 19(R)-HETE

This protocol outlines a representative method for the chiral separation and quantification of 19-HETE enantiomers.

Instrumentation:

• HPLC or UHPLC system with a temperature-controlled column compartment.

• Tandem mass spectrometer with an electrospray ionization (ESI) source.

Chromatographic Conditions:

• Chiral Column: Polysaccharide-based column (e.g., Chiralpak IA or similar).

• Mobile Phase A: n-Hexane.

• Mobile Phase B: Isopropanol with 0.1% Trifluoroacetic Acid (TFA).

• Gradient: Isocratic elution with an optimized ratio of Mobile Phase A and B (e.g., 95:5 v/v).

• Flow Rate: 0.5 mL/min.

• Column Temperature: 25°C.

• Injection Volume: 10 µL.

Mass Spectrometry Conditions:

• Ionization Mode: Negative Electrospray Ionization (ESI-).

• Detection Mode: Selected Reaction Monitoring (SRM).

• SRM Transition for 19-HETE: Precursor ion (Q1): m/z 319.2 → Product ion (Q3): m/z [Specific fragment, e.g., 113.1]. Note: Fragment ions should be optimized by direct infusion of a standard.

• SRM Transition for SIL-IS (e.g., 19-HETE-d8): Precursor ion (Q1): m/z 327.2 → Product ion (Q3): m/z [Corresponding fragment].

Visualizations

Caption: Experimental workflow for 19(R)-HETE quantification.

Caption: Known signaling pathway of 20-HETE antagonized by 19(R)-HETE.

References

• 1. benchchem.com [benchchem.com]
• 2. Determination of Lipoxygenase, CYP450, and Non-Enzymatic Metabolites of Arachidonic Acid in Essential Hypertension and Type 2 Diabetes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Matrix effects break the LC behavior rule for analytes in LC-MS/MS analysis of biological samples - PMC [pmc.ncbi.nlm.nih.gov]
• 4. chromatographytoday.com [chromatographytoday.com]
• 5. Detection of 19 types of para-arachidonic acids in five types of plasma/serum by ultra performance liquid chromatography-tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 6. digitalcommons.chapman.edu [digitalcommons.chapman.edu]
• 7. Analysis of HETEs in human whole blood by chiral UHPLC-ECAPCI/HRMS - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Arachidonic Acid Metabolite 19(S)-HETE Induces Vasorelaxation and Platelet Inhibition by Activating Prostacyclin (IP) Receptor - PMC [pmc.ncbi.nlm.nih.gov]

improving the resolution of 19(R)-HETE from other HETE isomers

Welcome to the technical support center for the analysis of hydroxyeicosatetraenoic acid (HETE) isomers. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and detailed methodologies for improving the chromatographic resolution of 19(R)-HETE from other HETE isomers, particularly its enantiomer, 19(S)-HETE.

Frequently Asked Questions (FAQs)

Q1: Why is it crucial to separate 19(R)-HETE from 19(S)-HETE?

A1: The separation of 19(R)-HETE and 19(S)-HETE is critical due to their distinct biological activities. For instance, 19(S)-HETE is a potent activator of the prostacyclin (IP) receptor, leading to vasorelaxation and platelet inhibition, with an EC50 value of approximately 520 nM.[1] In contrast, 19(R)-HETE is largely inactive at this receptor at concentrations up to 10 μM.[1] Their differential effects on cellular processes, such as cardiac hypertrophy, further underscore the necessity of enantioselective analysis to accurately interpret experimental results.[2]

Q2: What is the primary analytical technique for resolving 19(R)-HETE from its enantiomer?

A2: The primary technique for resolving the enantiomers of 19-HETE is High-Performance Liquid Chromatography (HPLC) utilizing a Chiral Stationary Phase (CSP).[3] This method, known as chiral HPLC, relies on the differential interaction of the enantiomers with the chiral selector immobilized on the stationary phase, leading to different retention times and, thus, separation.[3]

Q3: Which type of chiral column is most effective for separating HETE isomers?

A3: Polysaccharide-based CSPs, such as those with amylose (B160209) or cellulose (B213188) derivatives, are highly effective for the chiral separation of HETE isomers.[4][5] Columns like Chiralpak AD-H (amylose tris(3,5-dimethylphenylcarbamate)) and Lux Amylose2 are frequently cited for achieving baseline resolution of HETE enantiomers.[3][6][7]

Q4: What are "matrix effects" in LC-MS/MS analysis of HETEs and how can they be mitigated?

A4: Matrix effects are the alteration of an analyte's ionization efficiency due to co-eluting substances from the sample matrix, such as plasma or tissue homogenates.[6] This can lead to ion suppression or enhancement, compromising the accuracy and sensitivity of quantification. To mitigate matrix effects, several strategies can be employed:

• Thorough Sample Preparation: Techniques like liquid-liquid extraction (LLE) or solid-phase extraction (SPE) help remove interfering substances.

• Chromatographic Separation: Optimizing the HPLC method to separate the analyte from matrix components is crucial.

• Stable Isotope-Labeled Internal Standards (SIL-IS): Using a SIL-IS (e.g., 19-HETE-d8) is the most effective way to compensate for matrix effects, as the internal standard and the analyte will be similarly affected by any suppression or enhancement.

Troubleshooting Guides

This section provides solutions to common problems encountered during the chiral separation of 19(R)-HETE.

Issue 1: Poor or No Resolution of 19(R)-HETE and 19(S)-HETE Enantiomers

Potential Cause & Solution

• Inappropriate Chiral Stationary Phase (CSP): The selectivity of the CSP is paramount. If you are not seeing any separation, your chosen column may not be suitable for this class of compounds.

  • Recommendation: Screen a few different polysaccharide-based chiral columns (e.g., Chiralpak AD-H, Chiralcel OD-H, Lux Amylose2).

• Suboptimal Mobile Phase Composition: The mobile phase composition dictates the interaction between the enantiomers and the CSP.

  • Recommendation: For normal-phase chromatography, systematically vary the ratio of the non-polar solvent (e.g., n-hexane) to the polar modifier (e.g., isopropanol (B130326), ethanol). Small changes can have a significant impact on resolution. For acidic analytes like HETEs, the addition of a small amount of acid (e.g., 0.1% trifluoroacetic acid) to the mobile phase is often necessary to improve peak shape and resolution.[3]

• Incorrect Flow Rate or Temperature: These parameters can influence the kinetics of the chiral recognition process.

  • Recommendation: Generally, lower flow rates (e.g., 0.5-1.0 mL/min for a 4.6 mm ID column) improve resolution in chiral separations. Temperature can also be optimized; however, start with ambient temperature and adjust as needed.

Issue 2: Peak Tailing or Broadening

Potential Cause & Solution

• Secondary Interactions: The carboxylic acid group of HETEs can interact with active sites on the silica (B1680970) support of the column, leading to peak tailing.

  • Recommendation: Add a small percentage of an acidic modifier (e.g., acetic acid or trifluoroacetic acid) to the mobile phase to suppress the ionization of the carboxyl group and minimize these secondary interactions.[3]

• Column Overload: Injecting too much sample can lead to peak distortion.

  • Recommendation: Reduce the sample concentration or the injection volume.

• Column Contamination or Degradation: Accumulation of contaminants or degradation of the stationary phase can lead to poor peak shape.

  • Recommendation: Flush the column with a strong, compatible solvent as recommended by the manufacturer. If performance does not improve, the column may need to be replaced.

Issue 3: Co-elution with Other HETE Positional Isomers

Potential Cause & Solution

• Insufficient Chromatographic Selectivity: While a chiral column separates enantiomers, it may not resolve all positional isomers (e.g., 18-HETE, 15-HETE) from 19-HETE.

  • Recommendation: A two-dimensional (2D)-LC approach can be effective. The first dimension can be a reverse-phase separation to resolve positional isomers, followed by a second dimension chiral separation of the collected 19-HETE fraction. Alternatively, careful optimization of the mobile phase on a single chiral column may achieve the desired separation.

Experimental Protocols

Protocol 1: Chiral Separation of 19-HETE Enantiomers using Normal-Phase HPLC

This protocol is a starting point for the chiral separation of 19(R)-HETE and 19(S)-HETE based on established methods for similar HETE isomers.[3]

Materials and Instrumentation:

• HPLC system with a pump, autosampler, column oven, and UV or Mass Spectrometry (MS) detector.

• Chiral Stationary Phase Column: Chiralpak AD-H (250 x 4.6 mm, 5 µm).

• HPLC-grade solvents: n-hexane, isopropanol (IPA), trifluoroacetic acid (TFA).

• Racemic 19-HETE standard.

Procedure:

• Mobile Phase Preparation: Prepare the mobile phase by mixing n-hexane, isopropanol, and trifluoroacetic acid in a ratio of 90:10:0.1 (v/v/v). Degas the mobile phase before use.

• Standard Solution Preparation: Prepare a stock solution of racemic 19-HETE in ethanol (B145695) at a concentration of 1 mg/mL. Dilute the stock solution with the mobile phase to a working concentration of 10 µg/mL. Filter the working standard through a 0.22 µm syringe filter.

• HPLC System Equilibration:

  • Install the Chiralpak AD-H column.

  • Purge the system with the mobile phase.

  • Equilibrate the column with the mobile phase at a flow rate of 1.0 mL/min for at least 30-60 minutes, or until a stable baseline is achieved.

• Sample Injection and Data Acquisition:

  • Set the column temperature to 25°C.

  • Inject 10 µL of the prepared 19-HETE standard solution.

  • Acquire data for a sufficient run time to allow for the elution of both enantiomers.

• Data Analysis:

  • Integrate the peaks corresponding to the two enantiomers.

  • Determine the retention times (tR) and calculate the resolution (Rs). A resolution of >1.5 is considered baseline separation.

Data Presentation

The following tables summarize typical HPLC parameters for the chiral separation of HETE enantiomers. Note that exact retention times and resolution will vary depending on the specific system and conditions.

Table 1: HPLC Parameters for Chiral Separation of HETE Enantiomers

Parameter	Recommended Setting
Column	Chiralpak AD-H (250 x 4.6 mm, 5 µm)
Mobile Phase	n-Hexane:Isopropanol:TFA (90:10:0.1, v/v/v)
Flow Rate	1.0 mL/min
Column Temperature	25°C
Injection Volume	10 µL
Detection	UV at 235 nm or MS
Expected Outcome	Baseline resolution (Rs > 1.5) of enantiomers

Table 2: Alternative Chiral HPLC Method for HETE Isomers

Parameter	Recommended Setting
Column	Lux Amylose2 (150 x 2.0 mm, 3 µm)
Mobile Phase A	Water with 0.1% Formic Acid
Mobile Phase B	Acetonitrile with 0.1% Formic Acid
Gradient	50% to 90% B over 40 minutes
Flow Rate	50 µL/min
Detection	LC-MS/MS
Expected Outcome	Resolution of multiple HETE positional and stereo-isomers

This data is based on a method for general HETE isomer separation and may require optimization for 19-HETE specifically.[6]

Visualizations

Caption: Experimental workflow for chiral HPLC separation of 19-HETE enantiomers.

Caption: Troubleshooting workflow for poor resolution of chiral enantiomers.

Caption: Differential signaling of 19-HETE enantiomers via the IP receptor.

References

• 1. Arachidonic Acid Metabolite 19(S)-HETE Induces Vasorelaxation and Platelet Inhibition by Activating Prostacyclin (IP) Receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 2. lifesciences.danaher.com [lifesciences.danaher.com]
• 3. benchchem.com [benchchem.com]
• 4. Enantioselectivity Effects in Clinical Metabolomics and Lipidomics - PMC [pmc.ncbi.nlm.nih.gov]
• 5. An overview of chiral separations of pharmaceutically active substances by HPLC (2018–2020) - PMC [pmc.ncbi.nlm.nih.gov]
• 6. 12-Hydroxyeicosatetraenoic acid is the only enzymatically produced HETE increased under brain ischemia - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Comparison of the performance of chiral stationary phase for separation of fluoxetine enantiomers - PMC [pmc.ncbi.nlm.nih.gov]

addressing the poor solubility of 19(R)-HETE in aqueous buffers

Welcome to the technical support center for 19(R)-hydroxyeicosatetraenoic acid (19(R)-HETE). This resource provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals address challenges related to the poor aqueous solubility of this compound.

Frequently Asked Questions (FAQs)

Q1: Why is 19(R)-HETE poorly soluble in aqueous buffers?

A1: 19(R)-HETE is an eicosanoid, a metabolite of arachidonic acid.[1] Like other lipids, its structure consists of a long, non-polar hydrocarbon chain (20 carbons) and a carboxylic acid group. This predominantly hydrophobic nature makes it sparingly soluble in polar solvents like water or aqueous buffers.

Q2: What is the recommended solvent for preparing a stock solution of 19(R)-HETE?

A2: To create a concentrated stock solution, an organic solvent is necessary. Recommended solvents include ethanol (B145695), dimethyl sulfoxide (B87167) (DMSO), and dimethylformamide (DMF).[2] These solvents can effectively dissolve the lipid-based structure of HETEs. The stock solution should be stored at -20°C or lower for stability.[2]

Q3: How do I prepare a working solution of 19(R)-HETE in my aqueous experimental buffer?

A3: Direct dilution of an organic stock solution into an aqueous buffer is likely to cause precipitation. The preferred method involves evaporating the organic solvent first. Briefly, aliquot the required amount of the organic stock solution into a clean glass tube, evaporate the solvent under a gentle stream of nitrogen, and then reconstitute the resulting neat oil or thin film in the aqueous buffer of choice by vortexing or sonicating. For related compounds like 20-HETE, solubility in PBS (pH 7.2) is at least 0.8 mg/mL using this method.[2]

Q4: My 19(R)-HETE precipitated after I added it to my buffer. What went wrong and can I fix it?

A4: Precipitation typically occurs when the final concentration of 19(R)-HETE exceeds its solubility limit in the aqueous buffer or if the residual organic solvent concentration is too high.[2] To troubleshoot, ensure the organic solvent was thoroughly evaporated before adding the buffer. If precipitation still occurs, you may need to lower the final concentration. Alternatively, using a solubilizing agent like cyclodextrin (B1172386) or preparing the solution in a slightly basic buffer (e.g., 0.1 M Na₂CO₃) before diluting with your experimental buffer can significantly enhance solubility.[2]

Q5: Are there advanced methods to improve the solubility of 19(R)-HETE for in vivo or sensitive in vitro experiments?

A5: Yes, using cyclodextrins is a highly effective method. Cyclodextrins are cyclic oligosaccharides with a hydrophobic inner cavity and a hydrophilic outer surface.[3][4] They can encapsulate hydrophobic molecules like 19(R)-HETE, forming an inclusion complex that is water-soluble.[3][5] Hydroxypropyl-β-cyclodextrin (HP-β-CD) is a commonly used derivative that can increase the solubility of lipophilic agents by up to 50-fold and is considered a benign vehicle for administration.[4]

Q6: What is the known biological activity of 19(R)-HETE?

A6: 19(R)-HETE is a cytochrome P450 (CYP450) metabolite of arachidonic acid.[1] Unlike its stereoisomer, 19(S)-HETE, which is a potent activator of the prostacyclin (IP) receptor leading to increased cAMP, 19(R)-HETE is often found to be inactive in this signaling pathway at similar concentrations.[6] Some research suggests that 19(R)-HETE may act as an inhibitor of 20-HETE's actions on vascular endothelial cells.[7] Its precise biological role is still under investigation.

Troubleshooting Guide

This guide provides a logical workflow for addressing solubility issues with 19(R)-HETE.

Figure 1. Troubleshooting workflow for 19(R)-HETE solubility issues.

Quantitative Data Summary

The solubility of HETEs can be significantly improved using different solvents and additives. While specific data for 19(R)-HETE is limited, the data for the closely related compound 20-HETE provides a strong reference.

Compound	Solvent/Buffer	Solubility	Reference
20-HETE	Ethanol	Miscible	[2]
20-HETE	DMSO	Miscible	[2]
20-HETE	Dimethylformamide	Miscible	[2]
20-HETE	PBS (pH 7.2)	≥ 0.8 mg/mL	[2]
20-HETE	0.1 M Sodium Carbonate	≥ 2.0 mg/mL	[2]
Various Drugs	Aqueous solution with β-cyclodextrins	Up to 50-fold increase	[4]

Experimental Protocols

Protocol 1: Preparation of Aqueous Working Solution via Solvent Evaporation

This protocol is adapted from standard procedures for poorly soluble eicosanoids like 20-HETE.[2]

• Prepare Stock Solution: Dissolve the 19(R)-HETE in an organic solvent such as ethanol or DMSO to create a concentrated stock solution (e.g., 1-10 mg/mL). Store at -20°C.

• Aliquot Stock: In a clean, conical glass tube, add the volume of stock solution required to achieve your final desired concentration.

• Evaporate Solvent: Place the tube under a gentle stream of dry nitrogen gas. Warm the tube slightly (to no more than 37°C) to facilitate evaporation. Continue until a thin film or neat oil of the compound is visible at the bottom and all solvent has evaporated.

• Reconstitute in Buffer:

  • Method A (Standard Buffer): Add the desired volume of your pre-warmed aqueous experimental buffer (e.g., PBS, pH 7.2) directly to the tube.

  • Method B (Enhanced Solubility): For greater aqueous solubility, first dissolve the neat oil in a small volume of 0.1 M Sodium Carbonate (Na₂CO₃) and then dilute with your experimental buffer to the final desired concentration and pH.[2]

• Dissolve: Vortex or sonicate the solution vigorously until the 19(R)-HETE is fully dissolved. A brief sonication in a bath sonicator is often effective.

• Use Promptly: It is recommended not to store the final aqueous solution for more than one day to avoid degradation or precipitation.[2]

Figure 2. Experimental workflow for preparing an aqueous solution of 19(R)-HETE.

Protocol 2: Solubilization using Hydroxypropyl-β-Cyclodextrin (HP-β-CD)

This method is ideal for preparing a stable, aqueous formulation and avoiding residual organic solvents.[4]

• Prepare HP-β-CD Solution: Prepare a solution of HP-β-CD in your desired aqueous buffer (e.g., a 10-20% w/v solution).

• Prepare 19(R)-HETE Film: Following steps 1-3 from Protocol 1, prepare a dry film of 19(R)-HETE in a glass tube.

• Add HP-β-CD Solution: Add the HP-β-CD solution to the tube containing the 19(R)-HETE film.

• Form Complex: Vortex the mixture vigorously for 15-30 minutes at room temperature to allow for the formation of the inclusion complex. The solution should become clear.

• Sterilization (Optional): If required for your experiment, the final solution can be sterile-filtered through a 0.22 µm filter.

• Use or Store: Use the solution immediately or store at 4°C for short-term use.

Signaling Pathway Context

19(R)-HETE is formed from arachidonic acid via the Cytochrome P450 (CYP) pathway. Its biological activity, or lack thereof, is best understood in contrast to its stereoisomer, 19(S)-HETE.

Figure 3. Simplified signaling pathway for 19-HETE isomers.

References

• 1. Preparation of 20-HETE using multifunctional enzyme type 2-negative Starmerella bombicola - PMC [pmc.ncbi.nlm.nih.gov]
• 2. fnkprddata.blob.core.windows.net [fnkprddata.blob.core.windows.net]
• 3. Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 4. alzet.com [alzet.com]
• 5. youtube.com [youtube.com]
• 6. Arachidonic Acid Metabolite 19(S)-HETE Induces Vasorelaxation and Platelet Inhibition by Activating Prostacyclin (IP) Receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 7. 20-Hydroxyeicosatetraenoic acid - Wikipedia [en.wikipedia.org]

selecting the appropriate internal standard for 19(R)-HETE analysis

This guide provides in-depth technical information, frequently asked questions (FAQs), and troubleshooting advice for researchers performing quantitative analysis of 19(R)-hydroxyeicosatetraenoic acid (19(R)-HETE) using mass spectrometry.

Frequently Asked Questions (FAQs)

Q1: What is the ideal internal standard for 19(R)-HETE quantification?

The gold standard for quantitative mass spectrometry is a stable isotope-labeled (SIL) internal standard of the analyte itself.[1][2] A SIL standard, such as 19(R)-HETE-d8, would be ideal because it co-elutes chromatographically and has nearly identical ionization efficiency and extraction recovery to the endogenous, non-labeled analyte. This allows for the most accurate correction of variations during sample preparation and analysis.[2][3]

Unfortunately, a stereospecific, deuterated standard for 19(R)-HETE is not always commercially available. In such cases, the next best option is a deuterated version of a closely related HETE isomer.

Q2: If a 19(R)-HETE SIL standard is unavailable, what are the best alternatives?

When a specific SIL standard for your analyte is not available, a common and accepted practice is to use a SIL standard of a structural isomer.[1][4] These standards have similar chemical properties and chromatographic behavior, which helps to correct for experimental variability.

The following diagram illustrates the decision process for selecting an appropriate internal standard.

References

• 1. Stable isotopic internal standard correction for quantitative analysis of hydroxyeicosatetraenoic acids (HETEs) in serum by on-line SPE-LC-MS/MS in selected reaction monitoring mode - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Selection of internal standards for accurate quantification of complex lipid species in biological extracts by electrospray ionization mass spectrometry – What, how and why? - PMC [pmc.ncbi.nlm.nih.gov]
• 3. lcms.cz [lcms.cz]
• 4. digitalcommons.chapman.edu [digitalcommons.chapman.edu]

Technical Support Center: Optimizing Cell Culture Conditions for Studying 19(R)-HETE Effects

This technical support center provides troubleshooting guides, frequently asked questions (FAQs), and detailed protocols for researchers, scientists, and drug development professionals working with 19(R)-hydroxyeicosatetraenoic acid (19(R)-HETE) in cell culture.

Frequently Asked Questions (FAQs)

Q1: What is 19(R)-HETE and how does it differ from 19(S)-HETE?

A1: 19(R)-HETE is a stereoisomer of 19-hydroxyeicosatetraenoic acid, a metabolite of arachidonic acid produced by cytochrome P450 (CYP) enzymes.[1] Unlike its S-enantiomer, 19(S)-HETE, which has been shown to be a potent activator of the prostacyclin (IP) receptor leading to increased intracellular cAMP, 19(R)-HETE is inactive at this receptor at concentrations up to 10 µM.[2][3] The primary described role of 19(R)-HETE is as a vasodilator and an antagonist of the effects of 20-HETE.[4]

Q2: What are the known cellular effects of 19(R)-HETE?

A2: 19(R)-HETE has demonstrated several biological activities in vitro. It can protect against angiotensin II-induced cardiac hypertrophy in RL-14 and H9c2 cells.[5] A key function is its ability to antagonize the vasoconstrictor and pro-inflammatory actions of 20-HETE.[6] For instance, 1 µM 19(R)-HETE can completely block 20-HETE-induced vasoconstriction of renal arterioles.[4]

Q3: Is there a specific receptor for 19(R)-HETE?

A3: Currently, a specific receptor for 19(R)-HETE has not been identified. Its antagonistic effects on 20-HETE signaling suggest it may interfere with 20-HETE binding to its receptor, GPR75, or modulate downstream signaling pathways.[7][8]

Q4: What is a typical effective concentration range for 19(R)-HETE in cell culture?

A4: The effective concentration of 19(R)-HETE can vary depending on the cell type and the biological endpoint. For antagonizing 20-HETE's effects, a concentration of 1 µM has been shown to be effective.[4][6] For observing its protective effects against cardiac hypertrophy, a concentration of 20 µM has been used.[5] It is always recommended to perform a dose-response experiment to determine the optimal concentration for your specific experimental system.

Troubleshooting Guide

Issue	Possible Cause(s)	Suggested Solution(s)
No observable effect of 19(R)-HETE	1. Inappropriate Cell Line: The cell line may not express the necessary machinery to respond to 19(R)-HETE or be a target of 20-HETE. 2. Degradation of 19(R)-HETE: As a lipid molecule, 19(R)-HETE can be unstable in culture medium over long incubation times. 3. Suboptimal Concentration: The concentration used may be too low to elicit a response. 4. Solvent Effects: High concentrations of the solvent (e.g., ethanol, DMSO) may be toxic to cells.	1. Select a cell line known to be responsive to 20-HETE, such as vascular smooth muscle cells, endothelial cells, or renal epithelial cells.[7] 2. Prepare fresh dilutions of 19(R)-HETE for each experiment. For long-term experiments, consider replenishing the media with fresh compound at regular intervals. Store stock solutions at -20°C or lower.[4] 3. Perform a dose-response curve (e.g., 0.1 µM to 20 µM) to determine the optimal concentration. 4. Ensure the final solvent concentration in the culture medium is low (typically <0.1%) and include a vehicle control in your experiments.[9]
High Variability Between Replicates	1. Inconsistent Cell Seeding: Uneven cell density across wells. 2. Pipetting Errors: Inaccurate dilution of stock solutions. 3. Lipid Solubility Issues: Poor dispersion of 19(R)-HETE in aqueous culture medium.	1. Ensure a homogenous cell suspension before seeding and use a consistent seeding density. 2. Use calibrated pipettes and prepare fresh serial dilutions for each experiment. 3. Briefly vortex or sonicate the diluted 19(R)-HETE solution in culture medium before adding to the cells to ensure proper dispersion.
Unexpected Cellular Toxicity	1. High Concentration of 19(R)-HETE: Excessive concentrations may induce off-target effects or toxicity. 2. Solvent Toxicity: The solvent used to dissolve 19(R)-HETE may be cytotoxic at the concentration used. 3. Contamination: Microbial contamination of cell cultures or reagents.	1. Perform a cell viability assay (e.g., MTT, trypan blue exclusion) to determine the cytotoxic concentration of 19(R)-HETE for your cell line. 2. Lower the final solvent concentration and include a solvent-only control. 3. Practice good aseptic technique and regularly test for mycoplasma contamination.

Data Presentation

Table 1: Summary of Quantitative Data for 19(R)-HETE Effects in In Vitro Studies

Parameter	Cell Type	Concentration	Incubation Time	Observed Effect	Reference
Antagonism of 20-HETE	Rat Renal Preglomerular Microvessels	1 µM	Not Specified	Inhibition of 20-HETE-induced sensitization to phenylephrine	[6]
Antagonism of 20-HETE	Renal Arterioles	1 µM	Not Specified	Complete blockade of 20-HETE-induced vasoconstriction	[4]
Cardioprotection	RL-14 and H9c2 Cardiac Myocytes	20 µM	24 hours	Protection against angiotensin II-induced cellular hypertrophy	[5]
cAMP Formation	MEG-01 Cells	Up to 10 µM	15 minutes	Inactive (no increase in cAMP)	[2]

Experimental Protocols

Protocol 1: Assessing the Antagonistic Effect of 19(R)-HETE on 20-HETE-Induced ERK1/2 Phosphorylation

This protocol is designed to determine if 19(R)-HETE can block the activation of the MAPK/ERK signaling pathway induced by 20-HETE.

Materials:

• Cell line of interest (e.g., human umbilical vein endothelial cells - HUVECs)

• Complete cell culture medium

• Serum-free medium

• 19(R)-HETE (stock solution in ethanol)

• 20-HETE (stock solution in ethanol)

• Phosphatase and protease inhibitor cocktails

• RIPA lysis buffer

• BCA protein assay kit

• Primary antibodies: anti-phospho-ERK1/2 (Thr202/Tyr204), anti-total-ERK1/2

• HRP-conjugated secondary antibody

• Chemiluminescent substrate

Methodology:

• Cell Seeding: Seed HUVECs in 6-well plates at a density that will result in 80-90% confluency on the day of the experiment.

• Serum Starvation: Once cells reach the desired confluency, replace the complete medium with serum-free medium and incubate for 12-24 hours.

• Pre-treatment with 19(R)-HETE: Pre-incubate the cells with 19(R)-HETE (e.g., at a final concentration of 1 µM) or vehicle control (ethanol) for 30-60 minutes.

• Stimulation with 20-HETE: Add 20-HETE (e.g., at a final concentration of 100 nM) to the wells and incubate for 10-15 minutes. Include a control group with no 20-HETE stimulation.

• Cell Lysis: Aspirate the medium and wash the cells twice with ice-cold PBS. Add 100 µL of ice-cold RIPA buffer containing phosphatase and protease inhibitors to each well. Scrape the cells and transfer the lysate to a microcentrifuge tube.

• Protein Quantification: Centrifuge the lysates at 14,000 x g for 15 minutes at 4°C. Collect the supernatant and determine the protein concentration using a BCA assay.

• Western Blotting:

  • Load equal amounts of protein (20-30 µg) onto an SDS-PAGE gel.

  • Transfer the proteins to a PVDF membrane.

  • Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.

  • Incubate the membrane with the primary anti-phospho-ERK1/2 antibody overnight at 4°C.

  • Wash the membrane and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Detect the signal using a chemiluminescent substrate.

  • Strip the membrane and re-probe with the anti-total-ERK1/2 antibody as a loading control.

• Data Analysis: Quantify the band intensities using densitometry software. Normalize the phospho-ERK1/2 signal to the total-ERK1/2 signal. Compare the levels of ERK1/2 phosphorylation between the different treatment groups.

Mandatory Visualizations

Caption: 19(R)-HETE antagonizes 20-HETE signaling pathways.

Caption: Workflow for studying 19(R)-HETE's antagonism.

References

• 1. Biosynthesis, biological effects, and receptors of hydroxyeicosatetraenoic acids (HETEs) and oxoeicosatetraenoic acids (oxo-ETEs) derived from arachidonic acid - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Arachidonic Acid Metabolite 19(S)-HETE Induces Vasorelaxation and Platelet Inhibition by Activating Prostacyclin (IP) Receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Arachidonic Acid Metabolite 19(S)-HETE Induces Vasorelaxation and Platelet Inhibition by Activating Prostacyclin (IP) Receptor | PLOS One [journals.plos.org]
• 4. caymanchem.com [caymanchem.com]
• 5. 19-Hydroxyeicosatetraenoic acid analogs: Antagonism of 20-hydroxyeicosatetraenoic acid-induced vascular sensitization and hypertension - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. 19-Hydroxyeicosatetraenoic acid analogs: Antagonism of 20-hydroxyeicosatetraenoic acid-induced vascular sensitization and hypertension - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Molecular mechanisms and cell signaling of 20-hydroxyeicosatetraenoic acid in vascular pathophysiology - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Unraveling the role of 12- and 20-HETE in cardiac pathophysiology: G-protein coupled receptors, pharmacological inhibitors and transgenic approaches - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Role of 20-Hydroxyeicosatetraenoic Acid (20-HETE) in Androgen-Mediated Cell Viability in Prostate Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]

troubleshooting inconsistent results in 19(R)-HETE bioassays

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 19(R)-hydroxyeicosatetraenoic acid [19(R)-HETE] bioassays.

Frequently Asked Questions (FAQs)

Q1: What is 19(R)-HETE and why is its stereochemistry important?

A1: 19(R)-HETE is a metabolite of arachidonic acid produced by cytochrome P450 (CYP) enzymes, particularly CYP2E1.[1][2] Its stereochemistry is crucial as the biological activity of hydroxyeicosatetraenoic acids (HETEs) can be highly specific to the R or S configuration. For instance, 19(R)-HETE is a potent vasodilator of renal arterioles and blocks 20-HETE-induced vasoconstriction, whereas its stereoisomer, 19(S)-HETE, is inactive in this regard.[1][3]

Q2: What are the common methods for quantifying 19(R)-HETE in biological samples?

A2: The two primary methods for the quantification of 19(R)-HETE are competitive enzyme-linked immunosorbent assay (ELISA) and liquid chromatography-tandem mass spectrometry (LC-MS/MS).[4][5] ELISA offers a high-throughput and cost-effective screening method, while LC-MS/MS provides higher specificity and sensitivity, allowing for the simultaneous measurement of multiple eicosanoids.[4][6]

Q3: How should 19(R)-HETE standards and samples be stored to ensure stability?

A3: 19(R)-HETE is typically supplied in an ethanol (B145695) solution and should be stored at -20°C for long-term stability (≥ 2 years).[1] Aqueous solutions of 19(R)-HETE are not recommended for storage for more than one day.[7] Biological samples (plasma, serum, urine) should be collected with appropriate anticoagulants (e.g., EDTA for plasma) and stored at -80°C to prevent degradation of lipids.[8][9] It is advisable to minimize freeze-thaw cycles.[9]

Q4: What are the expected concentrations of 19(R)-HETE in biological samples?

A4: The concentrations of HETEs in biological fluids are generally low, often in the picogram to nanogram per milliliter range. For instance, in human urine, the concentration of free 20-HETE is around 20-40 pg/ml.[7] In a study on patients with essential hypertension and type 2 diabetes, the lower limit of quantification for 19-HETE in plasma was 50 pg/mL.[10][11]

Troubleshooting Guides

Competitive ELISA for 19(R)-HETE

This guide addresses common issues encountered during the quantification of 19(R)-HETE using a competitive ELISA format.

Possible Cause	Recommended Solution
Insufficient washing	Increase the number of wash steps and ensure complete aspiration of wash buffer between steps. Adding a 30-second soak time during each wash can also be beneficial.[12]
Non-specific binding of antibodies	Use a different blocking agent (e.g., BSA or casein) or increase the concentration and/or incubation time of the blocking step.[13]
High concentration of detection antibody or HRP-conjugate	Perform a titration to determine the optimal concentration of the detection antibody or conjugate.[14]
Substrate solution exposed to light	Store and incubate the TMB substrate in the dark.[7]
Cross-reactivity	The antibody may be cross-reacting with other structurally similar HETEs present in the sample. Verify the cross-reactivity profile of the antibody with other HETEs like 19(S)-HETE and 20-HETE.[15]

Possible Cause	Recommended Solution
Inactive reagents	Ensure all reagents are within their expiration date and have been stored correctly. Bring all reagents to room temperature before use.[12][16]
Incorrect reagent preparation or addition	Double-check all calculations and ensure reagents were prepared and added in the correct order as per the protocol.[8]
Insufficient incubation times or incorrect temperature	Optimize incubation times and ensure the assay is performed at the recommended temperature (e.g., 37°C).[5]
Low analyte concentration	The concentration of 19(R)-HETE in the sample may be below the detection limit of the assay. Consider concentrating the sample or using a more sensitive method like LC-MS/MS.[17]
Antibody-antigen binding issues	Ensure the correct antibody is being used and that it has a high affinity for 19(R)-HETE.[13]

Possible Cause	Recommended Solution
Inconsistent pipetting	Use calibrated pipettes and fresh tips for each standard and sample. Pipette carefully to avoid bubbles and splashing.[18]
Uneven temperature across the plate	Avoid stacking plates during incubation to ensure even temperature distribution.[16]
Inadequate mixing of reagents	Ensure all reagents are thoroughly mixed before adding to the wells.[14]
Edge effects	Equilibrate the plate to room temperature before use and use a plate sealer during incubations to prevent evaporation.[12]

LC-MS/MS Analysis of 19(R)-HETE

This guide focuses on issues related to the quantification of 19(R)-HETE using liquid chromatography-tandem mass spectrometry.

Possible Cause	Recommended Solution
Suboptimal MS parameters	Optimize MS parameters (e.g., precursor/product ions, collision energy) for 19(R)-HETE. These parameters can vary between instruments.[19]
Inefficient sample extraction	Compare different sample preparation methods such as liquid-liquid extraction (LLE) and solid-phase extraction (SPE) to determine the most efficient method for your sample matrix.[20][21]
Analyte degradation	Ensure proper storage of samples at -80°C and minimize freeze-thaw cycles. Add antioxidants like butylated hydroxytoluene (BHT) during sample preparation to prevent oxidation.[9]
Matrix effects (ion suppression)	The presence of co-eluting substances from the sample matrix can suppress the ionization of 19(R)-HETE.[22]

Possible Cause	Recommended Solution
Matrix effects (ion enhancement or suppression)	Matrix effects can vary between samples, leading to inconsistent results.[23] To mitigate this, use a stable isotope-labeled internal standard (e.g., 19(R)-HETE-d8) and consider matrix-matched calibration curves.[22][24]
Inefficient chromatographic separation	Optimize the LC method to ensure baseline separation of 19(R)-HETE from other isomers and interfering compounds.[6]
Sample preparation variability	Standardize the sample preparation protocol, including extraction and evaporation steps, to ensure consistency across all samples.[25]
Carryover	Inject a blank sample after a high-concentration sample to check for carryover. If observed, optimize the wash steps in the autosampler.[11]

Experimental Protocols

Representative Competitive ELISA Protocol for 19(R)-HETE

This protocol is a general guideline for a competitive ELISA. Specific parameters should be optimized for the particular antibody and reagents used.

• Plate Coating: Coat a 96-well microplate with a 19(R)-HETE-protein conjugate (e.g., 19(R)-HETE-BSA) in a suitable coating buffer (e.g., carbonate-bicarbonate buffer, pH 9.6) and incubate overnight at 4°C.[9]

• Washing: Wash the plate 3-5 times with a wash buffer (e.g., PBS with 0.05% Tween-20).[26]

• Blocking: Add a blocking buffer (e.g., 1% BSA in PBS) to each well and incubate for 1-2 hours at room temperature to block non-specific binding sites.[13]

• Competition Reaction: Add standards or samples to the wells, followed immediately by the addition of a specific primary antibody against 19(R)-HETE. Incubate for 1-2 hours at 37°C.[5] During this step, free 19(R)-HETE in the sample competes with the coated 19(R)-HETE for binding to the primary antibody.

• Washing: Repeat the washing step as described in step 2.

• Secondary Antibody Incubation: Add an HRP-conjugated secondary antibody that binds to the primary antibody. Incubate for 1 hour at 37°C.[5]

• Washing: Repeat the washing step as described in step 2.

• Substrate Addition: Add a TMB substrate solution to each well and incubate in the dark for 15-30 minutes at room temperature.[7]

• Stop Reaction: Add a stop solution (e.g., 2N H₂SO₄) to each well to stop the color development.

• Data Acquisition: Read the absorbance at 450 nm using a microplate reader. The signal intensity is inversely proportional to the concentration of 19(R)-HETE in the sample.

General LC-MS/MS Protocol for 19(R)-HETE in Serum/Plasma

This protocol outlines a general procedure for the extraction and analysis of 19(R)-HETE from serum or plasma.

• Sample Preparation (Solid-Phase Extraction - SPE):

  • Thaw serum or plasma samples on ice.

  • Add a known amount of a stable isotope-labeled internal standard (e.g., 19(R)-HETE-d8) to each sample.

  • Precipitate proteins by adding a cold organic solvent (e.g., acetonitrile (B52724) or methanol) and centrifuge to pellet the proteins.[27]

  • Transfer the supernatant to a new tube.

  • Condition an SPE cartridge (e.g., C18) with methanol (B129727) followed by water.

  • Load the supernatant onto the SPE cartridge.

  • Wash the cartridge with a low-organic solvent to remove polar impurities.

  • Elute 19(R)-HETE with a high-organic solvent (e.g., methanol or ethyl acetate).

  • Evaporate the eluate to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in the mobile phase for LC-MS/MS analysis.[2]

• LC-MS/MS Analysis:

  • Chromatography: Use a C18 reverse-phase column for separation. A gradient elution with a mobile phase consisting of an aqueous component (e.g., water with 0.1% formic acid) and an organic component (e.g., acetonitrile or methanol with 0.1% formic acid) is typically used.[6]

  • Mass Spectrometry: Operate the mass spectrometer in negative electrospray ionization (ESI) mode.[12]

  • Detection: Use Multiple Reaction Monitoring (MRM) for quantification. The specific precursor-to-product ion transitions for 19(R)-HETE and its internal standard should be optimized for the instrument being used.

Visualizations

Caption: Workflow for a competitive ELISA of 19(R)-HETE.

Caption: Workflow for LC-MS/MS analysis of 19(R)-HETE.

References

• 1. caymanchem.com [caymanchem.com]
• 2. LC-MS Sample Preparation | Thermo Fisher Scientific - HK [thermofisher.com]
• 3. Arachidonic Acid Metabolite 19(S)-HETE Induces Vasorelaxation and Platelet Inhibition by Activating Prostacyclin (IP) Receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 4. cloud-clone.com [cloud-clone.com]
• 5. cloud-clone.com [cloud-clone.com]
• 6. cdn.caymanchem.com [cdn.caymanchem.com]
• 7. fnkprddata.blob.core.windows.net [fnkprddata.blob.core.windows.net]
• 8. stjohnslabs.com [stjohnslabs.com]
• 9. Hapten Synthesis and the Development of an Ultrasensitive Indirect Competitive ELISA for the Determination of Diethylstilbestrol in Food Samples - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Determination of Lipoxygenase, CYP450, and Non-Enzymatic Metabolites of Arachidonic Acid in Essential Hypertension and Type 2 Diabetes - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Molecular mechanisms and cell signaling of 20-hydroxyeicosatetraenoic acid in vascular pathophysiology - PMC [pmc.ncbi.nlm.nih.gov]
• 12. A sensitive and improved throughput UPLC-MS/MS quantitation method of total cytochrome P450 mediated arachidonic acid metabolites that can separate regio-isomers and cis/trans-EETs from human plasma - PMC [pmc.ncbi.nlm.nih.gov]
• 13. chromatographyonline.com [chromatographyonline.com]
• 14. Unraveling the Role of 12- and 20- HETE in Cardiac Pathophysiology: G-Protein-Coupled Receptors, Pharmacological Inhibitors, and Transgenic Approaches - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. LCMS Protocols – The DAN Lab – UW–Madison [danlab.bact.wisc.edu]
• 16. researchgate.net [researchgate.net]
• 17. Unraveling the role of 12- and 20-HETE in cardiac pathophysiology: G-protein coupled receptors, pharmacological inhibitors and transgenic approaches - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Compound optimization in LC-MS/MS—Why does it matter? [restek.com]
• 19. waters.com [waters.com]
• 20. Comparison of the solid phase and liquid-liquid extraction methods for methadone determination in human serum and whole blood samples using gas chromatography/mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. Using hapten cross-reactivity to screen heterologous competitive antigens for improving the sensitivity of ELISA - PubMed [pubmed.ncbi.nlm.nih.gov]
• 22. researchgate.net [researchgate.net]
• 23. aurorabiomed.com [aurorabiomed.com]
• 24. organomation.com [organomation.com]
• 25. assaygenie.com [assaygenie.com]
• 26. Sample preparation for serum/plasma profiling and biomarker identification by mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 27. spectroscopyonline.com [spectroscopyonline.com]

Technical Support Center: Improving the Yield of Enzymatic Synthesis of 19(R)-HETE

Welcome to the technical support center for the enzymatic synthesis of 19(R)-hydroxyeicosatetraenoic acid (19(R)-HETE). This guide is intended for researchers, scientists, and drug development professionals. Here, you will find troubleshooting advice, frequently asked questions (FAQs), detailed experimental protocols, and relevant biological pathway information to help you optimize your synthesis and achieve higher yields of 19(R)-HETE.

Troubleshooting Guide

This section addresses common issues encountered during the enzymatic synthesis of 19(R)-HETE, providing potential causes and actionable solutions.

Low Overall Yield of 19-HETE

Question: My reaction is producing very low levels of the desired 19-HETE product. What are the common causes and how can I improve the yield?

Answer: Low yields in the enzymatic synthesis of 19-HETE can stem from several factors, ranging from enzyme activity to substrate availability and reaction conditions.

Potential Cause	Recommended Solutions
Poor Enzyme Activity	- Confirm Enzyme Integrity: Run an SDS-PAGE to check for protein degradation. Ensure proper storage conditions (-80°C in appropriate buffer).- Optimize Cofactor Concentration: For CYP450 enzymes, ensure a saturating concentration of NADPH and the presence of an efficient NADPH regeneration system.- Check for Enzyme Inactivators: Impurities in the substrate or buffer can inhibit or inactivate the enzyme. Use high-purity reagents.
Substrate Limitation	- Increase Substrate Concentration: The concentration of arachidonic acid might be below the enzyme's Km. However, be cautious of substrate inhibition at very high concentrations.- Improve Substrate Solubility: Arachidonic acid is poorly soluble in aqueous buffers. Use a co-solvent like ethanol (B145695) or DMSO, or a mild detergent to improve its availability to the enzyme.
Suboptimal Reaction Conditions	- pH and Temperature: Ensure the reaction buffer pH and temperature are optimal for your specific enzyme (e.g., pH 7.4 and 37°C for many CYP450s).- Reaction Time: The reaction may not have reached completion. Perform a time-course experiment to determine the optimal incubation period.
Product Degradation	- Oxidative Damage: HETEs can be susceptible to oxidation. Consider performing the reaction under an inert atmosphere (e.g., argon or nitrogen) and adding an antioxidant to the reaction buffer. - Acid/Base Instability: Ensure the pH is maintained throughout the reaction and during the workup.

Poor Stereoselectivity (Low 19(R)-HETE to 19(S)-HETE Ratio)

Question: My synthesis produces 19-HETE, but the proportion of the desired 19(R)-enantiomer is low. How can I improve the stereoselectivity?

Answer: The stereoselectivity of the hydroxylation reaction is determined by the enzyme's active site geometry. While some enzymes have an inherent preference for one enantiomer, there are strategies to influence this ratio.

Potential Cause	Recommended Solutions
Inherent Enzyme Preference	- Enzyme Selection: Different CYP450 isoforms exhibit varying stereoselectivities. For instance, CYP2E1 produces a mixture of 19(S)- and 19(R)-HETE.[1] Explore other isoforms or consider using fungal peroxygenases, which can also be engineered for altered selectivity.- Protein Engineering: If feasible, site-directed mutagenesis of the enzyme's active site can alter the substrate binding orientation and improve the yield of the desired enantiomer.
Reaction Conditions	- Temperature: Lowering the reaction temperature can sometimes enhance stereoselectivity by reducing the flexibility of the enzyme and substrate, favoring a more specific binding mode.- Co-solvents: The choice and concentration of organic co-solvents can subtly alter the enzyme's conformation and, in turn, its stereoselectivity. Experiment with different co-solvents and concentrations.

Presence of Byproducts (e.g., 18-HETE, over-oxidation products)

Question: Besides 19(S)-HETE, I am observing significant amounts of 18-HETE and potential keto-derivatives in my reaction mixture. How can I minimize these byproducts?

Answer: The formation of byproducts is often due to a lack of complete regioselectivity by the enzyme or over-oxidation of the desired product.

Potential Cause	Recommended Solutions
Poor Regioselectivity	- Enzyme Choice: Some enzymes naturally produce a mixture of regioisomers. CYP2E1, for example, produces both 19-HETE (ω-1) and 18-HETE (ω-2).[1] Researching or screening for a more regioselective enzyme is a primary strategy.- Substrate Analogs: In some cases, using a modified substrate can influence the position of hydroxylation.
Over-oxidation	- Limit Reaction Time: Determine the time point at which the formation of 19-HETE is maximal before significant over-oxidation to the keto-derivative occurs.- Control Oxidant Concentration: For peroxygenases that use hydrogen peroxide (H₂O₂), excessive concentrations can lead to over-oxidation. Optimize the H₂O₂ concentration or use a system for its slow, in-situ generation.[2]

Frequently Asked Questions (FAQs)

Q1: Which enzymatic systems are known to produce 19(R)-HETE?

A1: The primary enzymes known to produce 19-HETE, including the (R)-enantiomer, are members of the Cytochrome P450 (CYP) superfamily. Specifically, alcohol-inducible CYP2E1 has been shown to metabolize arachidonic acid to a mixture of 19(S)- and 19(R)-HETE, with the (R)-enantiomer comprising approximately 30% of the total 19-HETE produced.[1] Other CYP isoforms from the CYP4A and CYP4F families are also involved in the ω-1 hydroxylation of arachidonic acid.[3] Additionally, certain fungal unspecific peroxygenases (UPOs) can synthesize 19-HETE and can be engineered to alter their stereoselectivity.

Q2: What is the role of cofactors in the synthesis of 19(R)-HETE by CYP450 enzymes?

A2: CYP450 enzymes are monooxygenases and require a source of electrons to activate molecular oxygen. This is typically provided by NADPH via a partnering enzyme, NADPH-cytochrome P450 reductase. Therefore, the presence of NADPH is essential for the reaction. For in vitro reactions, an NADPH regeneration system (e.g., using glucose-6-phosphate and glucose-6-phosphate dehydrogenase) is often employed to maintain a sufficient supply of NADPH throughout the reaction. Some CYP450 systems, like CYP2E1, show enhanced activity in the presence of cytochrome b5.[1]

Q3: How can I purify 19(R)-HETE from the reaction mixture and separate it from the (S)-enantiomer?

A3: Purification is typically a multi-step process. First, the reaction is quenched, and the lipids are extracted, often using a solid-phase extraction (SPE) column. The extracted lipids are then separated by high-performance liquid chromatography (HPLC). Normal-phase HPLC can be used to separate 19-HETE from other regioisomers like 18-HETE and 20-HETE.[3][4] To separate the 19(R)- and 19(S)-enantiomers, chiral chromatography is necessary. This is typically achieved using a chiral stationary phase column, such as one based on amylose (B160209) or cellulose (B213188) derivatives.[5]

Q4: What is the biological significance of producing the (R)-enantiomer of 19-HETE?

A4: The stereochemistry of HETEs is crucial for their biological activity. While 19(S)-HETE has been shown to have vasodilatory effects, 19(R)-HETE has been identified as a more potent antagonist of the vasoconstrictive and pro-inflammatory actions of 20-HETE than its (S)-counterpart.[6] 20-HETE is implicated in several cardiovascular diseases, so its antagonist, 19(R)-HETE, is of significant interest for therapeutic development. Additionally, both 19(S)- and 19(R)-HETE have been shown to be noncompetitive inhibitors of CYP1B1, an enzyme overexpressed in some cancers.[7]

Quantitative Data on 19(R)-HETE Synthesis

The following table summarizes key quantitative parameters for the enzymatic synthesis of 19-HETE using a relevant enzyme system.

Parameter	Value	Enzyme System	Reference
Apparent Km (Arachidonic Acid)	62 µM	Reconstituted rabbit CYP2E1	[1]
Vmax (Total Metabolite Formation)	5 nmol/min/nmol P450	Reconstituted rabbit CYP2E1	[1]
Product Distribution
19-HETE	46% of total metabolites	Reconstituted rabbit CYP2E1	[1]
18-HETE	32% of total metabolites	Reconstituted rabbit CYP2E1	[1]
Stereoselectivity of 19-HETE
19(S)-HETE	70%	Reconstituted rabbit CYP2E1	[1]
19(R)-HETE	30%	Reconstituted rabbit CYP2E1	[1]

Experimental Protocols

Protocol 1: Recombinant CYP2E1 Expression and Microsome Preparation

This protocol provides a general guideline for the expression of human CYP2E1 in E. coli and the subsequent preparation of microsomes for use in enzymatic synthesis.

Materials:

• E. coli expression strain (e.g., C41(DE3))

• Expression vector containing human CYP2E1 cDNA

• LB Broth and appropriate antibiotic

• Isopropyl β-D-1-thiogalactopyranoside (IPTG)

• Lysis buffer (e.g., 100 mM potassium phosphate (B84403) buffer, pH 7.4, containing 20% glycerol, 1 mM EDTA, and protease inhibitors)

• Ultrasonicator or microfluidizer

• Ultracentrifuge

Procedure:

• Transform the CYP2E1 expression vector into a suitable E. coli strain.

• Inoculate a starter culture and grow overnight.

• Use the starter culture to inoculate a larger volume of LB broth with the appropriate antibiotic and grow at 37°C with shaking until the OD₆₀₀ reaches 0.6-0.8.

• Induce protein expression by adding IPTG to a final concentration of 0.1-1 mM.

• Reduce the temperature to 25-30°C and continue to grow for another 12-16 hours.

• Harvest the cells by centrifugation.

• Resuspend the cell pellet in ice-cold lysis buffer.

• Lyse the cells by sonication or using a microfluidizer on ice.

• Centrifuge the lysate at 10,000 x g for 20 minutes at 4°C to remove cell debris.

• Transfer the supernatant to an ultracentrifuge tube and centrifuge at 100,000 x g for 1 hour at 4°C to pellet the microsomal membranes.

• Discard the supernatant and resuspend the microsomal pellet in a storage buffer (e.g., 100 mM potassium phosphate, pH 7.4, with 20% glycerol).

• Determine the protein concentration (e.g., by Bradford assay) and the P450 content (by CO-difference spectrum).

• Store the microsomes at -80°C until use.

Protocol 2: Enzymatic Synthesis of 19(R)-HETE using CYP2E1 Microsomes

Materials:

• CYP2E1-containing microsomes

• NADPH-cytochrome P450 reductase (if not co-expressed)

• Cytochrome b5 (optional, but can enhance activity)

• Reaction buffer (e.g., 100 mM potassium phosphate, pH 7.4)

• Arachidonic acid (high purity)

• NADPH regeneration system (e.g., glucose-6-phosphate, glucose-6-phosphate dehydrogenase, and NADP⁺)

• Ethanol or DMSO

• Reaction termination solution (e.g., 2N formic acid)

• Extraction solvent (e.g., ethyl acetate)

Procedure:

• Prepare the reaction mixture in a glass tube. For a 1 mL reaction, add:

  • Reaction buffer to a final volume of 1 mL.

  • CYP2E1 microsomes (e.g., 50-100 pmol of P450).

  • NADPH-cytochrome P450 reductase (if needed, at a 2:1 molar ratio to P450).

  • Cytochrome b5 (optional, at a 1:1 molar ratio to P450).

  • NADPH regeneration system components.

• Pre-incubate the mixture at 37°C for 5 minutes.

• Prepare a stock solution of arachidonic acid in ethanol or DMSO.

• Initiate the reaction by adding arachidonic acid to the desired final concentration (e.g., 50-100 µM). The final concentration of the organic solvent should be low (e.g., <1%).

• Incubate the reaction at 37°C with gentle shaking for a predetermined optimal time (e.g., 30-60 minutes).

• Terminate the reaction by adding 100 µL of 2N formic acid to lower the pH.

• Add an internal standard if quantitative analysis is to be performed.

• Extract the lipids by adding 2 volumes of ethyl acetate, vortexing, and centrifuging to separate the phases.

• Collect the organic (upper) phase and repeat the extraction.

• Evaporate the pooled organic phases to dryness under a stream of nitrogen.

• Resuspend the lipid residue in a suitable solvent for HPLC analysis.

Protocol 3: Chiral HPLC Separation of 19(R)- and 19(S)-HETE

Materials:

• HPLC system with a UV detector

• Chiral stationary phase column (e.g., Daicel Chiralcel OD-H or Phenomenex Lux Amylose-2)

• Mobile phase solvents (e.g., hexane, isopropanol, acetic acid)

• 19(R)-HETE and 19(S)-HETE standards

Procedure:

• Equilibrate the chiral column with the mobile phase. A typical mobile phase for normal-phase chiral separation of HETEs is a mixture of hexane, isopropanol, and a small amount of acetic acid (e.g., 98:2:0.1, v/v/v).

• Dissolve the dried lipid extract from Protocol 2 in a small volume of the mobile phase.

• Inject the sample onto the HPLC system.

• Monitor the elution of the enantiomers using a UV detector, typically at a wavelength of 235 nm for HETEs with a conjugated diene system, or around 200-210 nm for non-conjugated HETEs like 19-HETE.

• Identify the peaks corresponding to 19(R)-HETE and 19(S)-HETE by comparing their retention times with those of the authentic standards.

• Collect the fractions corresponding to the 19(R)-HETE peak for further use.

Visualizations

Experimental Workflow

Caption: Workflow for the enzymatic synthesis and purification of 19(R)-HETE.

Signaling Pathway: 19(R)-HETE Antagonism of 20-HETE

Caption: 19(R)-HETE antagonizes the 20-HETE signaling pathway at the GPR75 receptor.[6][8][9][10][11][12]

References

• 1. utsouthwestern.elsevierpure.com [utsouthwestern.elsevierpure.com]
• 2. Preparative regio- and stereoselective α-hydroxylation of medium chain mono- and dicarboxylic fatty acids - Green Chemistry (RSC Publishing) DOI:10.1039/D3GC04593E [pubs.rsc.org]
• 3. Preparation of 20-HETE using multifunctional enzyme type 2-negative Starmerella bombicola - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. 12-Hydroxyeicosatetraenoic acid is the only enzymatically produced HETE increased under brain ischemia - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Uncovering the signalling, structure and function of the 20-HETE-GPR75 pairing: Identifying the chemokine CCL5 as a negative regulator of GPR75 - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Enzymatic Routes for Chiral Amine Synthesis: Protein Engineering and Process Optimization - PMC [pmc.ncbi.nlm.nih.gov]
• 8. 20-HETE Signals Through G-Protein–Coupled Receptor GPR75 (Gq) to Affect Vascular Function and Trigger Hypertension | Semantic Scholar [semanticscholar.org]
• 9. ahajournals.org [ahajournals.org]
• 10. "Uncovering the signaling, structure and function of the 20-HETE-GPR75 " by Jonathan Pascale [touroscholar.touro.edu]
• 11. GPR75 RECEPTOR MEDIATES 20-HETE-SIGNALING AND METASTATIC FEATURES OF ANDROGEN-INSENSITIVE PROSTATE CANCER CELLS - PMC [pmc.ncbi.nlm.nih.gov]
• 12. ahajournals.org [ahajournals.org]

strategies to prevent non-specific binding of 19(R)-HETE

Welcome to the technical support center for 19(R)-HETE experimental assays. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on preventing non-specific binding of 19(R)-HETE and to offer troubleshooting support for related experimental challenges.

Frequently Asked Questions (FAQs)

Q1: What is 19(R)-HETE and why is it prone to non-specific binding?

19(R)-hydroxyeicosatetraenoic acid (19(R)-HETE) is a metabolite of arachidonic acid produced by cytochrome P450 (CYP) enzymes. As a lipid-derived molecule, 19(R)-HETE is hydrophobic, meaning it repels water and is attracted to non-polar surfaces. This inherent hydrophobicity is the primary reason for its non-specific binding to laboratory plastics (like polystyrene microplates), glass, and various proteins, which can lead to inaccurate experimental results.

Q2: What are the common consequences of non-specific binding in my 19(R)-HETE experiments?

Non-specific binding can lead to several issues, including:

• High background signal: This reduces the signal-to-noise ratio, making it difficult to detect the specific signal from your analyte.

• Reduced assay sensitivity and accuracy: If a significant portion of 19(R)-HETE binds to surfaces other than the intended target, the measured concentration will be artificially low.

• Poor reproducibility: The extent of non-specific binding can vary between experiments, leading to inconsistent results.

Q3: What are the general strategies to minimize non-specific binding of 19(R)-HETE?

Several strategies can be employed to reduce the non-specific binding of hydrophobic molecules like 19(R)-HETE:

• Use of Blocking Agents: Proteins like Bovine Serum Albumin (BSA) or casein are commonly used to coat the surfaces of microplates and labware, preventing 19(R)-HETE from binding.

• Addition of Surfactants: Non-ionic surfactants such as Tween-20 or Triton X-100 can disrupt hydrophobic interactions.[1]

• Optimization of Buffer Conditions: Adjusting the pH and ionic strength of your buffers can help minimize non-specific interactions.

• Selection of Appropriate Labware: Using low-binding microplates and tubes can significantly reduce surface adsorption.

Troubleshooting Guides

This section provides solutions to common problems encountered during 19(R)-HETE assays.

Issue 1: High Background Signal in ELISA

Potential Cause	Recommended Solution
Insufficient Blocking	Increase the concentration of the blocking agent (e.g., 1-5% BSA). Extend the blocking incubation time (e.g., 2 hours at room temperature or overnight at 4°C). Consider using a different blocking agent like casein or non-fat dry milk.
Inadequate Washing	Increase the number of wash steps (e.g., from 3 to 5). Increase the volume of wash buffer used in each step. Add a soaking step of 1-2 minutes during each wash. Ensure complete removal of wash buffer after each step.
Sub-optimal Surfactant Concentration	Add or increase the concentration of a non-ionic surfactant like Tween-20 (typically 0.05-0.1%) in your wash and antibody dilution buffers.
Cross-reactivity of Antibodies	Run a control with the secondary antibody only to check for non-specific binding. If cross-reactivity is observed, consider using a pre-adsorbed secondary antibody.
Contaminated Reagents	Prepare fresh buffers and reagent solutions. Use high-purity water.

Issue 2: Low or No Signal

Potential Cause	Recommended Solution
Loss of 19(R)-HETE due to Non-specific Binding	Ensure all solutions containing 19(R)-HETE (standards, samples) include a blocking agent and/or surfactant. Use low-binding tubes and plates.
Degradation of 19(R)-HETE	Prepare 19(R)-HETE solutions fresh before use. Avoid repeated freeze-thaw cycles. Store stock solutions in an appropriate solvent (e.g., ethanol) at -80°C.
Inefficient Antibody Binding	Optimize antibody concentrations through titration. Check the manufacturer's datasheet for recommended antibody diluents and incubation times.
Incorrect Buffer pH or Ionic Strength	Verify the pH and salt concentration of all buffers. The optimal pH for antibody-antigen interaction is typically around 7.4.

Issue 3: Poor Reproducibility

Potential Cause	Recommended Solution
Inconsistent Pipetting	Calibrate pipettes regularly. Use low-retention pipette tips. Ensure consistent pipetting technique, especially with viscous solutions.
Variable Incubation Times and Temperatures	Standardize all incubation steps. Use a temperature-controlled incubator. Avoid stacking plates during incubation.
Inconsistent Washing Technique	Use an automated plate washer if available for uniform washing. If washing manually, ensure a consistent technique across all plates.
Lot-to-Lot Variability of Reagents	Test new lots of critical reagents (e.g., antibodies, blocking agents) before use in critical experiments.

Data Presentation: Comparison of Blocking Agents

The choice of blocking agent is critical in minimizing non-specific binding. Below is a summary of commonly used blocking agents and their typical working concentrations. The effectiveness of each can be assay-dependent, and empirical testing is recommended.

Blocking Agent	Typical Concentration	Advantages	Disadvantages
Bovine Serum Albumin (BSA)	1 - 5% (w/v)	Readily available, effective for many applications.	Can have lot-to-lot variability; may contain endogenous enzymes or biotin (B1667282) that can interfere with certain assays.
Non-Fat Dry Milk	0.5 - 5% (w/v)	Inexpensive and effective.	Contains a mixture of proteins, including phosphoproteins and biotin, which can interfere with some assays. Not recommended for avidin-biotin systems.
Casein	0.1 - 2% (w/v)	A purified milk protein, often more effective than non-fat dry milk.	Can also contain phosphoproteins.
Normal Serum (from species of the secondary antibody)	1 - 10% (v/v)	Very effective at reducing background from secondary antibody non-specific binding.	Can be expensive; may contain cross-reactive antibodies.
Commercial/Synthetic Blockers	Per manufacturer's instructions	Often protein-free, reducing potential cross-reactivity. Good lot-to-lot consistency.	Can be more expensive.

Experimental Protocols

Protocol 1: Competitive ELISA for 19(R)-HETE Quantification

This protocol is a general guideline for a competitive enzyme-linked immunosorbent assay (ELISA) to quantify 19(R)-HETE. Optimization of antibody concentrations, incubation times, and temperatures may be required.

Materials:

• High-bind 96-well microplate

• 19(R)-HETE standard

• Anti-19(R)-HETE primary antibody

• HRP-conjugated secondary antibody

• Coating Buffer (e.g., carbonate-bicarbonate buffer, pH 9.6)

• Wash Buffer (e.g., PBS with 0.05% Tween-20)

• Blocking Buffer (e.g., 1% BSA in PBS)

• Assay Buffer (e.g., 0.1% BSA in PBS with 0.05% Tween-20)

• TMB Substrate

• Stop Solution (e.g., 2N H₂SO₄)

Procedure:

• Coating: Dilute a 19(R)-HETE-protein conjugate in Coating Buffer and add 100 µL to each well. Incubate overnight at 4°C.

• Washing: Wash the plate three times with 200 µL of Wash Buffer per well.

• Blocking: Add 200 µL of Blocking Buffer to each well and incubate for 2 hours at room temperature.

• Washing: Wash the plate three times with Wash Buffer.

• Competitive Binding: Add 50 µL of 19(R)-HETE standards or samples to the appropriate wells. Immediately add 50 µL of diluted anti-19(R)-HETE primary antibody. Incubate for 2 hours at room temperature with gentle shaking.

• Washing: Wash the plate four times with Wash Buffer.

• Secondary Antibody Incubation: Add 100 µL of diluted HRP-conjugated secondary antibody to each well. Incubate for 1 hour at room temperature.

• Washing: Wash the plate five times with Wash Buffer.

• Substrate Development: Add 100 µL of TMB Substrate to each well. Incubate in the dark for 15-30 minutes.

• Stopping the Reaction: Add 50 µL of Stop Solution to each well.

• Measurement: Read the absorbance at 450 nm. The signal will be inversely proportional to the amount of 19(R)-HETE in the sample.

Experimental Workflow for Competitive ELISA

References

• 1. novateinbio.com [novateinbio.com]

Technical Support Center: Refining Animal Dosing Protocols for 19(R)-HETE Studies

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 19(R)-HETE in animal models. The information is designed to address specific issues that may be encountered during experimental procedures.

Frequently Asked Questions (FAQs)

Q1: What is 19(R)-HETE and what is its known biological role?

19(R)-hydroxyeicosatetraenoic acid (19(R)-HETE) is a metabolite of arachidonic acid, produced through the action of cytochrome P450 (CYP) enzymes.[1][2][3] While its precise functions are still under investigation, it is known to be a stereoisomer of 19(S)-HETE, which has demonstrated vasodilatory effects and the ability to inhibit platelet aggregation through activation of the prostacyclin (IP) receptor.[1] However, in at least one study, 19(R)-HETE did not show activity at the IP receptor, suggesting it may have distinct biological targets and actions.[1] Like other HETEs, it is considered a local signaling molecule, acting on cells near its site of synthesis.[4]

Q2: What are the key signaling pathways for HETEs?

The signaling pathways for HETEs are complex and can be receptor-dependent or independent. For instance, 12(S)-HETE has been shown to act through the G protein-coupled receptor GPR31.[2][5] The more extensively studied 20-HETE is known to signal through the G protein-coupled receptor GPR75, activating Gαq/11 and downstream pathways involving protein kinase C (PKC) and transactivation of the epidermal growth factor receptor (EGFR). This signaling cascade has been implicated in vascular smooth muscle contraction and endothelial dysfunction. While a specific receptor for 19(R)-HETE has not yet been definitively identified, it is plausible that it acts through a similar G protein-coupled receptor.

Q3: What are the common animal models used for studying HETEs?

Rodent models, such as mice and rats, are frequently used in the study of HETEs and other eicosanoids due to their well-characterized physiology, genetic tractability, and the availability of established disease models.[6] The choice of a specific model often depends on the biological question being addressed. For example, studies on hypertension might utilize spontaneously hypertensive rats (SHR), while research into kidney disease may employ models of renal ischemia-reperfusion injury.

Q4: How should 19(R)-HETE be formulated for in vivo administration?

Eicosanoids like 19(R)-HETE are lipids and have poor solubility in aqueous solutions. Therefore, proper formulation is critical for in vivo studies. Common approaches include:

• Solubilization in an organic solvent: 19(R)-HETE can be initially dissolved in an organic solvent such as ethanol (B145695), DMSO, or dimethylformamide. This stock solution is then further diluted in a physiologically compatible vehicle like saline or phosphate-buffered saline (PBS). It is crucial to keep the final concentration of the organic solvent to a minimum (typically <1-5%) to avoid vehicle-induced toxicity.

• Use of a carrier protein: Albumin, the main protein in plasma, can bind to HETEs and enhance their solubility and stability in circulation.[7] Preparing the 19(R)-HETE solution in a buffer containing bovine serum albumin (BSA) can mimic its natural transport mechanism.

• Cyclodextrins: These are cyclic oligosaccharides that can encapsulate lipophilic molecules, increasing their aqueous solubility. Sulfobutyl-β-cyclodextrin has been used as a vehicle for 20-HETE analogs in animal studies.

The choice of formulation will depend on the route of administration and the required dose. It is essential to include a vehicle control group in all experiments to account for any effects of the formulation itself.

Troubleshooting Guides

General Dosing and Experimental Design

Problem	Possible Cause(s)	Suggested Solution(s)
No observable effect of 19(R)-HETE administration.	- Inadequate dose. - Rapid metabolism or clearance of 19(R)-HETE.[7] - Poor bioavailability due to formulation or route of administration. - The chosen animal model or endpoint is not sensitive to 19(R)-HETE.	- Perform a dose-response study to determine the optimal dose. - Consider a different route of administration (e.g., intravenous for direct systemic exposure). - Analyze plasma or tissue levels of 19(R)-HETE to assess its pharmacokinetics. - Re-evaluate the experimental model and endpoints based on the known or hypothesized biological functions of related HETEs.
High variability in animal responses.	- Inconsistent dosing technique. - Differences in animal age, weight, or health status. - Stress induced by handling and injection.[8]	- Ensure all personnel are thoroughly trained in the chosen administration technique. - Standardize animal characteristics and acclimatize them to the experimental conditions. - Handle animals gently and efficiently to minimize stress.
Adverse effects or toxicity observed.	- The dose of 19(R)-HETE is too high. - Toxicity of the vehicle (e.g., high concentration of organic solvent). - Off-target effects of 19(R)-HETE.	- Reduce the dose of 19(R)-HETE. - Lower the concentration of the organic solvent in the vehicle or switch to a different formulation. - Carefully observe and document all adverse events to understand the toxicological profile.

Specific Administration Routes in Rodents

Route	Problem	Possible Cause(s)	Suggested Solution(s)
Intravenous (IV) - Tail Vein	Difficulty locating or injecting into the vein.	- Veins are constricted. - Improper restraint. - Needle is not correctly placed in the vein.	- Warm the animal using a heat lamp or warming pad to dilate the veins.[9][10] - Use an appropriate restraint device to secure the animal and tail.[10] - Insert the needle with the bevel up, almost parallel to the tail.[11] A successful injection should have no resistance, and the vein may blanch.[11]
Swelling or a "bleb" at the injection site.	- The needle has gone through or is not in the vein (perivascular injection).	- Stop the injection immediately.[12] Withdraw the needle and apply gentle pressure. Attempt the injection at a more proximal site on the tail.[11]
Intraperitoneal (IP)	Inconsistent absorption or effect.	- Injection into the gastrointestinal tract or bladder.[13] - Injection into adipose tissue.	- Inject into the lower right quadrant of the abdomen to avoid the cecum and bladder.[13] - Insert the needle at a 10-20 degree angle to the abdominal wall. - Aspirate before injecting; if fluid or gut contents are withdrawn, reposition the needle.[14][15]
Inflammation or peritonitis.	- Irritating substance or vehicle. - Contamination of the injectate. - Puncture of the intestine.	- Ensure the formulation is non-irritating and sterile. - Use proper aseptic technique.[14] - Refine injection technique to avoid organ puncture.
Subcutaneous (SC)	Leakage of the injected substance from the site.	- Needle was not inserted deep enough. - Large injection volume.	- Ensure the needle is fully in the subcutaneous space. - After injection, gently "pinch" the skin at the injection site as the needle is withdrawn.[16] - If a large volume is needed, consider splitting it between two sites.
Slow or incomplete absorption.	- Poor vascularization of the injection site. - The substance has precipitated out of solution.	- Use a site with good blood supply, such as the loose skin over the back. - Ensure the formulation is stable and the substance remains in solution at physiological temperature.

Quantitative Data on Dosing of Related Compounds

As there is limited specific dosing information for 19(R)-HETE, the following table provides data for related compounds (20-HETE inhibitors and analogs) that can serve as a starting point for designing dose-finding studies.

Compound	Animal Model	Dose	Route of Administration	Observed Effect
HET0016 (20-HETE Synthesis Inhibitor)	Rat	10 mg/kg	IV, IM, or SC	Blockade of 20-HETE formation in vivo.
TS-011 (20-HETE Synthesis Inhibitor)	Rat	10 mg/kg	IV, IM, or SC	Blockade of 20-HETE formation in vivo.
20-HEDE (20-HETE Analog)	Rat	10 mg/kg	IV	Antagonizes vasoconstrictor actions of 20-HETE.
20-HEDGE (20-HETE Analog)	Rat	10 mg/kg	IV	Antagonizes vasoconstrictor actions of 20-HETE.

Experimental Protocols

General Protocol for a Pilot Dosing Study of 19(R)-HETE in Mice

This protocol outlines a general approach for an initial study to determine the in vivo effects and appropriate dosage range of 19(R)-HETE.

• Animal Model: Select an appropriate mouse strain (e.g., C57BL/6) of a specific age and sex. Acclimatize the animals for at least one week before the experiment.

• Formulation of 19(R)-HETE:

  • Prepare a stock solution of 19(R)-HETE in 100% ethanol.

  • For injection, dilute the stock solution in sterile saline containing 0.1% BSA to the desired final concentrations. The final ethanol concentration should not exceed 1%.

  • Prepare a vehicle control solution (saline with 0.1% BSA and the same final concentration of ethanol as the highest dose group).

• Dose Selection: Based on the data for related compounds, select a range of doses to test (e.g., 0.1, 1, and 10 mg/kg).

• Administration:

  • Divide animals into groups (e.g., vehicle control and three dose levels of 19(R)-HETE), with n=5-8 animals per group.

  • Administer 19(R)-HETE or vehicle via the chosen route (e.g., intraperitoneal injection). The injection volume should be based on the animal's body weight (e.g., 10 mL/kg for IP in mice).

• Monitoring and Sample Collection:

  • Observe the animals for any immediate adverse reactions.

  • At a predetermined time point (e.g., 1, 4, or 24 hours post-injection), collect blood samples for pharmacokinetic analysis and/or measurement of relevant biomarkers.

  • Euthanize the animals and collect tissues of interest for analysis (e.g., measurement of 19(R)-HETE levels, gene expression analysis, histology).

• Data Analysis: Analyze the collected data to evaluate the dose-dependent effects of 19(R)-HETE on the chosen endpoints.

Visualizations

Plausible Signaling Pathway for 19(R)-HETE

Caption: Hypothetical signaling pathway for 19(R)-HETE via a G protein-coupled receptor.

Experimental Workflow for Refining Animal Dosing Protocols

Caption: Workflow for the systematic refinement of animal dosing protocols.

References

• 1. Arachidonic Acid Metabolite 19(S)-HETE Induces Vasorelaxation and Platelet Inhibition by Activating Prostacyclin (IP) Receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Biosynthesis, biological effects, and receptors of hydroxyeicosatetraenoic acids (HETEs) and oxoeicosatetraenoic acids (oxo-ETEs) derived from arachidonic acid - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Eicosanoids: Comprehensive Guide to Biosynthesis, Metabolism [metwarebio.com]
• 4. youtube.com [youtube.com]
• 5. 12-Hydroxyeicosatetraenoic acid - Wikipedia [en.wikipedia.org]
• 6. animalcare.ubc.ca [animalcare.ubc.ca]
• 7. 12-hydroxyeicosatetraenoic acid is a long-lived substance in the rabbit circulation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. reddit.com [reddit.com]
• 9. researchgate.net [researchgate.net]
• 10. depts.ttu.edu [depts.ttu.edu]
• 11. researchgate.net [researchgate.net]
• 12. animalcare.ubc.ca [animalcare.ubc.ca]
• 13. animalcare.ubc.ca [animalcare.ubc.ca]
• 14. Intraperitoneal Injection in Rats | Animals in Science [queensu.ca]
• 15. research.vt.edu [research.vt.edu]
• 16. Video: Compound Administration in Rodents- Injection Techniques [jove.com]

Reference Data & Comparative Studies

A Comparative Guide to the Vascular Effects of 19(R)-HETE and 20-HETE

This guide provides a detailed comparison of the vascular effects of two arachidonic acid metabolites, 19(R)-hydroxyeicosatetraenoic acid (19(R)-HETE) and 20-hydroxyeicosatetraenoic acid (20-HETE). Synthesized by cytochrome P450 (CYP) enzymes, these eicosanoids are pivotal in regulating vascular tone, inflammation, and angiogenesis.[1][2][3] This document is intended for researchers, scientists, and professionals in drug development, offering a comprehensive overview supported by experimental data and methodologies.

Comparative Analysis of Vascular Effects

The vascular actions of 19(R)-HETE and 20-HETE are complex and often opposing, impacting vasoconstriction, vasodilation, angiogenesis, and inflammation through distinct signaling pathways.

Vasoconstriction and Vasodilation

20-HETE is predominantly a potent vasoconstrictor in the microcirculation, particularly in the renal and cerebral vascular beds.[3][4][5] It induces vascular smooth muscle cell (VSMC) contraction by inhibiting the large-conductance calcium-activated potassium (BKCa) channels, leading to membrane depolarization and increased calcium influx through L-type calcium channels.[2][3] Furthermore, 20-HETE can activate Rho kinase, which increases the calcium sensitivity of the contractile machinery in VSMCs.[2] In contrast to its constrictor effects in most vascular beds, 20-HETE can cause vasodilation in the pulmonary circulation, a response mediated by the release of nitric oxide (NO) and prostacyclin from the endothelium.[3]

19(R)-HETE , in contrast, exhibits more varied effects. Some studies suggest that 19(R)-HETE can inhibit the vascular actions of 20-HETE.[6] While its stereoisomer, 19(S)-HETE, is generally considered a vasodilator, the effects of 19(R)-HETE are less defined and can be species- and vessel-dependent.[7] For instance, both 19(S/R)-HETEs have been shown to act as COX-1/2-dependent dilators in the rabbit renal vasculature, yet they can also exert pro-contractile effects in rat thoracic aortic rings.[7]

Angiogenesis

20-HETE is a known pro-angiogenic factor.[2][3] It promotes the proliferation, migration, and tube formation of endothelial cells.[8][9] The angiogenic effects of 20-HETE are mediated by an increase in reactive oxygen species (ROS) production, which in turn stimulates the expression of key angiogenic factors like vascular endothelial growth factor (VEGF) and its receptor VEGFR2.[2][9]

The role of 19(R)-HETE in angiogenesis is not well-documented in the current literature, representing a significant knowledge gap.

Inflammation

20-HETE plays a pro-inflammatory role in the vasculature.[2] It promotes endothelial activation and inflammation by stimulating the secretion of inflammatory cytokines such as IL-6 and IL-8, and upregulating the expression of adhesion molecules like ICAM and VCAM.[8] This can contribute to vascular injury in conditions like diabetes and ischemia/reperfusion.[2]

The specific role of 19(R)-HETE in vascular inflammation is less clear, although some evidence suggests its involvement.[10] Further research is needed to delineate its specific pro- or anti-inflammatory properties in different vascular contexts.

Data Presentation

The following table summarizes the comparative vascular effects of 19(R)-HETE and 20-HETE based on available experimental evidence.

Vascular Effect	19(R)-HETE	20-HETE
Vasoconstriction	Variable; can be pro-contractile in some vessels (e.g., rat aorta).[7] May inhibit 20-HETE's effects.	Potent vasoconstrictor in most microcirculatory beds (renal, cerebral).[3][5]
Vasodilation	Can act as a vasodilator in some vascular beds (e.g., rabbit renal vasculature).[7]	Vasodilator in pulmonary circulation.[3]
Angiogenesis	Not well-documented.	Pro-angiogenic; stimulates endothelial cell proliferation and migration.[2][9]
Inflammation	Role is not clearly defined.	Pro-inflammatory; promotes cytokine and adhesion molecule expression.[8][10]

Signaling Pathways

The distinct vascular effects of 19(R)-HETE and 20-HETE stem from their engagement with different signaling cascades.

Caption: Signaling pathway for 20-HETE-induced vasoconstriction in vascular smooth muscle cells.

Caption: Postulated antagonistic interaction of 19(R)-HETE and 20-HETE on vascular endothelial cells.

Experimental Protocols

Wire Myography for Assessment of Vasoconstriction

This protocol details the methodology for measuring isometric tension in isolated arterial segments to assess the vasoconstrictor or vasodilator properties of 19(R)-HETE and 20-HETE.[11]

Objective: To quantify and compare the contractile responses of isolated small arteries to 19(R)-HETE and 20-HETE.

Materials:

• Isolated artery segments (e.g., mesenteric or cerebral arteries) from experimental animals.

• Wire myograph system (e.g., DMT).

• Physiological salt solution (PSS), continuously gassed with 95% O2 / 5% CO2.

• Potassium chloride (KCl) solution for assessing maximal contraction.

• Phenylephrine or other vasoconstrictor for pre-contraction.

• 19(R)-HETE and 20-HETE stock solutions.

• Data acquisition system.

Procedure:

• Vessel Isolation and Mounting:

  • Euthanize the animal according to approved institutional protocols.

  • Carefully dissect the desired artery and place it in cold PSS.

  • Clean the artery of surrounding adipose and connective tissue under a dissection microscope.

  • Cut the artery into 2 mm segments.

  • Mount each segment on two fine wires in the jaws of the wire myograph chamber filled with PSS at 37°C.

• Normalization and Equilibration:

  • Stretch the vessel segment to its optimal resting tension, determined by a standardized normalization procedure to approximate in vivo conditions.

  • Allow the vessel to equilibrate for at least 30 minutes.

• Viability Check:

  • Contract the vessel with a high concentration of KCl (e.g., 60 mM) to determine the maximal contractile capacity.

  • Wash the vessel with PSS and allow it to return to baseline tension.

• Experimental Protocol:

  • For Vasoconstrictor Effects:

    • Cumulatively add increasing concentrations of 19(R)-HETE or 20-HETE to the bath.

    • Record the isometric tension generated at each concentration.

  • For Vasodilator Effects:

    • Pre-contract the vessel with a submaximal concentration of a vasoconstrictor like phenylephrine.

    • Once a stable contraction is achieved, cumulatively add increasing concentrations of 19(R)-HETE or 20-HETE.

    • Record the relaxation as a percentage of the pre-contraction tension.

• Data Analysis:

  • Construct concentration-response curves.

  • Calculate the EC50 (concentration for 50% of maximal effect) and Emax (maximal effect) for each compound.

  • Use appropriate statistical tests to compare the responses between the two HETEs.

Caption: Experimental workflow for assessing vascular reactivity using wire myography.

Conclusion

For researchers and drug development professionals, this comparison highlights 20-HETE as a potential therapeutic target for cardiovascular diseases characterized by excessive vasoconstriction and inflammation. The ambiguous role of 19(R)-HETE underscores the need for further investigation to elucidate its specific signaling mechanisms and physiological functions. A deeper understanding of the interplay between these two eicosanoids could unveil new therapeutic strategies for managing vascular health and disease.

References

• 1. Recent developments on the vascular effects of 20-hydroxyeicosatetraenoic acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Vascular Actions of 20-HETE - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Molecular mechanisms and cell signaling of 20-hydroxyeicosatetraenoic acid in vascular pathophysiology - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Role of 20-hydroxyeicosatetraenoic acid (20-HETE) in vascular system [jstage.jst.go.jp]
• 6. 20-Hydroxyeicosatetraenoic acid - Wikipedia [en.wikipedia.org]
• 7. Arachidonic Acid Metabolite 19(S)-HETE Induces Vasorelaxation and Platelet Inhibition by Activating Prostacyclin (IP) Receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 8. 20-HETE in the regulation of vascular and cardiac function - PMC [pmc.ncbi.nlm.nih.gov]
• 9. storage.imrpress.com [storage.imrpress.com]
• 10. researchgate.net [researchgate.net]
• 11. Guidelines for the measurement of vascular function and structure in isolated arteries and veins - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Conflicting Roles of 20-HETE in Hypertension and Stroke [mdpi.com]

A Comparative Analysis of 19(R)-HETE and 19(S)-HETE: Differential Biological Activities and Mechanisms of Action

A comprehensive guide for researchers and drug development professionals on the distinct biological roles of the stereoisomers of 19-hydroxyeicosatetraenoic acid.

Introduction

19-Hydroxyeicosatetraenoic acid (19-HETE) is a metabolite of arachidonic acid produced by cytochrome P450 (CYP) enzymes.[1][2][3] It exists as two stereoisomers, 19(R)-HETE and 19(S)-HETE, which, despite their identical chemical formula, exhibit distinct biological activities. This guide provides an objective comparison of these enantiomers, supported by experimental data, to elucidate their differential roles in cellular signaling and pathophysiology. Understanding these differences is crucial for the targeted development of novel therapeutics.

Synthesis and Metabolism

Arachidonic acid is converted to 19-HETE through the action of CYP monooxygenases.[1][4] Specifically, CYP2E1 has been shown to metabolize arachidonic acid into a mixture of 70% 19(S)-HETE and 30% 19(R)-HETE.[5] Other CYP isoforms, such as those in the CYP4A and CYP4F families, are also known to produce various HETEs, including 19-HETE.[6] The stereospecificity of these enzymes is a critical determinant of the biological effects observed in different tissues.

Caption: Biosynthesis of 19(S)-HETE and 19(R)-HETE from arachidonic acid by CYP2E1.

Comparative Biological Activities

The spatial arrangement of the hydroxyl group in 19(R)-HETE versus 19(S)-HETE leads to significantly different interactions with cellular receptors and enzymes, resulting in distinct and sometimes opposing biological effects.

Vascular Effects and Platelet Inhibition

One of the most well-documented differences between the two enantiomers lies in their effects on the cardiovascular system. 19(S)-HETE is a potent vasodilator and inhibitor of platelet aggregation.[7] It exerts these effects by activating the prostacyclin (IP) receptor, which leads to an increase in intracellular cyclic AMP (cAMP) levels.[7] In contrast, 19(R)-HETE is inactive in this pathway at concentrations up to 10 μM.[7]

References

• 1. researchgate.net [researchgate.net]
• 2. Cytochrome P450 pathways of arachidonic acid metabolism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Cytochrome P-450 metabolism of arachidonic acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Reactome | Synthesis of (16-20)-hydroxyeicosatetraenoic acids (HETE) [reactome.org]
• 5. utsouthwestern.elsevierpure.com [utsouthwestern.elsevierpure.com]
• 6. Arachidonic Acid-metabolizing Cytochrome P450 Enzymes Are Targets of ω-3 Fatty Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Arachidonic Acid Metabolite 19(S)-HETE Induces Vasorelaxation and Platelet Inhibition by Activating Prostacyclin (IP) Receptor - PMC [pmc.ncbi.nlm.nih.gov]

Validating 19(R)-HETE Signaling: A Comparative Guide to its Role as a 20-HETE Antagonist

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the signaling properties of 19(R)-hydroxyeicosatetraenoic acid [19(R)-HETE], with a primary focus on its well-documented role as an antagonist of 20-HETE. As specific antagonists for 19(R)-HETE are not commercially available, this document details the use of 19(R)-HETE and its synthetic analogs to probe and validate its signaling pathways, particularly in the context of vascular function. Experimental data, detailed protocols, and signaling pathway diagrams are presented to support further research and drug development efforts.

19(R)-HETE and its Analogs as 20-HETE Antagonists

19(R)-HETE is a cytochrome P450-derived metabolite of arachidonic acid that has been shown to counteract the biological effects of its structurally related molecule, 20-HETE.[1] 20-HETE is a potent vasoconstrictor and pro-hypertensive agent.[2] The primary signaling mechanism of 19(R)-HETE that has been extensively validated is its antagonism of 20-HETE-induced vascular sensitization and hypertension.[1][3] To enhance stability and efficacy, several synthetic analogs of 19-HETE have been developed and tested.[1]

Comparative Efficacy of 19-HETE Analogs in Antagonizing 20-HETE-Induced Vascular Sensitization

The following table summarizes the quantitative data on the ability of various 19-HETE analogs to inhibit the sensitization of rat renal preglomerular microvessels to phenylephrine (B352888) induced by 1 µM 20-HETE. Negative values indicate the percentage of antagonism of 20-HETE activity.

Analog	Concentration	% Antagonism of 20-HETE Sensitization	Reference
19(R)-HETE Analog 4	1 µM	Moderate	[1]
19(R)-HETE Analog 5	1 µM	More potent than Analog 4	[1]
19-HETE Analog 13	1 µM	Effective antagonist	[1]
19-HETE Analogs 14 & 15	1 µM	Biologically active	[1]
19-HETE Analogs 16 & 17	1 µM	Blunted activity	[1]

Stereospecificity of HETE Signaling: 19(R)-HETE vs. 19(S)-HETE

The biological actions of HETEs are highly stereospecific. A key difference between the signaling of 19(R)-HETE and its enantiomer, 19(S)-HETE, is their interaction with the prostacyclin (IP) receptor.

• 19(S)-HETE has been identified as a potent agonist of the IP receptor, leading to cAMP accumulation and subsequent vasorelaxation and inhibition of platelet aggregation.[4]

• 19(R)-HETE , in contrast, is inactive at the IP receptor at concentrations up to 10 µM, indicating a distinct signaling pathway.[4]

However, both enantiomers have been shown to protect against angiotensin II-induced cardiac hypertrophy, suggesting some overlapping or parallel signaling pathways independent of the IP receptor and 20-HETE antagonism.[5] These effects are associated with the inhibition of enzymes such as CYP1B1, 5-lipoxygenase (LOX), 12-LOX, and cyclooxygenase-2 (COX-2).[5]

Experimental Protocols for Validating 19(R)-HETE Signaling

In Vitro: Measurement of Vascular Reactivity in Isolated Renal Preglomerular Microvessels

This protocol is used to assess the antagonist effect of 19(R)-HETE analogs on 20-HETE-induced vascular sensitization.

1. Isolation of Microvessels:

• Kidneys are harvested from male Sprague-Dawley rats.
• The kidneys are hemisected, and the renal artery is cannulated.
• The renal microcirculation is perfused with a physiological salt solution containing albumin.
• Preglomerular microvessels (70-100 µm in diameter) are dissected from the renal cortex under a stereomicroscope.

2. Cannulation and Perfusion:

• The isolated microvessel is transferred to a chamber on the stage of an inverted microscope.
• The vessel is cannulated at both ends with glass micropipettes and secured with sutures.
• The vessel is perfused and bathed in a physiological salt solution, and the temperature is maintained at 37°C.

3. Experimental Procedure:

• The vessel is allowed to equilibrate for 60 minutes.
• A baseline concentration-response curve to the vasoconstrictor phenylephrine is established.
• The vessel is then incubated with 1 µM 20-HETE for 30 minutes, and the phenylephrine concentration-response curve is repeated to assess sensitization.
• To test for antagonism, the vessel is co-incubated with 1 µM 20-HETE and a 19(R)-HETE analog (e.g., 1 µM) for 30 minutes, followed by a final phenylephrine concentration-response curve.

4. Data Analysis:

• The changes in the internal diameter of the microvessel in response to phenylephrine are measured and recorded.
• The degree of sensitization by 20-HETE and the antagonism by the 19(R)-HETE analog are quantified by comparing the shifts in the concentration-response curves.

In Vivo: Blood Pressure Measurement in a 20-HETE-Dependent Hypertensive Mouse Model

This protocol validates the ability of 19(R)-HETE analogs to lower blood pressure in a model of 20-HETE-dependent hypertension.

1. Animal Model:

• Male Cyp4a14(-/-) mice, which exhibit androgen-driven, 20-HETE-dependent hypertension, are used.[1]

2. Blood Pressure Measurement:

• Systolic blood pressure is measured using a non-invasive tail-cuff method.
• Mice are trained for several days before the start of the experiment to acclimate them to the procedure.

3. Experimental Procedure:

• Baseline systolic blood pressure is recorded for several days.
• The mice are then treated daily with an intraperitoneal (IP) injection of a 19(R)-HETE analog (e.g., 10 mg/kg of analog 13) or saline as a control.[1]
• Systolic blood pressure is monitored daily throughout the treatment period (e.g., 10 days).[1]

4. Data Analysis:

• The changes in systolic blood pressure over the course of the treatment are plotted and analyzed.
• A significant reduction in blood pressure in the group treated with the 19(R)-HETE analog compared to the saline-treated control group validates its in vivo antagonist activity against 20-HETE.[1]

Signaling Pathways and Experimental Workflow

The following diagrams, generated using Graphviz, illustrate the key signaling pathways and experimental workflows described in this guide.

Caption: 20-HETE signaling pathway leading to vasoconstriction and the antagonistic role of 19(R)-HETE.

Caption: Workflow for in vitro and in vivo validation of 19(R)-HETE's antagonism of 20-HETE.

References

• 1. 19-Hydroxyeicosatetraenoic acid analogs: Antagonism of 20-hydroxyeicosatetraenoic acid-induced vascular sensitization and hypertension - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Molecular mechanisms and cell signaling of 20-hydroxyeicosatetraenoic acid in vascular pathophysiology - PMC [pmc.ncbi.nlm.nih.gov]
• 3. 19-Hydroxyeicosatetraenoic acid analogs: Antagonism of 20-hydroxyeicosatetraenoic acid-induced vascular sensitization and hypertension - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Arachidonic Acid Metabolite 19(S)-HETE Induces Vasorelaxation and Platelet Inhibition by Activating Prostacyclin (IP) Receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 5. S- Enantiomer of 19-Hydroxyeicosatetraenoic Acid Preferentially Protects Against Angiotensin II-Induced Cardiac Hypertrophy - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Analysis of 19(R)-HETE and EETs on Renal Blood Flow

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the effects of two classes of arachidonic acid metabolites, 19(R)-hydroxyeicosatetraenoic acid (19(R)-HETE) and epoxyeicosatrienoic acids (EETs), on renal blood flow. This analysis is supported by experimental data and detailed methodologies to assist in research and drug development endeavors.

Executive Summary

The regulation of renal blood flow is a complex process involving a multitude of endogenous vasoactive substances. Among these, metabolites of arachidonic acid generated by cytochrome P450 (CYP) enzymes play a critical role. This guide focuses on two such families of metabolites: the hydroxyeicosatetraenoic acids (HETEs), with a specific interest in the 19(R) isomer, and the epoxyeicosatrienoic acids (EETs).

Current research indicates a general dichotomy in their effects: EETs are predominantly potent vasodilators, thereby increasing renal blood flow, while HETEs, particularly 20-HETE, are known vasoconstrictors that decrease renal blood flow. While direct experimental data on the specific effects of the 19(R)-HETE isomer on renal blood flow is limited, its structural similarity to the potent vasoconstrictor 20-HETE suggests it likely contributes to renal vasoconstriction. This is supported by findings that the release of 19-HETE, along with 20-HETE, is associated with endothelin-1-induced renal vasoconstriction.

This guide will delve into the quantitative effects, experimental protocols, and signaling pathways of both 19(R)-HETE and EETs to provide a comprehensive comparative overview.

Quantitative Comparison of Effects on Renal Blood Flow

Compound Class	Specific Agent	Animal Model	Dosage	Effect on Renal Blood Flow (RBF)	Cortical Blood Flow (CBF)	Reference
EETs	14,15-EET analog (EET-A)	Spontaneously Hypertensive Rats (SHR)	5 mg/kg, i.v. for 1 hr	Significant increase of ~30%	Significant increase of ~26%	[1]
HETEs	20-HETE receptor blocker (AAA)	Spontaneously Hypertensive Rats (SHR)	10 mg/kg/h, i.v.	Significant increase of ~40%	Significant increase of ~40%	[1]
HETEs (inferred)	19-HETE & 20-HETE (Endogenous release)	Isolated Perfused Rat Kidney	N/A (stimulated by Endothelin-1)	Associated with increased renal vascular resistance	Not specified	[2]

Note: The increase in renal blood flow upon administration of a 20-HETE antagonist strongly implies that endogenous 20-HETE exerts a tonic vasoconstrictor effect on the renal vasculature. The association of 19-HETE release with vasoconstriction suggests a similar role.

Signaling Pathways

The divergent effects of EETs and HETEs on renal blood flow are rooted in their distinct signaling pathways within the vascular smooth muscle and endothelial cells of the renal arteries and arterioles.

Epoxyeicosatrienoic Acids (EETs) Signaling Pathway

EETs are potent vasodilators that act as endothelium-derived hyperpolarizing factors (EDHFs)[3]. Their primary mechanism involves the activation of large-conductance calcium-activated potassium channels (KCa) in vascular smooth muscle cells[3]. This leads to potassium efflux, hyperpolarization of the cell membrane, and subsequent closure of voltage-gated calcium channels. The resulting decrease in intracellular calcium concentration promotes vasorelaxation and an increase in renal blood flow.

Caption: Signaling pathway of EETs leading to vasodilation.

19(R)-HETE and 20-HETE Signaling Pathway

While the specific signaling pathway for 19(R)-HETE is not as well-defined as that for 20-HETE, HETEs are generally considered vasoconstrictors in the renal vasculature. 20-HETE is a potent vasoconstrictor of the preglomerular arterioles and contributes to the autoregulation of renal blood flow[2]. Its mechanism of action involves the inhibition of KCa channels in vascular smooth muscle cells[3]. This blockage leads to membrane depolarization, opening of voltage-gated calcium channels, and an influx of calcium, which in turn triggers vasoconstriction and a decrease in renal blood flow. Given that endothelin-1-induced renal vasoconstriction is associated with the release of both 19-HETE and 20-HETE, it is plausible that 19(R)-HETE shares a similar pro-constrictive signaling pathway.

Caption: Postulated signaling of 19(R)-HETE and 20-HETE.

Experimental Protocols

The following sections detail common methodologies used to assess the effects of vasoactive compounds like 19(R)-HETE and EETs on renal blood flow.

In Vivo Measurement of Renal Blood Flow in Rodent Models

This protocol describes a common in vivo method for measuring renal blood flow in response to the administration of test compounds.

References

• 1. 20-HETE: A NEW TARGET FOR THE TREATMENT OF HYPERTENSION - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Cytochrome P450 and Lipoxygenase Metabolites on Renal Function - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Cytochrome P450 metabolites of arachidonic acid in the control of renal function - PubMed [pubmed.ncbi.nlm.nih.gov]

19(R)-HETE vs. Prostaglandins: A Comparative Guide on Modulating Inflammation

For Researchers, Scientists, and Drug Development Professionals

The inflammatory cascade is a complex biological process orchestrated by a diverse array of signaling molecules. Among these, lipid mediators derived from arachidonic acid play a pivotal role in both the initiation and resolution of inflammation. This guide provides a detailed, objective comparison of 19(R)-hydroxyeicosatetraenoic acid (19(R)-HETE) and prostaglandins (B1171923), two key classes of eicosanoids. We will delve into their distinct biosynthetic pathways, signaling mechanisms, and their contrasting roles in modulating inflammatory responses, supported by experimental data and detailed methodologies to aid in research and drug development.

At a Glance: 19(R)-HETE vs. Prostaglandins in Inflammation

Feature	19(R)-HETE	Prostaglandins (e.g., PGE2, PGD2)
Primary Biosynthetic Pathway	Cytochrome P450 (CYP) ω-hydroxylase	Cyclooxygenase (COX-1 & COX-2)
Primary Role in Inflammation	Primarily considered anti-inflammatory (though less studied)	Dual role: can be both pro-inflammatory and anti-inflammatory depending on the specific prostaglandin (B15479496), receptor, and cellular context.[1][2]
Key Signaling Receptors	The direct receptor for 19(R)-HETE is not definitively identified. Its enantiomer, 19(S)-HETE, activates the prostacyclin (IP) receptor.[3][4]	Prostanoid receptors (e.g., EP1-4 for PGE2, DP1-2 for PGD2).[1]
Effect on Pro-inflammatory Cytokines (e.g., TNF-α, IL-6)	Generally thought to suppress production.	Can either stimulate or suppress production. PGE2, for instance, can promote IL-23/IL-17 axis while suppressing TNF-α.[2]
Effect on Anti-inflammatory Cytokines (e.g., IL-10)	Limited direct data available.	PGE2 can enhance the production of IL-10 by macrophages.
Effect on Neutrophil Chemotaxis	Likely inhibitory, based on the actions of related anti-inflammatory lipids.	Can act as chemoattractants (e.g., LTB4, a product of a related pathway) or inhibit migration.

Biosynthesis and Signaling Pathways

The distinct roles of 19(R)-HETE and prostaglandins in inflammation begin with their separate biosynthetic pathways from the common precursor, arachidonic acid.

Prostaglandins are synthesized via the cyclooxygenase (COX) pathway .[1] The two main isoforms, COX-1 and COX-2, convert arachidonic acid into the unstable intermediate prostaglandin H2 (PGH2). PGH2 is then further metabolized by specific synthases into various prostaglandins, such as PGE2 and PGD2. These prostaglandins exert their effects by binding to specific G-protein coupled receptors (GPCRs) on the cell surface. For example, PGE2 signals through four receptor subtypes (EP1, EP2, EP3, and EP4), each coupled to different intracellular signaling cascades that can either promote or inhibit inflammatory responses.[1]

19(R)-HETE , on the other hand, is a product of the cytochrome P450 (CYP) ω-hydroxylase pathway .[5] While the precise signaling mechanism for 19(R)-HETE in immune cells is not fully elucidated, research on its stereoisomer, 19(S)-HETE , has revealed that it acts as an agonist for the prostacyclin (IP) receptor , which is also a GPCR.[3][4] Activation of the IP receptor is known to have anti-inflammatory effects, including the inhibition of platelet aggregation and vasodilation.[6] This suggests a potential anti-inflammatory pathway for 19(S)-HETE and possibly for 19(R)-HETE, although direct evidence for the latter is still emerging.

In contrast, another well-studied HETE, 20-HETE , is known to be a potent pro-inflammatory mediator. It signals through the G-protein coupled receptor GPR75, leading to the activation of pro-inflammatory transcription factors like NF-κB and the MAPK pathway, resulting in the production of inflammatory cytokines and adhesion molecules.[7][8][9][10][11][12]

Signaling Pathway Diagrams

Caption: Prostaglandin E2 signaling pathway in inflammation.

Caption: Contrasting signaling pathways of HETEs in inflammation.

Comparative Effects on Inflammatory Responses

The opposing roles of 19(R)-HETE (and its relatives) and prostaglandins are evident in their effects on key inflammatory events.

Cytokine Production

Prostaglandins exhibit a complex regulation of cytokine production. PGE2, for example, can suppress the production of the pro-inflammatory cytokine TNF-α by macrophages. However, it can also promote the differentiation of Th1 and Th17 cells, which are key drivers of chronic inflammation, by stimulating the IL-23/IL-17 axis.[2] Furthermore, PGE2 can enhance the production of the anti-inflammatory cytokine IL-10.[2]

While direct data for 19(R)-HETE is limited, the activation of the IP receptor by 19(S)-HETE would be expected to lead to an anti-inflammatory cytokine profile, potentially through the inhibition of pro-inflammatory cytokine synthesis. In contrast, 20-HETE has been shown to stimulate the production of pro-inflammatory cytokines such as IL-6 and IL-8 in endothelial cells.[9][12]

Neutrophil Chemotaxis

Neutrophil migration to the site of inflammation is a hallmark of the acute inflammatory response. Certain prostaglandins can act as chemoattractants for neutrophils. Conversely, signaling through the IP receptor, which is activated by 19(S)-HETE, is generally associated with the inhibition of neutrophil activation and migration.

Experimental Protocols

Detailed methodologies are crucial for the replication and extension of experimental findings. Below are representative protocols for key assays used to evaluate the inflammatory effects of 19(R)-HETE and prostaglandins.

Protocol 1: Cytokine Quantification by ELISA

This protocol describes a common method for measuring the production of pro- and anti-inflammatory cytokines from immune cells treated with lipid mediators.

1. Cell Culture and Treatment:

• Culture immune cells (e.g., primary human monocytes or a macrophage cell line like THP-1) in appropriate cell culture medium.

• Seed cells in a 24-well plate at a density of 1 x 10^6 cells/mL.

• Stimulate the cells with a pro-inflammatory agent such as lipopolysaccharide (LPS) (100 ng/mL).

• Concurrently, treat the cells with varying concentrations of 19(R)-HETE, PGE2, or a vehicle control.

• Incubate for 24 hours at 37°C in a humidified 5% CO2 atmosphere.

2. Sample Collection:

• Centrifuge the cell culture plates to pellet the cells.

• Carefully collect the supernatant, which contains the secreted cytokines.

• Store the supernatant at -80°C until analysis.

3. ELISA Procedure (Sandwich ELISA):

• Coat a 96-well ELISA plate with a capture antibody specific for the cytokine of interest (e.g., anti-human TNF-α) overnight at 4°C.

• Wash the plate with a wash buffer (e.g., PBS with 0.05% Tween-20).

• Block the plate with a blocking buffer (e.g., 1% BSA in PBS) for 1-2 hours at room temperature.

• Add the collected cell culture supernatants and a series of known cytokine standards to the wells and incubate for 2 hours at room temperature.

• Wash the plate.

• Add a biotinylated detection antibody specific for the cytokine and incubate for 1-2 hours at room temperature.

• Wash the plate.

• Add streptavidin-horseradish peroxidase (HRP) conjugate and incubate for 30 minutes at room temperature.

• Wash the plate.

• Add a substrate solution (e.g., TMB) and incubate until a color change is observed.

• Stop the reaction with a stop solution (e.g., 2N H2SO4).

• Read the absorbance at 450 nm using a microplate reader.

4. Data Analysis:

• Generate a standard curve by plotting the absorbance values of the standards against their known concentrations.

• Determine the concentration of the cytokine in the samples by interpolating their absorbance values on the standard curve.

Caption: Experimental workflow for cytokine ELISA.

Protocol 2: Neutrophil Chemotaxis Assay (Boyden Chamber)

This protocol describes a common method for assessing the chemotactic potential of lipid mediators on neutrophils.[13]

1. Neutrophil Isolation:

• Isolate human neutrophils from fresh peripheral blood using dextran (B179266) sedimentation followed by Ficoll-Paque density gradient centrifugation.[13]

• Resuspend the purified neutrophils in a suitable buffer (e.g., HBSS with 0.1% BSA).

2. Chamber Assembly:

• Assemble a 48-well micro-chemotaxis chamber (Boyden chamber) with a polyvinylpyrrolidone-free polycarbonate membrane (typically 3-5 µm pore size) separating the upper and lower wells.[13]

3. Loading:

• Add the chemotactic agent (e.g., 19(R)-HETE, PGE2, a known chemoattractant like fMLP as a positive control, or buffer as a negative control) to the lower wells.[14]

• Place the resuspended neutrophils in the upper wells.

4. Incubation:

• Incubate the chamber at 37°C in a humidified 5% CO2 atmosphere for 60-90 minutes.

5. Analysis:

• After incubation, carefully remove the membrane.

• Fix and stain the membrane (e.g., with Diff-Quik stain).

• Count the number of neutrophils that have migrated through the membrane to the lower side using a light microscope.

6. Data Analysis:

• Express the results as the number of migrated cells per high-power field or as a chemotactic index (fold increase in migration over the negative control).

Caption: Experimental workflow for neutrophil chemotaxis assay.

Conclusion

The modulation of inflammation by lipid mediators is a nuanced and context-dependent process. Prostaglandins, particularly PGE2, demonstrate a dual capacity to both promote and resolve inflammation, acting through a well-defined family of EP receptors. In contrast, the role of 19(R)-HETE is less characterized, but emerging evidence for its enantiomer, 19(S)-HETE, suggests a predominantly anti-inflammatory profile mediated through the prostacyclin IP receptor. This stands in stark contrast to the pro-inflammatory actions of 20-HETE.

For researchers and drug development professionals, understanding these distinct pathways is crucial for the targeted development of novel anti-inflammatory therapeutics. Further investigation into the specific signaling mechanisms of 19(R)-HETE in immune cells and direct comparative studies with prostaglandins are warranted to fully elucidate its therapeutic potential. The experimental protocols provided herein offer a framework for conducting such comparative analyses.

References

• 1. mdpi.com [mdpi.com]
• 2. Prostaglandins and Inflammation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Arachidonic Acid Metabolite 19(S)-HETE Induces Vasorelaxation and Platelet Inhibition by Activating Prostacyclin (IP) Receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Arachidonic Acid Metabolite 19(S)-HETE Induces Vasorelaxation and Platelet Inhibition by Activating Prostacyclin (IP) Receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. The Role of Hydroxyeicosatetraenoic Acids in the Regulation of Inflammation in Bronchial Asthma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Prostacyclin Regulation of Allergic Inflammation - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Unraveling the role of 12- and 20-HETE in cardiac pathophysiology: G-protein coupled receptors, pharmacological inhibitors and transgenic approaches - PMC [pmc.ncbi.nlm.nih.gov]
• 8. 20-Hydroxyeicosatetraenoic acid stimulates nuclear factor-kappaB activation and the production of inflammatory cytokines in human endothelial cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. 20-HETE in the regulation of vascular and cardiac function - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Vascular Actions of 20-HETE - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Molecular mechanisms and cell signaling of 20-hydroxyeicosatetraenoic acid in vascular pathophysiology - PMC [pmc.ncbi.nlm.nih.gov]
• 12. 20-Hydroxyeicosatetraenoic acid (20-HETE): Bioactions, receptors, vascular function, cardiometabolic disease and beyond - PMC [pmc.ncbi.nlm.nih.gov]
• 13. criver.com [criver.com]
• 14. mdpi.com [mdpi.com]

Unveiling Vasodilatory Mechanisms in Hypertension: A Comparative Analysis of 19(R)-HETE and Epoxyeicosatrienoic Acid Analogs

For Researchers, Scientists, and Drug Development Professionals: A comprehensive guide to the distinct vasodilatory actions of 19(R)-HETE and Epoxyeicosatrienoic Acid (EET) analogs in hypertensive models, supported by experimental data and detailed protocols.

In the intricate landscape of cardiovascular regulation, the pursuit of effective therapeutic strategies for hypertension necessitates a deep understanding of endogenous vasoactive molecules. Among these, arachidonic acid metabolites synthesized by cytochrome P450 (CYP) enzymes have emerged as critical players. This guide provides a detailed comparison of two such metabolites, 19(R)-hydroxyeicosatetraenoic acid [19(R)-HETE] and epoxyeicosatrienoic acid (EET) analogs, focusing on their mechanisms of action in promoting vasodilation within the context of hypertension.

While both compound classes contribute to blood pressure regulation, their modes of action are fundamentally different. EET analogs act as direct vasodilators, whereas 19(R)-HETE primarily functions as a potent antagonist to the vasoconstrictor 20-HETE. This guide will dissect these contrasting mechanisms, presenting quantitative data, detailed experimental methodologies, and visual signaling pathways to inform future research and drug development efforts.

Quantitative Comparison of Vasodilatory and Anti-Hypertensive Effects

The following tables summarize the available quantitative data on the efficacy of 19(R)-HETE as a 20-HETE antagonist and the vasodilatory and blood pressure-lowering effects of representative EET analogs.

Table 1: 19(R)-HETE as an Antagonist of 20-HETE-Induced Vascular Sensitization

Compound	Concentration	Effect on 20-HETE (1 μM) Induced Vascular Sensitization to Phenylephrine	Animal Model	Vascular Bed
19(R)-HETE	1 μM	Moderate Antagonist	Rat	Renal Preglomerular Microvessels
19(S)-HETE	1 μM	Less Potent Antagonist than (R)-enantiomer	Rat	Renal Preglomerular Microvessels
19-HETE Analog (Compound 13)	10 mg/Kg (in vivo)	Normalization of systolic blood pressure	Cyp4a14(-/-) Mouse (20-HETE-dependent hypertension)	Systemic

Data synthesized from a study on 19-HETE analogs which demonstrated that the 19(R)-enantiomer is a more potent antagonist of 20-HETE-induced vascular sensitization than the 19(S)-enantiomer.[1]

Table 2: Vasodilatory and Antihypertensive Efficacy of EET Analogs

EET Analog	EC50 for Vasodilation	Maximum Relaxation	Animal Model (Vasodilation)	Antihypertensive Effect in SHR
EET-A	1.6 μM	91%	Bovine Coronary Artery	Significant reduction in Mean Arterial Pressure (MAP)
EET-X	1.3 μM	96%	Bovine Coronary Artery	Significant reduction in MAP
EET-Y	0.32 μM	109%	Bovine Coronary Artery	No significant effect on MAP
EET-Z	0.18 μM	119%	Bovine Coronary Artery	No significant effect on MAP

This table presents data on four EET analogs, highlighting their potent vasodilatory activity in isolated bovine coronary arteries.[2] Notably, the analogs with potent vasodilatory effects did not all translate to a reduction in blood pressure in the Spontaneously Hypertensive Rat (SHR) model, suggesting complex in vivo pharmacology.[2]

Signaling Pathways: A Tale of Two Mechanisms

The vasodilatory influence of 19(R)-HETE and EETs is achieved through distinct molecular signaling cascades. 19(R)-HETE's effect is indirect, by blocking the pro-hypertensive actions of 20-HETE. In contrast, EETs directly activate pathways leading to smooth muscle relaxation.

The Indirect Vasodilatory Pathway of 19(R)-HETE via 20-HETE Antagonism

20-HETE is a potent vasoconstrictor that contributes to the pathophysiology of hypertension.[3][4][5][6] It exerts its effects by inhibiting the large-conductance calcium-activated potassium (BKCa) channels in vascular smooth muscle cells, leading to membrane depolarization, calcium influx, and vasoconstriction.[3][6] 19(R)-HETE acts as a competitive antagonist at the putative 20-HETE receptor, thereby preventing these vasoconstrictive signaling events.[1][3]

Figure 1. Signaling pathway of 19(R)-HETE's indirect vasodilatory action.

The Direct Vasodilatory Pathway of EET Analogs

Epoxyeicosatrienoic acids are established endothelium-derived hyperpolarizing factors (EDHFs) that induce vasodilation through multiple mechanisms. A primary pathway involves their interaction with a putative G-protein coupled receptor (GPCR) on vascular smooth muscle cells. This binding activates a Gs alpha subunit, leading to the stimulation of adenylyl cyclase, an increase in intracellular cyclic AMP (cAMP), and subsequent activation of Protein Kinase A (PKA). PKA then phosphorylates and opens potassium channels, leading to hyperpolarization of the cell membrane, reduced calcium influx, and ultimately, vasodilation.

Figure 2. Direct vasodilatory signaling pathway of EET analogs.

Experimental Protocols

The assessment of vasodilatory properties of compounds like 19(R)-HETE and EETs relies on robust ex vivo and in vivo experimental models. Below are detailed methodologies for key experiments.

Pressure Myography for Assessing Vasoactivity in Resistance Arteries

Pressure myography provides a physiologically relevant ex vivo model to study the function of small resistance arteries under pressurized conditions.

Objective: To measure the direct effect of a test compound on the diameter of an isolated, pressurized resistance artery from a hypertensive animal model (e.g., Spontaneously Hypertensive Rat - SHR).

Methodology:

• Vessel Isolation: Isolate a segment of a resistance artery (e.g., mesenteric artery) from a humanely euthanized hypertensive rat and place it in a cold, oxygenated physiological salt solution (PSS).

• Cannulation and Mounting: Transfer the artery segment to the chamber of a pressure myograph system and mount it onto two glass micropipettes. Secure the vessel onto the pipettes with sutures.

• Pressurization and Equilibration: Pressurize the vessel to a physiological level (e.g., 80-100 mmHg for arteries from hypertensive rats) and allow it to equilibrate and develop spontaneous myogenic tone.

• Compound Administration: Pre-constrict the artery with a vasoconstrictor (e.g., phenylephrine) to a stable baseline. Then, add the test compound (e.g., an EET analog) to the superfusing PSS in a cumulative, concentration-dependent manner.

• Data Acquisition and Analysis: Continuously record the internal diameter of the artery using a video-based dimension analyzer. Calculate the percentage of vasodilation at each concentration relative to the pre-constricted diameter. Construct a dose-response curve and determine the EC50 value.

Figure 3. Experimental workflow for pressure myography.

In Vivo Blood Pressure Measurement in Hypertensive Models

To confirm the antihypertensive effects of a compound in a living organism, continuous blood pressure monitoring in a relevant hypertensive animal model is essential.

Objective: To determine the effect of chronic administration of a test compound on the blood pressure of a hypertensive animal model (e.g., SHR or Cyp4a14(-/-) mouse).

Methodology:

• Animal Model: Utilize a well-characterized hypertensive animal model.

• Telemetry Implantation: Surgically implant a radiotelemetry transmitter with a pressure-sensing catheter into the abdominal aorta of the animal under anesthesia. Allow for a recovery period.

• Baseline Recording: Record baseline blood pressure and heart rate for a sufficient period before the commencement of treatment.

• Compound Administration: Administer the test compound (e.g., 19-HETE analog or EET analog) or vehicle control to the animals via an appropriate route (e.g., intraperitoneal injection, oral gavage, or in drinking water) for a specified duration.

• Continuous Monitoring: Continuously monitor and record blood pressure and heart rate throughout the treatment period.

• Data Analysis: Analyze the collected data to determine the change in mean arterial pressure, systolic pressure, and diastolic pressure in the treated group compared to the control group.

Conclusion and Future Directions

The evidence presented in this guide highlights the distinct yet complementary roles of 19(R)-HETE and EET analogs in modulating vascular tone in the context of hypertension. While EET analogs offer a direct vasodilatory action, making them potential candidates for therapies aimed at directly relaxing blood vessels, 19(R)-HETE presents a more targeted approach by antagonizing the pro-hypertensive effects of 20-HETE.

Future research should focus on:

• Direct Comparative Studies: Head-to-head studies comparing the in vivo antihypertensive efficacy of optimized 19(R)-HETE analogs and stable EET analogs in the same hypertensive model are needed to ascertain their relative therapeutic potential.

• Elucidating the 20-HETE Receptor: The definitive identification and characterization of the 20-HETE receptor will be a landmark discovery, paving the way for the rational design of highly specific antagonists.

• Combination Therapies: Investigating the potential synergistic effects of combining a 20-HETE antagonist like a 19(R)-HETE analog with a direct vasodilator such as an EET analog could represent a novel and highly effective therapeutic strategy for the management of hypertension.

By continuing to unravel the complexities of these endogenous signaling pathways, the scientific community can move closer to developing innovative and more effective treatments for hypertension and related cardiovascular diseases.

References

• 1. 19-Hydroxyeicosatetraenoic acid analogs: Antagonism of 20-hydroxyeicosatetraenoic acid-induced vascular sensitization and hypertension - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Epoxyeicosatrienoic acid analogue lowers blood pressure through vasodilation and sodium channel inhibition - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Molecular mechanisms and cell signaling of 20-hydroxyeicosatetraenoic acid in vascular pathophysiology - PMC [pmc.ncbi.nlm.nih.gov]
• 4. 20-HETE: A NEW TARGET FOR THE TREATMENT OF HYPERTENSION - PMC [pmc.ncbi.nlm.nih.gov]
• 5. ahajournals.org [ahajournals.org]
• 6. Role of 20-hydroxyeicosatetraenoic acid (20-HETE) in vascular system [jstage.jst.go.jp]
• 7. Arachidonic Acid Metabolite 19(S)-HETE Induces Vasorelaxation and Platelet Inhibition by Activating Prostacyclin (IP) Receptor - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of 19(R)-HETE and Other CYP450-Derived Eicosanoids: A Guide for Researchers

For researchers, scientists, and drug development professionals, this guide provides an objective comparison of 19(R)-hydroxyeicosatetraenoic acid (19(R)-HETE) and other major classes of eicosanoids derived from the cytochrome P450 (CYP450) pathway. This analysis is supported by experimental data, detailed methodologies for key experiments, and visualizations of critical signaling pathways.

Eicosanoids, derived from the metabolism of arachidonic acid, are potent signaling lipids that regulate a vast array of physiological and pathological processes. While the roles of prostaglandins (B1171923) and leukotrienes are well-established, the diverse functions of CYP450-derived eicosanoids, including hydroxyeicosatetraenoic acids (HETEs) and epoxyeicosatrienoic acids (EETs), are a growing area of research. This guide focuses on 19(R)-HETE, comparing its biological activities and mechanisms of action with those of other prominent CYP450 metabolites, particularly 20-HETE and EETs.

Data Presentation: A Quantitative Comparison

The following tables summarize the available quantitative data for 19(R)-HETE and other key CYP450-derived eicosanoids, providing a basis for comparing their potency and efficacy in various biological assays.

Table 1: Vasoactive Properties of Selected CYP450-Derived Eicosanoids

Eicosanoid	Primary Vascular Effect	Receptor	Potency (EC50/IC50)	Reference(s)
19(R)-HETE	Antagonist of 20-HETE-induced vasoconstriction	-	Data not available	[1]
19(S)-HETE	Vasodilation	Prostacyclin (IP) Receptor	EC50: 520 nM (cAMP accumulation)	[2]
20-HETE	Vasoconstriction	GPR75 (Gq-coupled)	EC50 < 10 nM	[3]
11,12-EET	Vasodilation	-	Data not available	[4]
14,15-EET	Vasodilation	-	Data not available	[4]

Table 2: Anti-Inflammatory Properties of Selected CYP450-Derived Eicosanoids

Eicosanoid	Anti-Inflammatory Effect	Mechanism	Potency (IC50)	Reference(s)
19(R)-HETE	Potential anti-inflammatory effects by antagonizing 20-HETE	Inhibition of pro-inflammatory signaling	Data not available	[1]
19(S)-HETE	Cardioprotective against Ang II-induced hypertrophy	Decreased expression of IL-6 and IL-8	-	[5]
20-HETE	Pro-inflammatory	Activation of NF-κB, increased cytokine and adhesion molecule expression	-	[6][7]
11,12-EET	Inhibition of VCAM-1 expression	Inhibition of NF-κB activation	IC50: 20 nM	[8]
14,15-EET	Anti-inflammatory	Inhibition of inflammatory cell infiltration	-	[9]

Signaling Pathways: Visualizing the Mechanisms of Action

The following diagrams, generated using the DOT language, illustrate the known signaling pathways of 20-HETE and the proposed antagonistic action of 19(R)-HETE, as well as the distinct pathway for 19(S)-HETE.

Figure 1: 20-HETE signaling and 19(R)-HETE antagonism.

Figure 2: 19(S)-HETE signaling pathway.

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of experimental findings. Below are summaries of key experimental protocols used to characterize the biological activities of CYP450-derived eicosanoids.

Protocol 1: Eicosanoid Extraction and Quantification by LC-MS/MS

This protocol outlines the general steps for the extraction and quantification of eicosanoids from biological samples, a critical procedure for determining the metabolic profile in response to stimuli.

• Sample Preparation: Biological samples (e.g., plasma, cell culture supernatant, tissue homogenates) are spiked with a mixture of deuterated internal standards for accurate quantification. Samples are then acidified to approximately pH 3.5 to protonate the carboxylic acid groups of the eicosanoids.

• Solid-Phase Extraction (SPE): The acidified sample is loaded onto a C18 SPE column. The column is washed with a low-percentage organic solvent (e.g., 15% ethanol) to remove polar impurities. The eicosanoids are then eluted with a high-percentage organic solvent (e.g., ethyl acetate (B1210297) or methanol).

• Solvent Evaporation and Reconstitution: The eluate is dried under a stream of nitrogen or using a vacuum concentrator. The dried extract is reconstituted in a small volume of the initial mobile phase for LC-MS/MS analysis.

• LC-MS/MS Analysis: The reconstituted sample is injected into a liquid chromatography system coupled to a tandem mass spectrometer (LC-MS/MS). Eicosanoids are separated on a C18 reversed-phase column using a gradient of water and an organic solvent (e.g., acetonitrile/methanol) containing a small amount of acid (e.g., 0.1% acetic acid or 0.02% formic acid). The mass spectrometer is operated in negative ion mode using multiple reaction monitoring (MRM) to specifically detect and quantify each eicosanoid and its corresponding internal standard.

Protocol 2: Vascular Reactivity Assay (Wire Myography)

This ex vivo method is used to assess the direct effects of eicosanoids on vascular tone.

• Vessel Isolation and Mounting: Small arteries (e.g., mesenteric or renal arteries) are dissected from experimental animals and cut into small rings (approximately 2 mm in length). The rings are mounted on two small wires in a myograph chamber filled with physiological salt solution (PSS), aerated with 95% O2/5% CO2, and maintained at 37°C.

• Equilibration and Viability Check: The vessel rings are equilibrated under a standardized resting tension. The viability of the vessels is confirmed by contracting them with a high concentration of potassium chloride (KCl).

• Cumulative Concentration-Response Curves: After washing out the KCl and allowing the vessels to return to baseline, a pre-constricting agent (e.g., phenylephrine (B352888) or U46619) is added to induce a stable contraction. Cumulative concentrations of the test eicosanoid (e.g., 19(R)-HETE, 20-HETE, or EETs) are then added to the bath, and the resulting changes in vessel tension (contraction or relaxation) are recorded.

• Data Analysis: The responses are expressed as a percentage of the pre-constriction or the maximal KCl-induced contraction. Concentration-response curves are plotted, and EC50 or IC50 values are calculated to determine the potency of the eicosanoid.

Protocol 3: Assessment of Inflammatory Marker Expression

This protocol is used to evaluate the pro- or anti-inflammatory effects of eicosanoids on endothelial cells.

• Cell Culture and Treatment: Endothelial cells (e.g., human umbilical vein endothelial cells - HUVECs) are cultured to confluence in appropriate media. The cells are then pre-treated with various concentrations of the test eicosanoid for a specified period before being stimulated with a pro-inflammatory agent (e.g., tumor necrosis factor-alpha - TNF-α or lipopolysaccharide - LPS).

• RNA Isolation and Quantitative PCR (qPCR): After the treatment period, total RNA is isolated from the cells. The RNA is reverse-transcribed into cDNA, and qPCR is performed to quantify the mRNA expression levels of inflammatory markers such as vascular cell adhesion molecule-1 (VCAM-1), intercellular adhesion molecule-1 (ICAM-1), and various cytokines (e.g., IL-6, IL-8).

• Protein Analysis (Western Blot or ELISA): For protein-level analysis, cell lysates are collected and subjected to Western blotting to detect the expression of inflammatory proteins. Alternatively, the cell culture supernatant can be collected to measure the secretion of cytokines using an enzyme-linked immunosorbent assay (ELISA).

• Data Analysis: Changes in the expression of inflammatory markers in response to eicosanoid treatment are normalized to a housekeeping gene (for qPCR) or total protein content (for Western blot) and compared to the control group.

Comparative Discussion

The available data and signaling pathway information reveal a complex and often opposing interplay between different CYP450-derived eicosanoids.

19(R)-HETE versus 20-HETE: A key functional characteristic of 19(R)-HETE appears to be its antagonism of 20-HETE's actions. 20-HETE is a potent vasoconstrictor and pro-inflammatory mediator that signals through the G-protein coupled receptor GPR75.[10][11][12][13][14] Its signaling cascade involves the activation of Gq/11, leading to increased intracellular calcium and protein kinase C (PKC) activation, culminating in vasoconstriction.[10][13][14] Furthermore, 20-HETE promotes inflammation through the activation of NF-κB and the subsequent expression of pro-inflammatory genes.[6][7] The ability of 19(R)-HETE to counteract these effects suggests it may play a protective role in the vasculature and in inflammatory conditions. However, the precise mechanism of this antagonism, whether through direct competitive binding to GPR75 or through other indirect mechanisms, requires further investigation.

Stereospecificity of 19-HETE: The biological activities of 19-HETE are highly stereospecific. While 19(R)-HETE antagonizes 20-HETE, 19(S)-HETE exhibits distinct vasodilatory and anti-platelet aggregation effects.[2] These actions of 19(S)-HETE are mediated by the prostacyclin (IP) receptor and the subsequent activation of the Gs-adenylyl cyclase-cAMP pathway, a mechanism independent of 20-HETE signaling.[2] This highlights the critical importance of considering the stereochemistry of eicosanoids in experimental design and interpretation.

HETEs versus EETs: In general, HETEs, particularly 20-HETE, are considered pro-inflammatory and vasoconstrictive, while EETs exhibit anti-inflammatory and vasodilatory properties.[4][6] EETs have been shown to inhibit the activation of the pro-inflammatory transcription factor NF-κB, thereby reducing the expression of adhesion molecules and cytokines.[8] This contrasts sharply with the NF-κB-activating properties of 20-HETE. The opposing roles of these two major branches of the CYP450 pathway suggest a finely tuned regulatory system where the balance between HETE and EET production can significantly influence vascular health and inflammation.

Conclusion and Future Directions

The comparative analysis of 19(R)-HETE and other CYP450-derived eicosanoids underscores the complexity and specificity of lipid mediator signaling. 19(R)-HETE emerges as a potential endogenous regulator of the potent vasoconstrictor and pro-inflammatory actions of 20-HETE. In contrast, its stereoisomer, 19(S)-HETE, operates through a distinct receptor and signaling pathway to promote vasodilation and inhibit platelet aggregation.

For researchers and drug development professionals, these findings highlight several key considerations:

• Therapeutic Potential: The antagonistic properties of 19(R)-HETE against 20-HETE suggest that stable analogs of 19(R)-HETE could be developed as therapeutic agents for conditions characterized by excessive vasoconstriction and inflammation, such as hypertension and cardiovascular disease.

• Stereochemistry is Critical: The stark functional differences between 19(R)-HETE and 19(S)-HETE emphasize the necessity of using stereochemically pure compounds in research to avoid confounding results.

• Further Research Needed: While this guide provides a snapshot of the current understanding, significant gaps in our knowledge remain. Further research is needed to elucidate the precise molecular mechanism of 19(R)-HETE's antagonism of 20-HETE, to identify its potential receptor(s), and to comprehensively characterize its biological activities with quantitative dose-response studies.

By continuing to explore the intricate world of CYP450-derived eicosanoids, the scientific community can uncover novel therapeutic targets and strategies for a wide range of diseases.

References

• 1. Unraveling the role of 12- and 20-HETE in cardiac pathophysiology: G-protein coupled receptors, pharmacological inhibitors and transgenic approaches - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Arachidonic Acid Metabolite 19(S)-HETE Induces Vasorelaxation and Platelet Inhibition by Activating Prostacyclin (IP) Receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 3. 20-Hydroxyeicosatetraenoic Acid Regulates the Src/EGFR/NF-κB Signaling Pathway Via GPR75 to Activate Microglia and Promote TBI in the Immature Brain - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Jorge H. Capdevila - Wikipedia [en.wikipedia.org]
• 5. S- Enantiomer of 19-Hydroxyeicosatetraenoic Acid Preferentially Protects Against Angiotensin II-Induced Cardiac Hypertrophy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Epoxyeicosatrienoic Acids and 20-Hydroxyeicosatetraenoic Acid on Endothelial and Vascular Function - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Molecular mechanisms and cell signaling of 20-hydroxyeicosatetraenoic acid in vascular pathophysiology - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Expression and signal transduction pathways of endothelin receptors in neuroendocrine cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. cn.aminer.org [cn.aminer.org]
• 10. ahajournals.org [ahajournals.org]
• 11. circres.ahajournals.org [circres.ahajournals.org]
• 12. ovid.com [ovid.com]
• 13. caymanchem.com [caymanchem.com]
• 14. researchgate.net [researchgate.net]

A Comparative Guide to the Inhibition of 20-HETE-Induced Vasoconstriction: Validating the Role of 19(R)-HETE

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the inhibitory effects of 19(R)-hydroxyeicosatetraenoic acid (19(R)-HETE) on 20-hydroxyeicosatetraenoic acid (20-HETE)-induced vasoconstriction. It details the performance of 19(R)-HETE against other notable inhibitors, supported by experimental data and detailed methodologies.

Introduction to 20-HETE and its Role in Vasoconstriction

20-HETE, a cytochrome P450 (CYP) metabolite of arachidonic acid, is a potent vasoconstrictor in various vascular beds, including the renal and cerebral circulation.[1][2] It plays a crucial role in the regulation of vascular tone and blood pressure by depolarizing vascular smooth muscle cells (VSMCs) through the blockade of large-conductance Ca2+-activated K+ (BKCa) channels.[1][2] This action increases calcium influx and potentiates vasoconstriction.[3] The discovery of the G-protein coupled receptor GPR75 as a specific receptor for 20-HETE has further elucidated its signaling mechanism.[4][5][6] Dysregulation of 20-HETE production and signaling is implicated in various cardiovascular pathologies, including hypertension.[7]

19(R)-HETE: A Natural Antagonist of 20-HETE

19(R)-HETE, another arachidonic acid metabolite, has emerged as a natural antagonist of 20-HETE's vasoconstrictor effects. It is thought to act as a competitive antagonist at the GPR75 receptor, thereby inhibiting the downstream signaling cascade initiated by 20-HETE.

Comparative Analysis of 20-HETE Inhibitors

Several pharmacological agents have been developed to counteract the vasoconstrictor effects of 20-HETE. These can be broadly categorized into two classes: inhibitors of 20-HETE synthesis and antagonists of 20-HETE's actions. This guide compares the efficacy of 19(R)-HETE with other key inhibitors.

Quantitative Data on Inhibitor Potency

The following table summarizes the available quantitative data on the potency of various inhibitors. It is important to note that the IC50 values are sourced from different studies and may not be directly comparable due to variations in experimental conditions.

Inhibitor Class	Compound	Mechanism of Action	Target Vessel/System	IC50 / Effective Concentration	Reference
20-HETE Antagonist	19(R)-HETE	Competitive antagonist at the GPR75 receptor.	Rat Renal Preglomerular Microvessels	Moderate antagonism at 1 µM	Not explicitly quantified in a side-by-side comparison
20-HETE Antagonist	20-HEDE (analogs)	Competitive antagonist of 20-HETE's vasoconstrictor actions.	Not specified	Not specified	[7]
20-HETE Antagonist	20-SOLA	Water-soluble 20-HETE antagonist.	Mouse Renal Microvessels	Decreased phenylephrine (B352888) EC50 by 7-fold at 10mg/kg/day	[8]
20-HETE Antagonist	AAA	20-HETE receptor antagonist.	Not specified	Not specified	[9]
20-HETE Synthesis Inhibitor	HET0016	Selective inhibitor of CYP4A enzymes that produce 20-HETE.	Rat Renal Microsomes	35.2 nM	[10]
20-HETE Synthesis Inhibitor	HET0016	Selective inhibitor of CYP4A enzymes that produce 20-HETE.	Human Renal Microsomes	8.9 nM	[10]

Signaling Pathways

The following diagrams illustrate the signaling pathway of 20-HETE-induced vasoconstriction and the inhibitory mechanism of 19(R)-HETE.

Caption: Signaling pathway of 20-HETE-induced vasoconstriction.

Caption: Inhibitory mechanism of 19(R)-HETE on 20-HETE signaling.

Experimental Protocols

The following is a generalized protocol for assessing the inhibitory effect of compounds on 20-HETE-induced vasoconstriction using wire myography, based on common practices in the field.[11][12][13][14]

Objective: To determine the inhibitory potency of a test compound (e.g., 19(R)-HETE) on 20-HETE-induced vasoconstriction in isolated small arteries.

Materials:

• Animals: Male Sprague-Dawley rats (or other suitable model).

• Isolated Vessels: Mesenteric or renal arteries.

• Solutions:

  • Physiological Salt Solution (PSS) (in mM): NaCl 119, KCl 4.7, KH2PO4 1.18, MgSO4·7H2O 1.17, NaHCO3 25, CaCl2 2.5, EDTA 0.026, glucose 5.5.

  • High Potassium Solution (KPSS): PSS with equimolar substitution of NaCl with KCl.

  • 20-HETE stock solution.

  • Test inhibitor stock solution (e.g., 19(R)-HETE).

  • Vasoconstrictor agent (e.g., Phenylephrine).

• Equipment:

  • Wire myograph system.

  • Dissection microscope.

  • Force transducer and data acquisition system.

Experimental Workflow:

Caption: General workflow for a wire myography experiment.

Detailed Procedure:

• Vessel Preparation:

  • Humanely euthanize the rat and dissect the desired artery (e.g., mesenteric or renal) in cold PSS.

  • Carefully clean the artery of surrounding adipose and connective tissue under a dissection microscope.

  • Cut the artery into 2 mm segments.

• Mounting:

  • Mount the arterial segments on two tungsten wires (40 µm diameter) in the jaws of the wire myograph chambers filled with PSS.

  • Allow the vessels to equilibrate for at least 30 minutes at 37°C, continuously gassed with 95% O2 / 5% CO2.

• Normalization:

  • Perform a normalization procedure to determine the optimal resting tension for each vessel segment, which ensures maximal isometric force generation.

• Viability and Endothelial Integrity Check:

  • Assess the viability of the vessels by challenging them with KPSS.

  • Check endothelial integrity by evaluating the relaxation response to an endothelium-dependent vasodilator (e.g., acetylcholine) after pre-constriction with an agonist like phenylephrine.

• Inhibition Assay:

  • After washing and re-equilibration, pre-constrict the vessels with a sub-maximal concentration of a vasoconstrictor like phenylephrine.

  • Once a stable contraction is achieved, incubate the vessels with either the vehicle control or different concentrations of the inhibitor (e.g., 19(R)-HETE) for a predetermined period (e.g., 20-30 minutes).

  • Generate a cumulative concentration-response curve for 20-HETE by adding increasing concentrations to the bath.

  • Record the changes in isometric tension.

• Data Analysis:

  • Express the contractile responses to 20-HETE as a percentage of the maximal contraction induced by KPSS.

  • Construct concentration-response curves for 20-HETE in the presence and absence of the inhibitor.

  • Calculate the IC50 value for the inhibitor, which is the concentration that produces 50% inhibition of the maximal 20-HETE-induced contraction.

Conclusion

19(R)-HETE demonstrates a clear inhibitory effect on 20-HETE-induced vasoconstriction, likely through competitive antagonism at the GPR75 receptor. While direct, side-by-side quantitative comparisons with other classes of 20-HETE inhibitors are limited in the current literature, the available data suggests that 19(R)-HETE is a significant endogenous modulator of 20-HETE's vascular effects. For researchers in drug development, both 20-HETE synthesis inhibitors like HET0016 and receptor antagonists like 19(R)-HETE and its synthetic analogs represent promising therapeutic strategies for managing cardiovascular diseases associated with elevated 20-HETE levels. Further studies employing standardized experimental protocols are warranted to establish a definitive hierarchy of potency among these different inhibitory agents.

References

• 1. Effect and mechanism of GPR75 in metabolic dysfunction-related steatosis liver disease [medsci.org]
• 2. Molecular mechanisms and cell signaling of 20-hydroxyeicosatetraenoic acid in vascular pathophysiology - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Vascular Actions of 20-HETE - PMC [pmc.ncbi.nlm.nih.gov]
• 4. ahajournals.org [ahajournals.org]
• 5. G Protein-Coupled Receptor 75 (GPR75) As a Novel Molecule for Targeted Therapy of Cancer and Metabolic Syndrome - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Effect and mechanism of GPR75 in metabolic dysfunction-related steatosis liver disease - PMC [pmc.ncbi.nlm.nih.gov]
• 7. 20-HETE – Hypertension and Beyond - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Epoxyeicosatrienoic Acid Analog and 20-HETE Antagonist Combination Prevent Hypertension Development in Spontaneously Hypertensive Rats - PMC [pmc.ncbi.nlm.nih.gov]
• 10. HET0016, a potent and selective inhibitor of 20-HETE synthesizing enzyme - PMC [pmc.ncbi.nlm.nih.gov]
• 11. reprocell.com [reprocell.com]
• 12. A guide to wire myography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. Isometric Contractility Measurement of the Mouse Mesenteric Artery Using Wire Myography - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Structure-Activity Relationship of 19(R)-HETE Analogs as 20-HETE Antagonists

This guide provides a detailed comparison of 19(R)-HETE analogs, focusing on their structure-activity relationship (SAR) as antagonists of 20-hydroxyeicosatetraenoic acid (20-HETE), a potent vasoconstrictor.[1][2] The development of robust and effective 19-HETE analogs is crucial for studying its physiological roles and for potential therapeutic applications in conditions like hypertension.[1][2]

Data Presentation: Inhibitory Activity of 19-HETE Analogs

The following table summarizes the in vitro efficacy of various 19-HETE analogs in inhibiting 20-HETE-induced sensitization of rat renal preglomerular microvessels to phenylephrine (B352888).[1] The data is presented as the fold change from the 20-HETE response, where negative values indicate antagonism.

Analog Number	Structure	Fold Change from 20-HETE
4	19(S)-hydroxy-20-nor-5,14-HEDE	-1.5
5	19(R)-hydroxy-20-nor-5,14-HEDE	-1.8
6	19(S)-hydroxy-20-azido-20-nor-5,14-HEDE	-8.5
7	19(R)-hydroxy-20-azido-20-nor-5,14-HEDE	-12.1
8	19-azido-20-hydroxy-5,14-HEDE	+1.5
9	19-azido-20-hydroxy-5,14-HEDE	+1.8
10	N-(19(S)-hydroxy-20-nor-5,14-HEDE)-glycinate	-6.2
11	N-(19(R)-hydroxy-20-nor-5,14-HEDE)-glycinate	-8.9
12	N-(19(S)-hydroxy-20-nor-5,14-HEDE)-aspartate	+0.2
13	N-(19(R)-hydroxy-20-nor-5,14-HEDE)-aspartate	-4.1
14	19(S)-hydroxy-20-nor-14(Z)-HETE	-1.2
15	19(R)-hydroxy-20-nor-14(Z)-HETE	-1.5
16	N-(19(S)-hydroxy-20-nor-14(Z)-HETE)-glycinate	-1.3
17	N-(19(R)-hydroxy-20-nor-14(Z)-HETE)-glycinate	-1.6

Key Structure-Activity Relationship Insights:

• Stereochemistry at C-19: The 19(R)-enantiomers consistently demonstrated slightly more potent antagonism of 20-HETE activity compared to their 19(S)-counterparts (e.g., analog 5 vs. 4 , 7 vs. 6 , and 11 vs. 10 ).[1]

• Terminal Azide (B81097) Substitution: Appending an azide group to the terminal carbon (analogs 6 and 7 ) resulted in a significant 6- to 8-fold increase in antagonistic activity compared to the parent compounds (4 and 5 ).[1] This enhancement is possibly due to additional hydrogen bonding at the receptor binding site.[1]

• Positional Isomers: Swapping the hydroxyl and azide positions (analogs 8 and 9 ) completely abrogated the inhibitory effect and, in fact, modestly enhanced the sensitizing effect of 20-HETE.[1]

• N-Acyl Glycinates: Conversion of the carboxylic acid to an N-glycinate (analogs 10 and 11 ) led to a more robust inhibition and improved water solubility.[1]

• Other Amino Acid Conjugates: Conjugation with aspartate (analogs 12 and 13 ) did not improve potency, with the N-aspartate of the (S)-enantiomer completely negating the antagonistic gains.[1]

• Olefin Requirements: The presence of just one olefin at the 14(Z) position (analogs 14 and 15 ) was sufficient to maintain biological activity, although the enhancement from N-glycinate conversion was blunted in these analogs (16 and 17 ).[1]

Experimental Protocols

Inhibition of 20-HETE-Induced Vascular Sensitization to Phenylephrine

This in vitro assay is designed to evaluate the ability of 19-HETE analogs to antagonize the sensitizing effect of 20-HETE on vascular smooth muscle contraction.

• Tissue Preparation: Rat renal preglomerular microvessels are isolated and prepared for study.

• Experimental Setup: The microvessels are mounted on a myograph to measure isometric tension (contraction).

• Protocol:

  • A baseline phenylephrine concentration-response curve is established.

  • The vessels are then incubated with 1 µM 20-HETE for a specified period.

  • A second phenylephrine concentration-response curve is generated in the presence of 20-HETE to measure its sensitizing effect.

  • To test the antagonistic activity of the 19-HETE analogs, the vessels are pre-incubated with a 1 µM concentration of the analog before the addition of 1 µM 20-HETE.

  • A final phenylephrine concentration-response curve is then generated.

• Data Analysis: The fold change in the EC50 of the phenylephrine response is calculated. A negative value indicates that the analog antagonized the sensitizing effect of 20-HETE.[1]

Mandatory Visualizations

Below are diagrams illustrating the key signaling pathway and the experimental workflow.

Caption: Signaling pathway of 20-HETE leading to vasoconstriction and its antagonism by 19(R)-HETE analogs.

Caption: Experimental workflow for assessing the antagonism of 20-HETE-induced vascular sensitization.

References

• 1. 19-Hydroxyeicosatetraenoic acid analogs: Antagonism of 20-hydroxyeicosatetraenoic acid-induced vascular sensitization and hypertension - PMC [pmc.ncbi.nlm.nih.gov]
• 2. 19-Hydroxyeicosatetraenoic acid analogs: Antagonism of 20-hydroxyeicosatetraenoic acid-induced vascular sensitization and hypertension - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Analysis of 19(R)-Hydroxyeicosatetraenoic Acid (19(R)-HETE): In Vitro and In Vivo Effects

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the in vitro and in vivo effects of 19(R)-hydroxyeicosatetraenoic acid (19(R)-HETE), a metabolite of arachidonic acid. While research on its S-enantiomer, 19(S)-HETE, and the related compound 20-HETE is more extensive, this document consolidates the available experimental data on 19(R)-HETE to facilitate a clearer understanding of its biological activities.

In Vitro vs. In Vivo Effects: A Summary

The current body of research indicates that 19(R)-HETE exhibits distinct effects in controlled laboratory settings compared to its observed or inferred roles within a whole organism. The primary in vitro effect identified is vasodilation, while its in vivo functions, particularly in the regulation of renal blood flow, appear to be more complex and potentially dependent on other biological factors.

Quantitative Data Comparison

The following table summarizes the key quantitative findings from in vitro and in vivo studies on 19(R)-HETE.

Parameter	In Vitro Effect	In Vivo Effect
Vascular Tone	Vasodilation of canine renal arcuate arteries.[1]	Dilator of rabbit renal vasculature (as 19(S/R)-HETE mixture, COX-1/2-dependent).[2]
cAMP Accumulation	Inactive at concentrations up to 10 μM in MEG-01 cells.[2]	Data not available.
Potency (EC50)	Data not available for vasodilation.	Data not available.

Signaling Pathways and Mechanisms

The signaling pathways through which 19(R)-HETE exerts its effects are still under investigation. The available data points to different mechanisms in different experimental systems.

In Vitro Signaling

In isolated canine renal arcuate arteries, 19(R)-HETE acts as a vasodilator.[1] The precise intracellular signaling cascade responsible for this effect has not been fully elucidated. In contrast, in the human megakaryoblastic leukemia cell line MEG-01, 19(R)-HETE did not stimulate the accumulation of cyclic AMP (cAMP), a key second messenger involved in many cellular processes, including vasodilation in some contexts.[2] This suggests that the vasodilatory action of 19(R)-HETE in renal arteries is likely independent of the cAMP pathway.

In Vitro Effects of 19(R)-HETE

In Vivo Signaling

The in vivo effects of 19(R)-HETE are less clear, as it has primarily been studied as part of a mixture with its S-enantiomer. In perfused rabbit kidneys, the 19(S/R)-HETE mixture induced vasodilation that was dependent on the activity of cyclooxygenase (COX)-1 and -2.[2] This suggests that in a more complex biological environment, the effects of 19-HETEs may be mediated by the production of prostaglandins. The specific contribution of the R-enantiomer to this effect remains to be determined.

Inferred In Vivo Effects of 19(S/R)-HETE

Experimental Protocols

Detailed methodologies are crucial for the replication and extension of scientific findings. Below are outlines of the key experimental protocols used to study the effects of 19(R)-HETE.

Isolated Artery Vasoreactivity Assay

This in vitro method is used to assess the direct effect of a substance on the tone of an isolated blood vessel.

Objective: To determine the vasodilatory or vasoconstrictive effect of 19(R)-HETE on isolated arteries.

Workflow:

Isolated Artery Vasoreactivity Workflow

Key Steps:

• Vessel Isolation: Anesthetize the animal and excise the desired artery (e.g., renal arcuate artery). Carefully clean the artery of surrounding connective and adipose tissue in cold physiological salt solution (PSS).

• Mounting: Cut the artery into small rings (2-3 mm in length) and mount them on two small wire hooks in a myograph chamber filled with PSS, aerated with 95% O2/5% CO2, and maintained at 37°C.

• Equilibration and Viability Check: Allow the arterial rings to equilibrate under a resting tension for a set period. Test the viability of the endothelium by assessing the relaxation response to an endothelium-dependent vasodilator (e.g., acetylcholine) after pre-constriction with an agonist (e.g., phenylephrine (B352888) or U46619).

• Dose-Response Protocol: After washing and re-equilibration, pre-constrict the arterial rings again. Once a stable contraction is achieved, cumulatively add increasing concentrations of 19(R)-HETE to the chamber.

• Data Acquisition and Analysis: Record the changes in isometric tension using a force transducer and data acquisition system. Express the relaxation responses as a percentage of the pre-constriction tension and plot against the logarithm of the 19(R)-HETE concentration to determine potency (EC50).

cAMP Accumulation Assay

This in vitro assay measures the intracellular levels of cyclic AMP, a common second messenger in G-protein coupled receptor signaling.

Objective: To determine if 19(R)-HETE stimulates or inhibits the production of cAMP in a specific cell type.

Workflow:

cAMP Accumulation Assay Workflow

Key Steps:

• Cell Culture: Culture the desired cell line (e.g., MEG-01) to an appropriate confluency in multi-well plates.

• Pre-treatment: Aspirate the culture medium and pre-incubate the cells with a phosphodiesterase (PDE) inhibitor (e.g., IBMX) in a suitable buffer. This prevents the degradation of cAMP.

• Stimulation: Add different concentrations of 19(R)-HETE to the wells. To assess inhibitory effects, cells can be co-stimulated with an adenylyl cyclase activator like forskolin. Include appropriate controls (vehicle, positive control).

• Cell Lysis: After a defined incubation period, stop the reaction and lyse the cells using the lysis buffer provided with the assay kit.

• cAMP Measurement: Quantify the amount of cAMP in the cell lysates using a competitive immunoassay format, such as ELISA (Enzyme-Linked Immunosorbent Assay) or HTRF (Homogeneous Time-Resolved Fluorescence).

• Data Analysis: Generate a standard curve using known concentrations of cAMP. Calculate the concentration of cAMP in the samples based on the standard curve and normalize to the protein concentration or cell number.

Conclusion

The available evidence suggests that 19(R)-HETE is a biologically active molecule with a notable vasodilatory effect in vitro, which appears to be independent of the cAMP pathway. Its in vivo role is less defined but may involve interaction with the cyclooxygenase pathway. Further research is required to fully elucidate the signaling mechanisms of 19(R)-HETE in both in vitro and in vivo systems, to determine its physiological and pathological significance, and to explore its potential as a therapeutic target. The experimental protocols outlined in this guide provide a foundation for future investigations in this area.

References

• 1. journals.physiology.org [journals.physiology.org]
• 2. benchchem.com [benchchem.com]

Unraveling the Target Receptors of 19(R)-HETE: A Comparative Guide

For researchers, scientists, and drug development professionals, understanding the precise molecular targets of lipid signaling molecules is paramount. This guide provides a comprehensive comparison of the validated and proposed target receptors for 19(R)-hydroxyeicosatetraenoic acid [19(R)-HETE], contrasting its activity with its stereoisomer, 19(S)-HETE, and the related eicosanoid, 20-HETE.

This document summarizes key experimental findings, presents quantitative data for comparative analysis, and outlines the methodologies used to validate these interactions.

Key Findings: A Tale of Two Isomers and a Rival Agonist

Experimental evidence strongly indicates that 19(R)-HETE and its stereoisomer, 19(S)-HETE, exhibit distinct and specific interactions with different G protein-coupled receptors (GPCRs). While 19(S)-HETE has been identified as a potent agonist of the prostacyclin (IP) receptor, 19(R)-HETE is inactive at this target.[1][2][3] Conversely, 19(R)-HETE has been shown to be a potent antagonist of the vasoconstrictive effects of 20-HETE.[4] Recent deorphanization studies have identified GPR75 as a high-affinity receptor for 20-HETE, suggesting that GPR75 is the likely target for the antagonistic action of 19(R)-HETE.[5][6]

Quantitative Comparison of Ligand-Receptor Interactions

The following table summarizes the quantitative data from various studies, allowing for a direct comparison of the potencies and affinities of 19(R)-HETE, 19(S)-HETE, and 20-HETE at their respective primary target receptors.

Ligand	Receptor	Activity	Potency/Affinity
19(R)-HETE	GPR75 (proposed)	Antagonist	Potent inhibitor of 20-HETE-induced effects (specific IC50/Kᵢ not yet reported)
19(S)-HETE	Prostacyclin (IP) Receptor	Agonist	EC₅₀ ≈ 520-567 nM (cAMP accumulation)[1][7]
20-HETE	GPR75	Agonist	K₋d ≈ 0.156 nM (Binding affinity)[8]

Signaling Pathways

The distinct receptor targets of these eicosanoids lead to the activation of different intracellular signaling cascades.

19(S)-HETE signaling pathway.

20-HETE and 19(R)-HETE signaling at GPR75.

Experimental Protocols

Validation of the target receptors for these eicosanoids relies on a combination of binding and functional assays. Below are overviews of the key experimental protocols.

Prostacyclin (IP) Receptor Activation Assay (cAMP Measurement)

This assay quantifies the agonistic activity of a compound at the IP receptor by measuring the production of cyclic AMP (cAMP).

Objective: To determine the EC₅₀ of 19(S)-HETE for the activation of the IP receptor.

General Protocol:

• Cell Culture: Human embryonic kidney (HEK293) cells or other suitable cell lines are transiently or stably transfected with the human IP receptor.

• Cell Stimulation: Cells are incubated with varying concentrations of the test compound (e.g., 19(S)-HETE, 19(R)-HETE, or a known IP receptor agonist like iloprost) for a defined period.

• cAMP Measurement: Intracellular cAMP levels are quantified using a commercially available cAMP assay kit (e.g., ELISA or HTRF-based).

• Data Analysis: A dose-response curve is generated by plotting the cAMP concentration against the log of the agonist concentration to determine the EC₅₀ value.[1][4][5]

Workflow for IP receptor activation assay.

GPR75 Functional Assay (Calcium Mobilization)

This assay is used to assess the activation of Gq-coupled receptors like GPR75 by measuring changes in intracellular calcium levels.

Objective: To determine if a compound activates GPR75 and to quantify its potency.

General Protocol:

• Cell Culture: A suitable cell line (e.g., HEK293T) is co-transfected with GPR75 and a promiscuous G-protein (e.g., Gα16) to couple the receptor to the calcium signaling pathway.

• Dye Loading: Cells are loaded with a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM).

• Compound Addition: The test compound (e.g., 20-HETE or 19(R)-HETE) is added to the cells, and changes in fluorescence are monitored in real-time using a fluorescence plate reader.

• Data Analysis: The change in fluorescence intensity reflects the change in intracellular calcium concentration. Dose-response curves can be generated to determine EC₅₀ values for agonists. For antagonists like 19(R)-HETE, the assay is performed in the presence of a known agonist (20-HETE) to measure the inhibitory effect.[9][10][11]

Workflow for GPR75 calcium mobilization assay.

Ex Vivo Vasoconstriction Assay

This assay directly measures the physiological effect of vasoactive compounds on isolated blood vessels.

Objective: To assess the vasoconstrictor or vasodilator properties of a compound and to determine the potency of antagonists.

General Protocol:

• Vessel Preparation: Arterial rings (e.g., from rat aorta or renal arterioles) are dissected and mounted in an organ bath containing a physiological salt solution.

• Contraction/Relaxation Measurement: Changes in vascular tone are recorded isometrically.

• Agonist Response: A cumulative concentration-response curve is generated for a vasoconstrictor agonist (e.g., 20-HETE).

• Antagonist Evaluation: To test an antagonist (e.g., 19(R)-HETE), the vessel rings are pre-incubated with the antagonist before generating the agonist dose-response curve. A rightward shift in the curve indicates competitive antagonism.[8][12][13]

Conclusion

The validation of target receptors for 19(R)-HETE is an ongoing area of research. Current evidence strongly points to its role as a specific antagonist at the GPR75 receptor, contrasting with the agonistic activity of its stereoisomer, 19(S)-HETE, at the prostacyclin (IP) receptor. This stereospecificity highlights the subtle yet critical structural determinants of ligand-receptor interactions. For researchers in drug discovery, 19(R)-HETE represents a valuable tool for probing the physiological and pathological roles of the 20-HETE/GPR75 signaling axis and may serve as a lead compound for the development of novel therapeutics targeting this pathway. Further studies are warranted to precisely quantify the antagonistic potency of 19(R)-HETE at GPR75 and to fully elucidate its downstream signaling effects.

References

• 1. benchchem.com [benchchem.com]
• 2. 20-HETE in the regulation of vascular and cardiac function - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Assessment of topical corticosteroid activity using the vasoconstriction assay in healthy volunteers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. Prostacyclin Analogues Stimulate Receptor-mediated cAMP Synthesis and ATP Release from Rabbit and Human Erythrocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 6. go.drugbank.com [go.drugbank.com]
• 7. Ca2+ mobilization assays in GPCR drug discovery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Vascular Actions of 20-HETE - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Characterization of G Protein-coupled Receptors by a Fluorescence-based Calcium Mobilization Assay - PMC [pmc.ncbi.nlm.nih.gov]
• 10. dda.creative-bioarray.com [dda.creative-bioarray.com]
• 11. youtube.com [youtube.com]
• 12. 20-HETE: A NEW TARGET FOR THE TREATMENT OF HYPERTENSION - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Molecular mechanisms and cell signaling of 20-hydroxyeicosatetraenoic acid in vascular pathophysiology - PMC [pmc.ncbi.nlm.nih.gov]

The Selective World of 19(R)-HETE: A Comparative Guide to its Cross-Reactivity with Other Lipid Signaling Pathways

For researchers, scientists, and drug development professionals, understanding the precise molecular interactions of lipid signaling molecules is paramount. This guide provides an objective comparison of the cross-reactivity of 19(R)-hydroxyeicosatetraenoic acid [19(R)-HETE] with other key lipid signaling pathways, supported by experimental data and detailed methodologies.

19(R)-HETE, a cytochrome P450 (CYP) metabolite of arachidonic acid, is a potent vasodilator. Its signaling fidelity is crucial for its potential therapeutic applications. This guide explores its interactions with pathways mediated by other HETEs, prostaglandins, leukotrienes, and endocannabinoids.

Cross-Reactivity Profile of 19(R)-HETE

The following table summarizes the known interactions and lack thereof between 19(R)-HETE and other major lipid signaling pathways.

Signaling Pathway	Key Mediator(s)	Receptor(s)	Interaction with 19(R)-HETE	Effect	Supporting Data
HETE Pathway	20-HETE	GPR75	Yes	Antagonist	Completely blocks 20-HETE-induced vasoconstriction of renal arterioles at 1 µM.[1]
Prostaglandin Pathway	Prostacyclin (PGI₂)	IP Receptor	No	Inactive	19(R)-HETE does not induce cAMP accumulation in cells expressing the IP receptor, unlike its enantiomer 19(S)-HETE.[2]
Leukotriene Pathway	Leukotriene B₄ (LTB₄)	BLT1, BLT2	Not Directly Studied	Unknown	Some leukotriene receptors (e.g., BLT2) are known to be promiscuous and can be activated by other HETEs like 12(S)-HETE and 15(S)-HETE, suggesting a theoretical possibility of interaction. However, direct experimental evidence for 19(R)-HETE is lacking.
Endocannabinoid Pathway	Anandamide, 2-AG	CB1, CB2	Not Directly Studied	Unknown	There is currently no direct experimental evidence to suggest that 19(R)-HETE interacts with cannabinoid receptors CB1 or CB2.

Visualizing the Signaling Landscape

The following diagrams illustrate the metabolic origin of 19(R)-HETE and its known and potential interactions with other lipid signaling pathways.

Arachidonic acid is a precursor to diverse lipid signaling molecules.

19(R)-HETE antagonizes the vasoconstrictor effects of 20-HETE.

19(S)-HETE, but not 19(R)-HETE, activates the prostacyclin receptor.

Detailed Experimental Protocols

To ensure reproducibility and critical evaluation of the cited data, the following are detailed methodologies for key experiments.

Radioligand Receptor Binding Assay (Competitive)

This protocol is adapted for determining the binding affinity of 19(R)-HETE to target receptors, such as the prostacyclin (IP) receptor.

Objective: To determine the inhibitory constant (Ki) of 19(R)-HETE for a specific receptor by measuring its ability to compete with a radiolabeled ligand.

Materials:

• Cell membranes expressing the receptor of interest (e.g., HEK293 cells transfected with the human IP receptor).

• Radiolabeled ligand (e.g., [³H]-Iloprost for the IP receptor).

• Unlabeled 19(R)-HETE.

• Binding buffer (e.g., 50 mM Tris-HCl, 5 mM MgCl₂, 0.1% BSA, pH 7.4).

• Wash buffer (e.g., ice-cold 50 mM Tris-HCl, pH 7.4).

• Glass fiber filters (e.g., Whatman GF/B).

• Scintillation cocktail.

• Scintillation counter.

Procedure:

• Prepare serial dilutions of unlabeled 19(R)-HETE in binding buffer.

• In a 96-well plate, add in the following order:

  • Binding buffer.

  • Cell membranes (typically 20-50 µg of protein per well).

  • Serial dilutions of 19(R)-HETE or vehicle (for total binding).

  • A saturating concentration of a known antagonist to determine non-specific binding.

  • A fixed concentration of the radiolabeled ligand (typically at its Kd value).

• Incubate the plate at a specific temperature (e.g., 25°C) for a predetermined time to reach equilibrium (e.g., 60-120 minutes).

• Terminate the binding reaction by rapid filtration through the glass fiber filters using a cell harvester. This separates the bound from the free radioligand.

• Quickly wash the filters with ice-cold wash buffer to remove any unbound radioligand.

• Place the filters in scintillation vials, add scintillation cocktail, and quantify the radioactivity using a scintillation counter.

• Calculate the specific binding by subtracting the non-specific binding from the total binding.

• Plot the percentage of specific binding against the logarithm of the competitor concentration and fit the data to a one-site competition model to determine the IC₅₀ value.

• Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC₅₀ / (1 + [L]/Kd), where [L] is the concentration of the radiolabeled ligand and Kd is its dissociation constant.

Intracellular cAMP Measurement Assay

This protocol is used to assess the functional consequence of receptor activation, particularly for Gs-coupled receptors like the IP receptor.

Objective: To measure changes in intracellular cyclic AMP (cAMP) levels in response to 19(R)-HETE.

Materials:

• Cultured cells expressing the receptor of interest (e.g., MEG-01 cells).

• 19(R)-HETE and a known agonist (e.g., Iloprost for IP receptor) as a positive control.

• Phosphodiesterase (PDE) inhibitor (e.g., IBMX) to prevent cAMP degradation.

• Cell lysis buffer.

• cAMP immunoassay kit (e.g., ELISA-based).

Procedure:

• Seed cells in a multi-well plate and grow to a desired confluency.

• Pre-incubate the cells with a PDE inhibitor for a short period (e.g., 15-30 minutes) to prevent cAMP breakdown.

• Stimulate the cells with various concentrations of 19(R)-HETE, a positive control agonist, or vehicle for a defined time (e.g., 10-15 minutes) at 37°C.

• Terminate the stimulation by removing the medium and lysing the cells with the provided lysis buffer.

• Perform the cAMP measurement on the cell lysates according to the manufacturer's instructions of the immunoassay kit. This typically involves a competitive binding assay where cAMP in the sample competes with a labeled cAMP for binding to a specific antibody.

• Generate a standard curve using known concentrations of cAMP.

• Determine the concentration of cAMP in the samples by interpolating from the standard curve.

• Express the results as pmol of cAMP per well or normalized to protein concentration.

Vascular Reactivity Assay in Isolated Arteries

This ex vivo protocol assesses the direct effect of 19(R)-HETE on blood vessel tone.

Objective: To determine the vasodilatory or vasoconstrictor effects of 19(R)-HETE on isolated arterial segments.

Materials:

• Isolated arterial segments (e.g., renal arterioles).

• Wire myograph system.

• Physiological salt solution (PSS), continuously gassed with 95% O₂ / 5% CO₂ and maintained at 37°C.

• A vasoconstrictor agent (e.g., phenylephrine (B352888) or a 20-HETE analog).

• 19(R)-HETE.

Procedure:

• Dissect and mount small arterial segments on a wire myograph in a chamber filled with PSS.

• Allow the vessels to equilibrate under a normalized tension.

• Pre-constrict the arterial segments with a submaximal concentration of a vasoconstrictor to induce a stable tone.

• Once a stable plateau of contraction is achieved, add cumulative concentrations of 19(R)-HETE to the bath.

• Record the changes in isometric tension. Vasodilation is measured as a percentage relaxation of the pre-constricted tone.

• To test for antagonistic effects, pre-incubate the vessels with 19(R)-HETE before constructing a concentration-response curve to a vasoconstrictor like 20-HETE. A rightward shift in the concentration-response curve indicates competitive antagonism.

Discussion and Future Directions

The available evidence clearly positions 19(R)-HETE as a selective modulator within the HETE family, specifically antagonizing the actions of 20-HETE. Its stereospecificity is highlighted by its lack of activity at the prostacyclin IP receptor, a target for its enantiomer, 19(S)-HETE.

The potential for cross-reactivity with the leukotriene pathway, suggested by the promiscuity of the BLT2 receptor for other HETEs, remains an intriguing but unproven hypothesis. Further research employing radioligand binding assays with 19(R)-HETE against a panel of leukotriene receptors (BLT1, BLT2, CysLT1, CysLT2) is warranted to definitively map its interaction profile.

Similarly, the interaction of 19(R)-HETE with the endocannabinoid system is an open question. Given the structural similarities between eicosanoids and endocannabinoids, both being arachidonic acid derivatives, investigating the binding of 19(R)-HETE to cannabinoid receptors and its effect on endocannabinoid metabolism could unveil novel regulatory pathways.

References

• 1. 19-Hydroxyeicosatetraenoic acid analogs: Antagonism of 20-hydroxyeicosatetraenoic acid-induced vascular sensitization and hypertension - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Radioligand binding methods: practical guide and tips - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Analysis of the Metabolic Stability of 19(R)-HETE and 19(S)-HETE

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the metabolic stability and biological activity of the two enantiomers of 19-hydroxyeicosatetraenoic acid (19-HETE): 19(R)-HETE and 19(S)-HETE. These cytochrome P450 (CYP) metabolites of arachidonic acid play significant roles in various physiological and pathophysiological processes. Understanding their relative metabolic stability is crucial for elucidating their distinct biological functions and for the development of novel therapeutics targeting eicosanoid signaling pathways.

While direct comparative studies on the metabolic stability of 19(R)-HETE and 19(S)-HETE are not extensively available in the current literature, this guide synthesizes the existing experimental data on their formation, biological activities, and known metabolic pathways of related compounds to provide a comprehensive overview.

Data Presentation: Quantitative Comparison

The following table summarizes the key quantitative data regarding the formation and biological activity of 19(R)-HETE and 19(S)-HETE.

Parameter	19(R)-HETE	19(S)-HETE	Reference
Formation by CYP2E1	30% of total 19-HETE	70% of total 19-HETE	[1][2]
Activation of Prostacyclin (IP) Receptor (cAMP accumulation EC₅₀)	Inactive at concentrations up to 10 μM	520 nM	[3]
Inhibition of CYP1B1 (Kᵢ)	89.1 nM	37.3 nM	[4]
Effect on Angiotensin II-induced Cardiac Hypertrophy	Protective	More potently protective	[5][6][7]

Experimental Protocols

Detailed methodologies for the key experiments cited in this guide are outlined below.

Determination of Enantiomeric Composition of 19-HETE Produced by CYP2E1

Objective: To determine the stereoselectivity of 19-HETE formation from arachidonic acid by reconstituted cytochrome P450 2E1.

Methodology:

• Incubation: Reconstituted cytochrome P450 2E1 is incubated with arachidonic acid in the presence of cytochrome b5 and NADPH-cytochrome P450 oxidoreductase.

• Extraction: The reaction is terminated, and the lipids are extracted using a suitable organic solvent.

• Purification: The 19-HETE is purified from the lipid extract using reverse-phase high-performance liquid chromatography (RP-HPLC).

• Chiral Analysis: The purified 19-HETE is then subjected to chiral phase HPLC to separate the 19(R)-HETE and 19(S)-HETE enantiomers.

• Quantification: The amount of each enantiomer is quantified by UV-visible spectroscopy or mass spectrometry, and the ratio is calculated.[1]

Assessment of Prostacyclin (IP) Receptor Activation

Objective: To evaluate the ability of 19(R)-HETE and 19(S)-HETE to activate the prostacyclin (IP) receptor and induce intracellular cyclic AMP (cAMP) accumulation.

Methodology:

• Cell Culture: A suitable cell line endogenously expressing the IP receptor (e.g., human megakaryoblastic leukemia cell line MEG-01) is cultured.

• Treatment: The cells are treated with varying concentrations of 19(R)-HETE or 19(S)-HETE for a defined period.

• cAMP Measurement: The intracellular cAMP concentration is measured using a competitive immunoassay or a bioluminescence-based assay.

• Data Analysis: The concentration-response curves are plotted, and the EC₅₀ values are calculated to determine the potency of each enantiomer.[3]

CYP1B1 Inhibition Assay

Objective: To determine the inhibitory potency (Kᵢ) of 19(R)-HETE and 19(S)-HETE on human recombinant CYP1B1 activity.

Methodology:

• Reaction Mixture: A reaction mixture containing human recombinant CYP1B1, a fluorescent substrate (e.g., 7-ethoxyresorufin), and varying concentrations of either 19(R)-HETE or 19(S)-HETE is prepared in a suitable buffer.

• Initiation: The reaction is initiated by the addition of NADPH.

• Fluorescence Measurement: The rate of formation of the fluorescent product (resorufin) is monitored over time using a fluorescence plate reader.

• Data Analysis: The inhibition constants (Kᵢ) are determined by fitting the data to appropriate enzyme inhibition models (e.g., Michaelis-Menten kinetics with noncompetitive inhibition).[4]

Signaling Pathways and Metabolic Fate

Differential Signaling of 19-HETE Enantiomers

The distinct biological activities of 19(R)-HETE and 19(S)-HETE stem from their stereospecific interactions with cellular receptors and enzymes. 19(S)-HETE is a potent agonist of the prostacyclin (IP) receptor, a G-protein coupled receptor that activates adenylyl cyclase, leading to an increase in intracellular cAMP. This signaling cascade mediates vasorelaxation and inhibition of platelet aggregation. In contrast, 19(R)-HETE does not activate the IP receptor.

Differential activation of the prostacyclin (IP) receptor by 19(S)-HETE and 19(R)-HETE.

Enantioselective Inhibition of CYP1B1

Both enantiomers of 19-HETE have been shown to inhibit the activity of CYP1B1, an enzyme implicated in the pathogenesis of several diseases, including cancer and cardiac hypertrophy. However, 19(S)-HETE is a more potent inhibitor than 19(R)-HETE. This enantioselective inhibition suggests a stereospecific binding to the enzyme.

Enantioselective inhibition of CYP1B1 by 19(S)-HETE and 19(R)-HETE.

Potential Metabolic Pathways

While specific studies on the comparative metabolism of 19(R)-HETE and 19(S)-HETE are limited, the metabolic fate of other HETEs, such as 20-HETE, has been investigated. These pathways, which include further oxidation and chain shortening, may also be relevant for the metabolism of 19-HETE enantiomers. Potential metabolic routes that could contribute to the clearance of 19(R)- and 19(S)-HETE include:

• ω-Oxidation: Further hydroxylation at the terminal or subterminal carbons.

• β-Oxidation: Chain shortening of the fatty acid backbone.

• Conversion to Dicarboxylic Acids: Oxidation of the terminal methyl group to a carboxylic acid.

Further research is required to determine whether these pathways exhibit enantioselectivity for 19(R)-HETE versus 19(S)-HETE.

Formation and potential metabolic pathways of 19-HETE enantiomers.

Conclusion

The available evidence strongly indicates that 19(R)-HETE and 19(S)-HETE are not biologically equivalent. They are produced in different ratios by CYP enzymes and exhibit distinct pharmacological activities, with 19(S)-HETE generally being the more potent enantiomer in the signaling pathways studied to date. While direct comparative data on their metabolic stability is lacking, the observed differences in their biological interactions suggest that they may also be metabolized at different rates and through potentially distinct pathways. Further studies are warranted to fully characterize the metabolic fate of each enantiomer, which will be critical for understanding their individual contributions to health and disease and for the rational design of drugs targeting their respective pathways.

References

• 1. utsouthwestern.elsevierpure.com [utsouthwestern.elsevierpure.com]
• 2. caymanchem.com [caymanchem.com]
• 3. Arachidonic Acid Metabolite 19(S)-HETE Induces Vasorelaxation and Platelet Inhibition by Activating Prostacyclin (IP) Receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Identification of 19-(S/R)Hydroxyeicosatetraenoic Acid as the First Endogenous Noncompetitive Inhibitor of Cytochrome P450 1B1 with Enantioselective Activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. S- Enantiomer of 19-Hydroxyeicosatetraenoic Acid Preferentially Protects Against Angiotensin II-Induced Cardiac Hypertrophy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Frontiers | 11-Hydroxyeicosatetraenoics induces cellular hypertrophy in an enantioselective manner [frontiersin.org]
• 7. 11-Hydroxyeicosatetraenoics induces cellular hypertrophy in an enantioselective manner - PMC [pmc.ncbi.nlm.nih.gov]

A Researcher's Guide to Validating 19(R)-HETE Antibodies for Immunoassays

For researchers, scientists, and drug development professionals, the accurate detection of lipid mediators like 19(R)-hydroxyeicosatetraenoic acid (19(R)-HETE) is critical for advancing our understanding of its role in various physiological and pathological processes. Immunoassays offer a high-throughput and cost-effective method for this purpose, but their reliability hinges on the specificity of the antibodies used. This guide provides a comprehensive comparison of validation strategies for 19(R)-HETE antibodies, alongside a robust alternative analytical method, to ensure the generation of accurate and reproducible data.

The Challenge of Specificity in Lipid Analysis

19(R)-HETE is a cytochrome P450 (CYP) metabolite of arachidonic acid with distinct biological activities compared to its stereoisomer, 19(S)-HETE. For instance, while both are vasodilators, 19(R)-HETE has been shown to block 20-HETE-induced vasoconstriction, a property not shared by 19(S)-HETE[1][2]. This functional differentiation underscores the necessity for analytical methods that can distinguish between these closely related molecules. Immunoassays, while powerful, are susceptible to cross-reactivity, where an antibody raised against one molecule may also bind to structurally similar compounds[3]. Therefore, rigorous validation of antibody specificity is not just a recommendation but a prerequisite for reliable results.

A Framework for Antibody Validation: The Five Pillars

A widely accepted framework for antibody validation is the "five pillars" model, which outlines five key experimental strategies to confirm antibody specificity. While direct commercial sources for 19(R)-HETE specific antibodies and ELISA kits are not readily apparent from current searches, these principles should be applied to any custom-developed or newly available antibody.

Validation Pillar	Experimental Approach	Key Considerations
Genetic Strategies	Not applicable for non-protein targets like lipids.	This pillar is primarily for validating antibodies against protein targets where gene knockout or knockdown can be used.
Independent Antibody Strategies	Comparison of results obtained with two different antibodies targeting the same analyte.	Requires the availability of at least two distinct and well-characterized antibodies.
Orthogonal Methods	Comparing immunoassay results with data from a different analytical platform, such as Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).	LC-MS/MS is considered a gold standard for small molecule quantification due to its high specificity and sensitivity.
Expression of Tagged Proteins	Not applicable for non-protein targets.	This method is used for protein targets where the antibody's binding to a tagged version of the protein can be verified.
Immunoprecipitation followed by Mass Spectrometry (IP-MS)	Not directly applicable for free lipids, but could be adapted for lipid-protein adducts.	This technique is primarily for identifying the protein targets of an antibody.

Experimental Protocols for Validating 19(R)-HETE Antibody Specificity

Given the nature of 19(R)-HETE, the most relevant validation strategies are competitive immunoassays to assess cross-reactivity and comparison with an orthogonal method like LC-MS/MS.

Competitive ELISA for Cross-Reactivity Assessment

This experiment is crucial to determine if the antibody can distinguish 19(R)-HETE from its stereoisomer 19(S)-HETE and other related eicosanoids.

Protocol:

• Coating: Coat a 96-well microplate with a 19(R)-HETE-protein conjugate.

• Blocking: Block the remaining protein-binding sites on the plate.

• Competition: Prepare a series of standards of 19(R)-HETE and potential cross-reactants (e.g., 19(S)-HETE, 20-HETE, arachidonic acid) at various concentrations.

• Incubation: Add the 19(R)-HETE antibody to the wells along with either the 19(R)-HETE standard or a potential cross-reactant. Incubate to allow competition for antibody binding.

• Washing: Wash the plate to remove unbound antibodies and competitors.

• Detection: Add a labeled secondary antibody that binds to the primary 19(R)-HETE antibody.

• Substrate Addition: Add a substrate that reacts with the enzyme on the secondary antibody to produce a measurable signal (e.g., colorimetric).

• Data Analysis: Measure the signal intensity. A decrease in signal in the presence of a competitor indicates cross-reactivity. Calculate the percentage of cross-reactivity.

Illustrative Cross-Reactivity Data:

Compound	IC50 (ng/mL)	% Cross-Reactivity
19(R)-HETE	1.0	100%
19(S)-HETE	50.0	2%
20-HETE	100.0	1%
Arachidonic Acid	>1000	<0.1%

Note: This is illustrative data. Actual performance would need to be determined experimentally.

Orthogonal Method Comparison: LC-MS/MS

LC-MS/MS offers high specificity and sensitivity for the quantification of small molecules, making it the ideal orthogonal method to validate immunoassay results.

Protocol Overview:

• Sample Preparation: Extract lipids from the biological sample using a suitable organic solvent.

• Chromatographic Separation: Separate the extracted lipids using a C18 reverse-phase column on a UPLC or HPLC system. A gradient elution with mobile phases such as water and acetonitrile (B52724) with formic acid is typically used[4][5].

• Mass Spectrometric Detection: Introduce the separated lipids into a tandem mass spectrometer operating in negative ion mode.

• Quantification: Use multiple reaction monitoring (MRM) to detect specific precursor-to-product ion transitions for 19(R)-HETE and an internal standard (e.g., a deuterated version of the analyte)[6].

Comparison of Immunoassay and LC-MS/MS:

Feature	Immunoassay (ELISA)	Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)
Specificity	Dependent on antibody; potential for cross-reactivity.	High; based on chromatographic retention time and specific mass-to-charge ratio transitions.
Sensitivity	Typically in the pg/mL to ng/mL range.	Can achieve pg/mL or lower detection limits[7].
Throughput	High; suitable for screening large numbers of samples.	Lower; sample preparation and run times are longer.
Cost	Relatively low cost per sample.	Higher initial instrument cost and operational expenses.
Multiplexing	Limited; typically measures one analyte per assay.	Can simultaneously measure multiple analytes in a single run.

Visualizing the Pathways and Workflows

To aid in understanding the biological context and the validation process, the following diagrams have been generated.

Figure 1. Simplified pathway of 19-HETE formation.

Figure 2. Validation workflow for a 19(R)-HETE antibody.

Conclusion

The reliable measurement of 19(R)-HETE is essential for elucidating its biological functions. While immunoassays present a valuable tool, their utility is entirely dependent on the specificity of the antibody. This guide has outlined a clear framework for validating 19(R)-HETE antibodies, with a strong emphasis on assessing cross-reactivity and utilizing orthogonal methods like LC-MS/MS for confirmation. By adhering to these principles, researchers can ensure the accuracy and reproducibility of their findings, ultimately accelerating progress in their respective fields.

References

• 1. caymanchem.com [caymanchem.com]
• 2. Arachidonic Acid Metabolite 19(S)-HETE Induces Vasorelaxation and Platelet Inhibition by Activating Prostacyclin (IP) Receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 3. How do I know if the antibody will cross-react? | Proteintech Group [ptglab.com]
• 4. A sensitive and improved throughput UPLC-MS/MS quantitation method of total cytochrome P450 mediated arachidonic acid metabolites that can separate regio-isomers and cis/trans-EETs from human plasma - PMC [pmc.ncbi.nlm.nih.gov]
• 5. A liquid chromatography/mass spectrometric method for simultaneous analysis of arachidonic acid and its endogenous eicosanoid metabolites prostaglandins, dihydroxyeicosatrienoic acids, hydroxyeicosatetraenoic acids, and epoxyeicosatrienoic acids in rat brain tissue - PMC [pmc.ncbi.nlm.nih.gov]
• 6. digitalcommons.chapman.edu [digitalcommons.chapman.edu]
• 7. Determination of Lipoxygenase, CYP450, and Non-Enzymatic Metabolites of Arachidonic Acid in Essential Hypertension and Type 2 Diabetes - PMC [pmc.ncbi.nlm.nih.gov]

Unraveling the Stereospecific Effects of 19-HETE Enantiomers: A Comparative Guide

An In-depth Comparison of the Biological Activities of 19(R)-HETE and 19(S)-HETE for Researchers, Scientists, and Drug Development Professionals.

While direct comparative transcriptomic data for tissues treated with 19(R)-HETE versus 19(S)-HETE remains to be fully elucidated in publicly available literature, a significant body of research highlights their distinct biological activities and signaling pathways. This guide provides a comprehensive comparison based on existing experimental data, offering valuable insights for researchers in cardiovascular, renal, and pulmonary fields.

Contrasting Biological Activities: 19(R)-HETE vs. 19(S)-HETE

The biological effects of 19-hydroxyeicosatetraenoic acid (19-HETE) are stereospecific, with the (S) and (R) enantiomers often exhibiting different, and sometimes opposing, actions. The following table summarizes the key differential activities based on current research.

Biological Effect	19(S)-HETE	19(R)-HETE	Key Findings
cAMP Accumulation	Potent activator	Inactive	19(S)-HETE induces a concentration-dependent increase in intracellular cAMP, while 19(R)-HETE is inactive at concentrations up to 10 μM[1][2].
Vasorelaxation	Induces vasorelaxation	Inactive	19(S)-HETE causes relaxation of mouse mesenteric artery and thoracic aorta segments, an effect not observed with the (R) isomer[1][2].
Platelet Inhibition	Inhibits thrombin-induced platelet aggregation	Not observed	Pretreatment with 19(S)-HETE blocks platelet aggregation[1].
Cardiac Hypertrophy	Preferentially protects against Angiotensin II-induced hypertrophy	Protects against Angiotensin II-induced hypertrophy	Both enantiomers show cardioprotective effects, but 19(S)-HETE demonstrates a more pronounced effect by selectively decreasing 5-HETE levels and mediating a decrease in 15-LOX protein expression[3].
Gene Expression (Cardiac Hypertrophy Markers)	Significantly decreases mRNA expression of β/α-myosin heavy chain ratio, ANP, IL-6, and IL-8	Significantly decreases mRNA expression of β/α-myosin heavy chain ratio, ANP, IL-6, and IL-8	Both enantiomers reduce the expression of genes associated with cardiac hypertrophy[3].
Enzyme Inhibition	Decreases protein expression of 5-LOX, 12-LOX, 15-LOX, and COX-2. Inhibits CYP1B1 catalytic activity.	Decreases protein expression of 5-LOX, 12-LOX, and COX-2. Inhibits CYP1B1 catalytic activity.	Both enantiomers inhibit key enzymes in inflammatory pathways, with 19(S)-HETE uniquely affecting 15-LOX[3].

Experimental Protocols

The following are summaries of the experimental methodologies employed in the key studies that form the basis of this comparison.

cAMP Accumulation Assay

• Cell Line: Human megakaryoblastic leukemia cell line MEG-01.

• Treatment: Cells were treated with varying concentrations of 19(S)-HETE and 19(R)-HETE. Forskolin was used as a positive control to directly activate adenylyl cyclase.

• Methodology: Intracellular cAMP levels were measured after a 15-minute incubation period with the respective compounds. The EC50 value for 19(S)-HETE was determined to be 520 nM[1][2].

Vasorelaxation Studies

• Tissues: Isolated mouse mesenteric artery and thoracic aorta segments.

• Methodology: The vascular effects of 19(S)-HETE were assessed on pre-contracted vessel segments. The experiments were also conducted in the presence of COX-1/2 inhibitors and in vessels from mice lacking the prostacyclin (IP) receptor to elucidate the mechanism of action[1][2].

Platelet Aggregation Assay

• Source: Isolated murine platelets.

• Methodology: Platelets were pretreated with 19(S)-HETE before inducing aggregation with thrombin. The inhibitory effect was also tested on platelets from mice lacking the IP receptor[1].

Cardiac Hypertrophy Studies

• Cell Lines: RL-14 and H9c2 cells.

• Treatment: Cells were treated with a vehicle, 10 μM Angiotensin II alone, or in the presence of 20 μM 19(R)-HETE or 19(S)-HETE for 24 hours[3].

• Methodology:

  • Metabolite Analysis: Levels of midchain HETEs were determined using liquid chromatography-mass spectrometry[3].

  • Gene Expression Analysis: mRNA expression levels of cardiac hypertrophy markers (β/α-myosin heavy chain ratio, atrial natriuretic peptide, IL-6, and IL-8) were measured using real-time polymerase chain reaction[3].

  • Protein Expression Analysis: Protein levels of 5-LOX, 12-LOX, 15-LOX, and COX-2 were measured by Western blot analysis[3].

Signaling Pathways and Experimental Workflows

The distinct biological activities of 19(S)-HETE are primarily attributed to its specific interaction with the prostacyclin (IP) receptor, initiating a Gs-coupled signaling cascade.

Caption: Signaling pathway of 19(S)-HETE via the IP receptor.

The experimental design to compare the cardioprotective effects of the 19-HETE enantiomers is crucial for understanding their differential therapeutic potential.

Caption: Workflow for comparing 19(R)-HETE and 19(S)-HETE effects.

References

• 1. Arachidonic Acid Metabolite 19(S)-HETE Induces Vasorelaxation and Platelet Inhibition by Activating Prostacyclin (IP) Receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Arachidonic Acid Metabolite 19(S)-HETE Induces Vasorelaxation and Platelet Inhibition by Activating Prostacyclin (IP) Receptor | PLOS One [journals.plos.org]
• 3. S- Enantiomer of 19-Hydroxyeicosatetraenoic Acid Preferentially Protects Against Angiotensin II-Induced Cardiac Hypertrophy - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Proper Disposal of 19(R)-HETE: A Guide for Laboratory Professionals

Ensuring the safe and compliant disposal of 19(R)-HETE is critical for maintaining a secure laboratory environment and adhering to regulatory standards. This guide provides detailed, step-by-step procedures for the proper disposal of 19(R)-HETE, aligning with general best practices for hazardous chemical waste management.

Immediate Safety and Handling Precautions

19(R)-HETE is typically supplied as a solution in ethanol (B145695). Ethanol is a flammable liquid, and appropriate safety measures must be taken. Always handle this chemical in a well-ventilated area, preferably within a fume hood, and wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.

Step-by-Step Disposal Protocol

The disposal of 19(R)-HETE waste should follow the established hazardous waste procedures of your institution, which are designed to comply with regulations set by organizations such as the Environmental Protection Agency (EPA).[1]

• Waste Identification and Segregation :

  • Properly identify the waste as hazardous.[2] 19(R)-HETE in ethanol should be treated as a flammable organic waste.

  • Do not mix 19(R)-HETE waste with other incompatible waste streams.[1] It should be segregated and stored separately from acids, bases, and oxidizers.[3]

• Container Selection and Management :

  • Use a designated, leak-proof container that is chemically compatible with ethanol and 19(R)-HETE.[2][4][5] Plastic or glass bottles with screw-on caps (B75204) are generally suitable.[1][4]

  • The container must be in good condition, free from cracks or leaks.[2]

  • Do not fill the waste container to more than 80% capacity to allow for thermal expansion.[3][5]

  • Keep the waste container securely closed except when adding waste.[2][4]

  • Store the waste container in a designated secondary containment tray or bin to capture any potential leaks.[4]

• Labeling the Waste Container :

  • Clearly label the waste container with the words "Hazardous Waste."[1][2]

  • The label must include the full chemical name, "19(R)-HETE in Ethanol," and the concentration.[1][3] Avoid using abbreviations or chemical formulas.[2][3]

  • Indicate the date of waste generation.[1]

  • Include the name of the principal investigator and the laboratory location (building and room number).[1]

  • Mark the appropriate hazard pictograms for flammability and any other applicable hazards.[1]

• Requesting Waste Pickup :

  • Follow your institution's specific procedures for requesting the collection of hazardous waste by the Environmental Health and Safety (EHS) department.[1]

  • Do not dispose of 19(R)-HETE by pouring it down the sink or discarding it in the regular trash.[1][3]

Quantitative Data for Waste Management

While specific quantitative limits for 19(R)-HETE disposal are not available, general hazardous waste guidelines apply. The following table summarizes the key quantitative parameters for managing chemical waste containers.

Parameter	Guideline	Rationale
Container Fill Level	Do not exceed 80% of the container's volume.[3]	To allow for vapor expansion and prevent spills.
Residual Material in "Empty" Containers	Less than 3% of the original volume.[5]	Containers with more than this amount must be disposed of as hazardous waste.[5]
Secondary Containment Capacity	Must hold 110% of the volume of the largest primary container.[4]	To contain spills effectively.

Experimental Protocols Cited

The disposal procedures outlined are based on standard hazardous waste management protocols and do not originate from specific experimental studies on 19(R)-HETE disposal. These are administrative and engineering controls established to ensure laboratory safety and environmental compliance.

Visualizing the Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of 19(R)-HETE waste in a laboratory setting.

Figure 1. Workflow for the proper disposal of 19(R)-HETE waste.

References

• 1. How to Dispose of Chemical Waste | Environmental Health and Safety | Case Western Reserve University [case.edu]
• 2. campussafety.lehigh.edu [campussafety.lehigh.edu]
• 3. Central Washington University | Hazardous Waste Disposal Procedures [cwu.edu]
• 4. How to Store and Dispose of Hazardous Chemical Waste [blink.ucsd.edu]
• 5. Hazardous Waste Disposal Procedures | The University of Chicago Environmental Health and Safety [safety.uchicago.edu]

Safeguarding Your Research: Essential Safety and Handling Protocols for 19(R)-HETE

For Immediate Implementation by Laboratory Personnel

This guide provides critical safety and logistical information for the handling and disposal of 19(R)-HETE, a metabolite of arachidonic acid utilized in advanced biological research. Given its potential hazards, strict adherence to the following protocols is mandatory to ensure the safety of all laboratory personnel and the integrity of experimental outcomes. 19(R)-HETE is supplied as a solution in ethanol, which should be taken into account when considering its hazardous properties.

Personal Protective Equipment (PPE): A Multi-Layered Defense

A comprehensive personal protective equipment strategy is the first line of defense against accidental exposure. The following table outlines the minimum required PPE for handling 19(R)-HETE.

PPE Category	Item	Specifications and Use
Hand Protection	Double Nitrile Gloves	Wear two pairs of powder-free nitrile gloves. Change the outer glove immediately upon contamination and both pairs every two hours or as needed.
Eye Protection	Safety Goggles with Side Shields	Must be worn at all times in the laboratory. Provides protection from splashes and aerosols.
Body Protection	Laboratory Coat	A buttoned, knee-length lab coat is required. Ensure cuffs are snug around the wrists.
Respiratory Protection	Fume Hood	All handling of 19(R)-HETE, including solution preparation and aliquoting, must be conducted within a certified chemical fume hood to minimize inhalation exposure.

Operational Plan: From Receipt to Disposal

A systematic approach to the handling of 19(R)-HETE is crucial for minimizing risk. The following workflow outlines the key steps for safe management of this compound within the laboratory.

Figure 1. Workflow for the safe handling and disposal of 19(R)-HETE.

Step-by-Step Handling and Disposal Procedures

Receiving and Storage:

• Upon receipt, visually inspect the package for any signs of damage or leaks.

• Don all required PPE before handling the primary container.

• Store the 19(R)-HETE solution at -20°C in a designated and clearly labeled freezer.

Preparation of Working Solutions:

• All manipulations must be performed in a chemical fume hood.

• Use sterile, disposable labware for aliquoting and dilutions.

• Prepare aliquots of a volume suitable for single-use to avoid repeated freeze-thaw cycles.

Experimental Use:

• Ensure all necessary safety equipment, including an eyewash station and safety shower, is accessible and operational.

• Handle all solutions containing 19(R)-HETE with care to prevent splashes and aerosol generation.

• In case of a spill, immediately alert laboratory personnel and follow established spill cleanup procedures for hazardous chemicals.

Disposal Plan:

• All materials that come into contact with 19(R)-HETE, including pipette tips, tubes, and gloves, are considered hazardous waste.

• Segregate contaminated waste into a clearly labeled, leak-proof hazardous waste container.

• Do not mix with other waste streams.

• Follow your institution's guidelines for the disposal of chemical waste. Arrange for pickup by authorized personnel.

By implementing these safety and logistical protocols, researchers can confidently and safely advance their work with 19(R)-HETE, contributing to a secure and productive research environment.